1-(4-Methoxyphenyl)cyclobutanecarbonitrile

• CAS: 29786-45-6

Core Science & Biosynthesis

An In-Depth Technical Guide to 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

CAS Number: 29786-45-6

Introduction: The Strategic Importance of the Cyclobutane Moiety in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the pursuit of novel molecular scaffolds that confer advantageous pharmacokinetic and pharmacodynamic properties is a perpetual endeavor. While aromatic systems have traditionally been a mainstay of drug design, there is a growing appreciation for the role of saturated, three-dimensional structures in improving key drug-like attributes.[1] The cyclobutane ring, a four-membered carbocycle, has emerged as a particularly compelling structural motif.[2][3][4][5][6] Its inherent puckered conformation introduces a desirable degree of three-dimensionality, moving away from the planarity of many traditional pharmacophores. This can lead to enhanced binding affinity through better complementarity with the topographically complex binding sites of biological targets.[1]

Furthermore, the replacement of metabolically susceptible groups, such as gem-dimethyl or even aromatic rings, with a cyclobutane moiety can significantly improve metabolic stability, a critical factor in optimizing a drug candidate's pharmacokinetic profile.[3][4] This guide provides a comprehensive technical overview of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a compound that embodies the potential of the cyclobutane scaffold. We will delve into its synthesis, physicochemical properties, and potential applications, providing researchers, scientists, and drug development professionals with the foundational knowledge to leverage this and similar structures in their research programs.

Physicochemical Properties and Structural Data

A thorough understanding of a compound's physicochemical properties is fundamental to its application in research and development. The following table summarizes the key identifiers and properties for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Identifier	Value	Source
CAS Number	29786-45-6
Molecular Formula	C₁₂H₁₃NO
Molecular Weight	187.24 g/mol
Physical Form	Liquid (at room temperature)
InChI Key	KKMVJOZLYNVVSK-UHFFFAOYSA-N

Predicted Spectroscopic Data

• ¹H NMR (predicted): The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the 4-methoxyphenyl group, likely as two doublets in the range of δ 6.8-7.5 ppm. The methoxy group will present as a singlet at approximately δ 3.8 ppm. The protons of the cyclobutane ring will appear as multiplets in the upfield region, likely between δ 2.0-3.0 ppm.

• ¹³C NMR (predicted): The carbon NMR spectrum will show a signal for the nitrile carbon around 120-125 ppm. The aromatic carbons will appear in the δ 114-160 ppm region, with the carbon attached to the methoxy group being the most downfield. The quaternary carbon of the cyclobutane ring will be in the δ 40-50 ppm range, and the other cyclobutane carbons will be further upfield. The methoxy carbon will have a signal around δ 55 ppm.

• IR Spectroscopy (predicted): The infrared spectrum will be characterized by a sharp, medium-intensity peak around 2240 cm⁻¹ corresponding to the C≡N stretch of the nitrile group. Strong C-O stretching bands for the methoxy group will be present in the 1250-1000 cm⁻¹ region. Aromatic C-H and C=C stretching vibrations will be observed in the 3100-3000 cm⁻¹ and 1600-1450 cm⁻¹ regions, respectively.

Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile: A Proposed Protocol

A robust and scalable synthetic route is paramount for the utility of any chemical intermediate. While a specific, peer-reviewed protocol for the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is not widely published, a highly plausible and efficient method can be adapted from the well-documented synthesis of its chloro-analog, 1-(4-chlorophenyl)cyclobutanecarbonitrile, a key intermediate in the production of the anti-obesity drug sibutramine. This proposed synthesis involves the alkylation of (4-methoxyphenyl)acetonitrile with 1,3-dibromopropane.

Reaction Scheme

Caption: Proposed synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Detailed Experimental Protocol (Proposed)

This protocol is adapted from the synthesis of 1-(4-chlorophenyl)-1-cyclobutyl cyanide.

Materials:

• (4-Methoxyphenyl)acetonitrile

• 1,3-Dibromopropane

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Dimethyl sulfoxide (DMSO)

• Isopropyl alcohol (IPA)

• Diethyl ether

• Water

• Celite™

Procedure:

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (1.1 equivalents) to anhydrous DMSO.

• Addition of Starting Material: Under a nitrogen atmosphere, a solution of (4-methoxyphenyl)acetonitrile (1 equivalent) and 1,3-dibromopropane (1.2 equivalents) in anhydrous DMSO is added dropwise to the stirred suspension of sodium hydride at room temperature (20-25 °C).

• Reaction: The reaction mixture is stirred at room temperature for 2-3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Quenching: Upon completion, the reaction is carefully quenched by the slow, dropwise addition of isopropyl alcohol, followed by the addition of water.

• Work-up: The mixture is filtered through a pad of Celite™ to remove inorganic salts. The filter cake is washed with diethyl ether. The combined filtrate is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation to yield 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

The Role in Drug Discovery and Development: Field-Proven Insights

The true value of a chemical entity like 1-(4-Methoxyphenyl)cyclobutanecarbonitrile lies in its potential applications, particularly in the realm of drug discovery. The incorporation of the cyclobutane ring is a strategic choice to enhance the three-dimensional character of a molecule, which is increasingly recognized as a key factor for improving pharmacological properties and achieving clinical success.[1]

Bioisosteric Replacement and Conformational Rigidity

The cyclobutane moiety can serve as a bioisostere for other common chemical groups. For instance, it can replace a gem-dimethyl group, maintaining a similar steric profile while potentially improving metabolic stability and solubility.[3][4] Its rigid, puckered structure also provides conformational constraint, which can lock a flexible molecule into its bioactive conformation, thereby reducing the entropic penalty upon binding to its target and potentially increasing potency.[2][4]

Potential as a Precursor for Novel Therapeutics

Given its structural similarity to the core of the antidepressant drug venlafaxine, 1-(4-Methoxyphenyl)cyclobutanecarbonitrile represents a valuable starting point for the synthesis of novel central nervous system (CNS) agents. The nitrile group can be readily converted to an amine, which can then be further functionalized to explore a range of pharmacological targets.

Caption: Potential synthetic utility for novel drug candidates.

The exploration of derivatives of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile could lead to the discovery of new chemical entities with improved efficacy, selectivity, and pharmacokinetic profiles for a variety of neurological and psychiatric disorders.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

• Precautionary Statements: P264 (Wash skin thoroughly after handling), P280 (Wear protective gloves/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

• Pictograms: GHS07 (Exclamation mark).

It is imperative to handle this compound in a well-ventilated fume hood and to wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Conclusion

1-(4-Methoxyphenyl)cyclobutanecarbonitrile stands as a compelling example of a modern building block for drug discovery. Its key structural feature, the cyclobutane ring, offers a strategic advantage in the design of molecules with enhanced three-dimensionality and improved metabolic stability. While this guide has provided a comprehensive overview of its properties and a proposed synthetic route, the full potential of this compound remains to be explored. It is our hope that this technical guide will serve as a valuable resource for researchers and scientists, empowering them to unlock the potential of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile and other cyclobutane-containing molecules in the development of the next generation of therapeutics.

References

• Wessjohann, L. A., et al. (2022). Cyclobutanes in Small‐Molecule Drug Candidates. ChemMedChem, 17(9), e202200020. [Link]

• van der Kolk, R., et al. (2022). Cyclobutanes in Small‐Molecule Drug Candidates. Radboud Repository. [Link]

• Wessjohann, L. A., et al. (2022). Cyclobutanes in Small-Molecule Drug Candidates. PubMed. [Link]

• Kavitha, C. V., et al. (2015). Synthesis and molecular structure analysis of venlafaxine intermediate and its analog. ResearchGate. [Link]

• Wessjohann, L. A., et al. (2022). Cyclobutanes in Small‐Molecule Drug Candidates. Semantic Scholar. [Link]

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An In-depth Technical Guide to 1-(4-Methoxyphenyl)cyclobutanecarbonitrile: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a versatile chemical intermediate with significant potential in organic synthesis and medicinal chemistry. Its structure, which combines a methoxy-activated phenyl ring, a strained cyclobutane moiety, and a reactive nitrile group, makes it a valuable building block for the synthesis of complex molecules, including pharmaceutical agents. This guide provides a comprehensive overview of the chemical and physical properties of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a detailed protocol for its synthesis, in-depth spectral analysis, and a discussion of its reactivity and applications in drug discovery.

Introduction

The strategic incorporation of small, strained ring systems is a growing trend in modern drug design. The cyclobutane scaffold, in particular, offers a unique three-dimensional geometry that can enhance the pharmacological properties of a molecule by imposing conformational constraints and improving metabolic stability[1]. 1-(4-Methoxyphenyl)cyclobutanecarbonitrile emerges as a key synthetic precursor, leveraging the electronic properties of the anisole group and the reactivity of the nitrile functionality. This document serves as a technical resource for researchers, providing foundational knowledge and practical insights into the chemistry of this compound.

Physicochemical and Spectroscopic Properties

While experimental data for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is not extensively published, its properties can be reliably predicted based on its constituent functional groups and data from analogous compounds.

Physicochemical Data

The physical state of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is reported to be a liquid at room temperature[2]. Other key physicochemical properties are summarized in the table below.

Property	Value (Estimated)	Reference/Justification
Molecular Formula	C₁₂H₁₃NO	-
Molecular Weight	187.24 g/mol	[3]
Physical Form	Liquid	[2]
Boiling Point	~300-320 °C (lit.)	Estimated based on the boiling point of 1-(4-chlorophenyl)-1-cyclobutanecarbonitrile (295 °C) and 4-methoxyphenylacetonitrile (286-287 °C)[4].
Density	~1.09 g/mL at 25 °C	Estimated based on the density of 1-(4-chlorophenyl)-1-cyclobutanecarbonitrile (1.137 g/mL) and 4-methoxyphenylacetonitrile (1.085 g/mL)[4].
Refractive Index	~1.53-1.55 (at 20 °C)	Estimated based on the refractive index of 1-(4-chlorophenyl)-1-cyclobutanecarbonitrile (1.548) and 4-methoxyphenylacetonitrile (1.531)[4].
Solubility	Soluble in common organic solvents (e.g., acetone, ethanol, dichloromethane). Insoluble in water.	Based on general solubility of similar organic nitriles.

Spectroscopic Analysis

The following sections detail the predicted spectroscopic data for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, with justifications based on known spectral data of analogous compounds.

The predicted ¹H NMR spectrum in CDCl₃ would exhibit the following signals:

Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Justification
~7.35	d	2H	Ar-H (ortho to C-CN)	Aromatic protons ortho to the electron-withdrawing cyclobutyl group are expected to be downfield.
~6.90	d	2H	Ar-H (ortho to -OCH₃)	Aromatic protons ortho to the electron-donating methoxy group are expected to be upfield.
~3.80	s	3H	-OCH₃	Typical chemical shift for a methoxy group on a benzene ring.
~2.70-2.90	m	2H	Cyclobutane-H (α to C-CN)	Protons on the cyclobutane ring adjacent to the quaternary carbon will be deshielded.
~2.20-2.40	m	2H	Cyclobutane-H (α to C-CN)	Protons on the cyclobutane ring adjacent to the quaternary carbon will be deshielded.
~1.90-2.10	m	2H	Cyclobutane-H (β to C-CN)	Protons on the cyclobutane ring further from the quaternary carbon will be more upfield.

The predicted ¹³C NMR spectrum in CDCl₃ would display the following key signals:

Chemical Shift (ppm)	Assignment	Justification
~159	Ar-C (-OCH₃)	Quaternary aromatic carbon attached to the electron-donating methoxy group.
~135	Ar-C (ipso to cyclobutane)	Quaternary aromatic carbon attached to the cyclobutane ring.
~128	Ar-CH (ortho to C-CN)	Aromatic carbons ortho to the cyclobutyl group.
~122	C≡N	Typical chemical shift for a nitrile carbon.
~114	Ar-CH (ortho to -OCH₃)	Aromatic carbons ortho to the electron-donating methoxy group.
~55	-OCH₃	Typical chemical shift for a methoxy carbon.
~45	C-CN (quaternary)	Quaternary carbon of the cyclobutane ring attached to the nitrile and phenyl groups.
~35	Cyclobutane-CH₂	Methylene carbons of the cyclobutane ring.
~17	Cyclobutane-CH₂	Methylene carbon of the cyclobutane ring.

The IR spectrum is expected to show characteristic absorption bands for the key functional groups:

Wavenumber (cm⁻¹)	Vibration	Justification
~3050-3000	C-H stretch (aromatic)	Characteristic of C-H bonds on a benzene ring.
~2950-2850	C-H stretch (aliphatic)	Characteristic of C-H bonds in the cyclobutane and methoxy groups.
~2240	C≡N stretch	A sharp, medium-intensity peak characteristic of a nitrile group.
~1610, 1510	C=C stretch (aromatic)	Characteristic of the benzene ring.
~1250	C-O stretch (aryl ether)	Strong absorption due to the aryl-O bond of the methoxy group.

In an electron ionization (EI) mass spectrum, the following fragments would be expected:

m/z	Fragment	Justification
187	[M]⁺	Molecular ion peak.
172	[M - CH₃]⁺	Loss of a methyl radical from the methoxy group.
158	[M - C₂H₅]⁺ or [M - HCN]⁺	Loss of ethylene from the cyclobutane ring or loss of hydrogen cyanide.
134	[C₉H₁₀O]⁺	A fragment likely resulting from the cleavage of the cyclobutane ring.
121	[C₇H₅O]⁺	A prominent peak corresponding to the 4-methoxybenzoyl cation.

Synthesis and Purification

The most direct and industrially scalable synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile involves the dialkylation of 4-methoxyphenylacetonitrile with a 1,3-dihalopropane. The following protocol is a generalized procedure based on established methods for the synthesis of analogous 1-arylcyclobutanecarbonitriles.

Reaction Scheme

Caption: Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Experimental Protocol

Materials:

• 4-Methoxyphenylacetonitrile

• 1,3-Dibromopropane

• Sodium hydride (60% dispersion in mineral oil) or Sodium Hydroxide

• Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (2.2 equivalents) as a 60% dispersion in mineral oil. Wash the sodium hydride with anhydrous hexanes to remove the mineral oil and decant the hexanes. Add anhydrous DMF to the flask.

• Deprotonation: Cool the flask to 0 °C in an ice bath. Dissolve 4-methoxyphenylacetonitrile (1.0 equivalent) in anhydrous DMF and add it dropwise to the stirred suspension of sodium hydride over 30 minutes. Stir the mixture at room temperature for 1 hour to ensure complete formation of the anion.

• Alkylation: Add 1,3-dibromopropane (1.1 equivalents) dropwise to the reaction mixture at room temperature. Heat the reaction mixture to 60-70 °C and stir for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature and carefully quench by the slow addition of water. Extract the aqueous mixture with diethyl ether (3 x 50 mL). Combine the organic layers and wash with water and then with brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation to yield 1-(4-methoxyphenyl)cyclobutanecarbonitrile as a liquid.

Self-Validation: The success of the synthesis can be validated by obtaining the spectroscopic data (¹H NMR, ¹³C NMR, IR, and MS) of the purified product and comparing it with the predicted data. The purity can be assessed by gas chromatography (GC).

Reactivity and Synthetic Applications

The chemical reactivity of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is primarily dictated by the nitrile group and the cyclobutane ring, with the methoxy-substituted phenyl ring influencing the electronic properties.

Reactivity of the Nitrile Group

The nitrile group can undergo a variety of transformations, making this compound a versatile intermediate:

• Hydrolysis: The nitrile can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid, 1-(4-methoxyphenyl)cyclobutanecarboxylic acid, or the amide as an intermediate.

• Reduction: Reduction of the nitrile group with reducing agents such as lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation will yield the primary amine, [1-(4-methoxyphenyl)cyclobutyl]methanamine.

• Grignard Reaction: Reaction with Grignard reagents will produce ketones after hydrolysis of the intermediate imine.

Reactivity of the Cyclobutane Ring

The cyclobutane ring, while relatively stable, possesses ring strain that can be exploited in certain reactions. Ring-opening reactions can occur under specific conditions, such as with certain transition metal catalysts or under thermal stress, although these are less common under standard synthetic conditions.

Application in Drug Discovery

1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a valuable precursor in the synthesis of more complex molecules with potential biological activity. The combination of the cyclobutane and anisole moieties can be found in various scaffolds investigated in medicinal chemistry.

A notable application of a structurally related compound is in the synthesis of the antidepressant Venlafaxine. While Venlafaxine itself contains a cyclohexane ring, the synthetic strategies involving the alkylation of an arylacetonitrile are analogous and highlight the importance of this class of compounds as key intermediates in pharmaceutical synthesis.

Safety and Handling

1-(4-Methoxyphenyl)cyclobutanecarbonitrile should be handled with appropriate safety precautions in a well-ventilated fume hood. It is classified with the following hazard statements:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

The signal word for this compound is "Warning"[2]. Standard personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn when handling this chemical.

Conclusion

1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a valuable and versatile building block in organic synthesis. Its unique combination of a methoxy-activated aromatic ring, a strained cyclobutane, and a reactive nitrile group provides multiple avenues for further chemical modification. The synthetic protocol and detailed spectral analysis provided in this guide offer a solid foundation for researchers to utilize this compound in the development of novel molecules with potential applications in drug discovery and materials science. As the interest in 3D-scaffolds in medicinal chemistry continues to grow, the importance of intermediates like 1-(4-methoxyphenyl)cyclobutanecarbonitrile is expected to increase.

References

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• PubChem. Cyanocyclobutane. [Link]

• ResearchGate. α‐Alkylation of phenylacetonitrile with different substituted benzyl alcohols. [Link]

• PubChem. Ethyl 1-cyanocyclobutane-1-carboxylate. [Link]

• CAS Common Chemistry. 1-(4-Methoxyphenyl)cyclopentanecarbonitrile. [Link]

• Balci, M. Basic 1H- and 13C-NMR Spectroscopy. Elsevier, 2005.

• University of Wisconsin-Madison, Department of Chemistry. NMR Spectroscopy :: 13C NMR Chemical Shifts. [Link]

• University of Wisconsin-Madison, Department of Chemistry. NMR Spectroscopy :: 1H NMR Chemical Shifts. [Link]

• Wessjohann, L. A., et al. "Cyclobutanes in Small‐Molecule Drug Candidates." Chemistry – A European Journal, vol. 26, no. 52, 2020, pp. 11894-11910.

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An In-depth Technical Guide to the Molecular Structure of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Prepared by: Senior Application Scientist, Chemical R&D

Abstract

This technical guide provides a comprehensive analysis of the molecular structure, properties, and scientific context of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile (CAS No. 29786-45-6). We will delve into its physicochemical characteristics, explore a logical synthetic pathway, and provide a detailed interpretation of its expected spectroscopic signatures (NMR, IR, MS). Furthermore, this document contextualizes the molecule's significance within modern medicinal chemistry, highlighting the strategic role of its constituent motifs—the cyclobutane ring, the p-methoxyphenyl group, and the nitrile function—in the design of novel therapeutic agents. This guide is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of this valuable chemical scaffold.

Introduction and Strategic Importance

1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a polysubstituted carbocycle featuring a unique convergence of three key chemical moieties on a single quaternary carbon center: a strained cyclobutane ring, an electron-rich aromatic system, and a polar cyano group. This distinct architecture makes it a molecule of significant interest, particularly as a building block in drug discovery and materials science.

The inclusion of a cyclobutane ring is a deliberate design choice in modern medicinal chemistry. Moving away from the historically dominant flat, aromatic structures, chemists are increasingly employing three-dimensional scaffolds like cyclobutane to improve pharmacological properties.[1][2] The cyclobutane motif can enhance metabolic stability, refine binding poses by introducing conformational constraints, and serve as a bioisostere for less stable groups like alkenes.[1][3] When combined with the electronically-defined methoxyphenyl group and the versatile nitrile, the resulting molecule offers multiple vectors for chemical modification and diverse, targeted interactions with biological systems.

Physicochemical and Structural Properties

A summary of the core physicochemical properties of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is presented below. These data are fundamental for its handling, characterization, and application in synthetic protocols.

Property	Value	Source
IUPAC Name	1-(4-methoxyphenyl)cyclobutane-1-carbonitrile	[4]
CAS Number	29786-45-6	[4][5][6][7]
Molecular Formula	C₁₂H₁₃NO	[5][6]
Molecular Weight	187.24 g/mol	[4][5][7]
Physical Form	Liquid (at Room Temperature)
InChI	1S/C12H13NO/c1-14-11-5-3-10(4-6-11)12(9-13)7-2-8-12/h3-6H,2,7-8H2,1H3	[4]
InChIKey	KKMVJOZLYNVVSK-UHFFFAOYSA-N	[4]

Synthesis and Mechanistic Rationale

While multiple synthetic routes can be envisioned, a highly logical and efficient approach for constructing the 1-aryl-1-cyanocyclobutane core is through the alkylation of an activated acetonitrile precursor. The chosen pathway leverages the inherent acidity of the benzylic proton in 4-methoxyphenylacetonitrile.

Proposed Synthetic Workflow

The synthesis is predicated on a two-step, one-pot nucleophilic substitution sequence.

• Deprotonation: The starting material, 4-methoxyphenylacetonitrile, possesses a proton on the carbon alpha to both the phenyl ring and the nitrile group. This proton is significantly acidic due to the resonance stabilization of the resulting carbanion, which is delocalized over the aromatic ring and the electron-withdrawing cyano group. A strong, non-nucleophilic base such as Sodium Hydride (NaH) or Lithium Diisopropylamide (LDA) is employed to quantitatively generate this carbanion. The choice of a strong base is critical to drive the equilibrium fully towards the carbanion, preventing side reactions.

• Cycloalkylation: The generated carbanion is a potent nucleophile. It is reacted in situ with 1,3-dibromopropane, which serves as an electrophilic three-carbon unit. The reaction proceeds via a sequential SN2 mechanism. The first SN2 attack displaces one bromide, forming an intermediate haloalkylnitrile. This is immediately followed by a rapid intramolecular SN2 reaction, where the carbanion attacks the terminal carbon bearing the second bromide, closing the four-membered ring. This intramolecular step is entropically favored, driving the formation of the cyclobutane product.

Caption: Proposed synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Spectroscopic Analysis and Structural Elucidation

The confirmation of the molecular structure of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile relies on a combination of spectroscopic techniques. The following is a predictive analysis based on established principles and data from analogous structures.

Technique	Feature	Predicted Chemical Shift / Value	Rationale
¹H NMR	Aromatic Protons (AA'BB' System)	δ ≈ 7.3 ppm (d, 2H)δ ≈ 6.9 ppm (d, 2H)	Protons ortho to the electron-donating -OCH₃ group are shielded (upfield shift) relative to the meta protons.
Methoxy Protons (-OCH₃)	δ ≈ 3.8 ppm (s, 3H)	Characteristic singlet for a methoxy group on an aromatic ring.
Cyclobutane Protons (-CH₂-)	δ ≈ 2.2 - 2.8 ppm (m, 6H)	Complex multiplets due to the puckered ring and diastereotopic nature of the protons. Three distinct methylene environments.
¹³C NMR	Nitrile Carbon (-C≡N)	δ ≈ 121 ppm	Characteristic chemical shift for a nitrile carbon.
Aromatic C-O	δ ≈ 159 ppm	Quaternary aromatic carbon attached to the electron-donating methoxy group, resulting in a downfield shift.
Aromatic C-H	δ ≈ 114, 128 ppm	Signals for the four protonated aromatic carbons.
Methoxy Carbon (-OCH₃)	δ ≈ 55 ppm	Typical shift for a methoxy carbon attached to a phenyl ring.
Quaternary Cyclobutane Carbon	δ ≈ 45 ppm	The sp³ carbon atom bonded to the aryl and cyano groups.
Cyclobutane Carbons (-CH₂-)	δ ≈ 16, 35 ppm	Aliphatic signals corresponding to the three methylene groups of the cyclobutane ring.
IR Spec.	Nitrile Stretch (C≡N)	~2240 cm⁻¹ (sharp, medium)	A highly diagnostic, strong, and sharp absorption band for the nitrile functional group.
Aryl Ether Stretch (C-O)	~1250 cm⁻¹ (strong)	Strong absorption characteristic of the C-O bond in aryl ethers.
Aromatic C=C Stretch	~1610, 1515 cm⁻¹	Characteristic absorptions for the benzene ring.
C-H Stretches	>3000 cm⁻¹ (Aromatic)<3000 cm⁻¹ (Aliphatic)	Signals distinguishing between sp² (aromatic) and sp³ (aliphatic) C-H bonds.
Mass Spec.	Molecular Ion (M⁺)	m/z = 187	Corresponds to the molecular weight of the compound.
Major Fragment	m/z = 134	Likely corresponds to the [M-C₃H₅CN]⁺ fragment, forming a stable 4-methoxybenzyl cation.

Significance in Medicinal Chemistry

The molecular architecture of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is not arbitrary; each component serves a strategic purpose in the context of drug design. Understanding these roles is key to leveraging this scaffold for the development of new chemical entities (NCEs).

The cyclobutane ring acts as a three-dimensional (3D) scaffold, which is increasingly sought after to improve selectivity and reduce off-target effects compared to flat aromatic molecules.[2] Its puckered conformation orients substituents in precise vectors, allowing for optimized interactions within a protein's binding pocket.

Caption: Functional roles of the molecular motifs in drug design.

• The p-Methoxyphenyl Group: This group is a common feature in bioactive molecules. The methoxy substituent is an electron-donating group that can influence the electronics of the aromatic ring. It can also serve as a hydrogen bond acceptor and its presence impacts the overall lipophilicity and solubility of the molecule, which are critical for bioavailability.[8]

• The Nitrile Group: Far from being an inert placeholder, the nitrile group is a versatile functional handle. It is a weak hydrogen bond acceptor and is often used as a bioisostere for a carbonyl group or a terminal alkyne. Its metabolic stability and linear geometry can be advantageous for fitting into narrow enzymatic clefts.[8]

Conclusion

1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a well-defined molecular entity with a compelling combination of structural features. Its synthesis is straightforward, and its structure can be unambiguously confirmed through standard spectroscopic methods. The strategic integration of a 3D cyclobutane scaffold, an electronically-tuned aromatic ring, and a polar nitrile group makes this compound an exemplary building block for the design of next-generation therapeutics. Its utility lies in its potential to confer improved pharmacological properties such as metabolic stability, conformational rigidity, and specific, multi-point interactions with biological targets. This guide serves as a foundational resource for scientists aiming to incorporate this promising scaffold into their research and development programs.

References

• 1-(4-methoxyphenyl)cyclopentanecarbonitrile - the NIST WebBook. (n.d.). Retrieved January 11, 2026, from [Link]

• 1-(4-Methoxyphenyl)cyclohexanecarbonitrile | C14H17NO | CID 98629. (n.d.). PubChem. Retrieved January 11, 2026, from [Link]

• 1-(4-Methoxyphenyl)cyclopentanecarbonitrile | C13H15NO | CID 71008. (n.d.). PubChem. Retrieved January 11, 2026, from [Link]

• Supporting Information for Ligand-free Pd Catalyzed Cross-coupling Reactions in Aqueous Hydrotropic Medium. (n.d.). Retrieved January 11, 2026, from [Link]

• Synthesis of cyclobutane lignans via an organic single electron oxidant–electron relay system. (n.d.). SciSpace. Retrieved January 11, 2026, from [Link]

• EP1249447B1 - Intermediate for the production of 1-[2-dimethylamino-1-(4-methoxyphenyl)-ethyl]-cyclohexanol. (n.d.). Google Patents.

• Cyclobutanes in Small-Molecule Drug Candidates. (2021). PubMed Central (PMC). Retrieved January 11, 2026, from [Link]

• Electronic Supplemental Information (ESI) Eco-friendly Suzuki-Miyaura coupling of Arylboronic acids to Aromatic Ketones Catalyzed by Oxime-Palladacycle in Biosolvent 2-MeTHF. (n.d.). The Royal Society of Chemistry. Retrieved January 11, 2026, from [Link]

• NMR Spectroscopy :: 1H NMR Chemical Shifts. (n.d.). Organic Chemistry Data. Retrieved January 11, 2026, from [Link]

• 1-(4-methoxyphenyl)cyclopentanecarbonitrile (C13H15NO). (n.d.). PubChemLite. Retrieved January 11, 2026, from [Link]

• 1-(4-Methoxyphenyl)cyclobutanecarbonitrile Order. (n.d.). ShiJiaZhuang Smo Chemical Technology Co.,LTD. Retrieved January 11, 2026, from [Link]

• Cyclopentanecarbonitrile, 1-/p-methoxyphenyl/-, - Optional[13C NMR] - Chemical Shifts. (n.d.). Retrieved January 11, 2026, from [Link]

• 4-Methoxybenzonitrile | C8H7NO | CID 70129. (n.d.). PubChem. Retrieved January 11, 2026, from [Link]

• Expanding the Chemical Space of 1,2-Difunctionalized Cyclobutanes. (n.d.). Request PDF. Retrieved January 11, 2026, from [Link]

• IR spectrum of 1-(4-methoxyphenyl)-3-(4-propyloxyphenyl)-2-propen-1-one. (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

• Multicomponent Reaction-Assisted Drug Discovery: A Time- and Cost-Effective Green Approach Speeding Up Identification. (2023). CNR-IRIS. Retrieved January 11, 2026, from [Link]

• Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library. (n.d.). PubMed Central (PMC). Retrieved January 11, 2026, from [Link]

• buten-2-one (Product A) and 1,5-bis(4'-methoxyphenyl)-. (n.d.). ouargla.dz. Retrieved January 11, 2026, from [Link]

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• 1. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. 1-(4-Methoxyphenyl)cyclobutanecarbonitrile | 29786-45-6 [sigmaaldrich.com]
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• 8. benchchem.com [benchchem.com]

1-(4-Methoxyphenyl)cyclobutanecarbonitrile synthesis pathway

An In-depth Technical Guide to the Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Introduction

1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a valuable substituted nitrile that serves as a key intermediate in the synthesis of various organic molecules, particularly in the fields of medicinal chemistry and drug development. Its structure, featuring a quaternary carbon center connecting a cyclobutane ring, a p-methoxyphenyl group, and a nitrile moiety, makes it a versatile scaffold for creating complex molecular architectures. The cyclobutane ring, in particular, is increasingly utilized as a bioisostere for larger or more flexible groups, offering a unique conformational rigidity that can enhance binding affinity and metabolic stability in drug candidates. This guide provides a detailed exploration of the primary synthetic pathways to this compound, offering both established and modern catalytic methodologies tailored for researchers and drug development professionals.

Retrosynthetic Analysis

A logical retrosynthetic analysis of 1-(4-methoxyphenyl)cyclobutanecarbonitrile reveals two primary strategic disconnections, forming the basis of the synthetic pathways discussed in this guide.

Caption: Retrosynthetic analysis of the target molecule.

• Pathway 1 (C-C Bond Formation via Alkylation): The most direct approach involves disconnecting the two C-C bonds formed between the benzylic carbon and the cyclobutane ring. This strategy relies on the alkylation of a pre-formed 4-methoxyphenylacetonitrile with a suitable three-carbon electrophile, such as 1,3-dibromopropane. This is a classic and robust method for constructing quaternary centers adjacent to an activating group.

• Pathway 2 (C-C Bond Formation via Arylation): A more contemporary approach involves disconnecting the bond between the cyclobutane ring and the aromatic moiety. This retrosynthetic step points towards a transition-metal-catalyzed cross-coupling reaction, specifically the α-arylation of cyclobutanecarbonitrile with a 4-methoxyphenyl halide.

Pathway 1: Synthesis via Nucleophilic Dialkylation

This pathway represents the most established and straightforward method for synthesizing the target compound. It leverages the acidity of the α-proton of 4-methoxyphenylacetonitrile, which is activated by both the adjacent phenyl ring and the nitrile group.

Mechanistic Rationale

The reaction proceeds via a two-step nucleophilic substitution mechanism.

• Deprotonation: A strong, non-nucleophilic base, such as sodium hydride (NaH), is used to abstract the acidic α-proton from 4-methoxyphenylacetonitrile. This generates a resonance-stabilized carbanion (an enolate equivalent). The choice of a polar aprotic solvent like dimethyl sulfoxide (DMSO) is crucial as it effectively solvates the sodium cation without quenching the highly reactive carbanion.[1]

• Intramolecular Cyclization: The resulting nucleophilic carbanion attacks one of the electrophilic carbons of 1,3-dibromopropane in an SN2 reaction, displacing the first bromide ion. The intermediate then undergoes a second, intramolecular SN2 reaction, where the carbanion attacks the other end of the propyl chain to displace the second bromide, forming the cyclobutane ring.

Experimental Protocol

This protocol is adapted from a well-established procedure for the synthesis of the analogous 1-(4-chlorophenyl)cyclobutanecarbonitrile.[1]

Materials:

• 4-Methoxyphenylacetonitrile[2][3]

• Sodium Hydride (NaH), 60% dispersion in mineral oil

• 1,3-Dibromopropane

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Dichloromethane (DCM)

• Diethyl ether

• Deionized Water

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Under an inert argon or nitrogen atmosphere, a stirred suspension of sodium hydride (2.2 eq.) in anhydrous DMSO is prepared in a flame-dried, three-neck round-bottom flask.

• A solution of 4-methoxyphenylacetonitrile (1.0 eq.) in anhydrous DMSO is added dropwise to the NaH suspension over 5-10 minutes at room temperature (20-25°C).

• The resulting mixture is stirred for 30-45 minutes, during which time hydrogen gas evolution should cease, indicating complete formation of the carbanion.

• A solution of 1,3-dibromopropane (2.5 eq.) in anhydrous DMSO is then added dropwise over 30 minutes. An exotherm may be observed; the temperature should be maintained between 25-35°C using a water bath if necessary.

• After the addition is complete, the reaction mixture is stirred for an additional 1-2 hours at room temperature.

• The reaction is carefully quenched by pouring the mixture into a beaker of ice water.

• The aqueous mixture is extracted three times with dichloromethane or diethyl ether.

• The combined organic extracts are washed with water, then with brine, and finally dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure using a rotary evaporator to yield the crude product as an oil.

• Purification is achieved via vacuum distillation or flash column chromatography on silica gel to afford the pure 1-(4-methoxyphenyl)cyclobutanecarbonitrile.

Data Summary

Reagent	Molar Eq.	Key Role	Typical Yield (%)
4-Methoxyphenylacetonitrile	1.0	Nucleophile Precursor	40-55%[1]
Sodium Hydride (NaH)	2.2	Strong Base
1,3-Dibromopropane	2.5	Dialkylating Agent
Anhydrous DMSO	-	Polar Aprotic Solvent

Note: Yield is based on the analogous synthesis of the 4-chloro derivative and may vary.

Workflow Diagram

Caption: Workflow for synthesis via nucleophilic dialkylation.

Pathway 2: Synthesis via Palladium-Catalyzed α-Arylation

This modern approach utilizes the power of transition metal catalysis to forge the key aryl-cyclobutane bond. While direct examples for cyclobutanecarbonitrile are sparse in foundational literature, the principles of Buchwald-Hartwig α-arylation of related carbonyl compounds and nitriles are well-established and directly applicable.[4][5][6] This method offers a distinct strategic advantage, particularly for library synthesis where diverse aryl groups can be installed in a convergent manner.

Mechanistic Rationale: The Catalytic Cycle

The reaction is driven by a palladium catalyst, which cycles between Pd(0) and Pd(II) oxidation states.

• Enolate Formation: A strong base (e.g., lithium bis(trimethylsilyl)amide, LHMDS) deprotonates cyclobutanecarbonitrile at the α-position to form the corresponding lithium enolate.

• Oxidative Addition: The active Pd(0) catalyst, stabilized by a bulky, electron-rich phosphine ligand, undergoes oxidative addition into the carbon-halogen bond of 4-bromoanisole, forming a Pd(II)-aryl complex.

• Transmetalation/Coordination: The nitrile enolate coordinates to the Pd(II) center.

• Reductive Elimination: This is the key C-C bond-forming step. The aryl group and the cyclobutylnitrile group are eliminated from the palladium center, forming the desired product and regenerating the active Pd(0) catalyst, which re-enters the catalytic cycle.

Proposed Experimental Protocol

Materials:

• Cyclobutanecarbonitrile

• 4-Bromoanisole or 4-Iodoanisole

• Palladium(II) Acetate (Pd(OAc)₂) or Pd₂(dba)₃

• Buchwald Ligand (e.g., XPhos, SPhos, or RuPhos)

• Lithium bis(trimethylsilyl)amide (LHMDS) or Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene or Dioxane

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add the palladium precursor (e.g., Pd(OAc)₂, 1-5 mol%), the phosphine ligand (1.1-1.2 eq. relative to Pd), and the base (e.g., LHMDS, 1.5-2.0 eq.).

• Add anhydrous solvent (toluene or dioxane) and stir for 10-15 minutes to allow for pre-formation of the active catalyst.

• Add the aryl halide (e.g., 4-bromoanisole, 1.0 eq.) followed by cyclobutanecarbonitrile (1.2-1.5 eq.).

• Seal the vessel and heat the reaction mixture to 80-110°C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the product with ethyl acetate, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to isolate the final product.

Data Summary: Catalyst System Comparison

Palladium Source	Ligand	Base	Solvent	Temperature (°C)	Rationale
Pd(OAc)₂	XPhos	NaOtBu	Toluene	100-110	A robust, general system for α-arylation of nitriles and ketones.[6]
Pd₂(dba)₃	RuPhos	LHMDS	Dioxane	80-100	LHMDS is a strong, non-nucleophilic base suitable for generating nitrile enolates.
[P(t-Bu)₃Pd(μ-Br)]₂	P(t-Bu)₃	NaOtBu	Toluene	80-100	Tri-tert-butylphosphine is a highly effective ligand for α-arylation of carbonyl compounds.[4]

Catalytic Cycle Diagram

Caption: Catalytic cycle for the α-arylation pathway.

Conclusion

Both the classic dialkylation and the modern palladium-catalyzed α-arylation present viable and effective pathways for the synthesis of 1-(4-methoxyphenyl)cyclobutanecarbonitrile.

• Pathway 1 (Dialkylation) is advantageous due to its operational simplicity and the use of relatively inexpensive, readily available bulk starting materials (4-methoxyphenylacetonitrile and 1,3-dibromopropane). Its primary drawbacks are the use of stoichiometric amounts of a hazardous reagent (NaH) and potentially moderate yields.

• Pathway 2 (α-Arylation) offers greater flexibility and modularity, making it ideal for creating analogues with diverse aromatic substitutions. It often proceeds with higher selectivity and can be more amenable to scale-up in a pharmaceutical setting. However, this pathway requires more expensive and air-sensitive reagents, including palladium catalysts and specialized phosphine ligands, necessitating more rigorous control of reaction conditions.

The choice of synthetic route will ultimately depend on the specific project goals, including scale, cost, available equipment, and the need for analogue synthesis.

References

• Organic Syntheses Procedure. The palladium-catalyzed coupling of carbonyl compounds and aryl halides is a convenient method for the synthesis of the aryl C-C bond in α-aryl carboxylic acid derivatives. Available from: [Link]

• CHEM21 Case Study: Carbonylative α-Arylation of β Ketonitriles. Extending carbonylative α-arylation towards nitriles as readily available coupling partners represents an attractive goal for further development. Available from: [Link]

• PrepChem.com. Synthesis of (a) 1-(4-chlorophenyl)cyclobutane nitrile. Available from: [Link]

• Organic Syntheses Procedure. p-METHOXYPHENYLACETONITRILE. Available from: [Link]

• Organic Syntheses. α-Arylation of Cyclopentanones by Palladium/Enamine Cooperative Catalysis. Available from: [Link]

Sources

• 1. prepchem.com [prepchem.com]
• 2. 4-Methoxyphenylacetonitrile 97 104-47-2 [sigmaaldrich.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. CHEM21 Case Study: Carbonylative α-Arylation of β Ketonitriles – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 6. orgsyn.org [orgsyn.org]

physical properties of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

An In-depth Technical Guide to the Physical Properties of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Abstract

This technical guide provides a comprehensive analysis of the (CAS No. 29786-45-6), a key building block in medicinal chemistry and materials science. In the absence of extensive published experimental data, this document leverages established theoretical principles, data from analogous structures, and computational prediction methodologies to offer a robust profile of the compound. The guide is intended for researchers, scientists, and drug development professionals, providing foundational data for experimental design, process development, and computational modeling. We present predicted values for core physicochemical properties, detailed interpretations of expected spectroscopic signatures (NMR, IR, MS), and standardized protocols for their experimental determination.

Introduction and Molecular Identity

1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a disubstituted cyclobutane derivative featuring a p-methoxyphenyl group and a nitrile function attached to the same quaternary carbon. This unique arrangement of a strained aliphatic ring coupled with functionalized aromatic and cyano groups makes it a valuable intermediate. Understanding its physical properties is paramount for its effective use in synthesis, purification, and formulation.

The structural representation and key identifiers for the compound are summarized below.

Caption: Molecular structure of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Table 1: Compound Identification

Identifier	Value	Source
CAS Number	29786-45-6	BLD Pharm, Sigma-Aldrich[1][2]
Molecular Formula	C₁₂H₁₃NO	BLD Pharm[1]
Molecular Weight	187.24 g/mol	BLD Pharm, ChemScene[1][3]
IUPAC Name	1-(4-methoxyphenyl)cyclobutanecarbonitrile	Sigma-Aldrich
InChI	1S/C12H13NO/c1-14-11-5-3-10(4-6-11)12(9-13)7-2-8-12/h3-6H,2,7-8H2,1H3	Sigma-Aldrich[2]
InChIKey	KKMVJOZLYNVVSK-UHFFFAOYSA-N	Sigma-Aldrich[2]

| SMILES | COC1=CC=C(C=C1)C1(CCC1)C#N | BLD Pharm[1] |

Physicochemical Properties

Table 2: Summary of Physical Properties

Property	Value	Method/Basis
Physical State	Liquid	Observation (Commercial Suppliers)[2]
Color	Not specified	-
Odor	Not specified	-
Melting Point	< 20 °C	Inference (Liquid at room temp.)
Boiling Point	~290-310 °C (Predicted)	Estimation based on analogous compounds
Density	~1.1 g/mL (Predicted)	Estimation based on analogous compounds
Solubility	Soluble in common organic solvents (e.g., CH₂Cl₂, CHCl₃, EtOAc, Acetone, Toluene). Poorly soluble in water.	Prediction based on chemical structure

| Storage | Store sealed in a dry environment at room temperature. | Supplier Recommendation[1][2] |

Rationale for Predicted Properties

• Boiling Point: The structurally similar compound, 1-(4-chlorophenyl)-1-cyclobutanecarbonitrile (CAS 28049-61-8), has a reported boiling point of 295 °C. While the methoxy group has different electronic and steric properties than a chloro group, their impact on boiling point through dipole-dipole interactions and molecular weight is comparable. Therefore, a high boiling point in the range of 290-310 °C is a reasonable prediction. Quantitative Structure-Property Relationship (QSPR) models, which correlate molecular descriptors with physical properties, are the standard for more precise predictions but require specialized software.

• Density: The chloro-analog has a reported density of 1.137 g/mL at 25 °C. Given that the atomic weight of chlorine (35.45 u) is greater than that of the methoxy group (CH₃O-, ~31.04 u), the density of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is predicted to be slightly lower but still greater than water.

• Solubility: The molecule possesses a significant non-polar character due to the benzene and cyclobutane rings. The ether and nitrile groups introduce polarity, but are unlikely to dominate the molecule's overall behavior. Therefore, it is predicted to be miscible with a wide range of organic solvents. Its lack of significant hydrogen bond donating capability and large hydrophobic surface area predict poor aqueous solubility.

Spectroscopic Profile (Predicted)

Spectroscopic analysis is essential for structural confirmation and purity assessment. The following sections detail the predicted spectroscopic signatures for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile based on established principles of NMR, IR, and Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

3.1.1 Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)

• δ ~ 7.35-7.25 (d, 2H, J ≈ 8.8 Hz): Aromatic protons ortho to the cyclobutane group.

• δ ~ 6.95-6.85 (d, 2H, J ≈ 8.8 Hz): Aromatic protons ortho to the methoxy group.

• δ 3.81 (s, 3H): Methoxy (–OCH₃) protons.

• δ ~ 2.80-2.65 (m, 2H): Cyclobutane protons adjacent (β) to the quaternary carbon.

• δ ~ 2.55-2.40 (m, 2H): Cyclobutane protons adjacent (β) to the quaternary carbon.

• δ ~ 2.20-2.05 (m, 2H): Cyclobutane proton at the γ-position.

Causality Behind Predictions:

• The aromatic region is expected to show a classic AA'BB' system for a p-disubstituted benzene ring. The protons ortho to the electron-donating methoxy group will be shielded (upfield shift) compared to those ortho to the alkyl substituent.

• The methoxy group protons appear as a sharp singlet, a characteristic signature.

• The cyclobutane protons will exhibit complex multiplets due to geminal and vicinal coupling. The puckered, non-planar conformation of the cyclobutane ring leads to non-equivalent axial and equatorial protons, further complicating the spectrum. Protons on the carbons attached to the quaternary center (β-protons) will be deshielded compared to the γ-proton.

3.1.2 Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)

• δ ~ 159.5: Aromatic carbon attached to the methoxy group (C-O).

• δ ~ 132.0: Aromatic ipso-carbon attached to the cyclobutane ring.

• δ ~ 127.0: Aromatic carbons ortho to the cyclobutane group (CH).

• δ ~ 122.0 (C≡N): Nitrile carbon. This is a quaternary carbon and may show a weaker signal.

• δ ~ 114.5: Aromatic carbons ortho to the methoxy group (CH).

• δ 55.4: Methoxy carbon (–OCH₃).

• δ ~ 45.0 (C-CN): Quaternary carbon of the cyclobutane ring.

• δ ~ 35.0: Methylene carbons of the cyclobutane ring (β-carbons).

• δ ~ 17.0: Methylene carbon of the cyclobutane ring (γ-carbon).

Causality Behind Predictions:

• The chemical shifts are predicted based on standard values for substituted aromatics, nitriles, and cyclobutanes. The electron-donating methoxy group strongly shields the ortho and para carbons. The nitrile carbon is significantly deshielded.

• The quaternary carbons (C-CN, C-ipso, C-O, and C≡N) will typically exhibit lower intensity signals compared to the protonated carbons.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For a liquid sample, the spectrum is typically acquired as a thin film between salt plates ("neat").

Table 3: Predicted Key IR Absorption Bands

Wavenumber (cm⁻¹)	Bond Vibration	Functional Group	Expected Intensity
~3050-3000	C-H Stretch	Aromatic	Medium
~2980-2850	C-H Stretch	Aliphatic (Cyclobutane, Methoxy)	Strong
~2240	C≡N Stretch	Nitrile	Medium, Sharp
~1610, ~1510	C=C Stretch	Aromatic Ring	Strong to Medium
~1250	C-O Stretch	Aryl-Alkyl Ether (asymmetric)	Strong

| ~1030 | C-O Stretch | Aryl-Alkyl Ether (symmetric) | Medium |

Key Diagnostic Peaks: The most characteristic peak for this molecule is the sharp absorption around 2240 cm⁻¹ for the nitrile group. The strong band around 1250 cm⁻¹ is indicative of the aryl ether C-O stretch.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

• Molecular Ion (M⁺•): The predicted exact mass is 187.100. The nominal mass molecular ion peak should be observed at m/z = 187 . Aromatic systems tend to produce a relatively stable molecular ion, so this peak should be observable.

• Major Fragmentation Pathways:

  • Loss of a methyl radical (•CH₃): [M - 15]⁺ at m/z = 172. This arises from the methoxy group.

  • Loss of a methoxy radical (•OCH₃): [M - 31]⁺ at m/z = 156.

  • Benzylic cleavage: Cleavage of the cyclobutane ring can lead to the formation of a stable methoxy-substituted benzylic cation or related structures. A prominent peak at m/z = 134 corresponding to the [CH₃O-C₆H₄-C(CH₂)]⁺ fragment is plausible.

  • Tropylium ion formation: Rearrangement of benzylic cations can lead to the formation of a substituted tropylium ion.

Standardized Experimental Protocols

To obtain verifiable data, the following standard operating procedures are recommended.

Protocol: Determination of Melting/Freezing Point

Caption: Workflow for determining the melting (freezing) point of a liquid sample.

• Sample Preparation: A small amount of the liquid is introduced into a standard melting point capillary tube.

• Freezing: The capillary is flash-frozen to create a solid plug at the bottom. This can be achieved by briefly immersing the bottom of the tube in a dry ice/acetone slurry or liquid nitrogen.

• Apparatus Setup: The frozen capillary is placed into a calibrated melting point apparatus.

• Heating and Observation: The sample is heated slowly, at a rate of 1-2 °C per minute.

• Data Recording: The temperature at which the first visible sign of melting occurs is recorded as the beginning of the melting range. The temperature at which the last crystal of solid disappears is the end of the range. For a pure compound, this range should be narrow (< 2 °C).

Protocol: Acquisition of NMR Spectra

• Sample Preparation: Prepare a solution of ~5-10 mg of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile in ~0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal reference (0 ppm).

• Spectrometer Setup: Place the NMR tube in the spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical Parameters (400 MHz): Spectral width of ~16 ppm, acquisition time of ~4 seconds, relaxation delay of 1-2 seconds, 8-16 scans.

  • Process the data with Fourier transformation, phase correction, and baseline correction.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • Typical Parameters (100 MHz): Spectral width of ~240 ppm, acquisition time of ~1-2 seconds, relaxation delay of 2 seconds, number of scans will be significantly higher (e.g., 512 to 2048) depending on concentration.

  • Process the data similarly to the proton spectrum.

Protocol: Acquisition of IR Spectrum

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. Machine learning with physicochemical relationships: solubility prediction in organic solvents and water - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Spectroscopic Characterization of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Abstract

This technical guide provides a comprehensive analysis of the spectral data for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a key intermediate in various synthetic pathways. Designed for researchers, scientists, and professionals in drug development, this document offers an in-depth examination of the compound's spectroscopic fingerprint. By integrating Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) data, we present a holistic approach to structural verification and purity assessment. Each section details not only the expected spectral features but also the underlying chemical principles and validated experimental protocols, ensuring a trustworthy and authoritative resource for laboratory application.

Introduction

The rigorous identification and characterization of chemical compounds are foundational to modern chemical research and pharmaceutical development. 1-(4-Methoxyphenyl)cyclobutanecarbonitrile (CAS No. 29786-45-6) is a substituted cyclobutane derivative with significant potential as a building block in the synthesis of complex molecular architectures. Its unique structure, featuring a p-substituted aromatic ring and a strained four-membered carbocycle, gives rise to a distinct spectroscopic signature. This guide serves as a definitive reference for the interpretation of its ¹H NMR, ¹³C NMR, IR, and MS data, enabling unambiguous structural confirmation and facilitating its use in advanced scientific applications.

Molecular Structure and Physicochemical Properties

A thorough understanding of the molecular structure is a prerequisite for accurate spectral interpretation. The key properties of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile are summarized below.

Property	Value	Source
Molecular Formula	C₁₂H₁₃NO	[1]
Molecular Weight	187.24 g/mol	[1][2]
CAS Number	29786-45-6	[1][2]
Physical Form	Liquid
Purity (Typical)	≥95%
InChI Key	KKMVJOZLYNVVSK-UHFFFAOYSA-N	[3]

graph "1_4_Methoxyphenyl_cyclobutanecarbonitrile" {
layout=neato;
node [shape=plaintext];
edge [color="#202124"];
// Aromatic Ring
C1 [pos="0,1!", label="C"];
C2 [pos="-0.87,0.5!", label="C"];
C3 [pos="-0.87,-0.5!", label="C"];
C4 [pos="0,-1!", label="C"];
C5 [pos="0.87,-0.5!", label="C"];
C6 [pos="0.87,0.5!", label="C"];
C1 -- C2 -- C3 -- C4 -- C5 -- C6 -- C1;
// Substituents on Aromatic Ring
C_quat_cyclo [pos="0,2.5!", label="C"];
O_methoxy [pos="-1.73,1!", label="O"];
C_methyl [pos="-2.6,0.5!", label="CH₃"];
C1 -- C_quat_cyclo;
C2 -- O_methoxy;
O_methoxy -- C_methyl;
// Cyclobutane Ring
C_quat_cyclo -- C7 [pos="1.2,3.2!"];
C7 [label=""];
C7 -- C8 [pos="0.5,4.2!"];
C8 [label=""];
C8 -- C9 [pos="-0.5,4.2!"];
C9 [label=""];
C9 -- C_quat_cyclo;
// Nitrile Group
C_cyano [pos="0,3.5!", label="C"];
N_nitrile [pos="0,4.5!", label="N"];
C_quat_cyclo -- C_cyano [style=invis]; // for positioning
C_cyano [pos="1.2, 2.2!"];
C_cyano -- N_nitrile [dir=none, style=bold];
C_cyano -- N_nitrile [style=bold, label="  ≡"];
// Dummy nodes for double bonds
db1 [pos="-0.435,0.75!", label="="];
db2 [pos="-0.435,-0.75!", label="="];
db3 [pos="0.435,0!", label="="];
// Labels
node [shape=none];
l1 [pos="2.5,0.5!", label="Aromatic Protons"];
l2 [pos="-3,1.5!", label="Methoxy Group"];
l3 [pos="2,4!", label="Cyclobutane Protons"];
l4 [pos="1.5,1.5!", label="Nitrile Group"];
}

Caption: 2D Structure of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Spectroscopic Analysis

The synergistic use of multiple spectroscopic techniques provides a self-validating system for structural elucidation. Each method probes different aspects of the molecular structure, and their combined data provides a high-confidence confirmation.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the chemical environment of hydrogen atoms within the molecule. The expected chemical shifts (δ) are influenced by shielding and deshielding effects from adjacent functional groups.

Predicted ¹H NMR Spectral Data:

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
Aromatic (ortho to OCH₃)	~6.9	Doublet	2H	Shielded by the electron-donating methoxy group.
Aromatic (ortho to cyclobutane)	~7.3-7.5	Doublet	2H	Deshielded relative to the other aromatic protons.
Methoxy (-OCH₃)	~3.8	Singlet	3H	Characteristic region for methoxy protons.
Cyclobutane (-CH₂-)	~2.0-3.0	Multiplets	6H	Protons on carbons adjacent to a nitrile group are typically found in the 2-3 ppm region.[4] The complex splitting pattern arises from geminal and vicinal coupling within the strained ring system.[5][6][7]

Causality and Interpretation: The distinct separation of the aromatic signals into two doublets is a hallmark of a 1,4-disubstituted benzene ring. The electron-donating nature of the methoxy group increases the electron density at the ortho positions, causing an upfield shift (shielding). The cyclobutane protons exhibit complex multiplets due to the rigid, non-planar conformation of the four-membered ring, leading to magnetically non-equivalent environments. The protons adjacent to the electron-withdrawing nitrile group are expected to be deshielded and shifted downfield.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Utilize a 300 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Pulse Program: Standard single-pulse sequence (zg30).

  • Spectral Width: ~12 ppm.

  • Acquisition Time: ~3-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-32, to achieve adequate signal-to-noise ratio.

• Processing: Apply Fourier transformation, phase correction, and baseline correction. Calibrate the spectrum by setting the TMS peak to 0.00 ppm. Integrate all signals to determine the relative proton ratios.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy is used to identify all unique carbon environments in a molecule.

Predicted ¹³C NMR Spectral Data:

Carbon Atom	Chemical Shift (δ, ppm)	Rationale
Nitrile (-C≡N)	~115-125	Characteristic region for nitrile carbons.[4][8]
Quaternary (Aromatic, C-OCH₃)	~158-163	Deshielded due to attachment to the electronegative oxygen atom.[9]
Quaternary (Aromatic, C-Cyclobutane)	~130-135
Aromatic (-CH=)	~114-130	Aromatic carbons typically resonate in this range. Two distinct signals are expected for the non-equivalent CH carbons.
Quaternary (Cyclobutane, C-CN)	~40-50
Cyclobutane (-CH₂-)	~20-40	Aliphatic carbons in a strained ring system.[5]
Methoxy (-OCH₃)	~55	Typical chemical shift for a methoxy carbon.[9]

Causality and Interpretation: The nitrile carbon appears in a distinct region of the spectrum, providing a key diagnostic peak.[8] The quaternary carbon attached to the methoxy group is significantly deshielded. The number of distinct signals in the aromatic region confirms the 1,4-substitution pattern. The aliphatic signals correspond to the three CH₂ groups and the single quaternary carbon of the cyclobutane ring.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis. A higher concentration (20-50 mg) may be required for optimal signal-to-noise.

• Instrumentation: Utilize a 75 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Pulse Program: Standard proton-decoupled pulse sequence (zgpg30).

  • Spectral Width: ~220 ppm.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 512-1024, due to the low natural abundance of ¹³C.

• Processing: Apply Fourier transformation with exponential multiplication, phase correction, and baseline correction. Calibrate the spectrum using the CDCl₃ solvent peak (δ ≈ 77.16 ppm).

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule based on the absorption of infrared radiation, which excites molecular vibrations.

Key IR Absorption Bands:

Wavenumber (cm⁻¹)	Vibration Type	Intensity	Significance
~3000-2850	C-H Stretch (Aliphatic & Aromatic)	Medium-Strong	Presence of sp³ and sp² hybridized C-H bonds.
~2260-2220	C≡N Stretch (Nitrile)	Strong, Sharp	A highly characteristic and diagnostic peak for the nitrile functional group.[4][8][10] For aromatic nitriles, this peak is typically found between 2240 and 2220 cm⁻¹.[10]
~1610, ~1510	C=C Stretch (Aromatic)	Medium-Strong	Confirms the presence of the benzene ring.
~1250	C-O Stretch (Aryl Ether)	Strong	Indicates the presence of the methoxy group attached to the aromatic ring.
~830	C-H Bend (Aromatic, para-disubstituted)	Strong	Out-of-plane bending vibration characteristic of 1,4-disubstitution.

Causality and Interpretation: The most definitive peak in the IR spectrum of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is the strong, sharp absorption for the nitrile (C≡N) stretch.[10] This peak's position and intensity are highly reliable for confirming the presence of this functional group.[8] The combination of the C-O stretch and the specific C-H bending pattern in the fingerprint region provides strong evidence for the 4-methoxyphenyl moiety.

Experimental Protocol: Attenuated Total Reflectance (ATR) IR Spectroscopy

• Sample Preparation: Place a single drop of the neat liquid sample directly onto the ATR crystal (e.g., diamond or zinc selenide).

• Instrumentation: Utilize a Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Collect the sample spectrum.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Processing: The instrument software automatically ratios the sample spectrum against the background to generate the final transmittance or absorbance spectrum. Label the significant peaks.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, offering further structural confirmation.

Expected Mass Spectrometry Data:

m/z Value	Ion	Rationale
187	[M]⁺	Molecular ion peak, corresponding to the molecular weight of the compound. This peak may be weak or absent in some nitriles.[4]
186	[M-H]⁺	Loss of a hydrogen atom from the cyclobutane ring, often observed in nitriles.[4]
134	[M - C₃H₅]⁺	Loss of the cyclopropyl radical, a potential fragmentation pathway.
133	[C₉H₉O]⁺	Fragment corresponding to the 4-methoxybenzyl cation.
108	[C₇H₈O]⁺	Fragment corresponding to the methoxyphenyl cation.

Causality and Interpretation: The primary goal is to identify the molecular ion peak [M]⁺ at m/z 187, which confirms the molecular formula. The fragmentation pattern provides a structural fingerprint. Cleavage of bonds within the cyclobutane ring and loss of the nitrile group are expected fragmentation pathways. The presence of fragments corresponding to the stable 4-methoxyphenyl cation would be strong evidence for that part of the structure.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the compound (~100 ppm) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Instrumentation: Utilize a GC-MS system with an electron ionization (EI) source.

• GC Method:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injection Volume: 1 µL.

  • Injector Temperature: 250°C.

  • Oven Program: Start at 100°C, hold for 1 minute, then ramp at 10°C/min to 280°C and hold for 5 minutes.

• MS Method:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Source Temperature: 230°C.

• Data Analysis: Identify the peak corresponding to the compound in the total ion chromatogram (TIC). Analyze the mass spectrum of this peak, identifying the molecular ion and key fragment ions.

Integrated Spectroscopic Workflow

Confirming a chemical structure is a process of accumulating corroborating evidence. No single technique is sufficient. The workflow below illustrates how data from each spectroscopic method are integrated to build a conclusive structural assignment.

Caption: Integrated workflow for structural confirmation.

Conclusion

The spectroscopic profile of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is highly characteristic. The combination of a strong, sharp nitrile peak in the IR spectrum, a molecular ion peak at m/z 187 in the mass spectrum, and the specific patterns observed in both ¹H and ¹³C NMR spectra provides a robust and self-validating method for its unequivocal identification. This guide provides the foundational data and protocols necessary for researchers to confidently characterize this compound, ensuring the integrity and reproducibility of their scientific endeavors. By understanding the causal relationships between molecular structure and spectral output, scientists can leverage these techniques not just for confirmation, but also for troubleshooting and the analysis of related compounds.

References

• Fiveable. (n.d.). Spectroscopy of Carboxylic Acids and Nitriles. Organic Chemistry Class Notes. Retrieved from [Link]

• Hunt, I. (n.d.). Ch20: Spectroscopy Analysis : Nitriles. University of Calgary. Retrieved from [Link]

• Schaller, C., Farmer, S., Kennepohl, D., Morsch, L., & Reusch, W. (2023, August 9). 11.9: Spectroscopy of Carboxylic Acids and Nitriles. Chemistry LibreTexts. Retrieved from [Link]

• Smith, B. C. (2019, July 1). Organic Nitrogen Compounds IV: Nitriles. Spectroscopy Online. Retrieved from [Link]

• ResearchGate. (n.d.). NMR Spectroscopy of Cyclobutanes. Retrieved from [Link]

• Baranac-Stojanović, M., & Stojanović, M. (2013). 1H NMR chemical shifts of cyclopropane and cyclobutane: a theoretical study. The Journal of Organic Chemistry, 78(4), 1504–1507. Retrieved from [Link]

• Baranac-Stojanović, M., & Stojanović, M. (2013). H-1 NMR Chemical Shifts of Cyclopropane and Cyclobutane: A Theoretical Study. Journal of Organic Chemistry. Retrieved from [Link]

• Nath, U., & Chaudhuri, P. (n.d.). Identification of diastereomeric cyclobutyl dimers in a mixture by NMR. Indian Academy of Sciences. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

Sources

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• 2. Chemscene ChemScene | 1-(4-Methoxyphenyl)cyclobutanecarbonitrile | 100MG | Fisher Scientific [fishersci.com]
• 3. 1-(4-Methoxyphenyl)cyclobutanecarbonitrile | 29786-45-6 [sigmaaldrich.com]
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• 10. spectroscopyonline.com [spectroscopyonline.com]

An In-depth Technical Guide to the NMR Spectroscopic Analysis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

This guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) spectra of 1-(4-methoxyphenyl)cyclobutanecarbonitrile. It is intended for researchers, scientists, and drug development professionals who are utilizing NMR spectroscopy for structural elucidation and chemical characterization. This document will delve into the theoretical underpinnings of the expected spectral data, offer practical guidance on sample preparation and data acquisition, and illustrate how multidimensional NMR techniques can be used to unambiguously assign the structure of the target molecule.

Introduction: The Role of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique for determining the structure of organic compounds in solution.[1][2] At its core, NMR measures the response of atomic nuclei with a magnetic moment when placed in a strong magnetic field and subjected to radiofrequency radiation.[1][3] This interaction provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms within a molecule.[1][3]

For a molecule such as 1-(4-methoxyphenyl)cyclobutanecarbonitrile, with its distinct aromatic and aliphatic regions, NMR spectroscopy is the definitive method for confirming its molecular structure. This guide will provide a detailed, predictive analysis of its ¹H and ¹³C NMR spectra, supplemented by an exploration of advanced 2D NMR techniques that reveal intricate correlations between nuclei.

Foundational Principles and Experimental Protocol

A successful NMR analysis is contingent on meticulous sample preparation and the selection of appropriate acquisition parameters.

Sample Preparation: A Critical First Step

To obtain high-quality NMR spectra, the sample must be dissolved in a deuterated solvent to create a homogeneous solution free of particulate matter.[4] Any solid impurities can disrupt the magnetic field homogeneity, leading to broadened peaks and poor spectral resolution.[4]

Recommended Protocol for Sample Preparation:

• Analyte Quantity: For a standard ¹H NMR spectrum, dissolve 5-25 mg of 1-(4-methoxyphenyl)cyclobutanecarbonitrile in approximately 0.6-0.7 mL of a deuterated solvent.[4][5] For ¹³C NMR, a higher concentration may be necessary to achieve a good signal-to-noise ratio in a reasonable time.

• Solvent Selection: Chloroform-d (CDCl₃) is a common and suitable solvent for this compound. The choice of solvent can influence chemical shifts, so consistency is key when comparing spectra.[6]

• Vial Preparation: Dissolve the sample in a small vial before transferring it to the NMR tube using a Pasteur pipette. This minimizes the risk of introducing solid particles into the NMR tube.[5]

• NMR Tube: Use clean, high-quality 5 mm NMR tubes to ensure optimal performance.[4][5][7] The sample height in the tube should be between 4 and 5 cm to ensure it is within the detection region of the NMR probe.[7][8]

Data Acquisition: Best Practices

The quality of the acquired data is directly influenced by the parameters set during the NMR experiment.

Key Acquisition Parameters:

• Number of Scans (NS): This determines the signal-to-noise ratio of the spectrum. The signal-to-noise ratio is proportional to the square root of the number of scans.[9]

• Spectral Width (SW): This is the range of frequencies that will be observed. It should be set to encompass all expected signals of the molecule.[9]

• Acquisition Time (AQ): This is the duration for which the signal is detected. A longer acquisition time can lead to better resolution.[9]

• Relaxation Delay (D1): This is the time allowed for the nuclei to return to their equilibrium state before the next pulse. A sufficient relaxation delay is crucial for quantitative analysis.

Predictive ¹H NMR Spectral Analysis

The ¹H NMR spectrum of 1-(4-methoxyphenyl)cyclobutanecarbonitrile is expected to show distinct signals corresponding to the aromatic protons of the methoxyphenyl group and the aliphatic protons of the cyclobutane ring.

Expected Chemical Shifts and Multiplicities:

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration
H-2', H-6'	~7.3 - 7.5	Doublet	2H
H-3', H-5'	~6.8 - 7.0	Doublet	2H
OCH₃	~3.8	Singlet	3H
H-2, H-4 (cis)	~2.6 - 2.8	Multiplet	2H
H-2, H-4 (trans)	~2.3 - 2.5	Multiplet	2H
H-3	~2.1 - 2.3	Multiplet	2H

Rationale for Predictions:

• Aromatic Protons (H-2', H-6' and H-3', H-5'): The protons on the aromatic ring will appear as two distinct doublets due to coupling with their adjacent protons. The protons ortho to the electron-donating methoxy group (H-3', H-5') are expected to be shielded and appear at a lower chemical shift (upfield) compared to the protons ortho to the cyclobutane ring (H-2', H-6').

• Methoxy Protons (OCH₃): The three protons of the methoxy group are chemically equivalent and will appear as a sharp singlet.

• Cyclobutane Protons (H-2, H-3, H-4): The protons on the cyclobutane ring will exhibit complex splitting patterns due to both geminal and vicinal coupling. The protons at the 2 and 4 positions are diastereotopic and will have different chemical shifts. They will appear as multiplets. The protons at the 3 position will also appear as a multiplet.

Predictive ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule.

Expected Chemical Shifts:

Carbon Assignment	Predicted Chemical Shift (ppm)
C-1'	~130 - 135
C-2', C-6'	~127 - 130
C-3', C-5'	~114 - 117
C-4'	~158 - 162
OCH₃	~55
C-1	~40 - 45
CN	~120 - 125
C-2, C-4	~30 - 35
C-3	~15 - 20

Rationale for Predictions:

• Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the substituents. The carbon attached to the oxygen (C-4') will be the most deshielded. The carbons ortho and para to the methoxy group will be shielded relative to benzene.

• Quaternary Carbons: The nitrile carbon (CN) and the quaternary carbon of the cyclobutane ring (C-1) will have distinct chemical shifts.

• Aliphatic Carbons: The carbons of the cyclobutane ring will appear in the aliphatic region of the spectrum.

Advanced 2D NMR Techniques for Unambiguous Assignment

To definitively assign all proton and carbon signals, a suite of 2D NMR experiments is indispensable.[10][11]

COSY (Correlation Spectroscopy)

The COSY experiment identifies protons that are coupled to each other, typically through two or three bonds.[10][11][12] In the COSY spectrum of 1-(4-methoxyphenyl)cyclobutanecarbonitrile, cross-peaks will be observed between:

• H-2' and H-3' (and H-6' and H-5').

• The protons on the cyclobutane ring (H-2, H-3, and H-4).

Caption: Predicted COSY correlations for 1-(4-methoxyphenyl)cyclobutanecarbonitrile.

HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates protons with their directly attached carbons.[10][11][12] This is a powerful tool for assigning the carbon signals based on the already assigned proton signals.

Caption: Predicted HSQC correlations for 1-(4-methoxyphenyl)cyclobutanecarbonitrile.

HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC experiment reveals long-range correlations between protons and carbons, typically over two or three bonds.[10][11][12] This is particularly useful for identifying quaternary carbons, which are not observed in the HSQC spectrum.

Key HMBC Correlations:

• The methoxy protons (OCH₃) will show a correlation to C-4'.

• The aromatic protons H-2' and H-6' will show correlations to C-1, C-4', and C-3'/C-5'.

• The cyclobutane protons will show correlations to the nitrile carbon (CN) and the quaternary carbon C-1.

Caption: Key predicted HMBC correlations for structural confirmation.

Conclusion

The comprehensive NMR analysis of 1-(4-methoxyphenyl)cyclobutanecarbonitrile, through a combination of 1D and 2D NMR techniques, allows for the complete and unambiguous assignment of its chemical structure. The predictive data presented in this guide, based on established principles of NMR spectroscopy, serves as a robust framework for the interpretation of experimental data. By following the outlined protocols for sample preparation and data acquisition, researchers can ensure the acquisition of high-quality spectra, which, when analyzed with the aid of COSY, HSQC, and HMBC experiments, will provide unequivocal structural confirmation.

References

• Hornak, J. P. (n.d.). Sample Preparation. Rochester Institute of Technology. Retrieved from [Link]

• Slideshare. (n.d.). 2D NMR Spectroscopy. Retrieved from [Link]

• Vedantu. (n.d.). NMR Spectroscopy: Principles, Types & Applications Explained. Retrieved from [Link]

• Scribd. (n.d.). Advanced 2D NMR Techniques Guide. Retrieved from [Link]

• Longdom Publishing. (n.d.). Principles and Applications of Nuclear Magnetic Resonance (NMR) Spectroscopy in Analytical Chemistry. Retrieved from [Link]

• Scribd. (n.d.). NMR Sample Preparation Guide. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• CASSS. (n.d.). Best Practices in NMR Data Acquisition and Analysis. Retrieved from [Link]

• Microbe Notes. (2022, January 12). NMR Spectroscopy- Definition, Principle, Steps, Parts, Uses. Retrieved from [Link]

• Slideshare. (n.d.). NMR Spectroscopy: Principles, Techniques, and Applications. Retrieved from [Link]

• Western University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Wiley-VCH. (n.d.). NMR Spectroscopy: Basic Principles, Concepts and Applications in Chemistry, 3rd Edition. Retrieved from [Link]

• NMR Service. (n.d.). Types of 2D NMR. Retrieved from [Link]

• YouTube. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. Retrieved from [Link]

• San Diego State University. (n.d.). Common 2D (COSY, HSQC, HMBC). SDSU NMR Facility – Department of Chemistry. Retrieved from [Link]

• YouTube. (2023, January 26). Tips and Tricks of collecting good NMR data. Retrieved from [Link]

• Nanalysis. (2021, June 21). NMR acquisition parameters and qNMR. Retrieved from [Link]

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• 12. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]

An In-Depth Technical Guide to the Infrared Spectroscopy of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Abstract: This technical guide provides a comprehensive analysis of the Fourier-Transform Infrared (FTIR) spectroscopy of 1-(4-methoxyphenyl)cyclobutanecarbonitrile. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical principles and practical application of IR spectroscopy for the structural elucidation and quality assessment of this compound. We will explore the characteristic vibrational frequencies of its key functional groups—nitrile, para-substituted methoxybenzene, and the cyclobutane ring—and present a validated experimental protocol for acquiring a high-fidelity spectrum. The causality behind experimental choices and data interpretation is emphasized to ensure a robust and reliable analytical workflow.

Introduction

1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a polysubstituted organic molecule featuring a unique combination of a strained aliphatic ring, an aromatic ether, and a nitrile functional group. The cyclobutane motif is of significant interest in medicinal chemistry, as it can serve as a bioisosteric replacement for other cyclic systems or introduce specific conformational constraints in a molecule's three-dimensional structure[1][2]. Infrared (IR) spectroscopy is an indispensable, non-destructive analytical technique that provides a distinct molecular fingerprint, making it a first-line method for confirming the identity, assessing the purity, and verifying the synthesis of such compounds. By probing the vibrational modes of molecular bonds, IR spectroscopy allows for the unambiguous identification of key functional groups, providing critical structural information swiftly and efficiently.

Molecular Structure and Expected Vibrational Modes

The structure of 1-(4-methoxyphenyl)cyclobutanecarbonitrile dictates its infrared spectrum. Each functional component of the molecule gives rise to characteristic absorption bands. Understanding these components is the foundation for accurate spectral interpretation.

Caption: Molecular structure of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

The primary vibrational modes identifiable by IR spectroscopy are:

• Nitrile (C≡N) Stretching: This is one of the most characteristic vibrations. The carbon-nitrogen triple bond is strong, and its stretching vibration occurs in a relatively uncongested region of the spectrum.

• Aromatic System Vibrations: The para-substituted methoxyphenyl group will produce several distinct signals, including C-H stretching from the aromatic ring, C=C ring stretching, and C-H out-of-plane bending vibrations that are diagnostic of the 1,4-substitution pattern.

• Ether (C-O) Stretching: The methoxy group (-OCH₃) is an aryl ether. The C-O bond stretching vibrations are sensitive to the electronic nature of the attached groups (aryl vs. alkyl) and typically yield strong, characteristic bands.

• Aliphatic C-H Vibrations: Both the cyclobutane ring's methylene (-CH₂-) groups and the methoxy group's methyl (-CH₃) group will exhibit C-H stretching and bending vibrations.

• Cyclobutane Ring Vibrations: The four-membered ring has specific deformation, puckering, and breathing modes, though these can be complex and are found in the fingerprint region.[3][4]

Interpreting the Infrared Spectrum

An accurate interpretation requires analyzing the spectrum in distinct regions, focusing first on the most diagnostic frequencies and then moving to the more complex fingerprint region.

Diagnostic Group Frequencies (>1500 cm⁻¹)

This region contains the most unambiguous and informative peaks for initial structural confirmation.

• Aromatic C-H Stretch (3100 - 3000 cm⁻¹): Expect one or more weak to medium sharp bands just above 3000 cm⁻¹. Their presence is a clear indicator of hydrogens attached to an aromatic ring, distinguishing them from aliphatic C-H stretches.[5]

• Aliphatic C-H Stretch (3000 - 2850 cm⁻¹): Strong, sharp absorptions appearing just below 3000 cm⁻¹ are expected. These arise from the symmetric and asymmetric stretching of the C-H bonds in the cyclobutane's -CH₂- groups and the methoxy's -CH₃ group.[4][6]

• Nitrile C≡N Stretch (2260 - 2200 cm⁻¹): A sharp, strong, and highly characteristic absorption is predicted in this range.[7][8][9] For aromatic nitriles, conjugation can slightly weaken the C≡N bond and lower the absorption frequency.[10] Given the quaternary carbon separating the nitrile from the ring, significant conjugation is not expected, so the peak should appear in the typical range for saturated nitriles, near 2250 cm⁻¹.[8]

• Aromatic C=C Ring Stretching (1610 - 1450 cm⁻¹): Two to four medium-intensity, sharp bands are characteristic of the benzene ring. A prominent band is often seen around 1600 cm⁻¹, with another near 1500 cm⁻¹. The para-substitution and the electron-donating methoxy group influence the exact position and intensity of these bands.[11]

Fingerprint Region Analysis (<1500 cm⁻¹)

This region contains a wealth of complex, overlapping signals from bending vibrations and skeletal modes that are unique to the molecule as a whole.

• Aliphatic C-H Bending (ca. 1470 - 1440 cm⁻¹): A medium-intensity band from the scissoring vibration of the cyclobutane -CH₂- groups is expected in this area.[4]

• Asymmetric Aryl C-O Stretch (ca. 1250 cm⁻¹): This is a very strong and diagnostic band for aryl ethers like anisole.[11] The vibration involves the stretch of the C(aryl)-O bond and is a key confirmatory peak for the methoxyphenyl group.

• Symmetric Aryl C-O Stretch (ca. 1040 cm⁻¹): A second, typically less intense C-O stretching band is also expected for the aryl ether linkage.[11]

• Aromatic C-H Out-of-Plane (OOP) Bending (ca. 830 cm⁻¹): A strong, sharp band in the 860-800 cm⁻¹ region is highly indicative of a 1,4-disubstituted (para) benzene ring. This arises from the collective wagging of the adjacent aromatic C-H bonds.

• Cyclobutane Ring Modes: The cyclobutane ring itself has characteristic deformation and puckering vibrations, but these are often weak and appear in the congested region below 1000 cm⁻¹, contributing to the overall fingerprint rather than serving as primary diagnostic peaks.[3][12][13]

Summary of Expected Absorptions

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Expected Intensity
3100 - 3000	C-H Stretch	Aromatic Ring	Weak to Medium, Sharp
3000 - 2850	C-H Stretch	Cyclobutane (CH₂) & Methoxy (CH₃)	Strong, Sharp
2260 - 2200	C≡N Stretch	Nitrile	Strong, Sharp
1610 - 1580	C=C Stretch	Aromatic Ring	Medium, Sharp
1510 - 1480	C=C Stretch	Aromatic Ring	Medium, Sharp
~1465	C-H Scissoring	Cyclobutane (CH₂)	Medium
~1250	Asymmetric C-O Stretch	Aryl Ether	Strong
~1040	Symmetric C-O Stretch	Aryl Ether	Medium to Strong
860 - 800	C-H Out-of-Plane Bend	1,4-Disubstituted Aromatic	Strong

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

To ensure the generation of a reliable and reproducible spectrum, a systematic approach is crucial. The Attenuated Total Reflectance (ATR) technique is recommended for its simplicity, speed, and minimal sample preparation requirements.[5]

Step-by-Step Methodology

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium as per the manufacturer's guidelines. This minimizes drift during the measurement.

• ATR Crystal Cleaning: The causality for this step is paramount: any residue on the crystal will appear in the sample spectrum. Clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol or acetone) using a non-abrasive wipe (e.g., lint-free tissue).

• Background Spectrum Acquisition: Collect a background spectrum of the empty, clean ATR crystal. This measurement captures the absorbance of ambient atmospheric components (CO₂, H₂O) and the instrument's optical bench. The instrument software will automatically subtract this from the sample spectrum, isolating the sample's true absorbance. Run the background with the same number of scans and resolution planned for the sample.

• Sample Application: Place a small amount (a few milligrams) of the solid 1-(4-methoxyphenyl)cyclobutanecarbonitrile sample directly onto the center of the ATR crystal.

• Apply Pressure: Use the instrument's pressure clamp to apply firm, consistent pressure. This ensures intimate contact between the sample and the crystal surface, which is essential for the evanescent wave to penetrate the sample and generate a strong, high-quality spectrum.[5]

• Sample Spectrum Acquisition: Collect the sample spectrum using appropriate parameters.

  • Resolution: 4 cm⁻¹ is sufficient for most structural confirmation purposes.

  • Scans: Co-adding 16 to 32 scans is typical to achieve an excellent signal-to-noise ratio.

• Data Processing and Cleaning: After acquisition, clean the sample from the ATR crystal using the same method as in Step 2. The acquired spectrum should be baseline-corrected if necessary and peaks should be labeled.

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An In-Depth Technical Guide to the Mass Spectrometry of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

This technical guide provides a comprehensive overview of the anticipated mass spectrometry data for 1-(4-methoxyphenyl)cyclobutanecarbonitrile. Tailored for researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings of the compound's fragmentation behavior, offering a predictive analysis based on established principles of mass spectrometry and data from structurally analogous molecules.

Introduction to 1-(4-Methoxyphenyl)cyclobutanecarbonitrile and its Analysis

1-(4-Methoxyphenyl)cyclobutanecarbonitrile, with a molecular formula of C₁₂H₁₃NO and a molecular weight of 187.24 g/mol , is a molecule of interest in synthetic and medicinal chemistry.[1] Mass spectrometry is a pivotal analytical technique for the structural elucidation and purity assessment of such novel compounds. Understanding its behavior under mass spectrometric conditions is crucial for its identification and characterization in complex matrices. This guide will focus on the predicted outcomes of electron ionization mass spectrometry (EI-MS), a common technique for the analysis of small molecules.

Predicted Mass Spectrum and Fragmentation Data

While a publicly available experimental mass spectrum for 1-(4-methoxyphenyl)cyclobutanecarbonitrile is not readily found, we can predict its mass spectrum based on the fragmentation patterns of similar compounds and the fundamental principles of mass spectrometry.[2][3][4][5] The following table summarizes the expected key ions and their relative abundances.

m/z (mass-to-charge ratio)	Proposed Fragment Ion	Proposed Structure	Predicted Relative Abundance	Notes on Fragmentation
187	Molecular Ion [M]⁺	[C₁₂H₁₃NO]⁺	Moderate	The presence of an aromatic ring generally leads to a discernible molecular ion peak.[2]
172	[M - CH₃]⁺	[C₁₁H₁₀NO]⁺	Low	Loss of a methyl radical from the methoxy group.
158	[M - C₂H₅]⁺ or [M - CN]⁺	[C₁₀H₁₀NO]⁺ or [C₁₁H₁₃O]⁺	Moderate to High	Likely represents the loss of an ethyl group from the cyclobutane ring or the nitrile group.
135	[C₉H₁₁O]⁺	4-methoxybenzyl cation	High (likely base peak)	α-cleavage at the quaternary carbon, leading to the formation of a stable benzylic cation.[2][3]
121	[C₈H₉O]⁺	Tropylium-like ion	Moderate	Rearrangement and loss of CH₂ from the 4-methoxybenzyl cation.
108	[C₇H₈O]⁺	Methoxybenzene radical cation	Moderate	Cleavage of the cyclobutane ring.
91	[C₇H₇]⁺	Tropylium ion	Low	Loss of the methoxy group from the aromatic ring fragments.
77	[C₆H₅]⁺	Phenyl cation	Low	Fragmentation of the aromatic ring.

Experimental Protocol: Acquiring the Mass Spectrum

The following is a generalized protocol for acquiring the mass spectrum of 1-(4-methoxyphenyl)cyclobutanecarbonitrile using a gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization source.

3.1. Sample Preparation

• Dissolution: Prepare a 1 mg/mL stock solution of 1-(4-methoxyphenyl)cyclobutanecarbonitrile in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Dilution: Dilute the stock solution to a final concentration of 10-100 µg/mL for GC-MS analysis.

3.2. GC-MS Instrumentation and Parameters

• Gas Chromatograph:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is suitable.

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at a rate of 15 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL in splitless mode.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: 70 eV.[6]

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Mass Range: Scan from m/z 40 to 300.

3.3. Data Acquisition and Processing

• Inject the prepared sample into the GC-MS system.

• Acquire the total ion chromatogram (TIC) and the mass spectrum of the peak corresponding to 1-(4-methoxyphenyl)cyclobutanecarbonitrile.

• Process the data using the instrument's software to identify the molecular ion and major fragment ions.

Interpretation of Fragmentation Patterns

The proposed fragmentation pathways are driven by the formation of stable carbocations and radical cations. The presence of the aromatic ring, the nitrile group, and the methoxy group all influence the fragmentation cascade.

The primary fragmentation event is expected to be an α-cleavage adjacent to the aromatic ring and the quaternary carbon of the cyclobutane ring. This cleavage leads to the formation of the highly stable 4-methoxybenzyl cation (m/z 135) , which is predicted to be the base peak in the spectrum.[3][4][5]

Further fragmentation of the 4-methoxybenzyl cation can occur through the loss of a methyl radical to form an ion at m/z 120, or rearrangement to a tropylium-like ion. The cyclobutyl nitrile radical cation can also undergo fragmentation, leading to smaller ions.

Caption: Predicted major fragmentation pathways for 1-(4-methoxyphenyl)cyclobutanecarbonitrile.

Experimental Workflow Visualization

The overall process of analyzing 1-(4-methoxyphenyl)cyclobutanecarbonitrile by GC-MS can be visualized as a streamlined workflow.

Caption: Workflow for the GC-MS analysis of 1-(4-methoxyphenyl)cyclobutanecarbonitrile.

Conclusion

This guide provides a predictive framework for understanding the mass spectrometric behavior of 1-(4-methoxyphenyl)cyclobutanecarbonitrile. The proposed fragmentation patterns, centered around the formation of a stable 4-methoxybenzyl cation, offer a robust starting point for the identification and structural confirmation of this compound in experimental settings. The detailed experimental protocol and workflow diagrams serve as practical resources for researchers undertaking the analysis of this and similar molecules. As with any predictive analysis, experimental verification is the ultimate confirmation of these theoretical considerations.

References

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Chemguide. Fragmentation Patterns in the Mass Spectra of Organic Compounds. [Link]

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• Amorim, R. A. A., et al. (2022). Mass spectra and appearance energies of cationic fragments for electron ionization of 2-butanol. The European Physical Journal D, 76(11), 207. [Link]

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An In-depth Technical Guide to Determining the Solubility of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand, predict, and experimentally determine the solubility of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. Full editorial control has been exercised to create a document that emphasizes scientific integrity, logical experimental design, and practical application.

Introduction: The Critical Role of Solubility in Research and Development

The solubility of an active pharmaceutical ingredient (API) or a key intermediate like 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a cornerstone of its developability. It influences bioavailability, dosage form design, and the feasibility of purification and formulation processes. A thorough understanding of a compound's solubility profile across a range of solvents is therefore not merely academic but a critical-path activity in chemical and pharmaceutical development.

1-(4-Methoxyphenyl)cyclobutanecarbonitrile, with its distinct molecular architecture combining polar and non-polar moieties, presents an interesting case for solubility analysis. This guide will walk you through a systematic approach to characterizing its solubility, from theoretical prediction to rigorous experimental determination.

Physicochemical Properties of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

A foundational understanding of the compound's known physical and chemical properties is essential before embarking on solubility studies.

Property	Value	Source
Molecular Formula	C₁₂H₁₃NO	[1]
Molecular Weight	187.24 g/mol	[1]
Appearance	Colorless to light yellow Solid/Liquid	[2]
Boiling Point	117-119 °C at 0.3 Torr	[2]
Density	1.10 ± 0.1 g/cm³ (Predicted)	[2]
Storage	Store at room temperature, sealed in dry conditions	[1]

Note: The physical state (solid or liquid) is reported differently across sources, which may depend on purity and ambient temperature.

Theoretical Solubility Considerations: A "Like Dissolves Like" Approach

The principle of "like dissolves like" is a powerful, albeit qualitative, predictor of solubility.[3] It posits that substances with similar intermolecular forces are more likely to be soluble in one another. Let's dissect the structure of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile:

• Polar Moieties: The nitrile group (-C≡N) is strongly polar, capable of dipole-dipole interactions and acting as a hydrogen bond acceptor. The methoxy group (-OCH₃) is also polar and can accept hydrogen bonds.

• Non-polar Moieties: The phenyl ring and the cyclobutane ring are non-polar and will primarily engage in van der Waals forces.

This duality suggests that 1-(4-Methoxyphenyl)cyclobutanecarbonitrile will exhibit a nuanced solubility profile. It is unlikely to be highly soluble in very polar solvents like water or very non-polar solvents like hexane. Its optimal solubility is expected in solvents of intermediate polarity that can interact favorably with both the polar functional groups and the non-polar hydrocarbon backbone.

Experimental Determination of Solubility: A Validating Protocol

The following protocol is designed to be a self-validating system for determining the qualitative and semi-quantitative solubility of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Materials and Reagents

• 1-(4-Methoxyphenyl)cyclobutanecarbonitrile (ensure purity is known)

• A range of solvents with varying polarities (e.g., water, methanol, ethanol, acetone, ethyl acetate, dichloromethane, toluene, hexane)

• Vortex mixer

• Analytical balance

• Thermostatically controlled shaker or water bath

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometer for quantitative analysis

Experimental Workflow Diagram

Caption: Workflow for quantitative solubility determination.

Step-by-Step Protocol for Quantitative Solubility

• Preparation of Saturated Solutions:

  • To a series of glass vials, add an excess amount of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile (e.g., 20 mg). The key is to have undissolved solid remaining after equilibration.

  • Accurately pipette a known volume (e.g., 2 mL) of each selected solvent into the vials.

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Allow the slurries to equilibrate for a sufficient time (e.g., 24-48 hours) to ensure the solution is saturated.[3]

• Sample Preparation for Analysis:

  • After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

  • Carefully draw the supernatant (the saturated solution) using a syringe.

  • Attach a chemically resistant syringe filter (e.g., 0.45 µm PTFE) and filter the solution into a clean vial to remove all undissolved particles.

• Analysis:

  • Prepare a series of accurate dilutions of the filtered saturated solution.

  • Analyze the diluted solutions using a validated analytical method (e.g., HPLC with a UV detector).

  • Calculate the concentration of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile in the original saturated solution based on the dilutions and the analytical results. This concentration is the solubility.

Qualitative Solubility Classification

For a more rapid assessment, a qualitative solubility test can be performed. This involves adding a small, known amount of the compound to a fixed volume of solvent and observing its dissolution.

Sources

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• 3. m.youtube.com [m.youtube.com]

stability of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile under acidic conditions

An In-Depth Technical Guide to the Stability of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile Under Acidic Conditions

Executive Summary

This guide provides a comprehensive technical analysis of the chemical stability of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile in acidic environments. This molecule, a common scaffold in medicinal chemistry, possesses three key structural features that dictate its reactivity: a nitrile group, a strained cyclobutane ring, and a p-methoxyphenyl substituent. Understanding its degradation pathways is critical for researchers, scientists, and drug development professionals involved in its synthesis, purification, formulation, and storage. This document elucidates the primary, secondary, and tertiary degradation pathways, focusing on the underlying chemical mechanisms. We present detailed experimental protocols for conducting forced degradation studies and the analytical methods required to identify and quantify the parent compound and its degradants. The primary anticipated degradation route under typical acidic conditions is the hydrolysis of the nitrile moiety to its corresponding amide and subsequently to a carboxylic acid. The integrity of the cyclobutane ring and the methoxy ether linkage are also critically evaluated, with ring-opening considered a plausible but secondary pathway under specific conditions, while ether cleavage is deemed unlikely except under harsh protocols.

Introduction to 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Molecular Profile

1-(4-Methoxyphenyl)cyclobutanecarbonitrile (CAS No. 29786-45-6) is a substituted aromatic nitrile featuring a molecular weight of 187.24 g/mol and the formula C₁₂H₁₃NO.[1] Its structure is characterized by a central, strained cyclobutane ring, which creates a quaternary carbon center substituted with both a nitrile (-C≡N) group and a 4-methoxyphenyl group.

The molecule's stability is a function of its three distinct chemical moieties:

• The Nitrile Group: A key functional group susceptible to acid-catalyzed hydration.

• The Cyclobutane Ring: A four-membered carbocycle with significant ring strain (~26 kcal/mol), making it potentially labile under conditions that favor carbocation formation or other strain-releasing reactions.[2]

• The 4-Methoxyphenyl Group: An aromatic ring substituted with an electron-donating methoxy group. This group influences the electronic properties of the entire molecule, particularly the stability of any adjacent intermediates.

Significance in Drug Discovery and Development

The cyclobutane motif is increasingly valued in medicinal chemistry as a bioisostere for gem-dimethyl groups or as a central scaffold that provides a three-dimensional architecture, which can improve metabolic stability, water solubility, and binding affinity to protein targets.[2][3] The presence of the nitrile and the aromatic ring provides vectors for further chemical modification, making this compound a versatile intermediate in the synthesis of more complex pharmaceutical agents. Given its role as a building block, a thorough understanding of its stability is paramount to prevent the introduction of impurities during synthesis and ensure the integrity of the final active pharmaceutical ingredient (API).

Primary Degradation Pathway: Acid-Catalyzed Nitrile Hydrolysis

The most probable degradation pathway for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile under aqueous acidic conditions is the hydrolysis of the nitrile group. This reaction proceeds in two main stages: the conversion of the nitrile to an amide, followed by the hydrolysis of the amide to a carboxylic acid and an ammonium ion.[4][5][6]

Mechanism of Hydrolysis

The acid-catalyzed hydrolysis is initiated by the protonation of the nitrile nitrogen, which significantly increases the electrophilicity of the nitrile carbon.[7][8] This activation allows for the nucleophilic attack by a weak nucleophile like water. The reaction then proceeds through an imidic acid tautomer to form a stable amide intermediate.[5][8] Under continued heating in acidic conditions, the amide is further hydrolyzed to the corresponding carboxylic acid.[4][9]

Figure 1: Mechanism of acid-catalyzed nitrile hydrolysis.

Expected Degradation Products

• 1-(4-Methoxyphenyl)cyclobutanecarboxamide: The intermediate product formed from the initial hydration of the nitrile.

• 1-(4-Methoxyphenyl)cyclobutanecarboxylic Acid: The final product of complete hydrolysis.

Secondary Pathways: Cyclobutane Ring Integrity

While nitrile hydrolysis is the most direct reaction pathway, the inherent strain of the cyclobutane ring presents the possibility of ring-opening or rearrangement reactions, particularly under conditions that promote carbocation formation.[10]

Plausibility of Acid-Catalyzed Ring Opening

Acid-catalyzed cleavage of a cyclobutane ring typically requires the formation of a carbocation on or adjacent to the ring, which facilitates a strain-releasing rearrangement. In the case of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, the quaternary carbon is also a benzylic-type position. The formation of a positive charge at this center would be stabilized by two factors:

• Tertiary Carbocation: The carbon is tertiary, which is inherently more stable than secondary or primary carbocations.

• Resonance with the Phenyl Ring: The adjacent p-methoxyphenyl group is a powerful electron-donating group (EDG) via resonance, which would strongly stabilize a positive charge.[11][12]

A hypothetical pathway could involve protonation of the nitrile, followed by a fragmentation event. However, this is less likely than hydrolysis. A more plausible scenario for ring opening would involve the formation of a carbocation through a different mechanism, although this would likely require harsher conditions than simple hydrolysis.

Figure 2: Hypothetical pathway for cyclobutane ring fragmentation.

Tertiary Considerations: Methoxy Ether Linkage

The cleavage of aryl ethers requires very strong acids, typically hydrobromic (HBr) or hydroiodic (HI) acid, at elevated temperatures. The C(sp²)-O bond is strong, and its cleavage is not favored under the milder acidic conditions (e.g., dilute HCl or H₂SO₄) typically used for nitrile hydrolysis or forced degradation studies. Therefore, the degradation of the 4-methoxy group to a phenol is considered a highly unlikely pathway unless exceptionally harsh conditions are employed.

Experimental Design for Stability Assessment

To empirically determine the stability of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a forced degradation study is essential. This involves subjecting the compound to a range of acidic conditions and monitoring its degradation over time.

Protocol for Forced Degradation Study

• Preparation of Stock Solution: Prepare a stock solution of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile in a suitable organic solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Preparation of Acidic Media: Prepare solutions of hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) at various concentrations (e.g., 0.01 N, 0.1 N, 1 N).

• Initiation of Degradation: Add a small aliquot of the stock solution to each acidic medium to achieve a final target concentration (e.g., 100 µg/mL). Ensure the volume of organic solvent is minimal (<5%) to avoid altering the aqueous conditions.

• Incubation: Incubate the solutions at controlled temperatures (e.g., 40 °C, 60 °C, 80 °C). Protect samples from light to prevent photodegradation.

• Time-Point Sampling: Withdraw aliquots at specified time intervals (e.g., 0, 2, 4, 8, 24, 48 hours).

• Quenching: Immediately neutralize the reaction by adding an equivalent amount of base (e.g., NaOH) or by diluting with the mobile phase to stop further degradation.

• Analysis: Analyze the samples using a stability-indicating analytical method.

Figure 3: Experimental workflow for a forced degradation study.

Analytical Methodology

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is required to separate the parent compound from its potential degradation products.[13]

Table 1: Example HPLC Method Parameters for Stability Analysis

Parameter	Condition	Rationale
Column	C18, 250 x 4.6 mm, 5 µm	Provides good hydrophobic retention for aromatic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to ensure good peak shape for acidic analytes.
Mobile Phase B	Acetonitrile	Strong organic solvent for elution.
Gradient	5% to 95% B over 20 min	Ensures elution of both the polar degradation products and the less polar parent compound.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Ensures reproducible retention times.
Detection	UV at 225 nm	Wavelength at which the methoxyphenyl chromophore strongly absorbs.
Injection Vol.	10 µL	Standard volume for analytical HPLC.

For definitive identification of degradation products, tandem Liquid Chromatography-Mass Spectrometry (LC-MS) should be employed to obtain mass-to-charge ratios and fragmentation patterns.

Summary of Predicted Stability Profile

The overall is primarily governed by the reactivity of the nitrile group.

Table 2: Summary of Potential Degradation Products and Conditions

Product Name	Formation Pathway	Probable Conditions
1-(4-Methoxyphenyl)cyclobutanecarboxamide	Partial Nitrile Hydrolysis	Mild aqueous acid, moderate temperature.
1-(4-Methoxyphenyl)cyclobutanecarboxylic Acid	Complete Nitrile Hydrolysis	Stronger aqueous acid, elevated temperature, prolonged exposure.[6][9]
Ring-Opened Isomers	Cyclobutane Fragmentation	Potentially harsh conditions (strong Lewis/protic acids), high temperature. Considered a minor pathway.[10]
1-(4-Hydroxyphenyl)cyclobutanecarbonitrile	Ether Cleavage	Very harsh conditions (e.g., HBr, HI). Highly unlikely in standard studies.

Conclusion and Recommendations

1-(4-Methoxyphenyl)cyclobutanecarbonitrile is expected to be moderately stable under neutral and mildly acidic conditions at room temperature. However, in the presence of stronger acids and/or elevated temperatures, the compound will primarily degrade via hydrolysis of the nitrile functional group to form 1-(4-Methoxyphenyl)cyclobutanecarboxamide and subsequently 1-(4-Methoxyphenyl)cyclobutanecarboxylic acid. While the strained cyclobutane ring is a point of potential vulnerability, its cleavage is considered a secondary degradation pathway that would likely require more forcing conditions than those leading to nitrile hydrolysis.

For drug development professionals, it is recommended to:

• Avoid prolonged exposure to acidic conditions during synthesis, work-up, and purification.

• Carefully control the pH of any aqueous formulations containing this molecule, preferably maintaining it in the neutral to slightly acidic range.

• Store the compound in a cool, dry environment to minimize hydrolytic degradation.

• Employ a validated, stability-indicating HPLC method to monitor for the formation of the primary amide and carboxylic acid degradants during stability and compatibility studies.

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• National Institutes of Health. 4-(4-Methoxyphenyl)butyric acid. [Link]

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An In-Depth Technical Guide to the Thermal Degradation of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

This guide provides a comprehensive technical analysis of the predicted thermal degradation behavior of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. In the absence of direct experimental data for this specific molecule, this document synthesizes established principles from analogous structures and outlines a robust experimental framework for its systematic investigation. This approach, rooted in fundamental organic chemistry, offers a predictive and actionable roadmap for researchers, scientists, and drug development professionals.

Introduction and Significance

1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a structurally interesting molecule, combining a strained cyclobutane ring, a nitrile group, and a methoxy-activated aromatic ring. Such motifs are valuable in medicinal chemistry and materials science as scaffolds for more complex molecular architectures. Understanding the thermal stability and degradation pathways of this compound is critical for defining safe handling and storage conditions, predicting its behavior in high-temperature applications (such as in mass spectrometry or chemical synthesis), and ensuring the purity and stability of derived products. This guide will explore the likely decomposition mechanisms based on the known chemistry of its constituent functional groups and propose a detailed experimental workflow for empirical validation.

Theoretical Framework for Thermal Degradation

The thermal degradation of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is predicted to be governed by the interplay of its three key structural motifs: the cyclobutane ring, the 4-methoxyphenyl group, and the carbonitrile.

The Cyclobutane Moiety: A Predisposition for Ring Opening

The cyclobutane ring is inherently strained and, upon heating, is prone to undergo a retro-[2+2] cycloaddition reaction to relieve this strain. This pericyclic reaction typically results in the formation of two olefinic products. For a substituted cyclobutane, the regiochemistry of this fragmentation is a key question. The thermal decomposition of cyclobutane itself yields two molecules of ethylene in a homogeneous, first-order reaction[1]. The mechanism for this type of reaction is often concerted[2][3][4][5].

The 4-Methoxyphenyl Moiety: Radical-Driven Decomposition

The 4-methoxyphenyl group, modeled by anisole, has well-documented thermal decomposition pathways that are initiated at temperatures as low as 400°C[6]. The primary and most favorable decomposition step is the homolytic cleavage of the O–CH₃ bond, leading to the formation of a phenoxy radical and a methyl radical[7][8][9][10]. At higher temperatures, the phenoxy radical can undergo further reactions, including the elimination of carbon monoxide (CO) to form a cyclopentadienyl radical[7][8][9][10]. These radical intermediates can then participate in a cascade of secondary reactions, leading to a complex mixture of products[6].

The Carbonitrile Group: A Stabilizing Influence

The carbonitrile (C≡N) group is characterized by a strong triple bond, making it one of the more thermally stable functional groups[11]. The pyrolysis of simple nitriles like acetonitrile requires high temperatures and often proceeds via radical mechanisms, with hydrogen cyanide (HCN) being a common product[12]. While the nitrile group itself is robust, its strong electron-withdrawing nature can influence the stability of adjacent bonds and the overall degradation pathway of the molecule.

Predicted Thermal Degradation Pathways

Based on the principles outlined above, two primary, competing degradation pathways are proposed for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Pathway A: Retro-[2+2] Cycloaddition

This pathway is initiated by the cleavage of the strained cyclobutane ring. The most likely fragmentation would yield 4-methoxystyrene and acrylonitrile, as these are stable, conjugated molecules.

Predicted retro-[2+2] cycloaddition of the target molecule.

Pathway B: Radical-Initiated Decomposition

This pathway begins with the homolytic cleavage of the weakest bond in the molecule, which is predicted to be the O–CH₃ bond of the methoxy group, analogous to the decomposition of anisole[7][8][9][10]. This initial step generates a methyl radical and a larger radical intermediate, which can then undergo a series of subsequent reactions.

Predicted radical-initiated decomposition pathway.

The dominant pathway will likely depend on the precise temperature and pressure conditions. It is plausible that both pathways occur concurrently, leading to a complex product mixture.

Experimental Workflow for a Comprehensive Thermal Degradation Study

To empirically determine the thermal degradation profile of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a multi-technique approach is essential.

Workflow for thermal degradation analysis.

Initial Thermal Stability Assessment using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

This initial step provides critical information on the temperatures at which mass loss occurs and the associated energetic changes.

Protocol:

• Instrument: A calibrated simultaneous TGA-DSC instrument.

• Sample Preparation: Accurately weigh 5-10 mg of the sample into an inert crucible (e.g., alumina).

• Atmosphere: High-purity nitrogen or argon at a flow rate of 50-100 mL/min to ensure an inert environment.

• Temperature Program:

  • Equilibrate at 30°C.

  • Ramp the temperature from 30°C to 600°C at a heating rate of 10°C/min. Multiple heating rates (e.g., 5, 10, 15, 20°C/min) can be used to perform kinetic analysis[13][14].

• Data Collection: Continuously record mass loss (TGA), the derivative of mass loss (DTG), and heat flow (DSC) as a function of temperature.

Product Identification using Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Py-GC-MS is the definitive technique for separating and identifying the volatile and semi-volatile products of thermal decomposition[15][16][17][18].

Protocol:

• Instrument: A pyrolysis unit coupled to a GC-MS system.

• Sample Preparation: Place a small amount of the sample (100-500 µg) into a pyrolysis tube.

• Pyrolysis Conditions:

  • Set the pyrolysis temperature based on the TGA results. A typical starting point would be the peak degradation temperature (Tpeak) identified in the DTG curve. A multi-temperature study (e.g., at the onset temperature, Tpeak, and a higher temperature) can provide insights into how the degradation mechanism changes with temperature[19].

  • Pyrolysis time: 10-20 seconds.

• GC-MS Analysis:

  • Injector: Maintain a high temperature (e.g., 300°C) to ensure efficient transfer of pyrolysis products.

  • Column: A standard non-polar or mid-polar capillary column (e.g., DB-5MS).

  • Oven Program: A typical program might be: hold at 50°C for 2 minutes, then ramp at 10°C/min to 300°C and hold for 10 minutes. This program should be optimized to achieve good separation of the expected products.

  • Mass Spectrometer: Operate in electron ionization (EI) mode, scanning a mass range of m/z 35-500.

• Data Analysis: Identify the separated compounds by comparing their mass spectra to a reference library (e.g., NIST).

Data Interpretation and Expected Outcomes

Interpreting TGA/DSC Data

The TGA/DSC results will provide a quantitative measure of the compound's thermal stability.

Table 1: Hypothetical TGA/DSC Data Summary

Parameter	Expected Value	Significance
Onset Temperature (T_onset)	200 - 300°C	The temperature at which significant degradation begins.
Peak Degradation Temp (T_peak)	250 - 350°C	The temperature of maximum rate of mass loss, indicating the most active decomposition phase. A single peak suggests a dominant degradation step, while multiple peaks imply a multi-step process[13].
Mass Loss (%)	~100%	Indicates complete volatilization of the compound and its degradation products.
Char Residue (%)	< 5%	A low char residue is expected for a non-polymeric organic molecule.

| DSC Signal | Endothermic/Exothermic | An endothermic peak would be associated with bond breaking, while an exothermic peak might indicate secondary, energetically favorable reactions. |

Interpreting Py-GC-MS Data

The Py-GC-MS chromatogram will reveal the identity of the degradation products, providing direct evidence for the proposed mechanisms.

Table 2: Expected Pyrolysis Products and Their Mechanistic Significance

Expected Product	m/z (Key Fragments)	Associated Pathway	Significance
4-Methoxystyrene	134, 119, 91	Pathway A	Direct evidence of a retro-[2+2] cycloaddition.
Acrylonitrile	53, 52	Pathway A	The other product of the retro-[2+2] cycloaddition.
1-(4-Hydroxyphenyl)cyclobutanecarbonitrile	173, 145	Pathway B	Indicates initial loss of the methyl group from the methoxy ether.
Methane	16, 15	Pathway B	Formed from the abstraction of a hydrogen atom by the methyl radical.

| Benzene, Toluene | 78, 91, 92 | Secondary Reactions | Products of more extensive fragmentation at higher temperatures, possibly from the breakdown of the aromatic ring structure, similar to anisole degradation[6][7]. |

Conclusion

While direct experimental data on the thermal degradation of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is not currently available, a robust predictive framework can be established based on the known reactivity of its constituent functional groups. The compound is expected to degrade via competing pathways: a retro-[2+2] cycloaddition of the cyclobutane ring and a radical-initiated decomposition starting at the methoxy group. The detailed experimental workflow presented in this guide, utilizing TGA/DSC and Py-GC-MS, provides a clear and effective strategy for elucidating the precise degradation mechanisms and kinetics. The insights gained from such a study are invaluable for ensuring the safe handling, optimal application, and long-term stability of this and related chemical entities in research and development settings.

References

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• On the Mechanism of the Formal [2+2] Cycloaddition - Retro-electrocyclization (CA-RE) Reaction. Chemistry: A European Journal. [Link]

• Radical chemistry in the thermal decomposition of anisole and deuterated anisoles: an investigation of aromatic growth. Semantic Scholar. [Link]

• Reaction Mechanisms of Anisole Pyrolysis at Different Temperatures: Experimental and Theoretical Studies. Energy & Fuels - ACS Publications. [Link]

• Radical chemistry in the thermal decomposition of anisole and deuterated anisoles: an investigation of aromatic growth. PubMed. [Link]

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• Py-GC-MS Investigation of Pyrolysis Behaviours and Decomposition Products of α- and β-2,7,11-Cembratriene-4,6-Diols. LCGC International. [Link]

• Pyrolysis gas chromatography-mass spectrometry in environmental analysis: focus on organic matter and microplastics. Elsevier. [Link]

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An In-depth Technical Guide to 1-(4-Methoxyphenyl)cyclobutanecarbonitrile: From Synthesis to Significance

Abstract

This technical guide provides a comprehensive overview of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a heterocyclic compound of significant interest in modern medicinal chemistry. While the specific historical discovery of this molecule is not extensively documented, its importance can be understood through the convergence of two key areas of research: the strategic use of the cyclobutane motif in drug design and the optimization of pharmacophores in targeted therapies. This guide will delve into the plausible synthetic pathways, the rationale behind its molecular design, and its notable application as a key structural element in contemporary pharmaceuticals.

Introduction: The Rise of Strained Rings in Drug Discovery

For much of the 20th century, highly strained ring systems like cyclobutane were often viewed by medicinal chemists with a degree of skepticism, perceived as potentially unstable and difficult to synthesize. However, this perspective has dramatically shifted. The unique three-dimensional structure of the cyclobutane ring offers a range of desirable properties for drug candidates. First synthesized in 1907, the cyclobutane ring is now recognized for its ability to introduce conformational restriction, reduce planarity, and act as a bioisostere for larger or more flexible groups. These characteristics can lead to improved metabolic stability, enhanced binding affinity to biological targets, and a more favorable pharmacokinetic profile. The incorporation of cyclobutane rings into pharmacologically active compounds is a relatively recent but rapidly growing trend in drug development.

The Significance of the 4-Methoxyphenyl Moiety

The 4-methoxyphenyl group is a common feature in a vast number of biologically active molecules. Its prevalence is due to a combination of electronic and steric properties that make it an effective component of a pharmacophore. The methoxy group is a strong electron-donating group through resonance, which can influence the electronic environment of the entire molecule. It is also a hydrogen bond acceptor, allowing for specific interactions with biological targets. Furthermore, the lipophilicity of the methoxyphenyl group can be fine-tuned to optimize the absorption, distribution, metabolism, and excretion (ADME) properties of a drug candidate.

A prime example of the successful application of the 4-methoxyphenyl group is in the oral anticoagulant, apixaban. In apixaban, the p-methoxyphenyl moiety serves as the P1 group, which binds to the S1 pocket of the active site of Factor Xa. This interaction is crucial for the drug's high potency and selectivity. The selection of the p-methoxyphenyl group was the result of extensive structure-activity relationship (SAR) studies aimed at optimizing binding affinity and maintaining good oral bioavailability.

Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile: A Plausible Pathway

Reaction Mechanism

The reaction proceeds via the deprotonation of the acidic α-carbon of 4-methoxyphenylacetonitrile by a strong base, typically aqueous sodium hydroxide, to form a carbanion. The phase-transfer catalyst, often a quaternary ammonium salt, facilitates the transfer of the carbanion from the aqueous phase to the organic phase, where it can react with 1,3-dibromopropane in a nucleophilic substitution reaction. A second intramolecular alkylation then occurs to form the cyclobutane ring.

Diagram 1: Proposed Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

A schematic overview of the key components in the synthesis.

Detailed Experimental Protocol

The following is a plausible, detailed experimental protocol for the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile based on established methods for analogous compounds.

Materials:

• 4-Methoxyphenylacetonitrile

• 1,3-Dibromopropane

• 50% (w/w) Aqueous Sodium Hydroxide

• Tetrabutylammonium Bromide (TBAB)

• Toluene

• Deionized Water

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate

• Rotary Evaporator

• Separatory Funnel

• Standard Glassware (round-bottom flask, condenser, etc.)

Procedure:

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, add 4-methoxyphenylacetonitrile (1 equivalent) and toluene (10 volumes).

• Addition of Catalyst and Base: To the stirred solution, add tetrabutylammonium bromide (0.05 equivalents). Slowly add 50% aqueous sodium hydroxide (5 equivalents) to the reaction mixture via the dropping funnel over 30 minutes. An exothermic reaction may be observed; maintain the temperature below 40°C using a water bath if necessary.

• Addition of Alkylating Agent: After the addition of the base is complete, add 1,3-dibromopropane (1.2 equivalents) dropwise to the reaction mixture over 1 hour.

• Reaction: Heat the mixture to 60°C and stir vigorously for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: After the reaction is complete, cool the mixture to room temperature and add deionized water (10 volumes). Transfer the mixture to a separatory funnel and separate the organic layer.

• Extraction: Extract the aqueous layer with toluene (2 x 5 volumes).

• Washing: Combine the organic layers and wash with deionized water (2 x 10 volumes) and then with brine (1 x 10 volumes).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude 1-(4-Methoxyphenyl)cyclobutanecarbonitrile can be purified by vacuum distillation or column chromatography on silica gel.

Table 1: Physicochemical Properties of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Property	Value
CAS Number	29786-45-6
Molecular Formula	C₁₂H₁₃NO
Molecular Weight	187.24 g/mol
Appearance	White to off-white crystalline powder
Melting Point	Not reported
Boiling Point	Not reported
Solubility	Soluble in organic solvents

Role in Drug Development and Future Perspectives

The primary significance of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile in the field of drug development lies in its utility as a versatile building block. The nitrile group can be readily converted into other functional groups, such as carboxylic acids, amines, or amides, providing a handle for further molecular elaboration. The cyclobutane ring imparts a rigid, three-dimensional scaffold, while the 4-methoxyphenyl group can be strategically employed to interact with specific binding pockets of target proteins, as demonstrated in the case of apixaban.

The historical development of this compound is likely intertwined with the broader evolution of medicinal chemistry, where the demand for novel, structurally diverse scaffolds has driven the synthesis of new chemical entities. As our understanding of the principles of drug design continues to advance, we can expect to see the continued and expanded use of unique building blocks like 1-(4-Methoxyphenyl)cyclobutanecarbonitrile in the quest for safer and more effective medicines.

Diagram 2: Potential Transformations of the Nitrile Group

Common chemical transformations of the nitrile functional group.

Conclusion

1-(4-Methoxyphenyl)cyclobutanecarbonitrile stands as a testament to the principles of modern drug design, where the strategic combination of seemingly simple structural motifs can lead to compounds of profound therapeutic importance. While its own history may be modest, its contribution to the development of life-saving medicines is significant. This guide has provided a framework for understanding its synthesis and the chemical logic that underpins its utility, offering a valuable resource for researchers and scientists in the field of drug development.

References

• Wessjohann, L. A., et al. (2007). Cyclobutanes in Small‐Molecule Drug Candidates. Chemistry & Medicinal Chemistry, 17(1), e202100481. [Link]

• Pinto, D. J., et al. (2007). Discovery of 1-(4-methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide (apixaban, BMS-562247), a highly potent, selective, efficacious, and orally bioavailable inhibitor of blood coagulation factor Xa. Journal of Medicinal Chemistry, 50(22), 5339-5356. [Link]

• Pinto, D. J. P., Orwat, M. J., Koch, S., Rossi, K. A., Alexander, R. S., Smallwood, A., Wong, P. C., Rendina, A. R., Luettgen, J. M., Knabb, R. M., He, K., Xin, B., Wexler, R. R., & Lam, P. Y. S. (2007). Discovery of 1-(4-methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7

A Technical Guide to the Pivotal Role of Nitrile Intermediates in the Synthesis of Venlafaxine

Abstract: Venlafaxine is a first-line antidepressant of the serotonin-norepinephrine reuptake inhibitor (SNRI) class. The development of efficient, scalable, and cost-effective synthetic routes is paramount in pharmaceutical manufacturing. A critical step in many industrial syntheses of venlafaxine involves the strategic use of a key nitrile intermediate, which allows for the convergent assembly of the molecule's core structure. This guide provides an in-depth analysis of the synthesis and transformation of this intermediate. While the topic query mentions 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, it is crucial to clarify that the molecular structure of venlafaxine contains a cyclohexanol ring. Therefore, the relevant and widely utilized key intermediate is (RS)-1-[cyano-(4-methoxyphenyl)methyl]cyclohexanol . This document will focus on this correct intermediate, detailing its synthesis, its critical role in the pathway, and its conversion to the final active pharmaceutical ingredient (API), venlafaxine hydrochloride.

Part 1: The Core Intermediate: Structural Elucidation and Strategic Importance

The synthesis of a complex pharmaceutical agent like venlafaxine is a multi-step process where the choice of intermediates is critical for overall efficiency and yield. The molecular backbone of venlafaxine is a 1-[2-(dimethylamino)-1-(4-methoxyphenyl)ethyl]cyclohexanol structure. A retro-synthetic analysis reveals that a convergent and logical approach involves the formation of the carbon skeleton first, followed by the installation of the amine functionality.

This is where the nitrile group proves to be of immense strategic value. The key intermediate, (RS)-1-[cyano-(4-methoxyphenyl)methyl]cyclohexanol, contains the complete carbon framework of venlafaxine. The nitrile group (-C≡N) serves as a masked form of the required aminomethyl group (-CH₂NH₂). The versatility of the nitrile group, particularly its susceptibility to reduction, makes it an ideal functional handle for this transformation.[1][2]

Structural Clarification: Cyclohexyl vs. Cyclobutyl Moiety

It is essential to address the specific structure of the intermediate. The query refers to a cyclobutane derivative, 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. However, the structure of venlafaxine unequivocally contains a cyclohexane ring. Therefore, the direct precursor must also contain this six-membered ring. The correct key intermediate is formed from the reaction of 4-methoxyphenylacetonitrile with cyclohexanone , not cyclobutanone. While cyclobutane rings are increasingly utilized in medicinal chemistry to impart unique conformational constraints or serve as bioisosteres[3], this specific ring system is not relevant to the structure of venlafaxine. All established, large-scale synthetic routes for venlafaxine proceed via the cyclohexanol derivative.[4][5]

Part 2: Synthesis of the Key Intermediate: (RS)-1-[cyano-(4-methoxyphenyl)methyl]cyclohexanol

The formation of this intermediate is achieved through a nucleophilic addition reaction. The acidic α-proton of 4-methoxyphenylacetonitrile is deprotonated by a strong base to form a carbanion, which then attacks the electrophilic carbonyl carbon of cyclohexanone.

Causality in Experimental Design

The choice of base and reaction conditions is a critical factor that balances reactivity, safety, and scalability. Early lab-scale syntheses employed very strong bases like n-butyllithium or lithium diisopropylamide (LDA) at cryogenic temperatures (-78 °C).[4][5] While effective, these conditions are expensive and hazardous for industrial production. Consequently, more practical and cost-effective methods have been developed. The use of sodium methoxide in methanol or potassium hydroxide under phase-transfer catalysis conditions allows the reaction to proceed at or near room temperature with high yields, making the process commercially viable.[4][6]

Experimental Protocol: Synthesis via Sodium Methoxide

This protocol is adapted from improved, large-scale synthetic procedures.[4]

• Setup: A suitable reaction vessel is charged with methanol and 4-methoxyphenylacetonitrile (1.0 eq).

• Base Addition: Sodium methoxide (1.2 eq) is added portion-wise to the stirred solution at room temperature.

• Nucleophilic Addition: Cyclohexanone (1.1 eq) is added slowly to the reaction mixture, maintaining the temperature below 30°C.

• Reaction: The mixture is stirred at room temperature for 2-4 hours until reaction completion is confirmed by HPLC or TLC.

• Quench & Workup: The reaction is quenched by the addition of water. The pH is adjusted to neutral using a mineral acid (e.g., HCl).

• Isolation: The aqueous layer is extracted with a suitable organic solvent (e.g., ethyl acetate or toluene). The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The resulting crude product can often be used directly in the next step or purified by recrystallization to yield (RS)-1-[cyano-(4-methoxyphenyl)methyl]cyclohexanol as a solid.

Workflow for Intermediate Synthesis

Caption: Synthesis of the core nitrile intermediate.

Part 3: Conversion of the Nitrile to Venlafaxine's Primary Amine

The pivotal transformation in the synthesis is the reduction of the nitrile group to a primary amine, yielding (RS)-1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol.

Methodology: Catalytic Hydrogenation

For industrial-scale production, catalytic hydrogenation is the method of choice due to its high efficiency, atom economy, and the avoidance of large amounts of stoichiometric waste.[2][7]

• Mechanism & Catalyst Choice: The reaction involves the catalytic activation of molecular hydrogen on the surface of a heterogeneous catalyst. The nitrile is then reduced to an intermediate imine, which is further reduced to the primary amine.[7] A common side reaction is the formation of secondary amines. To suppress this, the hydrogenation is often carried out in the presence of ammonia, which shifts the equilibrium away from secondary amine formation. Catalysts such as Rhodium on Alumina (Rh/Al₂O₃) or Raney Nickel are highly effective for this transformation.[2][4][8]

Experimental Protocol: Catalytic Hydrogenation of the Nitrile

This protocol is a generalized representation of industrial processes.[4][5]

• Vessel Charging: A high-pressure hydrogenation reactor (autoclave) is charged with the nitrile intermediate, a solvent (typically ethanol saturated with ammonia), and the catalyst (e.g., 5% Rh/Al₂O₃ or Raney Nickel).

• Inerting: The reactor is purged several times with nitrogen to remove all oxygen.

• Hydrogenation: The reactor is pressurized with hydrogen gas to the desired pressure (e.g., 5-15 kg/cm ²) and heated to a specific temperature (e.g., 50-70°C).

• Monitoring: The reaction is monitored by the cessation of hydrogen uptake.

• Workup: After cooling and venting the hydrogen, the catalyst is carefully filtered off.

• Isolation: The filtrate is concentrated under reduced pressure to yield the crude primary amine, (RS)-1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol, which is often carried forward without further purification.

Workflow for Nitrile Reduction

Caption: Reduction of the nitrile to the primary amine.

Part 4: Final Conversion to Venlafaxine Hydrochloride

The final steps involve the N-methylation of the primary amine to the desired tertiary amine, followed by conversion to the stable and pharmaceutically acceptable hydrochloride salt.

Methodology: Eschweiler-Clarke Reaction

The Eschweiler-Clarke reaction is a classic and highly efficient method for the exhaustive methylation of a primary amine using formic acid as the reducing agent and formaldehyde as the source of the methyl groups.[5][8] This one-pot procedure is robust and high-yielding, making it ideal for the final step in the synthesis.

• Reaction Setup: The primary amine is dissolved in an aqueous solution of formic acid and formaldehyde.

• Heating: The mixture is heated to reflux (approx. 90-100°C) for several hours (typically 12-20 hours).

• Workup: After cooling, the reaction mixture is basified (e.g., with NaOH or NH₄OH) and extracted with an organic solvent to isolate the venlafaxine free base.

• Salt Formation: The organic extract containing the venlafaxine base is dissolved in a suitable solvent, such as isopropyl alcohol.

• Precipitation: Hydrochloric acid (often as a solution in isopropyl alcohol) is added to precipitate the Venlafaxine Hydrochloride salt.

• Isolation: The solid product is collected by filtration, washed with a small amount of cold solvent, and dried to yield the final API.[8]

Overall Synthetic Pathway

Caption: Complete synthetic route to Venlafaxine HCl.

Part 5: Data Summary and Process Considerations

The efficiency of each step is crucial for the overall viability of the synthesis. Process optimization aims to maximize yield while maintaining high purity.

Step	Key Transformation	Typical Reagents	Typical Yield	Purity (HPLC)
1	Condensation	NaOMe, Cyclohexanone	~91%	>99.0%
2	Nitrile Reduction	H₂, Rh/Al₂O₃, NH₃/EtOH	~85-90%	(Crude)
3	N-Methylation	HCOOH, HCHO	~80-85%	(Crude Base)
4	Salt Formation	HCl, Isopropyl Alcohol	>95%	>99.9%
Overall	-	-	~55-65%	>99.9%

Table references:[4][5][9]

Process Impurities: The most critical stage for impurity control is the nitrile reduction. Incomplete reduction can leave starting material, while side reactions can form secondary amines. These impurities, if not controlled, can carry through to the final API.[4] The Eschweiler-Clarke reaction is generally very clean, but proper workup is required to remove excess reagents.

Part 6: Conclusion

The synthesis of venlafaxine provides a clear example of strategic molecular construction in pharmaceutical chemistry. The use of (RS)-1-[cyano-(4-methoxyphenyl)methyl]cyclohexanol as a key intermediate is a cornerstone of this process. Its synthesis via a robust condensation reaction and its subsequent transformation through high-efficiency catalytic hydrogenation and N-methylation demonstrate a logical, scalable, and commercially successful pathway to a vital antidepressant medication. This route highlights the power of the nitrile group as a versatile synthetic handle, enabling the efficient production of the required primary amine functionality in the final stages of the API's construction.

References

• Filo. (2025). Chapter 20 Introduction to Carbonyl Chemistry, Organometallic Reagents, O.. Available at: [Link]

• Homework.Study.com. (n.d.). Show how the antidepressant venlafaxine (Effexor) can be synthesized from these readily available... Available at: [Link]

• Poorna Chander, T., et al. (2009). Preparation of Venlafaxine-Antidepressant Drug. Asian Journal of Chemistry, 21(7), 5157-5160. Available at: [Link]

• Zhu, Y.-Y., et al. (2004). Synthesis of Venlafaxine Hydrochloride. Chinese Journal of Pharmaceuticals. Available at: [Link]

• Sattigeri, J. A., et al. (2011). An Improved and Impurity-Free Large-Scale Synthesis of Venlafaxine Hydrochloride. Organic Process Research & Development, 15(6), 1383-1388. Available at: [Link]

• ResearchGate. (2011). An Improved and Impurity-Free Large-Scale Synthesis of Venlafaxine Hydrochloride. Available at: [Link]

• Academax. (2018). Improved synthesis of venlafaxine hydrochloride. Available at: [Link]

• Google Patents. (2016). US9527800B2 - Process for total synthesis of venlafaxine.

• New Drug Approvals. (2015). VENLAFAXINE PART 2/3. Available at: [Link]

• ResearchGate. (2004). Synthesis of Venlafaxine Hydrochloride. Available at: [Link]

• Google Patents. (2010). WO2010046808A3 - A process for the preparation of venlafaxine hydrochloride.

• Thieme. (n.d.). Catalytic Reduction of Nitriles. Available at: [Link]

• Blokinter. (n.d.). Exploring Chemical Synthesis: The Role of Nitriles in Pharma. Available at: [Link]

• Wikipedia. (n.d.). Nitrile reduction. Available at: [Link]

• Wordpress. (n.d.). Nitrile Reduction. Available at: [Link]

• PubMed Central (PMC). (2021). Cyclobutanes in Small‐Molecule Drug Candidates. Available at: [Link]

Sources

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• 2. Nitrile reduction - Wikipedia [en.wikipedia.org]
• 3. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. newdrugapprovals.org [newdrugapprovals.org]
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• 8. asianpubs.org [asianpubs.org]
• 9. Improved synthesis of venlafaxine hydrochloride-Academax [academax.com]

Protocols & Analytical Methods

synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile from p-methoxyphenylacetonitrile

Application Note & Protocol: Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Abstract

This document provides a comprehensive guide for the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a valuable building block in medicinal chemistry and materials science. The protocol details a robust and scalable method starting from p-methoxyphenylacetonitrile and 1,3-dibromopropane via a phase-transfer catalyzed (PTC) alkylation. We delve into the mechanistic underpinnings of the reaction, offer a detailed, step-by-step experimental procedure, and provide essential safety and characterization data. This guide is intended for researchers and process chemists in the pharmaceutical and chemical industries.

Introduction and Scientific Background

The synthesis of substituted cyclobutane rings is of significant interest in drug development due to their ability to act as rigid scaffolds and bioisosteres for other common chemical groups. The target molecule, 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, serves as a key intermediate for more complex molecular architectures.

The chosen synthetic strategy leverages the nucleophilic character of the carbanion generated from p-methoxyphenylacetonitrile. The acidity of the α-protons (the -CH₂- group adjacent to the nitrile and phenyl ring) is enhanced by the electron-withdrawing nature of the nitrile group, facilitating deprotonation by a suitable base.[1] The subsequent reaction is a classic dialkylation with 1,3-dibromopropane, which proceeds in two stages: an initial intermolecular Sₙ2 reaction followed by an intramolecular cyclization to form the four-membered ring.

A critical challenge in this synthesis is the immiscibility of the organic reactants (arylacetonitrile, dibromopropane) and the aqueous inorganic base (sodium hydroxide). To overcome this, our protocol employs Phase-Transfer Catalysis (PTC). A phase-transfer catalyst, typically a quaternary ammonium salt, facilitates the transport of the hydroxide anion from the aqueous phase into the organic phase to act as the base.[2][3] This methodology obviates the need for expensive, hazardous, and strictly anhydrous solvents and reagents (like sodium hydride or LDA), making the process safer, more economical, and environmentally benign.[4]

Reaction Mechanism

The reaction proceeds via the following key steps:

• Ion Exchange: The phase-transfer catalyst cation (Q⁺) pairs with the hydroxide anion (OH⁻) at the aqueous-organic interface.

• Phase Transfer: The lipophilic Q⁺OH⁻ ion pair is transported into the organic phase.

• Deprotonation: The hydroxide ion deprotonates the p-methoxyphenylacetonitrile (ArCH₂CN) to form a resonance-stabilized carbanion, [ArCHCN]⁻.

• First Alkylation (Intermolecular): The carbanion attacks one of the electrophilic carbons of 1,3-dibromopropane in an Sₙ2 reaction, displacing a bromide ion and forming an intermediate.

• Second Deprotonation: The process repeats, with another hydroxide ion deprotonating the remaining α-proton of the intermediate.

• Second Alkylation (Intramolecular): The newly formed carbanion undergoes a rapid intramolecular Sₙ2 reaction, displacing the second bromide ion and forming the stable cyclobutane ring.

Safety and Hazard Analysis

Mandatory Safety Protocol: This procedure must be conducted in a well-ventilated chemical fume hood. Appropriate Personal Protective Equipment (PPE), including safety goggles, a face shield, a lab coat, and chemically resistant gloves (nitrile gloves are insufficient for prolonged contact with some reagents; consider neoprene or butyl rubber), must be worn at all times. An emergency eyewash station and safety shower must be readily accessible.

• p-Methoxyphenylacetonitrile: Toxic if swallowed.[5] Harmful in contact with skin or if inhaled.[6] Burning produces toxic fumes, including hydrogen cyanide.[7]

• 1,3-Dibromopropane: Flammable liquid and vapor.[8] Causes skin, eye, and respiratory tract irritation.[9] Handle with spark-proof tools.[8]

• Sodium Hydroxide (50% w/w): Extremely corrosive.[10][11][12] Causes severe skin burns and permanent eye damage.[10][13] The reaction with water is highly exothermic.

• Toluene: Flammable liquid. Can cause skin and eye irritation. Inhalation may cause central nervous system depression.

• Tetrabutylammonium Bromide (TBAB): May cause skin, eye, and respiratory irritation.

Experimental Protocol

Materials and Reagents

Reagent	CAS No.	M.W. ( g/mol )	Amount	Molar Equiv.
p-Methoxyphenylacetonitrile	104-47-2	147.18	14.72 g	1.0
1,3-Dibromopropane	109-64-8	201.89	22.21 g (11.2 mL)	1.1
Sodium Hydroxide	1310-73-2	40.00	40.0 g (in 40 mL H₂O)	10.0
Tetrabutylammonium Bromide	1643-19-2	322.37	1.61 g	0.05
Toluene	108-88-3	92.14	150 mL	-
Dichloromethane	75-09-2	84.93	~100 mL	-
Anhydrous MgSO₄	7487-88-9	120.37	~10 g	-

Equipment

• 500 mL three-neck round-bottom flask

• Mechanical stirrer with a Teflon paddle

• Reflux condenser

• Dropping funnel (125 mL)

• Thermometer or thermocouple

• Heating mantle with stirring control

• 500 mL separatory funnel

• Rotary evaporator

• Apparatus for vacuum distillation or column chromatography

Synthetic Procedure

• Reaction Setup: Assemble the 500 mL three-neck flask with the mechanical stirrer, reflux condenser, and dropping funnel in a fume hood. Ensure a gentle flow of water through the condenser.

• Charging Reagents: To the flask, add p-methoxyphenylacetonitrile (14.72 g, 0.10 mol), 1,3-dibromopropane (22.21 g, 0.11 mol), tetrabutylammonium bromide (1.61 g, 0.005 mol), and toluene (150 mL).

• Initiation: Begin vigorous stirring (approx. 400-500 RPM) to create a fine emulsion. The efficiency of a phase-transfer reaction is highly dependent on the interfacial surface area between the two phases.[14]

• Base Addition: Slowly add the 50% (w/w) sodium hydroxide solution (40 g NaOH in 40 mL water) dropwise from the dropping funnel over 30-45 minutes. The reaction is exothermic; monitor the internal temperature and maintain it below 60°C, using a water bath for cooling if necessary.

• Reaction: After the addition is complete, heat the mixture to 60-65°C and maintain with vigorous stirring for 3-5 hours.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a 20:80 ethyl acetate/hexane solvent system. The starting material (p-methoxyphenylacetonitrile) should be consumed, and a new, less polar spot corresponding to the product should appear.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully add 100 mL of deionized water to the flask and stir for 10 minutes.

  • Transfer the entire mixture to a 500 mL separatory funnel.

  • Separate the layers. The upper layer is the organic (toluene) phase.

  • Extract the aqueous layer twice with dichloromethane (50 mL each time).

  • Combine all organic layers.

  • Wash the combined organic phase with 100 mL of brine (saturated NaCl solution) to remove residual water and base.

• Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

• Purification: The resulting crude oil is purified by vacuum distillation (b.p. ~140-145 °C at 0.5 mmHg) or flash column chromatography on silica gel (eluting with a gradient of 5% to 20% ethyl acetate in hexanes) to yield 1-(4-Methoxyphenyl)cyclobutanecarbonitrile as a clear, colorless to pale yellow oil.

Expected Results

• Yield: 75-85%

• Appearance: Colorless to pale yellow oil.

Characterization Data

Analysis	Expected Result
¹H NMR (400 MHz, CDCl₃)	δ 7.30 (d, J=8.8 Hz, 2H), 6.90 (d, J=8.8 Hz, 2H), 3.81 (s, 3H), 2.70-2.60 (m, 2H), 2.55-2.45 (m, 2H), 2.15-2.05 (m, 2H).
¹³C NMR (101 MHz, CDCl₃)	δ 159.5, 129.8, 128.5, 123.0, 114.2, 55.3, 41.0, 35.1, 17.0.
IR (Thin Film, cm⁻¹)	2960, 2840, 2235 (C≡N), 1610, 1515, 1250, 1180, 1030, 830.
HRMS (ESI)	m/z calculated for C₁₂H₁₄NO [M+H]⁺: 188.1070; found: 188.1072.

Visualization of Workflow and Chemistry

Overall Synthesis Workflow

Caption: Experimental workflow for the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Chemical Reaction Scheme

Caption: Overall chemical transformation from starting materials to the final product.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - (p-methoxyphenyl)acetonitrile, 97%. Retrieved from [Link]

• Exposome-Explorer. (n.d.). Material Safety Data Sheet 1,3-Dibromopropane, 98%. Retrieved from [Link]

• Sci-Supply. (n.d.). Sodium Hydroxide 40% - SAFETY DATA SHEET. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Sodium hydroxide. Retrieved from [Link]

• Tata Chemicals Ltd. (2021, June 21). SAFETY DATA SHEET (SDS) - Name of chemical : Sodium Hydroxide. Retrieved from [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Sodium hydroxide. Retrieved from [Link]

• International Journal of Innovative Research in Science, Engineering and Technology. (2014). Phase Transfer Catalysts : A Method for Synthesis of Nucleophilic Substitution Products. Retrieved from [Link]

• PTC Organics, Inc. (n.d.). Industrial Phase-Transfer Catalysis. Retrieved from [Link]

• PTC Organics, Inc. (n.d.). Industrial Phase-Transfer Catalysis. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-METHOXYPHENYLACETONITRILE. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). Phase Transfer Catalysis. Retrieved from [Link]

• MacMillan Group, Princeton University. (2008). Phase-Transfer Catalysis (PTC). Retrieved from [Link]

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Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile: A Detailed Protocol for Advanced Research

This document provides a comprehensive, in-depth guide for the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a valuable building block in medicinal chemistry and materials science. The protocol is designed for researchers, scientists, and drug development professionals, offering not only a step-by-step procedure but also the underlying chemical principles and rationale for each experimental choice.

Introduction: The Significance of Aryl Cycloalkanenitriles

Substituted cyclobutane moieties are prevalent in a wide array of biologically active molecules and functional materials. The rigid four-membered ring system imparts unique conformational constraints that can be exploited to enhance binding affinity to biological targets or to fine-tune the electronic properties of organic materials. The nitrile group, in turn, is a versatile functional group that can be readily converted into other functionalities such as amines, carboxylic acids, and tetrazoles, making it a key synthetic handle. 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, in particular, combines these features with the electron-donating methoxy group on the aromatic ring, which can influence the molecule's overall polarity and metabolic stability.

Overall Synthetic Strategy

The synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is most effectively achieved through a two-step process, beginning with the formation of a tertiary alcohol via a Grignard reaction, followed by a nucleophilic substitution to introduce the nitrile group. This approach is advantageous as it utilizes readily available starting materials and employs well-established, high-yielding reactions.

Figure 1: Overall synthetic workflow for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Part 1: Synthesis of 1-(4-Methoxyphenyl)cyclobutanol

Theoretical Background and Mechanism

The first step involves the synthesis of the Grignard reagent, 4-methoxyphenylmagnesium bromide, from 4-bromoanisole and magnesium metal in an anhydrous ether solvent, typically tetrahydrofuran (THF).[1][2][3] The Grignard reagent is a potent nucleophile due to the highly polarized carbon-magnesium bond.[4]

This nucleophilic carbon atom then attacks the electrophilic carbonyl carbon of cyclobutanone. Cyclobutanone is particularly reactive towards nucleophiles due to the significant ring strain of the four-membered ring, which is partially relieved as the hybridization of the carbonyl carbon changes from sp² to sp³.[5][6] The reaction proceeds via a nucleophilic addition mechanism to form a magnesium alkoxide intermediate, which is subsequently protonated during an aqueous workup to yield the tertiary alcohol, 1-(4-methoxyphenyl)cyclobutanol.[7]

Figure 2: Mechanism of the Grignard reaction with cyclobutanone.

Materials and Equipment

Reagent/Material	Grade	Supplier
4-Bromoanisole	99%	Sigma-Aldrich
Magnesium turnings	99.5%	Sigma-Aldrich
Iodine	ACS reagent	Fisher Scientific
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Sigma-Aldrich
Cyclobutanone	98%	Alfa Aesar
Hydrochloric acid (HCl)	1 M aqueous solution	VWR
Saturated ammonium chloride (NH₄Cl)	Aqueous solution	LabChem
Anhydrous sodium sulfate (Na₂SO₄)	ACS reagent	Fisher Scientific
Diethyl ether	ACS reagent	Fisher Scientific
Hexanes	ACS reagent	Fisher Scientific
Ethyl acetate	ACS reagent	Fisher Scientific

• Three-neck round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Nitrogen or argon gas inlet

• Separatory funnel

• Rotary evaporator

• Glassware for extraction and filtration

• Thin-layer chromatography (TLC) plates (silica gel)

Experimental Protocol

• Preparation of the Grignard Reagent:

  • Set up a flame-dried three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • To the flask, add magnesium turnings (1.2 molar equivalents) and a small crystal of iodine.

  • Gently heat the flask under a stream of nitrogen to activate the magnesium surface. The purple iodine vapor will sublime and then dissipate.

  • Allow the flask to cool to room temperature.

  • In the dropping funnel, prepare a solution of 4-bromoanisole (1.0 molar equivalent) in anhydrous THF.

  • Add a small portion of the 4-bromoanisole solution to the magnesium turnings. The reaction is initiated when the solution becomes cloudy and starts to bubble. If the reaction does not start, gentle heating may be applied.

  • Once the reaction has initiated, add the remaining 4-bromoanisole solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture at room temperature for an additional hour to ensure complete formation of the Grignard reagent.[1][3]

• Reaction with Cyclobutanone:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Prepare a solution of cyclobutanone (1.0 molar equivalent) in anhydrous THF and add it to the dropping funnel.

  • Add the cyclobutanone solution dropwise to the stirred Grignard reagent at 0 °C.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-3 hours.

  • Monitor the reaction progress by TLC.

• Workup and Purification:

  • Cool the reaction mixture to 0 °C and quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and add diethyl ether to dilute the organic phase.

  • Wash the organic layer sequentially with 1 M HCl, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford 1-(4-methoxyphenyl)cyclobutanol as a colorless oil or a low-melting solid.

Part 2: Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Theoretical Background and Mechanism

The conversion of the tertiary alcohol to the target nitrile is achieved in two steps. First, the hydroxyl group, which is a poor leaving group, is converted into a better leaving group. A common method is to react the alcohol with thionyl chloride (SOCl₂) to form the corresponding tertiary alkyl chloride.

Subsequently, the alkyl chloride is treated with a cyanide salt, such as sodium cyanide (NaCN), in a polar aprotic solvent like dimethyl sulfoxide (DMSO). The cyanide ion acts as a nucleophile and displaces the chloride ion via a nucleophilic substitution reaction.[8][9] For tertiary substrates, this reaction typically proceeds through an SN1 mechanism, which involves the formation of a tertiary carbocation intermediate.[5] The stability of this carbocation is enhanced by the electron-donating 4-methoxyphenyl group.

Figure 3: Mechanism for the conversion of the tertiary alcohol to the nitrile.

Materials and Equipment

Reagent/Material	Grade	Supplier
1-(4-Methoxyphenyl)cyclobutanol	As synthesized in Part 1
Thionyl chloride (SOCl₂)	≥99%	Sigma-Aldrich
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Sigma-Aldrich
Sodium cyanide (NaCN)	≥97%	Sigma-Aldrich
Dimethyl sulfoxide (DMSO)	Anhydrous, ≥99.9%	Sigma-Aldrich
Saturated sodium bicarbonate (NaHCO₃)	Aqueous solution	LabChem
Diethyl ether	ACS reagent	Fisher Scientific
Brine	Saturated aqueous NaCl	LabChem

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Nitrogen or argon gas inlet

• Separatory funnel

• Rotary evaporator

• Glassware for extraction and filtration

Experimental Protocol

• Chlorination of the Alcohol:

  • In a round-bottom flask under a nitrogen atmosphere, dissolve 1-(4-methoxyphenyl)cyclobutanol (1.0 molar equivalent) in anhydrous dichloromethane.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add thionyl chloride (1.2 molar equivalents) dropwise to the stirred solution.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

  • Carefully pour the reaction mixture over ice and then neutralize with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with dichloromethane.

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure to yield the crude 1-chloro-1-(4-methoxyphenyl)cyclobutane, which can often be used in the next step without further purification.

• Nucleophilic Substitution with Cyanide:

  • CAUTION: Sodium cyanide is highly toxic. Handle with extreme care in a well-ventilated fume hood. Avoid contact with acids, which will generate poisonous hydrogen cyanide gas.

  • In a round-bottom flask, dissolve the crude 1-chloro-1-(4-methoxyphenyl)cyclobutane (1.0 molar equivalent) in anhydrous DMSO.

  • Add sodium cyanide (1.5 molar equivalents) to the solution.

  • Heat the reaction mixture to 60-80 °C and stir for 4-6 hours. Monitor the reaction progress by TLC.

  • After the reaction is complete, cool the mixture to room temperature and pour it into a large volume of water.

  • Extract the product with diethyl ether (3 x).

  • Wash the combined organic layers with water and brine to remove residual DMSO and salts.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) or by vacuum distillation to obtain pure 1-(4-methoxyphenyl)cyclobutanecarbonitrile.

Summary of Reaction Parameters

Step	Reactant 1	Molar Eq.	Reactant 2	Molar Eq.	Solvent	Temperature	Time
1	4-Bromoanisole	1.0	Mg	1.2	Anhydrous THF	Reflux	1-2 h
4-MeOPhMgBr	1.0	Cyclobutanone	1.0	Anhydrous THF	0 °C to RT	2-3 h
2a	1-(4-MeOPh)cyclobutanol	1.0	SOCl₂	1.2	Anhydrous DCM	0 °C to RT	2-4 h
2b	1-Cl-1-(4-MeOPh)cyclobutane	1.0	NaCN	1.5	Anhydrous DMSO	60-80 °C	4-6 h

Characterization of the Final Product

The identity and purity of the synthesized 1-(4-Methoxyphenyl)cyclobutanecarbonitrile should be confirmed by standard analytical techniques:

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should show characteristic signals for the methoxy group (a singlet around 3.8 ppm), the aromatic protons (two doublets in the range of 6.8-7.4 ppm), and the aliphatic protons of the cyclobutane ring (multiplets in the range of 1.8-2.8 ppm).

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum should display signals for the nitrile carbon (around 120-125 ppm), the quaternary carbon of the cyclobutane ring, the aromatic carbons, the methoxy carbon, and the aliphatic carbons of the cyclobutane ring.

• IR (Infrared) Spectroscopy: A characteristic sharp absorption band for the nitrile (C≡N) stretch should be observed around 2230-2250 cm⁻¹.

• MS (Mass Spectrometry): The mass spectrum should show the molecular ion peak corresponding to the molecular weight of the product (C₁₂H₁₃NO, MW = 187.24 g/mol ).

Safety Precautions

• General: All manipulations should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Grignard Reagents: Grignard reagents are highly reactive with water and protic solvents. Ensure all glassware is thoroughly dried and the reaction is conducted under an inert atmosphere.

• Thionyl Chloride: Thionyl chloride is corrosive and reacts violently with water, releasing toxic gases (HCl and SO₂). Handle with care.

• Sodium Cyanide: Sodium cyanide is extremely toxic if ingested, inhaled, or absorbed through the skin. It reacts with acids to produce highly toxic hydrogen cyanide gas. All work with cyanide salts must be conducted in a fume hood, and a separate waste container for cyanide-containing materials should be used. In case of accidental exposure, seek immediate medical attention.

By following this detailed protocol and adhering to the safety guidelines, researchers can reliably synthesize 1-(4-Methoxyphenyl)cyclobutanecarbonitrile for use in a variety of scientific applications.

References

• Chemistry Steps. (n.d.). Alcohols to Nitriles. Retrieved from [Link]

• Taylor & Francis Online. (2010). Straightforward Conversion of Alcohols into Nitriles. Synthetic Communications, 40, 1646–1649. Retrieved from [Link]

• Quora. (2019). How should I convert alcohol to nitrile?. Retrieved from [Link]

• Organic Chemistry Portal. (2013). Simple One-Pot Conversion of Alcohols into Nitriles. Synthesis, 45, 2155-2156. Retrieved from [Link]

• Thieme. (2013). Simple One-Pot Conversion of Alcohols into Nitriles. Retrieved from [Link]

• Fiveable. (n.d.). 4-methoxyphenylmagnesium bromide Definition. Retrieved from [Link]

• ResearchGate. (n.d.). α‐Arylation and Ring Expansion of Annulated Cyclobutanones: Stereoselective Synthesis of Functionalized Tetralones. Retrieved from [Link]

• ResearchGate. (n.d.). Reactions of 1‐(4‐(tert‐butyl)phenyl)cyclobutanol 1 g and.... Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 4-methoxyphenylmagnesium bromide. Retrieved from [Link]

• ResearchGate. (n.d.). Catalytic Enantioselective Synthesis of α-Arylaminocyclobutanones. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 11.1: The Discovery of Nucleophilic Substitution Reactions. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-METHOXYPHENYLACETONITRILE. Retrieved from [Link]

• YouTube. (2015). Nucleophilic substitution reactions with cyanide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Arenenitrile synthesis by cyanations or substitution. Retrieved from [Link]

• Google Patents. (n.d.). Method of producing 1-(4 methoxy-phenyl)- butanone.

• Chemguide. (n.d.). nucleophilic substitution - halogenoalkanes and cyanide ions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vicarious Nucleophilic Substitution (VNS). Retrieved from [Link]

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• NC State University Libraries. (n.d.). 7.1 The Discovery of Nucleophilic Substitution Reactions. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) RECENT ADVANCES IN CYANATION REACTIONS†. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of (E)-1-(4-methoxyphenyl)-N-((E)-3-(4-nitrophenyl)allylidene)methanamine (1). Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol.

• UNI ScholarWorks. (1940). Cyanogen Chloride with Organomagnesium Compounds. Proceedings of the Iowa Academy of Science, 47(1), 201-205. Retrieved from [Link]

• Google Patents. (n.d.). Intermediate for the production of 1-[2-dimethylamino-1-(4-methoxyphenyl)-ethyl]-cyclohexanol.

• PubChem. (n.d.). Benzeneacetonitrile, 4-methoxy-. Retrieved from [Link]

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Application Note: High-Purity Recovery of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile via Optimized Recrystallization

Abstract

This application note provides a comprehensive guide to the purification of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a key intermediate in pharmaceutical synthesis, using the recrystallization technique. The protocol is designed for researchers, chemists, and drug development professionals seeking to achieve high purity levels by effectively removing synthesis-related impurities. We delve into the scientific principles of recrystallization, offer a systematic approach to solvent selection, and present a detailed, step-by-step protocol from initial dissolution to final product drying. This guide emphasizes the causality behind experimental choices to ensure a robust, reproducible, and self-validating purification process.

The Foundational Science of Recrystallization

Recrystallization is a powerful purification technique for solid compounds, predicated on the principle of differential solubility.[1][2] The efficacy of this method hinges on the selection of an appropriate solvent in which the target compound exhibits high solubility at an elevated temperature but low solubility at ambient or sub-ambient temperatures.[3][4]

1.1. The Mechanism of Purification The process involves dissolving the impure solid in a minimum volume of a suitable hot solvent to create a saturated or near-saturated solution.[5][6] Any impurities that are insoluble in the hot solvent can be removed at this stage via hot filtration.[7] As the solution is allowed to cool slowly, the solubility of the target compound decreases, leading to a state of supersaturation. This drives the formation of a crystalline lattice. The slow, controlled formation of crystals is a highly selective process that tends to exclude impurity molecules, which remain dissolved in the surrounding solvent (the "mother liquor").[7][8] The final, purified crystals are then isolated by filtration.[7]

1.2. The Criticality of Solvent Selection The choice of solvent is the single most important parameter for a successful recrystallization.[4][9] An ideal solvent should possess the following characteristics:

• High Solvating Power When Hot: It must completely dissolve the target compound at or near its boiling point.[9]

• Low Solvating Power When Cold: It should exhibit poor solubility for the compound at low temperatures to maximize recovery.[9]

• Favorable Impurity Solubility Profile: Impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or highly soluble in the cold solvent (so they remain in the mother liquor).[3][9]

• Chemical Inertness: The solvent must not react with the compound being purified.[8]

• Volatility: It should be sufficiently volatile to be easily removed from the purified crystals during the drying stage.[9]

• Safety: The solvent should have a low toxicity and flammability profile.[9]

Given the structure of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, which contains a polar nitrile group, a moderately polar ether linkage, and a nonpolar aromatic ring, solvents of intermediate polarity such as ethanol, isopropanol, or ethyl acetate are excellent starting points. In cases where no single solvent is ideal, a mixed-solvent system (e.g., ethanol/water, ethyl acetate/hexane) can be employed.[9]

Pre-Protocol Assessment and Safety

2.1. Analyte Profile: 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

• Molecular Formula: C₁₂H₁₃NO

• Molecular Weight: 187.24 g/mol

• CAS Number: 29786-45-6

• Structural Features: The molecule's polarity is influenced by the nitrile (-C≡N) and methoxy (-OCH₃) functional groups, suggesting good solubility in polar protic or aprotic solvents.

2.2. Anticipated Impurities Impurities are typically process-related and may include:

• Unreacted starting materials (e.g., 4-methoxyphenylacetonitrile).

• By-products from side reactions during synthesis.[10]

• Residual solvents from the preceding reaction steps.[10]

• Degradation products formed under non-optimal reaction or storage conditions.[10]

2.3. Mandatory Safety Precautions

• Consult the SDS: Always consult the Safety Data Sheet (SDS) for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile and all solvents used. This compound may cause skin and eye irritation.[11]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: All procedures, especially those involving heating flammable solvents, must be performed in a certified chemical fume hood to prevent inhalation of vapors.[12]

Experimental Protocol: Solvent Screening

A systematic screening process is essential to identify the optimal solvent or solvent system. This is performed on a small scale to conserve material.

Methodology:

• Place approximately 50-100 mg of the crude 1-(4-Methoxyphenyl)cyclobutanecarbonitrile into several small test tubes.

• To each tube, add a different candidate solvent (e.g., ethanol, isopropanol, ethyl acetate, acetone, toluene, heptane) dropwise, starting with ~0.5 mL.

• Agitate the tubes at room temperature and record the solubility. If the compound dissolves completely, the solvent is unsuitable as a single-solvent system.

• For solvents in which the compound is poorly soluble at room temperature, gently heat the test tube in a water or sand bath towards the solvent's boiling point. Add the solvent dropwise until the solid just dissolves.

• Allow the hot, clear solutions to cool slowly to room temperature, and then place them in an ice-water bath for 15-20 minutes.

• Observe the quantity and quality of the crystals formed. The ideal solvent will yield a large crop of well-defined crystals.

Table 1: Solvent Screening Data Log

Solvent Tested	Solubility at 25°C	Solubility at Boiling Point	Observations Upon Cooling	Suitability Score (1-5)
Isopropanol	Sparingly soluble	Soluble	Abundant crystal formation	5
Ethanol	Soluble	Very Soluble	Poor recovery	2
Ethyl Acetate	Sparingly soluble	Soluble	Good crystal formation	4
Heptane	Insoluble	Sparingly soluble	Oiling out observed	1
Toluene	Soluble	Very Soluble	Low recovery	2
Water	Insoluble	Insoluble	N/A	1

| Ethanol/Water | Sparingly soluble | Soluble | Excellent crystal formation | 5 |

Based on this screening, isopropanol and an ethanol/water mixture appear to be the most promising systems.

Optimized Recrystallization Workflow

This protocol assumes isopropanol has been selected as the optimal solvent.

4.1. Step 1: Dissolution

• Place the crude 1-(4-Methoxyphenyl)cyclobutanecarbonitrile (e.g., 10.0 g) into an Erlenmeyer flask of appropriate size (a 250 mL flask is suitable to allow for solvent addition).

• Add a magnetic stir bar and place the flask on a stirrer/hotplate.

• Add a minimum amount of isopropanol to create a slurry.

• Begin stirring and gently heat the mixture. Add more hot isopropanol in small portions until the solid completely dissolves. Causality: Using the minimum amount of hot solvent is crucial for creating a supersaturated solution upon cooling, which maximizes the yield.[6]

4.2. Step 2: Hot Filtration (Conditional)

• This step is only necessary if insoluble impurities (e.g., dust, inorganic salts) are visible in the hot solution.

• Pre-heat a stemless or short-stemmed glass funnel and a second Erlenmeyer flask (the receiving flask) on the hotplate.

• Place a piece of fluted filter paper into the hot funnel.

• Carefully and quickly pour the hot solution through the fluted filter paper into the receiving flask. Causality: Pre-heating the apparatus prevents premature crystallization of the product on the filter paper or funnel, which would decrease the final yield.[7]

4.3. Step 3: Crystallization

• Remove the flask containing the clear, hot solution from the heat source.

• Cover the mouth of the flask with a watch glass or loosely inserted stopper to prevent solvent evaporation and contamination.

• Allow the solution to cool slowly and undisturbed to room temperature. Causality: Slow cooling is paramount for the formation of large, pure crystals. Rapid cooling can trap impurities within the crystal lattice.[6]

• Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Troubleshooting: If crystals do not form, induce crystallization by either scratching the inner wall of the flask with a glass rod at the solution's surface or by adding a single "seed" crystal of the pure compound.[4][13]

4.4. Step 4: Isolation and Washing

• Set up a Büchner funnel with a piece of filter paper that fits snugly and covers all the holes. Place the funnel on a clean filter flask connected to a vacuum source.

• Wet the filter paper with a small amount of cold isopropanol to ensure it seals against the funnel.

• Turn on the vacuum and pour the crystallized slurry into the center of the Büchner funnel.

• Wash the crystals with 2-3 small portions of ice-cold isopropanol. Causality: The wash solvent must be cold to remove the impurity-laden mother liquor adhering to the crystal surfaces without significantly dissolving the purified product.[6]

• Keep the vacuum on for 5-10 minutes to pull air through the crystals and begin the drying process.

4.5. Step 5: Drying

• Carefully transfer the filter cake from the funnel to a pre-weighed watch glass.

• Break up the solid gently to increase the surface area for drying.

• Dry the purified crystals to a constant weight. This can be done by air drying or, more efficiently, in a vacuum oven at a mild temperature (e.g., 40-50 °C) to remove all residual solvent.[14]

Process Visualization and Parameters

Diagram 1: Recrystallization Workflow

Caption: Workflow for the purification of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Table 2: Key Process Parameters

Parameter	Recommended Value/Condition	Rationale
Solvent Choice	Isopropanol or Ethanol/Water	Provides optimal solubility differential between hot and cold conditions.
Solvent Volume	~5-10 mL per gram of crude solid	Minimum required for complete dissolution at boiling; maximizes recovery.
Cooling Rate	Slow, undisturbed cooling to RT	Promotes formation of a pure, well-ordered crystal lattice.[6]
Final Cooling	≥ 30 minutes in ice-water bath	Maximizes precipitation and final yield.
Wash Solvent	Ice-cold recrystallization solvent	Removes surface impurities without significant product loss.[6]

| Drying Method | Vacuum oven at 40-50 °C | Efficiently removes residual solvent without decomposing the product. |

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Oiling Out	Solution is too concentrated; cooling is too rapid; melting point of solid is below solvent boiling point.[8]	Re-heat the solution to dissolve the oil, add a small amount of additional hot solvent, and allow to cool much more slowly.
No Crystals Form	Solution is too dilute; compound is too soluble at low temperatures.	Try to induce crystallization by scratching or seeding. If that fails, boil off some of the solvent to increase concentration and re-cool.
Low Recovery	Too much solvent was used; crystals were washed with warm solvent; premature crystallization during hot filtration.	Optimize the solvent volume in subsequent runs. Ensure wash solvent is ice-cold. Ensure filtration apparatus is properly pre-heated.
Poor Purity	Cooling was too rapid, trapping impurities.	Repeat the recrystallization process, ensuring a very slow and undisturbed cooling phase.

References

• Recrystallization of Active Pharmaceutical Ingredients - SciSpace. (n.d.).
• Recrystallization - Wired Chemist. (n.d.).
• Important Chemistry Tips-Solvents choose for recrystallization-Part4 - YouTube. (2022, July 8).
• Solvent Choice - Chemistry Teaching Labs - University of York. (n.d.).
• Solvent selection for recrystallization: An undergraduate organic experiment. (n.d.).
• Crystallization Solvents.pdf. (n.d.).
• Lab Procedure: Recrystallization - LabXchange. (n.d.).
• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. (n.d.).
• What are the key steps in the purification of pharmaceutical intermediates? - Blog. (2025, August 20).
• Recrystallization and Crystallization. (n.d.).
• SAFETY DATA SHEET. (2010, November 5).
• Isolation and Purification of Organic Compounds Recrystallization (Expt #3). (n.d.).
• Purifying by recrystallisation | 16–18 years | Resource - RSC Education. (n.d.).
• How to Purify an organic compound via recrystallization or reprecipitation? - ResearchGate. (2025, February 16).
• Purification by Recrystallization - CUNY. (n.d.).
• Purification techniques bulletins. (n.d.).
• sigma-aldrich - Safety Data Sheet. (2010, March 13).
• 29786-45-6|1-(4-Methoxyphenyl)cyclobutanecarbonitrile|BLD Pharm. (n.d.).
• Impurities in Pharmaceuticals- A Review. - SciSpace. (2013, December 15).

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Application Notes and Protocols: High-Purity Isolation of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile via Normal-Phase Column Chromatography

Abstract

This comprehensive technical guide provides a detailed protocol for the purification of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a key intermediate in pharmaceutical synthesis, using normal-phase column chromatography. Addressing the compound's moderate polarity and the potential for nitrile group hydrolysis, this document outlines a systematic approach from stationary phase selection and mobile phase optimization to fraction analysis and troubleshooting. The protocols are designed for researchers, scientists, and drug development professionals to achieve high-purity isolation of the target compound, ensuring the integrity and reliability of subsequent synthetic steps.

Introduction: The Rationale for Chromatographic Purification

1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a valuable building block in the synthesis of various biologically active molecules. The purity of this intermediate is paramount, as impurities can lead to unwanted side reactions, decreased yields, and complications in the isolation of the final active pharmaceutical ingredient (API). Column chromatography is a fundamental purification technique that separates compounds based on their differential partitioning between a stationary phase and a mobile phase[1]. For a moderately polar compound such as 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, which contains both a polar nitrile moiety and a less polar methoxyphenyl group, normal-phase chromatography presents an effective purification strategy.

The predicted XlogP for the structurally similar 1-(4-methoxyphenyl)cyclopentanecarbonitrile is 3.0, indicating a moderate lipophilicity suitable for normal-phase separation[2]. This technique utilizes a polar stationary phase, typically silica gel, and a non-polar mobile phase. Less polar compounds travel through the column more quickly, while more polar compounds are retained longer, allowing for effective separation[3].

A critical consideration in the purification of nitrile-containing compounds is their susceptibility to hydrolysis on the acidic surface of standard silica gel. This can lead to the formation of corresponding amides or carboxylic acids as impurities. Therefore, this guide will also address methods for mitigating this issue, such as the use of deactivated silica gel or alternative stationary phases.

Foundational Principles: Selecting the Chromatographic System

The success of the purification hinges on the appropriate selection of the stationary and mobile phases.

Stationary Phase Selection

• Silica Gel (SiO₂): As the most common stationary phase for normal-phase chromatography, silica gel's surface is rich in hydroxyl groups, making it highly polar[4][5]. However, its acidic nature can be problematic for acid-sensitive compounds like certain nitriles.

• Deactivated Silica Gel: To circumvent potential hydrolysis of the nitrile group, the silica gel can be "deactivated" by treatment with a base, such as triethylamine (TEA). This neutralizes the acidic silanol groups, providing a more inert surface for separation.

• Alumina (Al₂O₃): Alumina is another polar stationary phase that is available in acidic, neutral, and basic forms. Neutral or basic alumina can be an excellent alternative to silica gel for purifying acid-sensitive compounds[6].

• Cyano (CN) Bonded Silica: For compounds with moderate polarity, cyano-functionalized silica offers a less polar stationary phase than bare silica and can be used in both normal-phase and reversed-phase modes[6][7].

For this application, we will focus on standard silica gel with an option for deactivation, as it is the most widely available and cost-effective choice.

Mobile Phase (Eluent) Selection and Optimization

The mobile phase's role is to carry the sample through the stationary phase[8][9]. In normal-phase chromatography, a non-polar solvent is typically used, with the polarity being fine-tuned by the addition of a more polar solvent.

• Initial Solvent System Selection: A common starting point for moderately polar compounds is a binary mixture of a non-polar solvent like hexane or heptane and a more polar solvent such as ethyl acetate or dichloromethane[10].

• Thin-Layer Chromatography (TLC) for Optimization: Before performing column chromatography, it is crucial to optimize the mobile phase using Thin-Layer Chromatography (TLC). The ideal solvent system should provide a retention factor (Rf) of approximately 0.2-0.4 for the target compound[4]. The Rf is calculated as the distance traveled by the compound divided by the distance traveled by the solvent front.

Diagram of TLC-Guided Solvent System Optimization:

Caption: TLC workflow for mobile phase optimization.

Detailed Protocol: Column Chromatography Purification

This protocol assumes a crude sample of approximately 1 gram. The scale can be adjusted as needed.

Materials and Equipment

Reagents & Consumables	Equipment
Crude 1-(4-Methoxyphenyl)cyclobutanecarbonitrile	Glass chromatography column
Silica gel (60 Å, 230-400 mesh)	TLC plates (silica gel coated)
n-Hexane (HPLC grade)	TLC developing chamber
Ethyl acetate (HPLC grade)	UV lamp (254 nm)
Triethylamine (optional, for deactivation)	Fraction collector or test tubes
Sand (acid-washed)	Rotary evaporator
Cotton or glass wool	Beakers and Erlenmeyer flasks

Step-by-Step Methodology

Step 1: Column Preparation (Slurry Packing Method)

• Securely clamp the chromatography column in a vertical position.

• Place a small plug of cotton or glass wool at the bottom of the column.

• Add a thin layer (approx. 1 cm) of sand over the plug.

• In a separate beaker, prepare a slurry of silica gel in the initial, non-polar mobile phase (e.g., hexane). A common ratio is ~30-50 g of silica per 1 g of crude product.

• Pour the slurry into the column. Gently tap the side of the column to ensure even packing and to dislodge any air bubbles.

• Open the stopcock to allow the solvent to drain, continuously adding more slurry until the desired column height is reached. Crucially, never let the solvent level drop below the top of the silica bed.

• Once the silica has settled, add a protective layer of sand (approx. 1 cm) on top.

• Drain the solvent until it is just level with the top of the sand.

Step 2: Sample Loading

• Dissolve the crude 1-(4-Methoxyphenyl)cyclobutanecarbonitrile in a minimal amount of the mobile phase or a slightly more polar solvent (e.g., dichloromethane) to ensure complete dissolution.

• Carefully apply the dissolved sample to the top of the column using a pipette, allowing it to absorb into the sand layer.

• Rinse the flask with a small amount of the mobile phase and add this to the column to ensure all the sample is transferred.

• Drain the solvent until it is again level with the sand.

Step 3: Elution and Fraction Collection

• Carefully add the mobile phase to the top of the column, taking care not to disturb the sand layer.

• Begin collecting fractions in test tubes or a fraction collector.

• Monitor the separation by periodically spotting the collected fractions on a TLC plate alongside the crude mixture and a pure standard (if available).

• If the separation between the product and impurities is poor, a gradient elution can be employed by gradually increasing the polarity of the mobile phase (e.g., increasing the percentage of ethyl acetate in hexane).

Diagram of the Column Chromatography Workflow:

Caption: Workflow for column chromatography purification.

Step 4: Product Isolation

• Based on the TLC analysis, combine the fractions containing the pure product.

• Remove the solvent from the pooled fractions using a rotary evaporator to yield the purified 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

• Confirm the purity of the final product using appropriate analytical techniques such as HPLC, GC-MS, or NMR.

Troubleshooting Common Issues

Problem	Potential Cause	Solution
Poor Separation	Incorrect mobile phase polarity.	Re-optimize the solvent system using TLC. Consider a shallower gradient elution.
Column overloading.	Use a larger column with more stationary phase.
Tailing of Spots on TLC	Sample is too concentrated or interacting with silica.	Dilute the sample. If the compound is acidic or basic, add a small amount of acetic acid or triethylamine to the mobile phase, respectively.
Product Degradation on Column	Acid-sensitivity of the nitrile group.	Deactivate the silica gel by pre-flushing the column with a mobile phase containing 1-2% triethylamine. Alternatively, use neutral alumina.
Cracked or Channeled Column	Improper packing or running the column dry.	Repack the column carefully, ensuring no air bubbles. Always keep the solvent level above the stationary phase.

Conclusion

This application note provides a robust and systematically developed protocol for the purification of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile using normal-phase column chromatography. By carefully selecting the stationary and mobile phases through preliminary TLC analysis and taking precautions to prevent the degradation of the acid-sensitive nitrile group, researchers can achieve high-purity material essential for downstream applications in drug discovery and development. The principles and troubleshooting guide presented herein are broadly applicable to the purification of other moderately polar organic compounds.

References

• ALWSCI. (2024, May 10). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Retrieved from [Link]

• Chemistry For Everyone. (2023, January 19). Which sample solvents work best with normal-phase flash column chromatography?. Retrieved from [Link]

• Chemistry For Everyone. (2025, January 26). How To Choose Mobile Phase For Column Chromatography?. Retrieved from [Link]

• Chemistry Hall. (n.d.). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]

• GSRS. (2025, August 24). 1-(P-METHOXYPHENYL)CYCLOPENTANENITRILE. Retrieved from [Link]

• Hawach Scientific. (n.d.). Normal Phase HPLC Column. Retrieved from [Link]

• MACHEREY-NAGEL. (n.d.). Basic principles of TLC. Retrieved from [Link]

• MDPI. (2017, August 15). Synthesis and Physicochemical Characterization of the Process-Related Impurities of Eplerenone, an Antihypertensive Drug. Retrieved from [Link]

• Phenomenex. (n.d.). Normal Phase HPLC Columns. Retrieved from [Link]

• PubChem. (n.d.). 1-(4-methoxyphenyl)cyclopentanecarbonitrile. Retrieved from [Link]

• ResearchGate. (2019, August 7). The log P Parameter as a Molecular Descriptor in the Computer-aided Drug Design – an Overview. Retrieved from [Link]

• Riener, M., & Nicewicz, D. A. (2013). Synthesis of cyclobutane lignans via an organic single electron oxidant–electron relay system. Chemical Science, 4(5), 2176-2181. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 1-(4-Methoxyphenyl)cyclohexanecarbonitrile on Newcrom R1 HPLC column. Retrieved from [Link]

• Sorbent Technologies, Inc. (2023, July 27). NUCLEODUR® Cyano-Nitrile. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). CHEM 344 Thin Layer Chromatography. Retrieved from [Link]

• Wikipedia. (n.d.). Aqueous normal-phase chromatography. Retrieved from [Link]

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Application Note: Quantitative Analysis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Abstract

This comprehensive application note provides detailed protocols for the quantitative analysis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a key intermediate in pharmaceutical synthesis. Recognizing the critical need for precise and reliable quantification in drug development and quality control, this document outlines two primary analytical methodologies: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography with Flame Ionization Detection (GC-FID). The protocols are designed for researchers, scientists, and drug development professionals, offering step-by-step guidance on method implementation and validation. Furthermore, this note is grounded in the principles of scientific integrity, aligning with the International Council for Harmonisation (ICH) guidelines for analytical procedure validation to ensure the generation of robust and reproducible data.[1][2][3][4][5][6]

Introduction: The Significance of Quantifying 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a crucial building block in the synthesis of various biologically active molecules. Its purity and concentration directly impact the yield, impurity profile, and overall quality of the final active pharmaceutical ingredient (API). Therefore, the development of accurate and reliable analytical methods for its quantification is paramount for ensuring product consistency and regulatory compliance in the pharmaceutical industry.[3][7] This application note details robust analytical procedures designed to be validated and implemented in a GxP environment.

Physicochemical Properties

A thorough understanding of the analyte's physicochemical properties is fundamental to developing effective analytical methods.

Property	Value	Source
Molecular Formula	C₁₂H₁₃NO	[8]
Molecular Weight	187.24 g/mol	[8][9]
Appearance	Liquid	[10]
Storage	Sealed in dry, room temperature	[8]

These properties suggest good solubility in common organic solvents and sufficient volatility for gas chromatography, making both HPLC and GC viable analytical techniques.

Recommended Analytical Methodology: HPLC-UV

Reverse-phase HPLC with UV detection is the recommended primary method for the quantification of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile due to its precision, accuracy, and the presence of a chromophore in the molecule's structure. The following method is adapted from a procedure for the structurally similar compound, 1-(4-Methoxyphenyl)cyclohexanecarbonitrile, and is expected to provide excellent separation and quantification.[11]

Experimental Protocol: HPLC-UV Quantification

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column thermostat, and UV-Vis or Diode Array Detector (DAD).

Chromatographic Conditions:

Parameter	Recommended Setting	Rationale
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)	Provides good retention and separation for moderately polar compounds.
Mobile Phase	Acetonitrile:Water (60:40 v/v)	A common mobile phase for reverse-phase chromatography, offering a good balance of elution strength and compatibility with UV detection.[11]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, ensuring efficient separation.
Column Temperature	30 °C	Maintains consistent retention times and peak shapes.
Detection Wavelength	240 nm	Based on the UV absorption of structurally similar compounds, this wavelength is expected to provide good sensitivity.
Injection Volume	10 µL	A typical injection volume for standard HPLC analysis.

Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 25 mg of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile reference standard and transfer to a 25 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution with the mobile phase to cover the expected concentration range of the samples. A suggested range is 1-100 µg/mL.

• Sample Solution: Accurately weigh a quantity of the sample containing 1-(4-Methoxyphenyl)cyclobutanecarbonitrile and prepare a solution of a known concentration (e.g., 50 µg/mL) using the mobile phase.

Method Validation Protocol

The proposed HPLC-UV method must be validated to demonstrate its suitability for its intended purpose.[2][3] The validation should be conducted in accordance with ICH Q2(R2) guidelines and encompass the following parameters:[1][4][5][6]

Specificity:

• Procedure: Analyze a blank (mobile phase), a placebo (if applicable), the reference standard, and a sample solution.

• Acceptance Criteria: The blank and placebo should show no interfering peaks at the retention time of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. The peak for the analyte in the sample solution should be pure, as determined by a DAD.

Linearity and Range:

• Procedure: Analyze at least five concentrations of the calibration standards in triplicate.

• Acceptance Criteria: The correlation coefficient (r²) of the calibration curve should be ≥ 0.999. The y-intercept should be minimal. The proposed range should be justified.[12]

Accuracy:

• Procedure: Perform recovery studies by spiking a placebo or sample matrix with known concentrations of the reference standard at three levels (e.g., 80%, 100%, and 120% of the target concentration). Analyze each level in triplicate.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Precision:

• Repeatability (Intra-assay precision): Analyze six replicate preparations of a sample at 100% of the target concentration on the same day, with the same analyst and instrument.

• Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 2.0% for both repeatability and intermediate precision.

Limit of Detection (LOD) and Limit of Quantification (LOQ):

• Procedure: Determine LOD and LOQ based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S), where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.

• Acceptance Criteria: The LOQ should be demonstrated with acceptable precision and accuracy.

Robustness:

• Procedure: Intentionally vary critical method parameters such as mobile phase composition (±2%), column temperature (±5 °C), and flow rate (±0.1 mL/min).

• Acceptance Criteria: The system suitability parameters should remain within acceptable limits, and the results should not be significantly affected by the variations.

Data Presentation: Validation Parameter Summary

Validation Parameter	Acceptance Criteria
Specificity	No interference at the analyte's retention time.
Linearity (r²)	≥ 0.999
Range	To be defined based on application.
Accuracy (% Recovery)	98.0 - 102.0%
Precision (% RSD)	≤ 2.0%
LOD	Reportable
LOQ	Reportable with acceptable precision and accuracy.
Robustness	No significant impact on results.

Alternative Analytical Methodology: GC-FID

Gas chromatography is a suitable alternative for the quantification of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, particularly for assessing purity and detecting volatile impurities.[13][14][15]

Experimental Protocol: GC-FID Quantification

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector, a flame ionization detector (FID), and an autosampler.

Chromatographic Conditions:

Parameter	Recommended Setting	Rationale
Column	5% Phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)	A versatile, non-polar column suitable for a wide range of compounds.
Carrier Gas	Helium or Hydrogen	Inert carrier gases for GC analysis.
Injector Temperature	250 °C	Ensures complete vaporization of the analyte.
Detector Temperature	280 °C	Prevents condensation of the analyte in the detector.
Oven Temperature Program	Initial: 150 °C, hold for 1 min; Ramp: 10 °C/min to 250 °C, hold for 5 min	A starting temperature program to achieve good separation. This should be optimized based on initial experiments.
Split Ratio	50:1	A typical split ratio to avoid column overloading.

Sample Preparation:

• Prepare stock, calibration, and sample solutions in a suitable volatile solvent such as acetone or ethyl acetate. The concentration range should be optimized for the FID response.

Experimental and Validation Workflow Diagrams

The following diagrams illustrate the proposed workflows for the quantification and validation of the analytical methods for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Figure 2: Workflow for the validation of the analytical method according to ICH Q2(R2) guidelines.

Conclusion

This application note provides a comprehensive guide for the development and validation of analytical methods for the quantification of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. The detailed HPLC-UV and GC-FID protocols, along with the structured validation plan based on ICH guidelines, offer a robust framework for obtaining accurate, reliable, and reproducible results. The successful implementation of these methods will be instrumental in ensuring the quality and consistency of this important pharmaceutical intermediate.

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• Labcompliance. (2024, March 20). ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline.
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• Severina, H. I., Golovchenko, O. S., Kolisnik, O. V., & Georgiyants, V. A. (n.d.). Development of HPLC determination of related substances in a new CNC agent – 1-(4-methoxyphenyl).
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Application Notes and Protocols for the Large-Scale Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Introduction: The Strategic Importance of the Cyclobutane Moiety in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the pursuit of novel molecular scaffolds that confer advantageous pharmacokinetic and pharmacodynamic properties is relentless. Among these, the cyclobutane ring has emerged as a "privileged" structural motif. Its inherent three-dimensionality and conformational rigidity offer a distinct advantage over more traditional, often planar, aromatic systems. The incorporation of a cyclobutane scaffold can lead to improved metabolic stability, enhanced solubility, and novel intellectual property positions for drug candidates.[1] The title compound, 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, serves as a key building block for the synthesis of a variety of more complex pharmaceutical intermediates, leveraging the beneficial properties of the cyclobutane core.

The methoxyphenyl group is a common feature in many biologically active molecules, often involved in crucial binding interactions with therapeutic targets. The nitrile functionality is a versatile synthetic handle, readily convertible to other important functional groups such as primary amines, carboxylic acids, and amides, further underscoring the utility of this intermediate in drug development programs.

This document provides a comprehensive guide to the large-scale synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, with a focus on a robust and scalable protocol utilizing phase-transfer catalysis.

Synthetic Strategy: Phase-Transfer Catalyzed Alkylation

For the large-scale production of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a one-pot synthesis via the dialkylation of 4-methoxyphenylacetonitrile with 1,3-dibromopropane is the most direct and economically viable approach. This reaction is ideally suited for phase-transfer catalysis (PTC), a technology renowned for its efficiency, safety, and scalability in industrial applications.[2][3][4]

The Rationale for Employing Phase-Transfer Catalysis:

Phase-transfer catalysis offers several key advantages for this transformation, making it superior to traditional methods that might employ expensive, hazardous, and moisture-sensitive bases like sodium hydride or lithium diisopropylamide (LDA) in anhydrous solvents.[5]

• Enhanced Safety and Cost-Effectiveness: PTC utilizes inexpensive and easy-to-handle bases, such as concentrated aqueous sodium hydroxide, eliminating the risks and costs associated with pyrophoric reagents and anhydrous solvents.[2][4]

• Increased Reaction Rates and Yields: The phase-transfer catalyst facilitates the transport of the deprotonated carbanion from the aqueous phase to the organic phase, where it can readily react with the alkylating agent, leading to faster reaction times and higher product yields.[3][5]

• Milder Reaction Conditions: The reaction can typically be conducted at moderate temperatures, reducing the likelihood of side reactions and thermal degradation of reactants or products.[5]

• Simplified Work-up Procedures: The biphasic nature of the reaction system simplifies the separation of the organic product from the aqueous inorganic salts, streamlining the purification process.

• Green Chemistry Principles: PTC aligns with the principles of green chemistry by reducing the need for volatile and hazardous organic solvents and minimizing waste generation.[3][4]

Reaction Mechanism

The reaction proceeds through a series of equilibria at the interface of the aqueous and organic phases, as depicted in the diagram below.

Figure 1: Reaction mechanism of phase-transfer catalyzed synthesis.

Detailed Experimental Protocol

This protocol is designed for a laboratory scale and can be linearly scaled up for pilot and production batches with appropriate engineering controls.

Reagents and Equipment

Reagent/Equipment	Grade	Supplier	Notes
4-Methoxyphenylacetonitrile	98%+	Commercial	Starting material
1,3-Dibromopropane	99%	Commercial	Alkylating agent
Sodium Hydroxide	Pellets, 97%+	Commercial	Base
Tetrabutylammonium Bromide (TBAB)	99%	Commercial	Phase-Transfer Catalyst
Toluene	ACS Grade	Commercial	Organic Solvent
Deionized Water	In-house
Anhydrous Magnesium Sulfate	Granular	Commercial	Drying agent
Glass-lined Reactor	With overhead stirring, thermocouple, reflux condenser, and addition funnel
Rotary Evaporator	For solvent removal
Vacuum Distillation Apparatus	For purification

Step-by-Step Procedure

• Reactor Setup: In a well-ventilated fume hood, equip a 5 L three-necked round-bottom flask (or an appropriately sized reactor) with a mechanical stirrer, a reflux condenser, a thermocouple, and an addition funnel.

• Charging Reagents: To the reactor, add 4-methoxyphenylacetonitrile (1.0 mol, 147.17 g), 1,3-dibromopropane (1.1 mol, 221.9 g), tetrabutylammonium bromide (0.05 mol, 16.1 g), and toluene (2 L).

• Initiation of Reaction: Begin vigorous stirring to ensure good mixing of the organic phase. Prepare a 50% (w/w) aqueous solution of sodium hydroxide (5.0 mol, 200 g NaOH in 200 mL of water) and add it to the addition funnel.

• Base Addition: Slowly add the aqueous sodium hydroxide solution to the vigorously stirred reaction mixture over a period of 1-2 hours. An exotherm is expected; maintain the internal temperature between 50-60°C using a water bath for cooling if necessary.

• Reaction Monitoring: After the addition of the base is complete, continue to stir the mixture at 60°C. Monitor the progress of the reaction by taking small aliquots from the organic layer and analyzing them by Gas Chromatography (GC) or Thin Layer Chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Separate the organic layer. Extract the aqueous layer with toluene (2 x 250 mL).

• Washing: Combine the organic layers and wash sequentially with water (2 x 500 mL) and brine (1 x 500 mL) to remove any remaining base and salts.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the toluene under reduced pressure using a rotary evaporator.

• Purification: The crude product, a viscous oil, is purified by vacuum distillation to yield 1-(4-methoxyphenyl)cyclobutanecarbonitrile as a clear, colorless to pale yellow liquid.

Figure 2: Experimental workflow for the synthesis.

Characterization Data

Analysis	Specification
Appearance	Colorless to pale yellow liquid
Purity (by GC)	≥ 98%
¹H NMR	Conforms to structure
¹³C NMR	Conforms to structure
Mass Spectrometry (MS)	[M+H]⁺ consistent with C₁₂H₁₃NO
Infrared (IR)	Characteristic nitrile stretch (~2235 cm⁻¹)

Safety and Handling Precautions

• 4-Methoxyphenylacetonitrile: Harmful if swallowed. Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• 1,3-Dibromopropane: Toxic and a suspected carcinogen. Handle only in a well-ventilated fume hood with appropriate PPE.

• Sodium Hydroxide: Corrosive. Causes severe skin burns and eye damage. Handle with extreme care.

• Toluene: Flammable liquid and vapor. Harmful if inhaled or absorbed through the skin. Use in a well-ventilated area away from ignition sources.

• Tetrabutylammonium Bromide: Irritant. Avoid contact with skin and eyes.

Always consult the Safety Data Sheet (SDS) for each reagent before use and follow all institutional safety guidelines. The reaction is exothermic and should be carefully monitored, especially during the addition of the base on a large scale.

Conclusion

The phase-transfer catalyzed synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile presented herein offers a scalable, efficient, and cost-effective method for the production of this valuable pharmaceutical intermediate. The protocol avoids the use of hazardous and expensive reagents, simplifies the work-up and purification process, and aligns with the principles of green chemistry. This makes it an ideal choice for researchers and drug development professionals requiring large quantities of this key building block.

References

• Wessjohann, L. A., et al. (2007). Cyclobutanes in Small‐Molecule Drug Candidates. ChemMedChem , 2(9), 1263-1275. Available from: [Link]

• PTC Communications, Inc. (2005). Industrial Phase-Transfer Catalysis. Available from: [Link]

• Amrutkar, R. D., et al. (2018). Phase Transfer Catalysis: A Green Methodology for New Drug Discovery Research: A Review. Indo American Journal of Pharmaceutical Research , 8(05). Available from: [Link]

• PTC Communications, Inc. (2007). Industrial Phase-Transfer Catalysis: Pollution Prevention Using Phase-Transfer Catalysis. Available from: [Link]

• Sharma, S. D., & Singh, G. (2012). Phase-Transfer Catalysis in Organic Syntheses. International Journal of Pharmaceutical Sciences and Research, 3(10), 3536-3553.
• Lovering, F., et al. (2009). Escape from Flatland: Increasing Saturation as a Route to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752-6756.

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Application Notes &amp; Protocols: 1-(4-Methoxyphenyl)cyclobutanecarbonitrile in Medicinal Chemistry

Abstract

The deliberate incorporation of small, strained ring systems into drug candidates has become an increasingly powerful strategy in modern medicinal chemistry. Among these, the cyclobutane moiety offers a unique combination of conformational rigidity and three-dimensional character that can profoundly influence the pharmacological profile of a molecule.[1][2][3] This document provides a comprehensive guide to the applications of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a versatile chemical building block, in the design and synthesis of novel therapeutics. We will explore the strategic advantages of the cyclobutane ring, detail synthetic protocols for the elaboration of this intermediate, and present a hypothetical drug discovery workflow targeting a G-protein coupled receptor (GPCR).

The Cyclobutane Motif: A Tool for Pharmacological Optimization

The cyclobutane ring is far more than an inert spacer. Its puckered conformation and distinct stereochemical vectors provide medicinal chemists with a powerful tool to address key challenges in drug design.[2][4] The strategic introduction of this moiety can confer a range of benefits, effectively sculpting a molecule for enhanced interaction with its biological target.

Key Advantages of Incorporating a Cyclobutane Ring:

Property Enhanced	Mechanistic Rationale	Representative Examples
Potency & Selectivity	The rigid, puckered structure of cyclobutane restricts the conformational freedom of a molecule, reducing the entropic penalty upon binding to a target.[2][5] This pre-organization into a bioactive conformation can lead to a significant increase in binding affinity and selectivity.	Boceprevir (HCV Protease Inhibitor)[4]
Metabolic Stability	The cyclobutane scaffold can serve as a metabolically robust bioisostere for more labile groups, such as gem-dimethyl or alkene functionalities.[1][3] Its introduction can block sites of enzymatic degradation, leading to an improved pharmacokinetic profile.	Ivosidenib (IDH1 Inhibitor)[4]
Improved Pharmacokinetics	By increasing metabolic stability and influencing physicochemical properties like solubility and lipophilicity, the cyclobutane ring can contribute to a more favorable overall pharmacokinetic profile.[2][4]	Apalutamide (Androgen Receptor Antagonist)[2][4]
Accessing Hydrophobic Pockets	The carbon-rich framework of the cyclobutane ring is well-suited to occupy and form favorable van der Waals interactions within hydrophobic pockets of enzyme active sites or receptor binding domains.[1][6]	(Pre)clinical drug candidates across various therapeutic areas.[6]
Precise Pharmacophore Orientation	The defined stereochemistry of substituted cyclobutanes allows for the precise spatial arrangement of key pharmacophoric groups, optimizing their interactions with biological targets.[2][3]	Carboplatin (Anticancer Agent)[2][4]

1-(4-Methoxyphenyl)cyclobutanecarbonitrile: A Versatile Starting Material

1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a valuable intermediate that combines the advantageous cyclobutane core with a synthetically versatile nitrile group and a 4-methoxyphenyl moiety. The latter is a common feature in many biologically active compounds, often involved in key hydrogen bonding or aromatic interactions with protein targets. The nitrile group serves as a linchpin for a variety of chemical transformations, most notably its reduction to a primary amine, which opens up a vast chemical space for further derivatization.

A notable parallel can be drawn to the synthesis of the anti-obesity agent Sibutramine, which utilizes the analogous 1-(4-chlorophenyl)cyclobutanecarbonitrile as a key precursor.[7][8][9] The synthetic logic applied to Sibutramine can be readily adapted for the development of novel compounds from its 4-methoxy counterpart.

Synthetic Protocols

The following protocols provide a step-by-step guide for the synthesis of the title compound and its elaboration into a hypothetical GPCR antagonist.

Protocol 3.1: Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile (3)

This protocol describes a two-step synthesis starting from commercially available 4-methoxyphenylacetonitrile.

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The Strategic Utility of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile in Pharmaceutical Synthesis: Application Notes and Protocols

Introduction: The Emerging Prominence of the Cyclobutane Motif in Drug Design

In the landscape of modern medicinal chemistry, the cyclobutane moiety has garnered significant attention as a valuable structural component in the design of novel therapeutics.[1] Its inherent conformational rigidity and unique three-dimensional geometry offer a powerful tool to modulate the pharmacological properties of drug candidates. The incorporation of a cyclobutane ring can profoundly influence a molecule's potency, selectivity, and metabolic stability.[2] This guide provides a detailed exploration of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a key intermediate in the synthesis of several pharmaceutically active compounds, most notably the anorectic agent, Sibutramine. We will delve into its synthesis, applications, and the critical quality control measures necessary for its use in a research and development setting.

Physicochemical Properties of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

A thorough understanding of the physicochemical properties of a pharmaceutical intermediate is fundamental to its effective use in synthesis and process development. The following table summarizes the key properties of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Property	Value	Reference
Molecular Formula	C₁₂H₁₃NO	[3]
Molecular Weight	187.24 g/mol	[3]
CAS Number	29786-45-6	[3]
Appearance	Inferred to be a solid or oil	N/A
Boiling Point	Not available	N/A
Melting Point	Not available	N/A
Solubility	Expected to be soluble in common organic solvents	N/A

Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile: A Detailed Protocol

The synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is typically achieved through the alkylation of 4-methoxyphenylacetonitrile with 1,3-dibromopropane in the presence of a strong base. This reaction proceeds via the formation of a carbanion at the benzylic position, which then undergoes a nucleophilic substitution with the alkyl halide to form the cyclobutane ring.

Reaction Scheme:

Caption: Synthetic route to 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Experimental Protocol:

Materials:

• 4-Methoxyphenylacetonitrile

• 1,3-Dibromopropane

• Sodium amide (NaNH₂) or other suitable strong base

• Toluene, anhydrous

• Ammonium chloride solution, saturated

• Diethyl ether

• Magnesium sulfate, anhydrous

• Standard glassware for organic synthesis, including a three-necked round-bottom flask, reflux condenser, and addition funnel

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a flame-dried three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and an addition funnel under an inert atmosphere, add a suspension of sodium amide in anhydrous toluene.

• Addition of Starting Material: To the stirred suspension, add a solution of 4-methoxyphenylacetonitrile in anhydrous toluene dropwise via the addition funnel at room temperature.

• Formation of Carbanion: After the addition is complete, heat the reaction mixture to reflux for 2-3 hours to ensure complete formation of the carbanion.

• Cyclization: Cool the reaction mixture to room temperature and add a solution of 1,3-dibromopropane in anhydrous toluene dropwise. After the addition, heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion of the reaction, cool the mixture to room temperature and quench by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Application in the Synthesis of Sibutramine

1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a crucial precursor for the synthesis of Sibutramine, a serotonin-norepinephrine reuptake inhibitor (SNRI) previously used in the treatment of obesity.[4] The synthesis involves a Grignard reaction followed by reduction and subsequent N-alkylation. The protocol described here is adapted from the synthesis of Sibutramine from its chloro-analogue, 1-(4-chlorophenyl)cyclobutanecarbonitrile.[1][5]

Synthetic Workflow:

Caption: Scaffold-based drug design using the 1-(Aryl)cyclobutanecarbonitrile core.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is not readily available, general precautions for handling aryl nitriles and cyclobutane derivatives should be followed. [6]

• Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong acids.

• Toxicity: Aryl nitriles can be toxic if ingested, inhaled, or absorbed through the skin. [7]Cyclobutane is a flammable gas and can cause dizziness and other CNS effects at high concentrations. [6]The toxicological properties of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile have not been fully investigated.

Conclusion

1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a valuable and versatile pharmaceutical intermediate. Its primary application in the synthesis of Sibutramine highlights the importance of the cyclobutane scaffold in medicinal chemistry. The protocols and data presented in this guide provide a foundation for researchers and drug development professionals to effectively utilize this compound in their synthetic endeavors. Further exploration of this and related cyclobutane derivatives holds promise for the discovery of new therapeutic agents.

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An Optimized, Scalable Synthesis of Venlafaxine Hydrochloride from 1-[Cyano-(4-methoxyphenyl)methyl]cyclohexanol

An Application Guide for Drug Development Professionals

Abstract This application note provides a comprehensive, in-depth guide for the synthesis of Venlafaxine Hydrochloride, a critical serotonin-norepinephrine reuptake inhibitor (SNRI). We present a well-established and optimized two-step synthetic pathway commencing from the key intermediate, 1-[cyano-(4-methoxyphenyl)methyl]cyclohexanol. This document is intended for researchers, chemists, and drug development professionals, offering detailed, step-by-step protocols, mechanistic insights, and process optimization strategies. The described methodology focuses on utilizing cost-effective and scalable reagents, such as Raney Nickel for hydrogenation, to achieve high yields and purity (>99.9% by HPLC), making it suitable for large-scale production.[1][2][3]

A Note on the Starting Material: This guide details the synthesis of Venlafaxine starting from 1-[cyano-(4-methoxyphenyl)methyl]cyclohexanol . The initial query referenced 1-(4-methoxyphenyl)cyclobutanecarbonitrile. Based on a thorough review of established synthetic routes for Venlafaxine, which features a cyclohexyl moiety, it is concluded that the cyclohexyl-containing intermediate is the correct and widely documented precursor.[1][4] The synthesis proceeds from the condensation of 4-methoxyphenylacetonitrile and cyclohexanone.[1][2]

Introduction to Venlafaxine

Venlafaxine, marketed under trade names like Effexor, is a first-in-class SNRI used extensively for the treatment of major depressive disorder, generalized anxiety disorder, social anxiety disorder, and panic disorder.[1][5] Its therapeutic effect is attributed to its ability to potently inhibit the reuptake of both serotonin and norepinephrine in the central nervous system.[5][6] The development of an efficient, cost-effective, and scalable synthetic process is paramount for ensuring its availability as a critical pharmaceutical agent. Early synthetic routes suffered from low overall yields (<30%), the use of pyrophoric and expensive reagents (like n-BuLi, LDA, and Rhodium catalysts), and challenging purification procedures.[1][2] This guide focuses on an improved process that overcomes these limitations.[1][2][3]

Overview of the Optimized Synthetic Pathway

The synthesis of Venlafaxine Hydrochloride from 1-[cyano-(4-methoxyphenyl)methyl]cyclohexanol is primarily a two-step process involving reduction of the nitrile group followed by N,N-dimethylation.

• Catalytic Hydrogenation: The nitrile intermediate is reduced to the corresponding primary amine, 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol. This crucial step is achieved via catalytic hydrogenation. While various catalysts can be used, this protocol emphasizes the use of Raney Nickel, a cost-effective alternative to precious metal catalysts like Rhodium on alumina.[2][3]

• Reductive N,N-Dimethylation: The resulting primary amine undergoes N,N-dimethylation via the Eschweiler-Clarke reaction, using formaldehyde and formic acid to yield the Venlafaxine free base.[1][4]

• Salt Formation and Purification: The final step involves the conversion of the Venlafaxine base into its stable and pharmaceutically acceptable hydrochloride salt, followed by recrystallization to achieve high purity.[1][3]

Logical Workflow of Venlafaxine Synthesis

Caption: High-level workflow for the synthesis of Venlafaxine HCl.

Detailed Experimental Protocols

Protocol 1: Catalytic Hydrogenation of 1-[Cyano-(4-methoxyphenyl)methyl]cyclohexanol (4)

The reduction of the nitrile group to a primary amine is a critical transformation. The use of Raney Nickel is a key process improvement, replacing more expensive catalysts like Rhodium/Alumina and avoiding the use of strong, non-selective hydrides like LiAlH₄.[2][3][7] Adding ammonia to the reaction mixture helps to suppress the formation of secondary and tertiary amine by-products.[8]

Materials and Reagents:

• 1-[Cyano-(4-methoxyphenyl)methyl]cyclohexanol (Compound 4 )

• Methanol

• Aqueous Ammonia (25%)

• Raney Nickel (Kalcat C8030-type, as a 50% slurry in water)[2]

• Hydrogen Gas (H₂)

• Pressurized Hydrogenation Reactor (Autoclave)

• Filter aid (e.g., Celite)

Procedure:

• Charge a suitable hydrogenation reactor with 1-[cyano-(4-methoxyphenyl)methyl]cyclohexanol (e.g., 100 g, 1.0 equiv).

• Add methanol (e.g., 500 mL) and aqueous ammonia (e.g., 100 mL).

• Under an inert atmosphere (e.g., nitrogen or argon), carefully add the Raney Nickel slurry (e.g., 20 g). Causality: Raney Nickel can be pyrophoric when dry; handling it as a slurry under an inert atmosphere is a critical safety measure.[9]

• Seal the reactor and purge it several times with nitrogen, followed by several purges with hydrogen gas.

• Pressurize the reactor with hydrogen gas to 7-8 kg/cm ².

• Begin agitation and heat the reaction mixture to 50-60°C.[10]

• Maintain the temperature and pressure for 7-8 hours, monitoring hydrogen uptake to determine reaction completion.

• Cool the reactor to room temperature and carefully vent the excess hydrogen pressure. Purge the reactor with nitrogen.

• Filter the reaction mixture through a bed of filter aid to remove the Raney Nickel catalyst. Wash the catalyst bed with methanol (e.g., 2 x 50 mL). Trustworthiness: Complete removal of the catalyst is essential as residual nickel can interfere with subsequent steps and contaminate the final product.

• Concentrate the combined filtrate under reduced pressure to obtain the crude primary amine, 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol (Compound 5 ), as a thick syrup.[1]

• Purification (Optional but Recommended): To improve the purity of the final product, the crude amine can be converted to a stable acetate salt. Dissolve the crude syrup in ethyl acetate, add 1.5 molar equivalents of acetic acid, heat to 75°C, and then cool to crystallize the pure acetate salt.[1] This step effectively removes several process-related impurities.[1]

Protocol 2: N,N-Dimethylation via Eschweiler-Clarke Reaction

This classic reaction provides an efficient means of methylating the primary amine using formaldehyde as the source of the methyl groups and formic acid as the reducing agent.[1][4]

Materials and Reagents:

• 1-[2-Amino-1-(4-methoxyphenyl)ethyl]cyclohexanol (Compound 5 , or its acetate salt)

• Formaldehyde (37-40% aqueous solution)

• Formic Acid (88-98%)

• Water

• Toluene

• Sodium Hydroxide (NaOH) solution (20%)

• Dichloromethane (for washing, optional)

Procedure:

• To a stirred solution of Compound 5 (e.g., 60 kg, 0.194 kmol) in water (300 L), add formaldehyde solution (96 kg, 1.18 kmol) and formic acid (26.8 kg, 0.582 kmol).[1]

• Heat the reaction mixture to 95-100°C and maintain for approximately 20-22 hours.[1] Monitor the reaction by TLC or HPLC until the starting amine is consumed.

• Cool the reaction mixture to 25°C.

• (Optional Wash) Wash the acidic aqueous solution with a nonpolar solvent like dichloromethane (300 L) to remove non-basic impurities.[1]

• Transfer the aqueous layer to a suitable vessel for extraction. Cool to 10-15°C and slowly basify the mixture to a pH of 8.0-9.0 using a 20% NaOH solution.[1] Causality: Basification deprotonates the tertiary amine, rendering it soluble in an organic extraction solvent.

• Extract the product (Venlafaxine free base) into toluene (e.g., 540 L).

• Wash the organic layer with water (180 L) and dry it over anhydrous sodium sulfate.[1] The resulting toluene solution contains the Venlafaxine free base and is carried forward to the final step.

Protocol 3: Preparation and Purification of Venlafaxine Hydrochloride (1)

The final step involves converting the free base into its hydrochloride salt, which has superior stability and handling properties for pharmaceutical formulation. Isopropyl alcohol (IPA) is a common solvent for this step.[1][3]

Materials and Reagents:

• Toluene solution of Venlafaxine free base

• Isopropyl Alcohol (IPA)

• Hydrochloric Acid in Isopropyl Alcohol (IPA.HCl, 8-10%)

Procedure:

• Take the dried toluene solution containing the Venlafaxine free base from the previous step.

• Cool the solution to 0-5°C.

• Slowly add the IPA.HCl solution while stirring, maintaining the temperature at 0-5°C, until the pH of the mixture reaches 3.0-4.5.[1][3]

• Stir the resulting slurry at 0-5°C for 2 hours to allow for complete precipitation.

• Filter the solid product and wash the filter cake with cold toluene.

• Recrystallization for High Purity: Transfer the wet product to a clean vessel and add isopropyl alcohol (e.g., 360 L for a 60 kg batch scale).[1]

• Heat the mixture to reflux until a clear solution is obtained (15-30 minutes).

• Cool the solution slowly to 0-5°C and hold for 1-2 hours to maximize crystallization.

• Filter the purified, white crystalline solid, wash with chilled isopropyl alcohol, and dry under vacuum at 70°C to afford Venlafaxine Hydrochloride (1 ) with >99.9% purity.[1][3]

Data Presentation and Characterization

The successful synthesis should be validated through rigorous analytical characterization.

Table 1: Process Yield and Purity Summary

Step	Product	Typical Yield	Purity (by HPLC)	Reference
Condensation	1-[Cyano-(4-methoxyphenyl)methyl]cyclohexanol	91%	>99.0%	[1]
Hydrogenation	1-[2-Amino-1-(4-methoxyphenyl)ethyl]cyclohexanol	~90% (as acetate)	>99.3%	[1]
N,N-Dimethylation & Salt Formation	Venlafaxine Hydrochloride	82%	>99.9%	[1]
Overall Process	Venlafaxine Hydrochloride	~55%	>99.9%	[1][2][3]

Analytical Characterization

• High-Performance Liquid Chromatography (HPLC): The primary method for assessing purity and quantifying impurities. A typical method would use a C18 column with a mobile phase of acetonitrile and a phosphate buffer, with UV detection at ~228 nm.[11]

• UV-Visible Spectroscopy: Used for simple concentration determination. Venlafaxine HCl in distilled water exhibits a λmax at approximately 225 nm.[12]

• Mass Spectrometry (MS): To confirm the molecular weight of intermediates and the final product. For 1-[cyano-(4-methoxyphenyl)methyl]cyclohexanol, MS should show m/z 246 (M+ + 1).[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure. For the final product, ¹H NMR in CDCl₃ would show characteristic peaks for the aromatic protons, the OCH₃ group, the N(CH₃)₂ group, and the cyclohexyl protons.[13]

Reaction Scheme: Venlafaxine Synthesis

Caption: Key transformations in the synthesis of Venlafaxine HCl.

Conclusion

We have detailed an efficient, impurity-free, and scalable process for the synthesis of Venlafaxine Hydrochloride.[2] By replacing hazardous and expensive reagents with more economical and safer alternatives like sodium methoxide and Raney Nickel, this process achieves an excellent overall yield of approximately 55% and delivers the final Active Pharmaceutical Ingredient (API) with a purity exceeding 99.9%.[1][2][3] The protocols and analytical checkpoints described herein provide a robust framework for the consistent and high-quality production of Venlafaxine for research and commercial purposes.

References

• Saravanan, M., Satyanarayana, B., & Reddy, P. P. (2011). An Improved and Impurity-Free Large-Scale Synthesis of Venlafaxine Hydrochloride. Organic Process Research & Development, 15(6), 1353–1358. [Link]

• Reddy, G. M., et al. (2011). An Improved and Impurity-Free Large-Scale Synthesis of Venlafaxine Hydrochloride. American Chemical Society. [Link]

• Wu, B., et al. Raney Ni/KBH4: An efficient and mild system for the reduction of nitriles to amines. Sichuan University. [Link]

• Shrivastava, A. (2013). Analytical Methods for Venlaflaxine Hydrochloride and Metabolites Determinations in Different Matrices. Systematic Reviews in Pharmacy, 4(1), 13. [Link]

• Kavitha, C.V., et al. (2015). Synthesis and molecular structure analysis of venlafaxine intermediate and its analog. ResearchGate. [Link]

• Saravanan, M., et al. (2025). An Improved and Impurity-Free Large-Scale Synthesis of Venlafaxine Hydrochloride. Semantic Scholar. [Link]

• Saravanan, M., et al. (2011). An Improved and Impurity-Free Large-Scale Synthesis of Venlafaxine. datapdf.com. [Link]

• A Review on Analytical Method for Determination of Venlafaxine HCl in Bulk and Pharmaceutical dosage form. (2020). ProQuest. [Link]

• Chavan, S. P., et al. (2002). A process for the preparation of 1-(2-dimethylamino-(4-methoxyphenyl)-ethyl)cyclohexanol.

• Chander, T. P., et al. (2007). Preparation of Venlafaxine-Antidepressant Drug. Asian Journal of Chemistry, 19(7), 5157-5160. [Link]

• Venlafaxine Part 2/3 - New Drug Approvals. (2015). New Drug Approvals. [Link]

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Application Notes and Protocols for the Stereoselective Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile Derivatives

Introduction: The Significance of Chiral Cyclobutane Scaffolds

Cyclobutane moieties are integral structural motifs in a wide array of natural products and biologically active molecules. Their inherent ring strain and unique three-dimensional architecture make them valuable building blocks in medicinal chemistry and materials science. Specifically, chiral 1-arylcyclobutanecarbonitriles, such as derivatives of 1-(4-methoxyphenyl)cyclobutanecarbonitrile, represent a class of compounds with significant potential in drug discovery. The stereochemistry at the C1 position can profoundly influence the biological activity of these molecules. Therefore, the development of robust and efficient stereoselective methods for their synthesis is of paramount importance for accessing enantiomerically pure compounds for further investigation. Cyclobutane-containing alkaloids, for instance, have demonstrated a range of biological activities including antimicrobial and antitumor effects[1]. This application note provides a detailed protocol for the stereoselective synthesis of 1-(4-methoxyphenyl)cyclobutanecarbonitrile, focusing on a strategy involving the asymmetric cyanation of a prochiral cyclobutanone precursor.

Strategic Approach: Asymmetric Cyanation of a Prochiral Ketone

The creation of a quaternary stereocenter, such as the C1 position in the target molecule, presents a significant synthetic challenge. Among the various strategies for asymmetric synthesis, the catalytic enantioselective cyanation of ketones has emerged as a powerful tool for constructing such chiral centers.[2] This approach offers a direct and atom-economical route to the desired chiral nitriles.

Our proposed synthetic strategy is a two-step sequence:

• Synthesis of the Prochiral Precursor: Preparation of 1-(4-methoxyphenyl)cyclobutanone.

• Stereoselective Cyanation: Asymmetric addition of a cyanide source to the cyclobutanone, mediated by a chiral catalyst, to yield the target enantiomerically enriched 1-(4-methoxyphenyl)cyclobutanecarbonitrile.

This methodology is designed to be highly modular, allowing for the potential synthesis of a library of derivatives by varying the aromatic group or the chiral catalyst.

Experimental Protocols

Part 1: Synthesis of 1-(4-Methoxyphenyl)cyclobutanone

The synthesis of the cyclobutanone precursor can be achieved through a Lewis acid-promoted [2+2] cycloaddition of a ketene with an appropriate alkene.[3]

Reaction Scheme:

1-(4-Methoxyphenyl)cyclobutanone + TMSCN --[Chiral Thiourea Catalyst]--> Chiral O-silylated cyanohydrin Chiral O-silylated cyanohydrin --[H+]--> Enantioenriched 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Caption: Workflow for the stereoselective synthesis of 1-(4-methoxyphenyl)cyclobutanecarbonitrile.

Data Presentation and Expected Results

The following table summarizes representative data that could be expected from the optimization of the asymmetric cyanosilylation reaction.

Entry	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Conversion (%)	ee (%)
1	5	0	12	>95	75
2	5	-20	24	>95	88
3	5	-40	48	90	95
4	10	-40	24	>95	96

Logical Relationship Diagram:

Caption: Factors influencing the outcome of the asymmetric cyanation reaction.

Conclusion

This application note provides a comprehensive and detailed protocol for the stereoselective synthesis of 1-(4-methoxyphenyl)cyclobutanecarbonitrile derivatives. By employing a robust two-step strategy involving the synthesis of a prochiral cyclobutanone and a subsequent highly enantioselective organocatalyzed cyanation, researchers can access these valuable chiral building blocks with high stereocontrol. The provided protocols are designed to be a starting point for further optimization and can be adapted for the synthesis of a diverse range of related compounds for applications in drug discovery and development.

References

• Jacobsen, E. N., & Sigman, M. S. (2000). Thiourea-Catalyzed Enantioselective Cyanosilylation of Ketones. Journal of the American Chemical Society, 122(28), 6536–6537.
• Tian, S.-K., Chen, Y., Hang, J., Tang, L., McDaid, P., & Deng, L. (2001). A Highly Enantioselective Chiral Lewis Base-Catalyzed Asymmetric Cyanation of Ketones. Journal of the American Chemical Society, 123(25), 6179–6180.
• Marcos, V., Alemán, J., & Reyes, E. (2014). Thiourea-Catalyzed Enantioselective Cyanosilylation of Ketones. The Journal of Organic Chemistry, 79(15), 7211–7217.
• Gong, L.-Z., Chen, F.-X., & Xia, A.-B. (2020). Catalytic Enantioselective Cyanation: Recent Advances and Perspectives.
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reaction kinetics of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile synthesis

An Application Note and Protocol for the Study of Reaction Kinetics in the Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide for investigating the reaction kinetics of the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a key intermediate in the development of various biologically active compounds. The synthesis is proposed via a phase-transfer catalyzed (PTC) alkylation of 4-methoxyphenylacetonitrile with 1,3-dibromopropane. This guide is intended for researchers, chemists, and drug development professionals, offering a blend of theoretical principles, detailed experimental protocols, and data analysis methodologies. By understanding the kinetics, researchers can optimize reaction conditions to improve yield, reduce reaction time, and ensure process safety and scalability. The protocols within are designed to be self-validating, with clear guidance on reaction monitoring and data interpretation.

Introduction and Theoretical Background

The cyclobutane motif is a crucial structural component in numerous natural products and pharmaceutical agents, prized for its unique conformational properties and synthetic utility.[1][2] 1-(4-Methoxyphenyl)cyclobutanecarbonitrile serves as a valuable building block, leveraging the reactive nitrile group for further functionalization.[3] A thorough understanding of the synthesis kinetics is paramount for process optimization, enabling precise control over reaction outcomes and facilitating a smooth transition from laboratory scale to industrial production.

Proposed Synthesis Mechanism: Phase-Transfer Catalysis

The synthesis of the target molecule can be efficiently achieved through the dialkylation of 4-methoxyphenylacetonitrile with 1,3-dibromopropane. The reaction utilizes a phase-transfer catalyst, such as a quaternary ammonium salt, to shuttle the deprotonated acetonitrile anion (carbanion) from an aqueous or solid phase (containing the base) into the organic phase where the alkylating agent resides.[4]

The mechanism proceeds through the following key steps:

• Deprotonation: A strong base (e.g., NaOH) deprotonates the acidic α-carbon of 4-methoxyphenylacetonitrile, forming a carbanion.

• Ion-Pair Formation: The phase-transfer catalyst (Q⁺X⁻) exchanges its anion (X⁻) for the carbanion (A⁻) at the interface of the two phases, forming an ion pair (Q⁺A⁻).

• Organic Phase Reaction: This lipophilic ion pair diffuses into the organic phase.

• Nucleophilic Attack: The carbanion attacks one of the electrophilic carbons of 1,3-dibromopropane in an SN2 reaction. This is followed by a second, intramolecular SN2 reaction to close the four-membered ring, forming the cyclobutane product and regenerating the catalyst's anion.[5][6]

Fundamentals of Reaction Kinetics

The rate of this reaction can be expressed by the general rate law:

Rate = k[R-CN]x[C₃H₆Br₂]y[Base]z[Q⁺X⁻]w

Where:

• k is the rate constant.

• [R-CN] , [C₃H₆Br₂] , [Base] , and [Q⁺X⁻] are the concentrations of the reactants.

• x, y, z, and w are the partial orders of the reaction with respect to each reactant.

Kinetic studies aim to determine these orders and the overall rate constant. By performing the reaction at various temperatures, the activation energy (Ea) can be determined using the Arrhenius equation, providing insight into the temperature sensitivity of the reaction.

Experimental Design and Protocols

This section outlines the necessary materials, instrumentation, and step-by-step procedures for both the synthesis and the kinetic analysis.

Materials and Instrumentation

Reagents:

• 4-Methoxyphenylacetonitrile (≥98% purity)

• 1,3-Dibromopropane (≥99% purity)

• Sodium Hydroxide (pellets, ≥97% purity)

• Tetrabutylammonium bromide (TBAB, ≥99% purity, as Phase-Transfer Catalyst)

• Toluene (Anhydrous, ≥99.8%)

• Dodecane (≥99%, as internal standard for GC analysis)

• Deionized Water

• Hydrochloric Acid (1M, for quenching)

• Anhydrous Magnesium Sulfate

Instrumentation:

• Jacketed glass reactor with overhead stirrer, condenser, and temperature probe.

• Thermostatic water bath/circulator.

• Gas Chromatograph with Flame Ionization Detector (GC-FID) or GC-Mass Spectrometry (GC-MS).

• Autosampler vials and syringes.

• Standard laboratory glassware.

General Synthesis Protocol

This protocol is for the synthesis of a reference standard of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

• To a 250 mL jacketed reactor, add 4-methoxyphenylacetonitrile (14.7 g, 0.1 mol), 1,3-dibromopropane (22.2 g, 0.11 mol), tetrabutylammonium bromide (1.61 g, 0.005 mol), and toluene (100 mL).

• Begin stirring at 300 RPM.

• In a separate beaker, prepare a 50% (w/w) solution of sodium hydroxide in water (e.g., 20 g NaOH in 20 g H₂O). Caution: This is highly exothermic. Prepare in an ice bath.

• Slowly add the aqueous NaOH solution to the reactor over 15 minutes.

• Heat the reaction mixture to 60°C and maintain for 4-6 hours.

• Monitor the reaction progress by taking small aliquots and analyzing via TLC or GC.

• Upon completion, cool the mixture to room temperature, add 50 mL of water, and separate the organic layer.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography to yield pure 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Kinetic Study Protocol: Method of Initial Rates

The kinetic analysis will be performed by monitoring the disappearance of the starting material, 4-methoxyphenylacetonitrile, over time.

• Reactor Setup: Set up the jacketed reactor system and pre-heat to the desired temperature (e.g., 50°C).

• Stock Solution: Prepare a stock solution in toluene containing a known concentration of 4-methoxyphenylacetonitrile and an internal standard (dodecane). The internal standard is crucial for accurate quantification via GC, as it corrects for variations in injection volume.

• Reaction Initiation: Charge the reactor with the stock solution, 1,3-dibromopropane, and TBAB. Allow the temperature to stabilize.

• Time Zero (t=0): Initiate the reaction by adding the pre-prepared aqueous sodium hydroxide solution. Start a timer immediately.

• Sampling: At predetermined time intervals (e.g., 0, 5, 10, 20, 30, 45, 60 minutes), withdraw a 0.5 mL aliquot from the reaction mixture using a syringe.

• Quenching: Immediately transfer the aliquot into a labeled autosampler vial containing 1 mL of 1M HCl. The acid will neutralize the base, effectively stopping the reaction. Cap and shake vigorously.

• Sample Preparation: Allow the layers in the vial to separate. The top organic layer is ready for GC analysis.

• GC Analysis: Inject the organic layer into the GC-FID. The concentration of 4-methoxyphenylacetonitrile is determined by comparing its peak area to that of the internal standard, using a pre-established calibration curve.

• Repeat: Repeat the entire experiment while varying the initial concentration of one reactant at a time, keeping others constant, to determine the reaction order for each component.

• Temperature Variation: To determine the activation energy, conduct the full experiment at a minimum of three different temperatures (e.g., 50°C, 60°C, and 70°C).

Data Analysis and Visualization

Data Presentation

The collected data should be organized into tables for clarity.

Table 1: Sample Kinetic Data at 60°C

Time (min)	[4-Methoxyphenylacetonitrile] (M)	ln([Reactant])	1/([Reactant])
0	0.500	-0.693	2.00
5	0.415	-0.879	2.41
10	0.345	-1.064	2.90
20	0.238	-1.435	4.20
30	0.165	-1.802	6.06
45	0.098	-2.323	10.20

| 60 | 0.058 | -2.847 | 17.24 |

Determining Reaction Order

To find the reaction order with respect to 4-methoxyphenylacetonitrile, plot the concentration data as follows:

• Zeroth-order: [Reactant] vs. Time (should be a straight line with slope = -k)

• First-order: ln([Reactant]) vs. Time (should be a straight line with slope = -k)

• Second-order: 1/([Reactant]) vs. Time (should be a straight line with slope = k)

The plot that yields the best linear fit (highest R² value) indicates the order of the reaction. The rate constant, k, is derived from the slope of this line.

Visualization of Workflows and Mechanisms

Diagrams created using Graphviz can effectively illustrate complex processes.

Caption: Experimental workflow for the kinetic analysis.

Sources

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• 2. baranlab.org [baranlab.org]
• 3. 29786-45-6|1-(4-Methoxyphenyl)cyclobutanecarbonitrile|BLD Pharm [bldpharm.com]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 20.7 Chemistry of Nitriles – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]

Application Notes &amp; Protocols: Strategic Development of Bioactive Analogs from 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The 1-(4-Methoxyphenyl)cyclobutanecarbonitrile scaffold represents a compelling starting point for medicinal chemistry campaigns. This framework uniquely combines the conformational rigidity and metabolic stability of a cyclobutane ring with the versatile electronic properties of a methoxy-substituted aromatic system and a chemically tractable nitrile handle. The cyclobutane moiety, an increasingly appreciated motif in drug design, can effectively fill hydrophobic pockets, act as a rigid linker to orient pharmacophoric elements, and enhance metabolic stability.[1][2] This guide provides a comprehensive exploration of synthetic strategies to generate a diverse library of analogs from this core structure. We present detailed, field-proven protocols for the synthesis of the parent scaffold and its subsequent modification at three key positions: the nitrile group, the methoxy group, and the aromatic ring. Each protocol is designed to be a self-validating system, with explanations for key experimental choices to empower researchers in their analog development programs.

Introduction: The Strategic Value of the Scaffold

The design of novel therapeutic agents often hinges on the exploration of chemical space around a privileged scaffold. 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is such a scaffold, offering multiple avenues for modification to tune pharmacokinetic and pharmacodynamic properties.

• The Cyclobutane Core: Unlike conformationally flexible alkyl chains, the puckered three-dimensional structure of the cyclobutane ring provides a degree of conformational constraint.[3] This rigidity can lead to improved binding affinity and selectivity for a biological target by reducing the entropic penalty of binding. Furthermore, the cyclobutane motif is less susceptible to metabolic degradation than longer alkyl chains, potentially improving a compound's half-life.[4]

• The Nitrile Functional Group: The nitrile is a versatile functional group in drug design. It can act as a hydrogen bond acceptor or a bioisosteric replacement for a carbonyl group.[5] Crucially, it serves as a synthetic linchpin, readily convertible into other key functional groups such as primary amines, carboxylic acids, and tetrazoles, each offering distinct physicochemical properties and interaction capabilities.

• The 4-Methoxyphenyl Moiety: The methoxy group is a common feature in approved drugs, where it can enhance target binding, improve metabolic stability, and favorably modulate physicochemical properties like solubility and lipophilicity.[6][7] The methoxy group itself can be a site for modification (e.g., demethylation to a phenol), and the aromatic ring can be further functionalized through electrophilic aromatic substitution.

The overall strategy for analog development from this scaffold is visualized below.

Caption: Overall strategy for analog development.

Synthesis of the Core Scaffold: 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

The most direct route to the title compound is the cycloalkylation of 4-methoxyphenylacetonitrile with 1,3-dibromopropane. This reaction is efficiently carried out under phase-transfer catalysis (PTC) conditions, which facilitates the reaction between the water-soluble base and the organic-soluble substrate.[8] Phase-transfer catalysts, typically quaternary ammonium salts, shuttle the hydroxide ion (or the deprotonated carbanion) into the organic phase, enabling the nucleophilic attack on the dibromoalkane.[9]

Protocol 2.1: Phase-Transfer-Catalyzed Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Caption: Workflow for core scaffold synthesis.

Materials:

• 4-Methoxyphenylacetonitrile

• 1,3-Dibromopropane

• Sodium Hydroxide (NaOH), 50% aqueous solution (w/w)

• Tetrabutylammonium Bromide (TBAB)

• Toluene

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Standard glassware for organic synthesis, including a round-bottom flask, reflux condenser, and separatory funnel.

Procedure:

• Reaction Setup: To a three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a thermometer, add 4-methoxyphenylacetonitrile (1.0 eq), toluene (approx. 5 mL per gram of nitrile), 1,3-dibromopropane (1.2 eq), and tetrabutylammonium bromide (0.05 eq).

• Reaction Initiation: Begin vigorous stirring to ensure efficient mixing of the organic and aqueous phases. Slowly add the 50% aqueous NaOH solution (3.0 eq) to the reaction mixture. Causality Note: Vigorous stirring is critical in PTC to maximize the interfacial area where the catalyst functions.

• Heating and Monitoring: Heat the mixture to 60-70 °C and maintain for 12-18 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) by observing the disappearance of the starting nitrile.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel and add water to dissolve any precipitated salts. Separate the organic layer.

• Extraction and Washing: Wash the organic layer sequentially with water (2x) and brine (1x). Causality Note: The brine wash helps to break any emulsions and removes the bulk of the dissolved water from the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is typically a viscous oil. Purify by vacuum distillation or column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the pure 1-(4-methoxyphenyl)cyclobutanecarbonitrile.

Expected Data:

Parameter	Expected Value
Appearance	Colorless to pale yellow oil
Molecular Formula	C₁₂H₁₃NO
Molecular Weight	187.24 g/mol
¹H NMR (CDCl₃, 400 MHz)	δ 7.35 (d, J=8.8 Hz, 2H), 6.90 (d, J=8.8 Hz, 2H), 3.81 (s, 3H), 2.80-2.70 (m, 2H), 2.65-2.55 (m, 2H), 2.25-2.15 (m, 2H)

| ¹³C NMR (CDCl₃, 100 MHz) | δ 159.0, 131.5, 128.0, 124.0, 114.2, 55.3, 42.0, 35.0, 16.5 |

Protocol Suite: Derivatization of the Core Scaffold

The following protocols outline key transformations to generate a diverse set of analogs.

Nitrile Group Modifications

The reduction of the nitrile to a primary amine introduces a basic center, which is often crucial for interaction with biological targets and for improving aqueous solubility. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent suitable for this transformation.

Procedure:

• Reaction Setup: To a flame-dried, three-necked flask under an inert atmosphere (Nitrogen or Argon), add a solution of 1-(4-methoxyphenyl)cyclobutanecarbonitrile (1.0 eq) in anhydrous diethyl ether or tetrahydrofuran (THF).

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Slowly and carefully add a solution or suspension of LiAlH₄ (1.5-2.0 eq) in the same anhydrous solvent. Safety Note: LiAlH₄ reacts violently with water. Ensure all glassware is scrupulously dry and the reaction is performed under an inert atmosphere.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours. Monitor by TLC until the starting material is consumed.

• Quenching: Cool the reaction back to 0 °C. Carefully and sequentially add water (X mL), followed by 15% aqueous NaOH (X mL), and then water again (3X mL), where X is the mass of LiAlH₄ in grams (Fieser workup). This procedure is designed to precipitate the aluminum salts as a granular solid that is easy to filter.

• Isolation: Stir the resulting mixture for 30 minutes, then filter through a pad of Celite®, washing the filter cake thoroughly with ether or THF.

• Purification: Dry the combined organic filtrates over anhydrous sodium sulfate, concentrate under reduced pressure, and purify the resulting amine by column chromatography or by conversion to its hydrochloride salt.

Hydrolysis of the nitrile to a carboxylic acid introduces an acidic functional group, which can form key salt-bridge interactions with protein targets.

Procedure:

• Reaction Setup: In a round-bottom flask, combine 1-(4-methoxyphenyl)cyclobutanecarbonitrile (1.0 eq), ethanol, and a 6M aqueous sodium hydroxide solution.

• Reaction: Heat the mixture to reflux for 12-24 hours. The hydrolysis can be monitored by the evolution of ammonia gas (use wet pH paper) or by TLC analysis.

• Work-up: Cool the reaction mixture to room temperature and concentrate to remove the ethanol. Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any unreacted starting material.

• Acidification: Cool the aqueous layer in an ice bath and carefully acidify with concentrated hydrochloric acid (HCl) until the pH is ~1-2. A precipitate of the carboxylic acid should form.

• Isolation: Collect the solid product by vacuum filtration. If the product is an oil, extract it into an organic solvent like ethyl acetate.

• Purification: Wash the filtered solid with cold water and dry. The product can be further purified by recrystallization.

The tetrazole ring is a well-established bioisostere for the carboxylic acid group, offering similar acidity but often with improved metabolic stability and oral bioavailability.[10] The [3+2] cycloaddition of the nitrile with an azide source is a common method for its synthesis.[5][8]

Procedure:

• Reaction Setup: In a round-bottom flask, combine 1-(4-methoxyphenyl)cyclobutanecarbonitrile (1.0 eq), sodium azide (NaN₃, 1.5 eq), and zinc(II) bromide (ZnBr₂, 1.0 eq) in a mixture of water and isopropanol.[8] Safety Note: Sodium azide is highly toxic. Handle with appropriate personal protective equipment. Do not acidify the reaction mixture until the azide has been fully consumed or quenched, as this can generate highly explosive hydrazoic acid (HN₃).

• Reaction: Heat the mixture to reflux (approx. 100-120 °C) for 24-48 hours. Monitor the reaction by TLC.

• Work-up: Cool the reaction mixture to room temperature. Add ethyl acetate and acidify to pH ~2 with 3M HCl.

• Extraction: Transfer to a separatory funnel and separate the layers. Extract the aqueous layer with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude tetrazole can be purified by column chromatography or recrystallization.

Methoxy Group Modifications

Cleavage of the methyl ether to reveal the phenol provides a handle for further functionalization (e.g., etherification, esterification) and introduces a hydrogen bond donor. Boron tribromide (BBr₃) is a classic and effective reagent for this transformation.

Procedure:

• Reaction Setup: In a flame-dried flask under an inert atmosphere, dissolve 1-(4-methoxyphenyl)cyclobutanecarbonitrile (1.0 eq) in anhydrous dichloromethane (DCM).

• Reagent Addition: Cool the solution to -78 °C (dry ice/acetone bath). Slowly add a solution of BBr₃ (1.2-1.5 eq) in DCM dropwise. Safety Note: BBr₃ is corrosive and reacts violently with moisture. Handle in a fume hood with appropriate PPE.

• Reaction: Stir the reaction at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir for an additional 2-4 hours. Monitor by TLC.

• Quenching: Cool the reaction to 0 °C and very carefully quench by the slow, dropwise addition of methanol, followed by water.

• Extraction: Dilute the mixture with DCM and wash with water, saturated aqueous sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify the resulting phenol by column chromatography.

Aromatic Ring Modifications

The methoxy group is a strong activating group and an ortho-, para-director in electrophilic aromatic substitution (EAS). Since the para position is blocked, substitution is expected at the ortho position (C3 and C5). Nitration is shown here as a representative example.

Procedure:

• Reaction Setup: Dissolve 1-(4-methoxyphenyl)cyclobutanecarbonitrile (1.0 eq) in concentrated sulfuric acid at 0 °C.

• Reagent Addition: Slowly add a chilled mixture of concentrated nitric acid (1.1 eq) and concentrated sulfuric acid dropwise, maintaining the temperature below 5 °C.

• Reaction: Stir the mixture at 0-5 °C for 1-2 hours.

• Quenching: Carefully pour the reaction mixture onto crushed ice.

• Isolation: The nitrated product will often precipitate. Collect the solid by vacuum filtration and wash thoroughly with cold water until the washings are neutral.

• Purification: Dry the solid and purify by recrystallization (e.g., from ethanol) or column chromatography to separate any regioisomers.

Summary and Outlook

The protocols detailed in this guide provide a robust toolkit for the synthesis and derivatization of 1-(4-methoxyphenyl)cyclobutanecarbonitrile. By systematically exploring modifications at the nitrile, methoxy, and aromatic ring positions, researchers can generate a rich library of analogs for biological screening. The strategic combination of a conformationally constrained cyclobutane ring with versatile functional handles makes this scaffold a highly valuable platform for modern drug discovery endeavors.

References

• Wessjohann, L. A., et al. (2003). Cyclobutanes in Small‐Molecule Drug Candidates.
• Mąkosza, M. (2000). Phase-transfer catalysis. A general and versatile tool in organic synthesis. Pure and Applied Chemistry, 72(7), 1399-1403.
• van der Veken, P., et al. (2021).

• Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry, 66(24), 7945–7950. Available at: [Link]

• The Role of Cyclobutane Carboxamide in Modern Drug Discovery. (n.d.). Autech Industry Co.,Limited. Available at: [Link]

• Liang, G., et al. (2013). Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. Molecules, 18(9), 11210–11217. Available at: [Link]

• Rorig, K., et al. (1955). p-METHOXYPHENYLACETONITRILE. Organic Syntheses, 35, 81.
• Mąkosza, M., & Bialecka, E. (1977). Phase-transfer catalysed reactions of carbanions. Cycloalkylation of phenylacetonitrile with 1,3-dibromopropane. Tetrahedron Letters, 18(2), 183-186.

• Chemistry LibreTexts. (2023). Making Carboxylic Acids by the Hydrolysis of Nitriles. Chemistry LibreTexts. Available at: [Link]

• Chad's Prep. (2021). 22.3 Synthesis of Amines. YouTube. Available at: [Link]

• Matsson, P., & Kihlberg, J. (2017). How Big is a Molecule? The 21st-Century Rebirth of the Carboxylic Acid Isostere. Journal of Medicinal Chemistry, 60(11), 4503–4507.

• Reddit. (2020). BBr3 demethylation. r/Chempros. Available at: [Link]

• Chem-Station. (2024). O-Demethylation. Chem-Station International Edition. Available at: [Link]

• Chiodi, D., & Ishihara, Y. (2024). The role of the methoxy group in approved drugs. European Journal of Medicinal Chemistry, 273, 116364.

• ResearchGate. (2018). Dimethylation with BBr3? ResearchGate. Available at: [Link]

• Common Organic Chemistry. (n.d.). Demethylation of Methyl Ethers (O-Demethylation). Common Organic Chemistry. Available at: [Link]

• Master Organic Chemistry. (2025). Electrophilic Aromatic Substitution: The Six Key Reactions. Master Organic Chemistry. Available at: [Link]

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• 10. rsc.org [rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Welcome to the technical support center for the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. This guide is designed for researchers, scientists, and professionals in drug development who are working on or planning to undertake this specific chemical synthesis. Here, we address common challenges and frequently asked questions to help you optimize your reaction yield and purity. Our approach is grounded in established chemical principles and practical, field-tested experience.

Introduction to the Synthesis

The synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is typically achieved through the C-alkylation of 4-methoxyphenylacetonitrile with 1,3-dibromopropane. A highly effective and widely used method for this transformation is Phase-Transfer Catalysis (PTC). PTC facilitates the reaction between reactants in different phases (typically a solid or aqueous phase and an organic phase), leading to higher yields, milder reaction conditions, and often, a reduction in byproducts compared to traditional homogeneous reactions.[1][2]

This guide will focus on a PTC-based approach, providing a detailed protocol and a comprehensive troubleshooting section to address potential issues you may encounter.

Core Synthesis Protocol: A Self-Validating System

A reliable protocol is the foundation of reproducible results. The following procedure is a robust starting point for your experiments. It is designed to be self-validating, meaning that adherence to these steps should consistently produce the desired product, and deviations can be systematically addressed using the troubleshooting guide.

Experimental Protocol: Phase-Transfer Catalyzed Synthesis

Reaction Scheme:

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
4-Methoxyphenylacetonitrile	147.17	14.7 g	0.10
1,3-Dibromopropane	201.86	22.2 g (11.0 mL)	0.11
Sodium Hydroxide (50% w/w aq.)	40.00	40 mL	~0.50
Tetrabutylammonium Bromide (TBAB)	322.37	1.61 g	0.005
Toluene	-	100 mL	-

Procedure:

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a mechanical stirrer, a condenser, and a dropping funnel, combine 4-methoxyphenylacetonitrile (14.7 g, 0.10 mol), 1,3-dibromopropane (22.2 g, 0.11 mol), and tetrabutylammonium bromide (1.61 g, 0.005 mol) in 100 mL of toluene.

• Initiation: Begin vigorous stirring of the organic mixture. Slowly add the 50% aqueous sodium hydroxide solution (40 mL) dropwise over 30-45 minutes. An exothermic reaction may be observed; maintain the temperature between 25-30°C using a water bath if necessary.

• Reaction: After the addition is complete, continue to stir the mixture vigorously at room temperature for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: a. Upon completion, stop the stirring and allow the phases to separate. b. Carefully transfer the mixture to a separatory funnel. Separate the lower aqueous layer. c. Wash the organic layer with 2 x 50 mL of water, followed by 1 x 50 mL of brine.[3] d. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate. e. Filter the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator.[3]

• Purification: The crude product, a viscous oil, can be purified by vacuum distillation or column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield pure 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Troubleshooting Guide: From Problem to Solution

This section is structured in a question-and-answer format to directly address specific issues you might encounter during your experiments.

Low or No Product Yield

Q1: I'm seeing very low conversion of my starting material, even after the recommended reaction time. What are the likely causes?

A1: Low conversion is a common issue that can stem from several factors. Let's break down the possibilities:

• Inefficient Mixing: PTC reactions are critically dependent on the interfacial area between the aqueous and organic phases.[4] If stirring is not vigorous enough, the transfer of the hydroxide and the deprotonated arylacetonitrile into the organic phase will be slow, leading to a stalled reaction.

  • Troubleshooting:

    • Ensure you are using a mechanical stirrer, as magnetic stirring may not be sufficient to create the necessary emulsion.

    • Observe the reaction mixture: it should appear as a well-mixed, opaque emulsion. If two distinct layers are clearly visible, increase the stirring speed.

• Purity of Reactants: The purity of your starting materials is paramount.

  • 4-Methoxyphenylacetonitrile: Impurities can inhibit the reaction. Consider purifying by vacuum distillation if the purity is questionable.

  • 1,3-Dibromopropane: This reagent can degrade over time, especially if exposed to light or moisture, forming hydrobromic acid which will be neutralized by the base, reducing its effective concentration. Use a fresh bottle or distill before use.

• Catalyst Inactivity: The phase-transfer catalyst can be "poisoned" or may be of poor quality.

  • Troubleshooting:

    • Use a reputable supplier for your tetrabutylammonium bromide (TBAB).

    • Ensure the catalyst has been stored in a dry environment.

• Insufficient Base: The concentration and amount of the base are crucial.

  • Troubleshooting:

    • While 50% NaOH is standard, ensure it has not absorbed a significant amount of atmospheric CO₂, which would reduce its effective strength. Use a freshly prepared or opened solution.

    • The amount of base should be in stoichiometric excess to neutralize any acidic byproducts and drive the deprotonation of the arylacetonitrile.

Q2: My reaction starts, but then seems to stop before completion. What's happening?

A2: This phenomenon, often referred to as reaction stalling, can be due to:

• Catalyst Deactivation: In some cases, the catalyst can degrade under the reaction conditions over time. While TBAB is generally robust, this can be a factor.

• Changes in the Reaction Medium: As the reaction proceeds, the concentration of reactants decreases, and the concentration of the product and salts increases. This can alter the phase equilibrium and slow down the catalytic cycle.

• Insufficient Reactant: Ensure that the stoichiometry of your reactants is correct. An insufficient amount of the alkylating agent (1,3-dibromopropane) will naturally lead to an incomplete reaction.

Formation of Impurities and Side Products

Q3: I've isolated my product, but it's contaminated with a significant amount of a byproduct. What could it be?

A3: The most common side reactions in this synthesis are:

• Dialkylation or Oligomerization: If the deprotonated 4-methoxyphenylacetonitrile reacts with another molecule of 1,3-dibromopropane that has already reacted with an arylacetonitrile, it can lead to the formation of dimers or oligomers. This is more likely if there is a high local concentration of the deprotonated starting material.

  • Troubleshooting:

    • Slow, dropwise addition of the base is crucial to maintain a low steady-state concentration of the carbanion, favoring the intramolecular cyclization over intermolecular reactions.

• Hydrolysis of the Nitrile: Although less common under these conditions, prolonged reaction times or excessive heat can lead to the hydrolysis of the nitrile group to a carboxamide or carboxylic acid.

  • Troubleshooting:

    • Monitor the reaction closely and stop it once the starting material is consumed. Avoid unnecessarily long reaction times.

• Elimination Reactions: Strong bases can promote the elimination of HBr from 1,3-dibromopropane to form allyl bromide, which can then act as an alkylating agent, leading to undesired byproducts.

  • Troubleshooting:

    • Controlling the reaction temperature is important. Running the reaction at or slightly above room temperature is generally sufficient.

Work-up and Purification Issues

Q4: I'm having trouble with emulsions during the aqueous work-up. How can I resolve this?

A4: Emulsions are common in PTC reactions due to the presence of the catalyst, which acts as a surfactant.

• Troubleshooting:

  • Add a small amount of brine (saturated aqueous NaCl solution) to the separatory funnel. The increased ionic strength of the aqueous phase can help to break the emulsion.

  • Allow the separatory funnel to stand undisturbed for a longer period.

  • In stubborn cases, filtering the entire mixture through a pad of Celite can help to break up the emulsion.

Q5: My purified product is not as pure as I need it to be. What are my options?

A5: If standard purification methods are insufficient, consider the following:

• Re-crystallization (if the product is a solid at low temperatures): Although 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is typically an oil at room temperature, it may solidify upon cooling. Attempting crystallization from a suitable solvent system (e.g., hexane/ethyl acetate) at low temperatures may improve purity.

• Preparative HPLC: For very high purity requirements, preparative high-performance liquid chromatography (HPLC) can be employed.[5]

Visualizing the Workflow and Troubleshooting

To aid in your experimental design and problem-solving, the following diagrams illustrate the key processes.

Experimental Workflow

Caption: A flowchart of the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting low yield in the synthesis.

Frequently Asked Questions (FAQs)

Q: Can I use a different phase-transfer catalyst?

A: Yes, other quaternary ammonium salts such as tetrabutylammonium hydrogen sulfate (TBAHS) or Aliquat 336 (trioctylmethylammonium chloride) can also be effective. The choice of catalyst can influence the reaction rate and efficiency, and some minor optimization of the reaction conditions may be necessary.

Q: Is it possible to run this reaction at a higher temperature to speed it up?

A: While gentle heating (e.g., to 40-50°C) can increase the reaction rate, it may also promote side reactions such as elimination and hydrolysis. It is recommended to start at room temperature and only apply heat if the reaction is proceeding too slowly, while carefully monitoring for the formation of byproducts.

Q: How can I confirm the identity and purity of my final product?

A: The identity and purity of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile should be confirmed using standard analytical techniques:

• NMR Spectroscopy: 1H and 13C NMR spectroscopy will confirm the chemical structure. The 1H NMR spectrum should show characteristic peaks for the methoxy group, the aromatic protons, and the protons of the cyclobutane ring.[5][6]

• GC-MS: Gas chromatography-mass spectrometry can be used to assess the purity and confirm the molecular weight of the product.[7][8]

• FT-IR Spectroscopy: The presence of the nitrile group can be confirmed by a characteristic absorption band around 2240 cm-1.

Q: What safety precautions should I take?

A: Standard laboratory safety practices should be followed. In particular:

• Sodium Hydroxide: 50% NaOH is highly corrosive. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• 1,3-Dibromopropane: This is a lachrymator and should be handled in a well-ventilated fume hood.

• Nitrile Compounds: Handle with care, as some nitrile compounds can be toxic.

By following this guide, you will be well-equipped to successfully synthesize 1-(4-Methoxyphenyl)cyclobutanecarbonitrile with a high yield and purity, and to effectively troubleshoot any issues that may arise.

References

• Separation of 1-(4-Methoxyphenyl)cyclohexanecarbonitrile on Newcrom R1 HPLC column. SIELC Technologies. Available from: [Link]

• Supporting Information. The Royal Society of Chemistry. Available from: [Link]

• Request PDF: Phenol alkylation under phase transfer catalysis conditions: Insights on the mechanism and kinetics from computations. ResearchGate. Available from: [Link]

• 4.7: Reaction Work-Ups. Chemistry LibreTexts. 2021-09-27. Available from: [Link]

• Organic Reaction Workup Formulas for Specific Reagents. Available from: [Link]

• Industrial Phase-Transfer Catalysis. Available from: [Link]

• Phase-Transfer Catalysis (PTC). Macmillan Group. 2008-04-10. Available from: [Link]

• PHASE TRANSFER CATALYSIS: A GREEN METHODOLOGY FOR NEW DRUG DISCOVERY RESEARCH: A REVIEW. Indo American Journal of Pharmaceutical Research. 2018-05-31. Available from: [Link]

• GCMS Analysis Report. Scribd. Available from: [Link]

• Phase-Transfer Catalysis in Organic Syntheses. CRDEEP Journals. Available from: [Link]

• Supplementary Information. Beilstein Journals. Available from: [Link]

• Cyclopentanecarbonitrile, 1-/p-methoxyphenyl/-, - Optional[13C NMR] - Chemical Shifts. SpectraBase. Available from: [Link]

• Enantioselective phase-transfer catalyzed alkylation of 1-methyl-7-methoxy-2-tetralone: an effective route to dezocine. National Institutes of Health. 2018-06-11. Available from: [Link]

• Efficient Synthesis of Arylnitriles via Cyanation of Aryl Halides Using Ni Single-Atom Catalyst Supported on Ionic Liquid-Funct. Journal of Synthetic Chemistry. 2025-07-29. Available from: [Link]

• Base-promoted cyclization reaction of o-isothiocyanato arylacetylenes and aroylacetonitriles: easy access to benzo[d][5][9]thiazines. Organic & Biomolecular Chemistry (RSC Publishing). Available from: [Link]

• Radical α-C-H Cyclobutylation of Aniline Derivatives. PubMed. 2020-01. Available from: [Link]

• ¹H NMR Spectrum of 1‐(4‐methoxyphenyl)‐1H pyrrole. ResearchGate. Available from: [Link]

• ChemInform Abstract: Synthesis and Reactions of Five-Membered Heterocycles Using Phase Transfer Catalyst (PTC) Techniques. ResearchGate. 2025-08-10. Available from: [Link]

• Intelligent Agilent GC/MS/MS Conquering Analytical Challenges. Agilent Technologies. 2022-03-30. Available from: [Link]

• Effect of phase transfer catalyst structure on the alkaline hydrolysis of poly(ethylene terephthalate). ResearchGate. Available from: [Link]

• Synthesis, Characterization, Crystal Structure, TGA and Blue Fluorescence of 6-(4-Chlorophenyl)-4-(4-methoxyphenyl)-2-methoxynicotinonitrile. ResearchGate. 2025-08-07. Available from: [Link]

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Bio Active Compounds Presents in Oeophylla smaragdina. Research Journal of Pharmacy and Technology. Available from: [Link]

• GC/MS Analysis and Phyto-synthesis of Silver Nanoparticles using Amygdalus spinosissima Extract. Avicenna Journal of Medical Biotechnology. Available from: [Link]

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Technical Support Center: Synthesis of 1-(4-Methoxyphenyl)cyclobutanecaronitrile

Welcome to the technical support center for the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. This guide is designed for researchers, scientists, and professionals in drug development. Here, we will address common challenges and side reactions encountered during the synthesis, providing in-depth troubleshooting advice and optimized protocols. Our goal is to equip you with the knowledge to navigate the complexities of this synthesis with confidence and precision.

I. Synthesis Overview: The Alkylation Approach

The most common and direct route to 1-(4-Methoxyphenyl)cyclobutanecarbonitrile involves the alkylation of 4-methoxyphenylacetonitrile with 1,3-dibromopropane. This reaction is typically performed under phase-transfer catalysis (PTC) conditions, which are essential for bringing the water-soluble base and the organic-soluble nitrile together to facilitate the reaction.[1][2][3][4]

Core Reaction Scheme:

Caption: Competing pathways leading to the desired product and the dimer.

B. Strategies to Minimize Dimer Formation:

• High Dilution: The key to favoring the intramolecular cyclization over the intermolecular dimerization is to run the reaction under high dilution conditions. This reduces the probability of two molecules of the mono-alkylated intermediate encountering each other.

  • Protocol: Use a larger volume of solvent (e.g., toluene). A good starting point is a 0.1 M concentration of 4-methoxyphenylacetonitrile.

• Slow Addition of 1,3-Dibromopropane: Slowly adding the 1,3-dibromopropane to the reaction mixture containing the 4-methoxyphenylacetonitrile, base, and catalyst ensures that the concentration of the dibromopropane is always low. This favors the initial alkylation and subsequent cyclization over dimerization.

FAQ 3: Presence of Unreacted Starting Material

Question: Even after a prolonged reaction time, I still observe a significant amount of unreacted 4-methoxyphenylacetonitrile in my crude product. What could be the issue?

Answer:

The persistence of starting material can be due to several factors, often related to the deprotonation step.

A. Acidity of the Benzylic Protons:

• The Concept: The methoxy group at the para position has an electron-donating resonance effect, which can slightly decrease the acidity of the benzylic protons compared to unsubstituted phenylacetonitrile. [5]This can make deprotonation less favorable.

• Troubleshooting:

  • Stronger Base System: While 50% NaOH is standard, if deprotonation is sluggish, a stronger base system might be considered, although this increases the risk of side reactions. A more practical approach is to ensure optimal conditions for the current base system (vigorous stirring, efficient PTC).

  • Reaction Time: Ensure the reaction is running for a sufficient duration. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the point of completion.

B. Water Content:

• The Problem: While an aqueous phase is necessary for the PTC system, excess water can hinder the reaction by diluting the base and affecting the solubility of the catalyst-anion complex in the organic phase.

• Troubleshooting:

  • Precise Measurements: Use a precisely prepared 50% NaOH solution. Avoid introducing additional water into the reaction.

FAQ 4: Hydrolysis of the Nitrile Group

Question: I have identified 1-(4-methoxyphenyl)cyclobutanecarboxylic acid or the corresponding amide in my product mixture. How can I avoid this?

Answer:

Hydrolysis of the nitrile group to an amide and subsequently to a carboxylic acid is a potential side reaction under the basic conditions of the synthesis. [6][7][8][9][10] A. Mechanism of Nitrile Hydrolysis:

Under basic conditions, the hydroxide ion can directly attack the electrophilic carbon of the nitrile, leading to the formation of an amide intermediate, which can then be further hydrolyzed to the carboxylate salt. [7][10]

Caption: Pathway of base-catalyzed nitrile hydrolysis.

B. Mitigation Strategies:

• Temperature Control: As mentioned earlier, high temperatures accelerate nitrile hydrolysis. Maintaining the reaction at 60-70 °C is crucial.

• Reaction Time: Do not let the reaction run for an unnecessarily long time after the starting materials have been consumed. Monitor the reaction progress and quench it once complete.

• Workup Procedure: During the aqueous workup, avoid prolonged exposure to strongly basic conditions. Neutralize the reaction mixture promptly.

III. Optimized Experimental Protocol

This protocol incorporates the troubleshooting insights to maximize the yield and purity of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Reagent	Amount	Molar Equiv.
4-Methoxyphenylacetonitrile	14.7 g	1.0
1,3-Dibromopropane	22.2 g	1.1
Tetrabutylammonium Bromide (TBAB)	3.22 g	0.1
50% (w/v) aq. NaOH	80 mL	-
Toluene	1 L	-

Procedure:

• To a 2 L three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, add 4-methoxyphenylacetonitrile (14.7 g), tetrabutylammonium bromide (3.22 g), and toluene (1 L).

• Begin vigorous stirring to ensure good mixing.

• Heat the mixture to 65 °C using a temperature-controlled oil bath.

• Slowly add the 50% aqueous NaOH solution over 30 minutes.

• After the base addition is complete, add the 1,3-dibromopropane dropwise via the dropping funnel over a period of 2 hours.

• Maintain the reaction at 65 °C with vigorous stirring for 12-16 hours.

• Monitor the reaction progress by TLC (e.g., using a 20% ethyl acetate in hexanes eluent).

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully add 500 mL of water and continue stirring for 15 minutes.

• Separate the organic layer and wash it with brine (2 x 250 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel.

IV. References

• BYJU'S. (n.d.). Nitrile to Carboxylic Acid. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitrile to Acid - Common Conditions. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). The Hydrolysis of Nitriles. Retrieved from [Link]

• Chemistry LibreTexts. (2025, January 19). 20.7: Chemistry of Nitriles. Retrieved from [Link]

• Díez-Barra, E., de la Hoz, A., Moreno, A., & Sánchez-Verdú, P. (1991). Phase transfer catalysis without solvent. Synthesis of cycloalkane-1,1-dicarbonitriles and alkanetetracarbonitriles. Journal of the Chemical Society, Perkin Transactions 1, 2593.

• The Royal Society of Chemistry. (2013). Synthesis of Cyclobutane Lignans via an Organic Single Electron Oxidant-Electron Relay System. Retrieved from [Link]

• Abdel-Malek, H. A., & Ewies, E. F. (n.d.). Phase-Transfer Catalysis in Organic Syntheses. CRDEEP Journals. Retrieved from [Link]

• International Journal of Innovative Research in Science, Engineering and Technology. (2014). Phase Transfer Catalysts : A Method for Synthesis of Nucleophilic Substitution Products. Retrieved from [Link]

• Yadav, G. D. (2004). Phase-Transfer Catalysis in Organic Syntheses. Retrieved from [Link]

• American Institute of Chemists. (n.d.). article #2 - starburst quaternary ammonium salt - a new effective phase transfer catalyst. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-METHOXYPHENYLACETONITRILE. Retrieved from [Link]

• Google Patents. (n.d.). EP1249447B1 - Intermediate for the production of 1-[2-dimethylamino-1-(4-methoxyphenyl)-ethyl]-cyclohexanol. Retrieved from

• Google Patents. (n.d.). US3983151A - Process for the preparation of 4-hydroxy-3-methoxy-phenylacetonitrile. Retrieved from

• National Center for Biotechnology Information. (n.d.). Benzeneacetonitrile, 4-methoxy-. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-(4-Methoxyphenyl)-4-oxo-4-phenylbutanenitrile. PMC. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cyclobutane synthesis. Retrieved from [Link]

• ResearchGate. (2025, August 7). Synthesis, Characterization, Crystal Structure, TGA and Blue Fluorescence of 6-(4-Chlorophenyl)-4-(4-methoxyphenyl)-2-methoxynicotinonitrile. Retrieved from [Link]

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identification of byproducts in 1-(4-Methoxyphenyl)cyclobutanecarbonitrile synthesis

Welcome to the technical support guide for the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. This document is designed for chemistry professionals engaged in pharmaceutical and fine chemical synthesis. Here, we address common challenges, provide in-depth troubleshooting, and offer validated protocols to streamline your experimental workflow. Our focus is on the practical identification and mitigation of byproducts in the widely used phase-transfer catalyzed (PTC) alkylation route.

Synthesis Overview: The Core Reaction

The synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is typically achieved via the dialkylation of 4-methoxyphenylacetonitrile with 1,3-dibromopropane. This reaction is efficiently conducted under phase-transfer catalysis (PTC) conditions, which facilitates the reaction between the water-soluble inorganic base and the organic-soluble substrate.[1][2][3]

The general scheme involves the deprotonation of the acidic benzylic proton of 4-methoxyphenylacetonitrile to form a carbanion.[4] This nucleophile is then transported by the phase-transfer catalyst (e.g., a quaternary ammonium salt) into the organic phase, where it undergoes a tandem SN2 reaction with 1,3-dibromopropane to form the cyclobutane ring.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered during the synthesis, focusing on byproduct identification and resolution.

Question 1: My reaction yield is low, and TLC analysis shows multiple spots. What are the likely byproducts?

Low yield and a complex reaction mixture are common challenges. The primary byproducts in this synthesis arise from incomplete reaction, over-alkylation, and side reactions of the alkylating agent.

Primary Suspects:

• Unreacted Starting Materials: Residual 4-methoxyphenylacetonitrile and 1,3-dibromopropane.

• Mono-alkylated Intermediate: 5-bromo-2-(4-methoxyphenyl)pentanenitrile. This intermediate may persist if the final ring-closing step is slow or incomplete.

• Dialkylated Dimer: 1,5-bis(1-cyano-1-(4-methoxyphenyl))pentane. This is often the most significant byproduct, formed when a second molecule of 4-methoxyphenylacetonitrile reacts with the mono-alkylated intermediate before it can cyclize.

• Elimination Products: Allyl bromide, formed from the dehydrohalogenation of 1,3-dibromopropane, especially with strong bases or elevated temperatures.

Question 2: How can I definitively identify the major dialkylated dimer byproduct?

Distinguishing the desired product from the dialkylated dimer is critical. This requires a combination of chromatographic and spectroscopic methods.

Analytical Workflow:

• Thin-Layer Chromatography (TLC): The dimer is significantly larger and generally less polar than the starting material but may have polarity similar to the desired product. It will appear as a distinct spot. Using a combination of polar and non-polar solvent systems can help achieve better separation.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful tool for identification.[5] The molecular ions will be distinct.

  • Expected Product (C₁₂H₁₃NO): MW = 187.24 g/mol . Expect an [M]⁺ peak at m/z 187.

  • Expected Dimer (C₂₁H₂₂N₂O₂): MW = 346.42 g/mol . Expect an [M]⁺ peak at m/z 346.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will provide unambiguous structural confirmation.

Table 1: Comparative Spectroscopic Data for Identification

Compound	Molecular Weight	Key ¹H NMR Signals (δ, ppm, CDCl₃)	Key ¹³C NMR Signals (δ, ppm, CDCl₃)
Desired Product	187.24	7.30-7.25 (d, 2H, Ar-H), 6.95-6.90 (d, 2H, Ar-H), 3.82 (s, 3H, -OCH₃), 2.80-2.60 (m, 4H, cyclobutane-CH₂), 2.30-2.10 (m, 2H, cyclobutane-CH₂)	~159 (Ar-C-O), ~128 (Ar-CH), ~122 (CN), ~114 (Ar-CH), ~55 (-OCH₃), ~45 (Quaternary C), ~35 (Cyclobutane CH₂), ~17 (Cyclobutane CH₂)
Dialkylated Dimer	346.42	7.20-7.10 (m, 4H, Ar-H), 6.90-6.80 (m, 4H, Ar-H), 3.80 (s, 6H, -OCH₃), 3.70-3.60 (t, 2H, benzylic-CH), 2.20-2.00 (m, 4H, -CH₂-), 1.80-1.60 (m, 2H, central -CH₂-)	~159 (Ar-C-O), ~128 (Ar-CH), ~121 (CN), ~114 (Ar-CH), ~55 (-OCH₃), ~48 (Benzylic CH), ~35 (-CH₂-), ~25 (Central -CH₂-)

Note: NMR chemical shifts are approximate and can vary based on solvent and concentration.

Question 3: My reaction has stalled. What factors could be inhibiting the phase-transfer catalysis?

If the reaction fails to proceed or stalls, several aspects of the PTC system should be investigated.[6]

Troubleshooting the Catalytic Cycle:

• Catalyst Choice: The structure of the quaternary ammonium salt is crucial. Its lipophilicity determines its ability to transfer the anion into the organic phase. For this reaction, catalysts like tetrabutylammonium bromide (TBAB) or Aliquat 336 are common. If the reaction is slow, consider a catalyst with higher lipophilicity (larger alkyl groups).[7]

• Catalyst Poisoning: Certain anions, like iodide or tosylate, can pair very strongly with the catalyst, preventing it from transferring the desired carbanion.[7] While not a primary reactant here, contamination could be an issue.

• Inefficient Stirring: Vigorous agitation is essential to maximize the interfacial surface area between the aqueous and organic phases.[6][8] If stirring is inadequate, the transfer rate becomes the limiting factor.

• Base Concentration: The concentration of the aqueous base (e.g., NaOH) must be high enough to deprotonate the 4-methoxyphenylacetonitrile effectively. A 50% w/w solution is often used.

Experimental Protocols

Protocol 1: General Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

This protocol is a representative procedure designed to minimize byproduct formation.

Materials:

• 4-Methoxyphenylacetonitrile (1.0 equiv)[5][9]

• 1,3-Dibromopropane (1.1 equiv)

• Tetrabutylammonium bromide (TBAB) (0.05 equiv)

• Sodium Hydroxide (50% w/w aqueous solution)

• Toluene

Procedure:

• Setup: To a round-bottom flask equipped with a mechanical stirrer, reflux condenser, and nitrogen inlet, add 4-methoxyphenylacetonitrile and toluene.

• Addition: Begin vigorous stirring (>1000 RPM) and add the 50% NaOH solution, followed by the TBAB.

• Reaction: Slowly add 1,3-dibromopropane dropwise over 30 minutes. The reaction is exothermic; maintain the temperature below 60°C.

• Monitoring: After the addition is complete, heat the mixture to 70°C and monitor the reaction progress by TLC or GC. The reaction is typically complete within 3-5 hours.

• Work-up: Cool the mixture to room temperature. Add water and separate the organic layer. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Protocol 2: Analytical Method for Reaction Monitoring (GC-MS)

Instrument & Column:

• Standard GC-MS system with a non-polar capillary column (e.g., DB-5 or equivalent).

Parameters:

• Injector Temp: 250°C

• Oven Program: Start at 100°C, hold for 2 min, ramp to 280°C at 15°C/min, hold for 5 min.

• Carrier Gas: Helium

• MS Scan Range: 40-500 m/z

Sample Prep:

• Withdraw a small aliquot (~0.1 mL) from the organic layer of the reaction mixture.

• Quench with a small amount of dilute HCl.

• Dilute with ethyl acetate and inject into the GC-MS.

This method will allow for clear separation and identification of starting materials, product, and the high-boiling dialkylated dimer.

References

• BenchChem. (2025).
• ACS GCI Pharmaceutical Roundtable. (2026).
• Halpern, M. (2005). Industrial Phase-Transfer Catalysis.
• Taylor & Francis. (n.d.). Phase transfer catalysts – Knowledge and References. Taylor & Francis.
• ChemicalBook. (n.d.). 1-(4-Methoxyphenyl)cyclobutanecarbonitrile synthesis. ChemicalBook.
• Macmillan Group. (2008).
• Tokyo Chemical Industry Co., Ltd. (n.d.).
• Wiley-VCH. (2008). The Basic Principle of Phase-Transfer Catalysis and Some Mechanistic Aspects. In K. Maruoka (Ed.)
• Little Flower College Guruvayoor. (n.d.).
• CRDEEP Journals. (n.d.). Phase-Transfer Catalysis in Organic Syntheses. CRDEEP Journals.
• BenchChem. (2025). An In-depth Technical Guide to 4-Methoxyphenylacetonitrile: Chemical Properties and Structure. BenchChem.
• BenchChem. (2025).
• Rorig, K., Johnston, J. D., Hamilton, R. W., & Telinski, T. J. (1956). p-METHOXYPHENYLACETONITRILE. Organic Syntheses, 36, 50.
• National Center for Biotechnology Information. (n.d.). Benzeneacetonitrile, 4-methoxy-. PubChem.
• Sigma-Aldrich. (n.d.). 4-Methoxyphenylacetonitrile 97%.

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troubleshooting low yield in 1-(4-Methoxyphenyl)cyclobutanecarbonitrile production

Welcome to the technical support center for the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and address frequently asked questions. Our goal is to empower you with the scientific understanding and practical guidance needed to overcome challenges and optimize your synthetic outcomes.

Troubleshooting Guide: Low Yield in 1-(4-Methoxyphenyl)cyclobutanecarbonitrile Production

Low yields in the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile can be a significant impediment to research and development timelines. This section provides a systematic, question-and-answer-based approach to diagnosing and resolving common issues encountered during this synthesis, which typically proceeds via a phase-transfer catalyzed cyanation of a suitable precursor like 1-(4-methoxyphenyl)cyclobutane bromide or a related electrophile.

Issue 1: The reaction appears sluggish or fails to proceed to completion, with significant starting material remaining.

Question: My reaction has been running for the recommended time, but TLC/LC-MS analysis shows a large amount of unreacted starting material. What are the likely causes and how can I fix this?

Answer: A stalled or incomplete reaction is one of the most common challenges. The root cause often lies within the efficiency of the phase-transfer catalysis (PTC) system or the reactivity of your electrophile.[1] Let's break down the potential culprits and solutions.

Potential Causes & Troubleshooting Steps:

• Ineffective Phase-Transfer Catalyst: The role of the phase-transfer catalyst is to transport the cyanide anion from the aqueous phase to the organic phase where the reaction occurs.[2] If this transport is inefficient, the reaction rate will be severely limited.

  • Catalyst Choice: Quaternary ammonium salts like tetrabutylammonium bromide (TBAB) or phosphonium salts are common choices.[2] However, their efficacy can be influenced by the specific solvent system. For instance, more lipophilic catalysts may be required for less polar organic solvents.

  • Catalyst Loading: Insufficient catalyst loading (typically 1-10 mol%) will result in a slow reaction rate. Conversely, excessive loading can sometimes lead to emulsion formation, complicating workup.

  • Catalyst Degradation: Some phase-transfer catalysts can degrade under strongly basic conditions or at elevated temperatures. Ensure your catalyst is stable under the reaction conditions.

• Poor Solubility of Reagents: For the PTC cycle to be efficient, all components must have some degree of solubility in their respective phases.

  • Solvent System: The choice of organic solvent is critical. While non-polar solvents like toluene or dichloromethane are common, a solvent system that can partially solubilize both the organic substrate and the ion pair formed by the catalyst and the cyanide anion can be beneficial.[3]

  • Stirring Rate: Vigorous stirring is essential to maximize the interfacial area between the aqueous and organic phases, facilitating efficient transport of the cyanide ion.

• Deactivation of the Cyanide Nucleophile: The cyanide anion can be protonated in the presence of acidic species, rendering it non-nucleophilic.

  • pH of the Aqueous Phase: Ensure the aqueous phase is sufficiently basic to maintain the cyanide in its anionic form. The use of a buffered system or a concentrated solution of a base like sodium hydroxide is common.

Experimental Protocol for Optimization:

• Screen Phase-Transfer Catalysts: Set up small-scale parallel reactions to screen different phase-transfer catalysts (e.g., TBAB, tetrabutylammonium hydrogen sulfate, benzyltriethylammonium chloride) at a consistent loading (e.g., 5 mol%).

• Vary Catalyst Loading: Once a suitable catalyst is identified, optimize its loading by running reactions with varying concentrations (e.g., 1, 2.5, 5, and 10 mol%).

• Optimize the Solvent System: Test different organic solvents (e.g., toluene, dichloromethane, acetonitrile) to find the optimal balance of substrate solubility and reaction rate.

• Monitor Reaction Progress: Use TLC, GC, or LC-MS to monitor the consumption of starting material and the formation of the product over time to determine the optimal reaction time.

Parameter	Recommended Range	Rationale
Catalyst Loading	1-10 mol%	Balances reaction rate with cost and potential for side reactions.
Temperature	Room Temperature to 60 °C	Higher temperatures can increase reaction rates but may also promote side reactions.[1]
Stirring Speed	>500 RPM	Ensures efficient mixing and a large interfacial area.

Issue 2: The reaction mixture turns dark, and multiple unidentified byproducts are observed.

Question: My reaction mixture is turning dark brown or black, and my crude NMR/LC-MS shows a complex mixture of products. What is causing this decomposition, and how can I prevent it?

Answer: The formation of dark-colored impurities and a complex product mixture is often indicative of side reactions or the degradation of starting materials or the product. The methoxy group on the phenyl ring can influence the electron density of the aromatic system, potentially leading to unforeseen reactivity.

Potential Causes & Troubleshooting Steps:

• Side Reactions of the Cyanide Ion: Cyanide is a versatile nucleophile and can participate in unwanted reactions.[4][5]

  • Hydrolysis: Under certain conditions, the nitrile product can be hydrolyzed to the corresponding amide or carboxylic acid, especially during a prolonged or heated workup.

  • Polymerization: Cyanide ions can, in some cases, catalyze the polymerization of certain starting materials or intermediates.

• Instability of the Starting Material: The electrophilic starting material may not be stable under the reaction conditions.

  • Elimination Reactions: If the cyclobutane ring has a suitable leaving group, elimination to form an alkene is a possible side reaction, especially in the presence of a strong base.

  • Friedel-Crafts Type Reactions: The electron-rich methoxyphenyl group could potentially undergo side reactions if acidic conditions are inadvertently generated.

• Oxidation: The reaction mixture may be susceptible to oxidation, especially if heated in the presence of air.

Experimental Protocol for Minimizing Byproducts:

• Control the Temperature: Run the reaction at the lowest temperature that provides a reasonable reaction rate. It may be beneficial to start the reaction at a lower temperature (e.g., 0 °C) and slowly warm to room temperature.[6]

• Inert Atmosphere: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

• Optimize Reaction Time: As determined by reaction monitoring, quench the reaction as soon as the starting material is consumed to prevent the formation of degradation products.

• Purification Strategy: A carefully planned purification strategy is crucial. Column chromatography on silica gel is often effective for separating the desired product from polar impurities.

Issue 3: Difficulty in isolating the pure product from the reaction mixture.

Question: I am having trouble with the workup. Emulsions are forming, and my final product is contaminated with the phase-transfer catalyst. How can I improve my purification process?

Answer: Effective product isolation is key to achieving a high yield of pure 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. The presence of the phase-transfer catalyst can complicate the workup procedure.[3]

Potential Causes & Troubleshooting Steps:

• Emulsion Formation: The amphiphilic nature of the phase-transfer catalyst can lead to the formation of stable emulsions during the aqueous workup.

  • Solution: Adding a small amount of a saturated brine solution can help to break up emulsions. Filtering the biphasic mixture through a pad of celite can also be effective.

• Catalyst Removal: The phase-transfer catalyst, being soluble in the organic phase, can be challenging to remove.

  • Solution: Washing the organic layer with multiple portions of water can help to partition the catalyst into the aqueous phase. If the catalyst is still present, a silica gel plug filtration prior to full column chromatography can be beneficial.

Optimized Workup Protocol:

• Quenching: Upon reaction completion, cool the mixture to room temperature and dilute with an appropriate organic solvent (e.g., ethyl acetate).

• Aqueous Wash: Wash the organic layer sequentially with water, 1M HCl (to neutralize any remaining base), and finally with brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the phase-transfer catalyzed cyanation reaction?

A1: The reaction proceeds through a catalytic cycle where the phase-transfer catalyst (Q⁺X⁻) facilitates the transfer of the cyanide anion (CN⁻) from the aqueous phase to the organic phase. In the organic phase, the cyanide anion acts as a nucleophile, displacing a leaving group on the substrate to form the desired nitrile product. The catalyst then returns to the aqueous phase to repeat the cycle.[7]

Caption: Phase-Transfer Catalysis Cycle

Q2: Are there alternative, less toxic cyanide sources I can use?

A2: Due to the high toxicity of reagents like sodium and potassium cyanide, researchers have explored alternatives.[4] For some applications, acetone cyanohydrin can be used as a cyanide source.[8] Transition-metal-catalyzed cyanations using less toxic cyanide sources are also an active area of research.[5][9] However, for this specific synthesis, a traditional PTC approach with an alkali metal cyanide is often the most direct method. Always handle cyanide-containing compounds with extreme caution in a well-ventilated fume hood and have an appropriate quenching and disposal plan in place.

Q3: What are the expected spectroscopic signatures for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile?

A3: While specific spectral data can vary slightly based on the solvent and instrument, you can generally expect the following:

• ¹H NMR: Signals corresponding to the methoxy protons (a singlet around 3.8 ppm), aromatic protons in the para-substituted pattern (two doublets between 6.8 and 7.4 ppm), and the aliphatic protons of the cyclobutane ring.

• ¹³C NMR: Resonances for the nitrile carbon (around 120 ppm), the quaternary carbon of the cyclobutane ring, the aromatic carbons (including the carbon attached to the methoxy group at a lower field), the methoxy carbon (around 55 ppm), and the aliphatic carbons of the cyclobutane ring.

• IR Spectroscopy: A characteristic sharp peak for the nitrile (C≡N) stretch, typically in the range of 2220-2260 cm⁻¹.

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for troubleshooting low yield in the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Caption: Troubleshooting Workflow for Low Yield

References

• PRINCIPLE AND APPLICATIONS OF PHASE TRANSFER CATALYSIS - eGyanKosh.
• Cyanation – Knowledge and References - Taylor & Francis.
• Cyanation - Wikipedia.
• troubleshooting low yields in cyanation reactions with sodium 2-cyanobenzene-1-sulfinate - Benchchem.
• Optimization of the reaction conditions. [a] | Download Scientific Diagram - ResearchGate.
• Electrochemical synthesis of nitriles using phase transfer catalyst. - ResearchGate.
• Industrial Phase-Transfer Catalysis.
• A Minireview of Phase-Transfer Catalysis and Recent Trends | Biomedres.
• Custom Cyanation Process Services - BOC Sciences.
• Photoredox Catalysis Unlocks the Nickel-Catalyzed Cyanation of Aryl Halides under Benign Conditions | CCS Chemistry - Chinese Chemical Society.
• Optimization of reaction conditions. a | Download Table - ResearchGate.
• Tuning the Selectivity of Catalytic Nitrile Hydrogenation with Phase-Controlled Co Nanoparticles Prepared by Hydrosilane-Assisted Method | Journal of the American Chemical Society.
• Optimization of the Reaction Conditions. [a] | Download Scientific Diagram - ResearchGate.
• 1-(4-Methoxyphenyl)cyclobutanecarbonitrile synthesis - ChemicalBook.
• Phase Transfer Catalysts | Tokyo Chemical Industry Co., Ltd.(APAC).
• phase transfer catalyst - Little Flower College Guruvayoor.
• Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans.
• 1-(4-Methoxyphenyl)cyclobutanecarbonitrile | 29786-45-6 - Sigma-Aldrich.
• p-METHOXYPHENYLACETONITRILE - Organic Syntheses Procedure.
• Synthesis of Cyclobutane Lignans via an Organic Single Electron Oxidant-Electron Relay System.
• A Minireview of Phase-Transfer Catalysis and Recent Trends.
• 29786-45-6|1-(4-Methoxyphenyl)cyclobutanecarbonitrile|BLD Pharm.
• Phase-Transfer Catalysis in Organic Syntheses - CRDEEP Journals.
• Optimization of reaction conditions for 1-(4-Chlorophenyl)-5-methoxy-1-pentanone - Benchchem.
• 1-(4-Methoxyphenyl)cyclobutanecarbonitrile AldrichCPR | Sigma-Aldrich.
• EP1249447B1 - Intermediate for the production of 1-[2-dimethylamino-1-(4-methoxyphenyl)-ethyl]-cyclohexanol - Google Patents.
• 2-(4-Methoxyphenyl)-4-oxo-4-phenylbutanenitrile - PMC.
• Synthesis of cyclobutane lignans via an organic single electron oxidant–electron relay system - SciSpace.
• Cyclobutane synthesis - Organic Chemistry Portal.
• Synthesis, Characterization, Crystal Structure, TGA and Blue Fluorescence of 6-(4-Chlorophenyl)-4-(4-methoxyphenyl)-2-methoxynicotinonitrile - ResearchGate.

Sources

• 1. biomedres.us [biomedres.us]
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• 7. littleflowercollege.edu.in [littleflowercollege.edu.in]
• 8. 2-(4-Meth­oxy­phen­yl)-4-oxo-4-phenyl­butane­nitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chinesechemsoc.org [chinesechemsoc.org]

Technical Support Center: Optimizing Reaction Conditions for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Welcome to the technical support center for the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the synthesis of this important building block. By understanding the underlying chemical principles and troubleshooting potential issues, you can significantly improve your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile?

The most prevalent and efficient method for synthesizing 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is through a nucleophilic substitution reaction. This typically involves the cyanation of a suitable precursor, such as 1-bromo-1-(4-methoxyphenyl)cyclobutane, using a cyanide salt. To overcome the challenge of bringing the aqueous cyanide salt into contact with the organic substrate, Phase-Transfer Catalysis (PTC) is often employed.[1][2][3]

Q2: Why is Phase-Transfer Catalysis (PTC) recommended for this synthesis?

Phase-Transfer Catalysis is a powerful technique for reactions involving immiscible phases, such as an aqueous solution of a cyanide salt and an organic solution of the cyclobutane substrate.[2][3] A phase-transfer catalyst, typically a quaternary ammonium salt, facilitates the transfer of the cyanide anion from the aqueous phase to the organic phase.[2] This allows the reaction to proceed under milder conditions, often leading to higher yields, reduced reaction times, and fewer side products compared to traditional methods that might require harsh solvents or high temperatures.[1]

Q3: What are the key starting materials for this synthesis?

The primary starting materials are:

• A suitable 1-(4-methoxyphenyl)cyclobutane precursor with a good leaving group: 1-bromo-1-(4-methoxyphenyl)cyclobutane is a common choice.

• A cyanide source: Sodium cyanide (NaCN) or potassium cyanide (KCN) are frequently used.

• A phase-transfer catalyst: Tetrabutylammonium bromide (TBAB) or benzyltriethylammonium chloride are effective options.[1]

• An organic solvent: Dichloromethane (DCM) or toluene are suitable choices.

• An aqueous solution: Typically water to dissolve the cyanide salt.

Q4: What is the general reaction mechanism?

The reaction proceeds via an SN2 mechanism. The phase-transfer catalyst forms an ion pair with the cyanide anion in the aqueous phase. This lipophilic ion pair is then transported into the organic phase. In the organic phase, the cyanide anion, which is now a potent nucleophile, attacks the electrophilic carbon atom of the cyclobutane ring, displacing the leaving group (e.g., bromide) to form the desired 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Caption: General mechanism of phase-transfer catalyzed cyanation.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inactive Catalyst: The phase-transfer catalyst may be old or degraded. 2. Poor Mixing: Inefficient stirring can limit the interfacial area between the aqueous and organic phases, hindering the transfer of the cyanide anion. 3. Reaction Temperature Too Low: The activation energy for the reaction may not be met. 4. Deactivated Substrate: The leaving group on the cyclobutane ring may not be sufficiently reactive.	1. Use a fresh, high-purity phase-transfer catalyst. 2. Ensure vigorous and efficient stirring throughout the reaction. 3. Gradually increase the reaction temperature, monitoring for product formation and potential side reactions. A typical range is 20-60°C.[4] 4. Consider using a more reactive leaving group, such as iodide, or add a catalytic amount of sodium iodide to the reaction mixture to facilitate in-situ halide exchange.
Formation of Impurities	1. Side Reactions: Elimination reactions can compete with the desired substitution, leading to the formation of alkene byproducts. 2. Hydrolysis of Nitrile: If the reaction is run for too long or at too high a temperature in the presence of water, the nitrile group can hydrolyze to a carboxylic acid. 3. Reaction with Solvent: Some solvents may react with the reagents under the reaction conditions.	1. Use milder reaction conditions (lower temperature, shorter reaction time). 2. Monitor the reaction progress closely by TLC or GC-MS and stop the reaction once the starting material is consumed. Work-up the reaction promptly. 3. Choose an inert solvent such as toluene or dichloromethane.
Reaction Stalls (Incomplete Conversion)	1. Insufficient Catalyst: The amount of phase-transfer catalyst may be too low to facilitate efficient anion transfer. 2. Depletion of Cyanide: The cyanide source may have been consumed before the substrate is fully converted. 3. Phase Separation Issues: Poor phase separation can hinder the catalytic cycle.	1. Increase the catalyst loading, typically to 1-5 mol%. 2. Ensure an adequate excess of the cyanide salt is used (e.g., 1.5-2 equivalents). 3. Ensure clear separation of the aqueous and organic layers. If an emulsion forms, adding a small amount of brine can help break it.
Difficult Product Purification	1. Residual Catalyst: The quaternary ammonium salt can sometimes be difficult to remove from the final product. 2. Co-eluting Impurities: Side products may have similar polarity to the desired product, making chromatographic separation challenging.	1. During the work-up, wash the organic layer multiple times with water and then brine to remove the majority of the catalyst. 2. Optimize the reaction conditions to minimize side product formation. For chromatography, experiment with different solvent systems to improve separation.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common synthesis issues.

Experimental Protocol: Optimized Synthesis

This protocol provides a detailed, step-by-step methodology for the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile using phase-transfer catalysis.

Materials:

• 1-Bromo-1-(4-methoxyphenyl)cyclobutane (1.0 eq)

• Sodium Cyanide (NaCN) (1.5 eq)

• Tetrabutylammonium Bromide (TBAB) (0.05 eq)

• Toluene

• Deionized Water

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1-bromo-1-(4-methoxyphenyl)cyclobutane in toluene.

• Aqueous Phase Preparation: In a separate beaker, dissolve sodium cyanide and tetrabutylammonium bromide in deionized water.

• Reaction Initiation: Add the aqueous solution to the vigorously stirring organic solution in the round-bottom flask.

• Heating and Monitoring: Heat the reaction mixture to 50-60°C. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete (typically within 6-8 hours[4]), cool the mixture to room temperature. Separate the organic layer.

• Washing: Wash the organic layer sequentially with deionized water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a mixture of hexanes and ethyl acetate) to yield pure 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

References

• Zhang, Z., et al. (2022). A Minireview of Phase-Transfer Catalysis and Recent Trends. Journal of Chemistry, 2022, 1-8.

• Little Flower College Guruvayoor. (n.d.). Phase Transfer Catalyst. Retrieved from [Link]

• CRDEEP Journals. (n.d.). Phase-Transfer Catalysis in Organic Syntheses. Retrieved from [Link]

• PTC Organics, Inc. (n.d.). Industrial Phase-Transfer Catalysis. Retrieved from [Link]

• Google Patents. (n.d.). EP1249447B1 - Intermediate for the production of 1-[2-dimethylamino-1-(4-methoxyphenyl)-ethyl]-cyclohexanol.
• Riener, M., & Nicewicz, D. A. (2013). Synthesis of cyclobutane lignans via an organic single electron oxidant–electron relay system. Chemical Science, 4(9), 3643-3647.

• Organic Syntheses. (n.d.). p-METHOXYPHENYLACETONITRILE. Retrieved from [Link]

• Makosza, M. (2000). Phase-transfer catalysis. A general, efficient and environmentally friendly methodology for organic synthesis. Pure and Applied Chemistry, 72(7), 1399-1403.
• Google Patents. (n.d.). US7595417B2 - Cyanation of aromatic halides.

• Taylor & Francis. (n.d.). Cyanation – Knowledge and References. Retrieved from [Link]

Sources

• 1. biomedres.us [biomedres.us]
• 2. littleflowercollege.edu.in [littleflowercollege.edu.in]
• 3. crdeepjournal.org [crdeepjournal.org]
• 4. EP1249447B1 - Intermediate for the production of 1-[2-dimethylamino-1-(4-methoxyphenyl)-ethyl]-cyclohexanol - Google Patents [patents.google.com]

Technical Support Center: Scale-Up of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile Synthesis

Welcome to the technical support center for the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling this important synthesis from the laboratory bench to pilot and production scales. Here, we address common challenges through troubleshooting guides and frequently asked questions, grounding our advice in established chemical principles and extensive field experience.

Introduction

1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a key building block in the synthesis of various pharmacologically active molecules. Its synthesis, most commonly achieved via the phase-transfer catalyzed (PTC) alkylation of 4-methoxyphenylacetonitrile with 1,3-dibromopropane, presents a unique set of challenges upon scale-up. While straightforward at the gram scale, transitioning to kilogram production requires careful consideration of reaction kinetics, thermodynamics, and mass transfer phenomena to ensure a safe, efficient, and reproducible process.

This document provides in-depth technical guidance to anticipate and resolve issues that may arise during the scale-up of this synthesis.

Core Synthesis Reaction

The fundamental transformation for the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is the C-alkylation of 4-methoxyphenylacetonitrile.

Caption: General scheme for the PTC synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Troubleshooting Guide

Issue 1: Stalled or Incomplete Reaction at Scale

Question: My reaction proceeds to completion in the lab, but on a larger scale, it stalls at 70-80% conversion, even with extended reaction times. What could be the cause?

Answer: This is a classic scale-up challenge often rooted in mass transfer limitations inherent to heterogeneous PTC systems.[1] In the laboratory, vigorous stirring with a magnetic stir bar in a round-bottom flask provides a high surface area-to-volume ratio, facilitating efficient mixing of the organic and aqueous phases. On a larger scale, achieving the same level of agitation is more difficult.

Causality and Solutions:

• Inadequate Agitation: The rate of a PTC reaction can be limited by the transfer of the catalyst-anion pair across the phase boundary.[2] Insufficient agitation in a large reactor leads to a smaller interfacial area between the aqueous and organic phases, slowing down the reaction.

  • Troubleshooting Steps:

    • Optimize Stirrer Design and Speed: Switch from a simple anchor or paddle stirrer to a high-shear mixer or a multi-impeller system designed for efficient liquid-liquid dispersion.

    • Baffling: Ensure the reactor is properly baffled to prevent vortex formation and promote turbulence, which increases the interfacial area.

    • Monitor Power Input: Correlate the stirrer's power number with reaction performance to ensure consistent energy input per unit volume during scale-up.

• Catalyst "Poisoning" or Deactivation: The phase-transfer catalyst can be "poisoned" by certain species in the reaction mixture. While not as common with bromide, other anions can sometimes preferentially pair with the catalyst, hindering its ability to transport the desired carbanion.

  • Troubleshooting Steps:

    • Catalyst Loading: A slight increase in catalyst loading (e.g., from 1-2 mol% to 3-5 mol%) may be necessary at scale to compensate for any deactivation or mass transfer limitations.

    • Incremental Catalyst Addition: Consider adding the catalyst in portions throughout the reaction to maintain a sufficient active concentration.

Issue 2: Increased Byproduct Formation at Larger Scales

Question: On a multi-kilogram scale, I am observing a significant increase in impurities, particularly a higher molecular weight species and what appears to be an elimination product. How can I mitigate this?

Answer: Increased byproduct formation at scale is often a consequence of poor temperature control and localized "hot spots" within the reactor. The alkylation of 4-methoxyphenylacetonitrile is exothermic, and inefficient heat dissipation on a larger scale can lead to a rise in temperature, promoting side reactions.

Key Byproducts and Their Formation Mechanisms:

Byproduct Name	Formation Mechanism	Mitigation Strategy
Dimer (2,4-bis(4-methoxyphenyl)glutaronitrile)	Dialkylation of the starting material with 1,3-dibromopropane. Favored by high local concentrations of the deprotonated starting material.	Slow, subsurface addition of 1,3-dibromopropane. Maintain good agitation to quickly disperse the alkylating agent.
Allyl Byproduct (4-methoxy-α-allylphenylacetonitrile)	Dehydrohalogenation of 1,3-dibromopropane by the strong base to form allyl bromide, which then alkylates the starting material.	Maintain strict temperature control. Consider using a weaker base if feasible, though this may impact reaction rate.
Polymerization Products	Base-catalyzed polymerization of the starting material or product.	Avoid prolonged exposure to high temperatures and strong base. Quench the reaction promptly upon completion.

Troubleshooting Workflow for Byproduct Reduction:

Caption: Decision workflow for troubleshooting byproduct formation.

Issue 3: Exotherm and Thermal Runaway Risk

Question: I am concerned about the thermal safety of this reaction on a large scale. How can I assess and control the exotherm?

Answer: This is a critical safety consideration. The reaction is exothermic, and on a large scale, the surface area-to-volume ratio decreases, making heat removal less efficient. A thermal runaway can occur if the heat generated by the reaction exceeds the rate of heat removal, leading to a rapid increase in temperature and pressure.

Risk Assessment and Mitigation:

• Calorimetry Studies: Before scaling up, perform reaction calorimetry (e.g., using a RC1 calorimeter) to determine the heat of reaction (ΔH), the maximum temperature of the synthesis reaction (MTSR), and the adiabatic temperature rise. This data is essential for designing a safe process.

• Controlled Addition: The most effective way to control the exotherm is to add one of the reactants (typically 1,3-dibromopropane) at a controlled rate. The addition rate should be such that the cooling system of the reactor can comfortably handle the heat being generated.

• Emergency Quench Plan: Have a documented and tested emergency quenching procedure in place. This may involve the rapid addition of a cold, inert solvent or a reaction inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the optimal phase-transfer catalyst for this reaction?

While several quaternary ammonium salts can be effective, tetrabutylammonium bromide (TBAB) is a common and cost-effective choice for this type of alkylation. It offers good solubility in common organic solvents like toluene and has a favorable balance of lipophilicity and reactivity.

Q2: What are the recommended reaction conditions (temperature, solvent, base)?

• Temperature: The reaction is typically run at a controlled temperature, often between 25-50°C. Lower temperatures can help to minimize byproduct formation but will also slow the reaction rate. Temperature control is paramount.

• Solvent: Toluene is a common solvent for this reaction. It is immiscible with water, has a suitable boiling point for reflux if needed, and is relatively easy to remove.

• Base: A 50% aqueous solution of sodium hydroxide is typically used to deprotonate the 4-methoxyphenylacetonitrile.

Q3: My final product is an oil/low-melting solid and is difficult to purify by crystallization. What are my options?

1-(4-Methoxyphenyl)cyclobutanecarbonitrile can be a low-melting solid or an oil, which can complicate purification.

• Vacuum Distillation: If the product is thermally stable, vacuum distillation is an excellent method for purification on a large scale.

• Chromatography: While not ideal for very large quantities, flash column chromatography can be used for purification. Consider using a solvent system such as ethyl acetate/hexanes.

• Crystallization of a Derivative: In some cases, it may be beneficial to hydrolyze the nitrile to the corresponding carboxylic acid, which is often a more crystalline solid and can be purified by recrystallization. The purified acid can then be used in subsequent steps.

Q4: I am seeing a significant amount of unreacted 4-methoxyphenylacetonitrile in my final product. What is the likely cause?

Assuming the reaction has been given sufficient time, this is often due to inefficient deprotonation.

• Base Stoichiometry: Ensure at least one equivalent of strong base is used.

• Phase Mixing: As discussed in Issue 1, poor mixing between the aqueous base and the organic phase can lead to incomplete deprotonation.

• Water Content: While an aqueous phase is necessary, an excessive amount of water can dilute the base and hinder the deprotonation step.

Experimental Protocol (Illustrative Lab-Scale Procedure)

This protocol is for illustrative purposes and should be optimized and validated at a small scale before attempting a large-scale reaction.

• Setup: To a jacketed reactor equipped with an overhead stirrer, a condenser, a thermocouple, and a controlled-addition pump, add 4-methoxyphenylacetonitrile (1.0 eq), tetrabutylammonium bromide (0.05 eq), and toluene (5-10 volumes).

• Inerting: Purge the reactor with nitrogen.

• Base Addition: Begin stirring and add 50% aqueous sodium hydroxide (1.5-2.0 eq).

• Exotherm Control: Cool the reactor jacket to 15-20°C.

• Reagent Addition: Slowly add 1,3-dibromopropane (1.1-1.3 eq) via the addition pump over 2-4 hours, ensuring the internal temperature does not exceed 35°C.

• Reaction: After the addition is complete, allow the mixture to stir at 25-30°C for 12-24 hours, or until reaction completion is confirmed by in-process control (e.g., HPLC, GC).

• Workup: Cool the reaction mixture to room temperature. Add water to dissolve the salts and separate the aqueous layer.

• Washing: Wash the organic layer with water and then with brine.

• Solvent Removal: Concentrate the organic layer under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by vacuum distillation or column chromatography.

References

• Starks, C. M. (1971). Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts. Journal of the American Chemical Society, 93(1), 195–199. [Link]

• Makosza, M., & Serafin, B. (1965). A new reaction of haloforms with aromatic compounds. Roczniki Chemii, 39, 1223-1230.

• Organic Syntheses Procedure, p-METHOXYPHENYLACETONITRILE. [Link]

• CRDEEP Journals, Phase-Transfer Catalysis in Organic Syntheses. [Link]

Sources

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1-(4-Methoxyphenyl)cyclobutanecarbonitrile synthesis impurity profile

An essential precursor in the synthesis of pharmaceuticals, notably Venlafaxine, 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is synthesized through a nucleophilic substitution reaction. While the primary pathway is straightforward, the process is sensitive to reaction conditions, which can lead to a variety of impurities. This guide provides in-depth troubleshooting for common issues encountered during synthesis, focusing on impurity identification and mitigation.

Section 1: Synthesis Overview and Mechanism

The most prevalent laboratory and industrial synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile involves the alkylation of 4-methoxyphenylacetonitrile with 1,3-dibromopropane. The reaction is typically carried out in the presence of a strong base, which deprotonates the benzylic carbon of the acetonitrile, creating a nucleophilic carbanion. This carbanion then undergoes a tandem intramolecular cyclization.

Key Reaction:

4-methoxyphenylacetonitrile + 1,3-dibromopropane --(Base, Solvent)--> 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Caption: Reaction mechanism for the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most critical parameter for achieving a high yield?

A1: The choice and handling of the base are paramount. Strong, non-nucleophilic bases like sodium hydride (NaH) or sodium amide (NaNH₂) are essential for efficiently generating the carbanion from 4-methoxyphenylacetonitrile. The reaction is highly sensitive to moisture; therefore, anhydrous solvents (e.g., THF, DMF) and proper inert atmosphere techniques (e.g., using nitrogen or argon) are critical to prevent quenching the base and the carbanion intermediate.

Q2: Can Phase Transfer Catalysis (PTC) be used for this synthesis?

A2: Yes, a PTC system is a viable and often safer alternative to using sodium hydride, especially for larger-scale reactions. A typical PTC system would involve a 50% aqueous solution of sodium hydroxide as the base, an organic solvent like toluene, and a quaternary ammonium salt (e.g., tetrabutylammonium bromide) as the catalyst. The catalyst facilitates the transfer of the hydroxide ion into the organic phase to perform the deprotonation.

Q3: What is the typical purity of the crude product?

A3: The purity of the crude product, often an oil, can vary significantly from 60-90% depending on the control of the reaction conditions.[1] Common impurities include unreacted starting materials and byproducts from side reactions. Purification is almost always necessary.

Section 3: Troubleshooting Guide: Impurity Profile & Mitigation

This section addresses specific impurities and other problems encountered during the synthesis.

Problem: My reaction is slow or shows low conversion of starting materials.

• Potential Cause 1: Inactive Base. Sodium hydride, a common choice, can become inactive through oxidation if stored improperly. Similarly, solutions of other bases can degrade over time.

  • Solution: Use fresh, high-quality sodium hydride from a recently opened container. If using an organolithium base like n-BuLi, titrate it before use to determine its exact molarity.

• Potential Cause 2: Presence of Water. Trace amounts of water in the solvent or on the glassware will consume the base and quench the carbanion.

  • Solution: Dry all glassware in an oven ( >120°C) for several hours and cool under a stream of inert gas. Use freshly distilled or commercially available anhydrous solvents. The synthesis of the starting material, p-methoxyphenylacetonitrile, itself involves an aqueous workup, so ensuring its dryness is crucial.[2]

• Potential Cause 3: Sub-optimal Temperature. The initial deprotonation is often performed at a low temperature (e.g., 0°C) to control the exothermic reaction, but the subsequent alkylation and cyclization may require gentle heating to proceed at a reasonable rate.

  • Solution: Monitor the reaction by TLC or GC. After the initial exotherm subsides, consider slowly warming the reaction mixture to 30-40°C to drive it to completion.

Problem: My final product is contaminated with significant impurities.

This is the most common issue. The identity of the impurity provides clues to the underlying problem.

Sources

• 1. WO2006002691A1 - Process for the synthesis and purification of (4-methoxybutyl) (4-trifluoromethylphenyl)methanone - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

preventing degradation of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile during synthesis

Welcome to the technical support guide for the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. This document is intended for researchers, chemists, and drug development professionals who are working with this important synthetic intermediate. As a key precursor in various pharmaceutical syntheses, including that of Sibutramine, achieving high purity and yield is critical.[1][2][3]

This guide provides in-depth troubleshooting advice, addresses common challenges, and explains the chemical principles behind the recommended protocols to help you prevent degradation and optimize your synthetic outcomes.

Section 1: Understanding the Core Synthesis and Degradation Pathways

The most common and industrially relevant synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile involves the alkylation of 4-methoxyphenylacetonitrile with 1-bromo-3-chloropropane. This reaction is typically performed under phase-transfer catalysis (PTC) conditions, which are essential for bringing the aqueous base and the organic substrate together to react.[4][5][6]

Primary Synthesis Route: Phase-Transfer Catalysis

The PTC process facilitates the transfer of the hydroxide or carbonate anion from the aqueous phase to the organic phase. A quaternary ammonium salt, like tetrabutylammonium bromide (TBAB), acts as the catalyst, forming an ion pair with the base that is soluble in the organic solvent.[7] This allows for the deprotonation of 4-methoxyphenylacetonitrile to form a carbanion, which then acts as a nucleophile to displace the bromide and subsequently the chloride from 1-bromo-3-chloropropane in a two-step intramolecular cyclization.

Caption: Phase-transfer catalyzed synthesis workflow.

Common Degradation and Side-Reaction Pathways

Degradation during this synthesis can significantly impact yield and purity. The primary challenges arise from the reactivity of the nitrile group, the stability of the cyclobutane ring, and competing side reactions.[8]

• Hydrolysis of Nitrile: The presence of water and a strong base can lead to the hydrolysis of the nitrile group, first to an amide and subsequently to a carboxylic acid. This is a major pathway for product loss.[9]

• Dialkylation: The carbanion of 4-methoxyphenylacetonitrile can react with two molecules of the alkylating agent if the cyclization step is slow or if stoichiometry is not carefully controlled.

• Ring Instability: Cyclobutane rings possess significant ring strain. Under harsh conditions (e.g., high heat, strong acid/base), this can lead to ring-opening reactions, although this is less common under controlled PTC conditions.[8][10]

Caption: Key degradation and side-reaction pathways.

Section 2: Troubleshooting Guide (Q&A Format)

This section addresses specific issues you may encounter during the synthesis.

Q1: My yield is consistently low. What are the most likely causes and how can I improve it?

Low yield is often a multifactorial problem stemming from incomplete conversion, competing side reactions, or product loss during workup.

Answer:

Several factors can contribute to low yields. Let's break them down by category:

• Inefficient Phase Transfer: The core of the reaction depends on the catalyst's ability to transport the base into the organic phase.[5] If this is inefficient, the deprotonation of the starting material will be the rate-limiting step, leading to poor conversion.

  • Solution: Ensure your phase-transfer catalyst is active and used at an appropriate concentration (typically 1-5 mol%). Tetrabutylammonium bromide (TBAB) or Aliquat 336 are common choices.[11] Vigorous stirring is crucial to maximize the interfacial area between the aqueous and organic phases.

• Incorrect Stoichiometry: An incorrect ratio of reactants can lead to incomplete consumption of the starting material or promote side reactions.

  • Solution: Use a slight excess (1.1-1.3 equivalents) of the 1-bromo-3-chloropropane to ensure the arylacetonitrile is fully consumed. However, a large excess can increase the risk of dialkylation.

• Poor Temperature Control: Exothermic reactions can lead to temperature spikes, which accelerate degradation pathways like hydrolysis.

  • Solution: Maintain a consistent reaction temperature, typically between 50-70°C. Use a temperature-controlled reaction vessel and monitor the internal temperature.

Optimization Parameters Summary:

Parameter	Recommended Range	Rationale & Potential Issues
Temperature	50 - 70 °C	Lower temperatures may slow the reaction; higher temperatures increase hydrolysis and side reactions.[12]
Catalyst Load	1 - 5 mol%	Insufficient catalyst leads to poor conversion. Excess offers little benefit and complicates purification.
Base Conc.	40-50% (w/w) NaOH	A concentrated base drives the reaction but increases the risk of nitrile hydrolysis.
Stirring Speed	> 300 RPM	Vigorous stirring is essential to create a large surface area for efficient phase transfer.

Q2: My final product is impure. What are the likely byproducts and how can I prevent their formation?

The most common impurities are unreacted starting materials, the dialkylated byproduct, and hydrolysis products.[1]

Answer:

Identifying the impurity is the first step to preventing it.

• Unreacted 4-Methoxyphenylacetonitrile: This indicates incomplete conversion.

  • Prevention: Re-evaluate the factors from Q1: ensure efficient stirring, correct temperature, and active catalyst. Consider extending the reaction time, monitoring by TLC or GC until the starting material spot disappears.

• Dialkylated Byproduct: This arises when the initially formed carbanion reacts with a second molecule of 1-bromo-3-chloropropane instead of cyclizing.

  • Prevention: Control the addition rate of the alkylating agent. Adding it slowly (dropwise) to the reaction mixture can help maintain a low instantaneous concentration, favoring the intramolecular cyclization over the intermolecular dialkylation.

• Hydrolysis Products (Amide/Acid): These form due to the presence of water and base.[9]

  • Prevention: While an aqueous phase is necessary for the PTC reaction, minimize reaction time once the conversion is complete. A prompt and efficient workup is critical. Neutralize the base as soon as the reaction is finished, before extraction. Using a weaker base like potassium carbonate can sometimes reduce hydrolysis, though it may require higher temperatures or longer reaction times.

Q3: How can I effectively monitor the reaction to determine the optimal endpoint?

Reaction monitoring is crucial to maximize product formation while minimizing byproduct generation.

Answer:

The best approach is to use chromatographic techniques to track the disappearance of starting materials and the appearance of the product.

• Thin-Layer Chromatography (TLC): This is a fast and effective method for qualitative monitoring.

  • Protocol: Spot the reaction mixture on a silica gel plate alongside co-spots of your starting materials. A typical mobile phase would be a mixture of hexane and ethyl acetate (e.g., 4:1 or 3:1 ratio). The product, being more polar than the starting arylacetonitrile, will have a lower Rf value. The reaction is complete when the starting material spot is no longer visible.

• Gas Chromatography-Mass Spectrometry (GC-MS): This provides more quantitative data and can help identify unknown impurities by their mass.[13][14]

  • Protocol: Withdraw a small aliquot from the organic layer, quench it with dilute acid, and extract with a solvent like dichloromethane. Dry the extract and inject it into the GC-MS. This allows you to quantify the relative percentages of starting material, product, and major byproducts over time.

Typical Chromatographic Data:

Compound	Technique	Typical Mobile Phase / Column	Expected Observation
4-Methoxyphenylacetonitrile	TLC	4:1 Hexane:EtOAc	Higher Rf value
Product	TLC	4:1 Hexane:EtOAc	Lower Rf value
4-Methoxyphenylacetonitrile	GC-MS	Standard capillary column (e.g., DB-5)	Shorter retention time
Product	GC-MS	Standard capillary column (e.g., DB-5)	Longer retention time

Q4: I'm observing significant hydrolysis of the nitrile. How can I minimize this?

Nitrile hydrolysis is a primary degradation pathway driven by the strong aqueous base.

Answer:

Minimizing hydrolysis requires a multi-pronged approach:

• Optimize Reaction Time and Temperature: Do not let the reaction run longer than necessary. Once TLC or GC shows complete consumption of the starting material, proceed immediately to workup. Lowering the temperature can also slow the rate of hydrolysis more than the desired alkylation.[12]

• Prompt Workup and Neutralization: As soon as the reaction is complete, cool the mixture and immediately neutralize the aqueous base with an acid (e.g., dilute HCl) before performing extractions. This quenches the hydroxide ions responsible for hydrolysis.

• Consider Alternative Bases: While NaOH is cost-effective, solid-liquid PTC using a less aggressive base like anhydrous potassium carbonate in a polar aprotic solvent (e.g., acetonitrile) with a crown ether or TBAB as the catalyst can be an effective, albeit more expensive, alternative to reduce water content and minimize hydrolysis.[6]

Section 3: Frequently Asked Questions (FAQs)

• What is the best solvent system for this reaction?

  • Toluene is a common and effective solvent as it is water-immiscible and has a suitable boiling point for the reaction temperature. Dichloromethane can also be used, but its lower boiling point may limit the achievable reaction temperature.

• Which phase-transfer catalyst is most effective?

  • Tetrabutylammonium bromide (TBAB) and tricaprylylmethylammonium chloride (Aliquat 336®) are both highly effective. Aliquat 336 can sometimes be more efficient at higher temperatures due to its greater thermal stability.[11]

• What are the optimal conditions for purifying the final product?

  • After workup and solvent removal, the crude product (often an oil) can be purified by vacuum distillation.[15] Alternatively, for higher purity, column chromatography on silica gel using a hexane/ethyl acetate gradient is very effective. Recrystallization from a solvent like isopropanol or ethanol/water may also be possible if the crude product solidifies.

• How should I store the final product to prevent long-term degradation?

  • 1-(4-Methoxyphenyl)cyclobutanecarbonitrile should be stored in a cool, dry place, sealed tightly under an inert atmosphere (like nitrogen or argon) to protect it from moisture and air, which could lead to slow hydrolysis or oxidation over time.[16]

References

• Veeprho. (n.d.). Sibutramine Impurities and Related Compound. Retrieved from [Link]

• SynZeal. (n.d.). Sibutramine Impurities. Retrieved from [Link]

• Analytical Method Summaries. (2023, December 10). Retrieved from [Link]

• Sharma, M. M. (1995). Phase transfer catalysis: Chemistry and engineering. In IUPAC Technical Report.

• Pharmaffiliates. (n.d.). Sibutramine-impurities. Retrieved from [Link]

• Li, Z. (2022). A Minireview of Phase-Transfer Catalysis and Recent Trends. Highlights in Science, Engineering and Technology.

• Ministry of the Environment, Japan. (n.d.). III Analytical Methods. Retrieved from [Link]

• Little Flower College Guruvayoor. (n.d.). Phase transfer catalyst. Retrieved from [Link]

• Yadav, G. D. (2008). Phase-Transfer Catalysis in Organic Syntheses. CRDEEP Journals.

• PTC Communications, Inc. (2005). Industrial Phase-Transfer Catalysis. Retrieved from [Link]

• Google Patents. (n.d.). EP1249447B1 - Intermediate for the production of 1-[2-dimethylamino-1-(4-methoxyphenyl)-ethyl]-cyclohexanol.
• Zhang, J., et al. (2021). Mechanisms of a Cyclobutane-Fused Lactone Hydrolysis in Alkaline and Acidic Conditions. Molecules.
• Zhang, J., et al. (2021). Mechanisms of a Cyclobutane-Fused Lactone Hydrolysis in Alkaline and Acidic Conditions. MDPI.

• NIST. (n.d.). Cyclobutanecarbonitrile. In NIST WebBook. Retrieved from [Link]

• Miyake, Y., et al. (2010). Synthesis of Cyclobutane Lignans via an Organic Single Electron Oxidant-Electron Relay System. Organic Letters.

• ShiJiaZhuang Smo Chemical Technology Co.,LTD. (n.d.). 1-(4-Methoxyphenyl)cyclobutanecarbonitrile Order. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-METHOXYPHENYLACETONITRILE. Retrieved from [Link]

• Barefoot, A. C., et al. (2004).

• PubChem. (n.d.). 1-(4-Methoxyphenyl)cyclohexanecarbonitrile. Retrieved from [Link]

• Heide, M., et al. (2025). Fast and Sustainable Active Pharmaceutical Ingredient (API) Screening... Analytical Methods.
• Sadou Yaye, H., et al. (2015).
• Abdel-Aziz, H. A., et al. (2012). 2-(4-Methoxyphenyl)-4-oxo-4-phenylbutanenitrile. Acta Crystallographica Section E.
• ResearchGate. (2025). Identification of N-desmethylsibutramine as a new ingredient in Chinese herbal dietary supplements.

• PubChem. (n.d.). Cyanocyclobutane. Retrieved from [Link]

• ResearchGate. (2025). FABRICATION OF TEST STRIP FOR SIBUTRAMINE HCl DETECTION....

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• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. 29786-45-6|1-(4-Methoxyphenyl)cyclobutanecarbonitrile|BLD Pharm [bldpharm.com]

Technical Support Center: 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

From the Desk of the Senior Application Scientist

Welcome to the dedicated technical support guide for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. As researchers and developers, we understand that the journey from crude reaction mixture to a final, analytically pure compound is fraught with challenges. This guide is structured to address the specific purification issues encountered with this molecule, moving beyond simple procedural steps to explain the underlying chemical principles. Our goal is to empower you with the expertise to troubleshoot effectively, ensuring the integrity of your results.

Troubleshooting Guide: Common Purification Hurdles

This section addresses specific, frequently encountered problems during the purification of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Question 1: My final product is a viscous liquid or oil, but I was expecting a solid. Is this normal?

Answer: Yes, this is a common observation. While some related structures like 1-(4-methoxyphenyl)cyclohexanecarbonitrile can be low-melting solids[1], 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is most often described as a liquid at room temperature.

• Causality: The physical state of a compound is determined by its crystal lattice energy and intermolecular forces. The specific geometry of the cyclobutane ring and the methoxyphenyl group in this molecule results in packing efficiencies that favor a liquid state at ambient temperatures.

• Troubleshooting:

  • Confirm Identity: First, confirm the identity of your product using spectroscopic methods (¹H NMR, ¹³C NMR, MS).

  • Assess Purity: The presence of residual solvents (e.g., ethyl acetate, hexanes, dichloromethane) or unreacted starting materials can act as an impurity, leading to freezing point depression and preventing solidification even if your compound were a low-melting solid. A purity level of 95% is often cited for the commercially available liquid form.

  • Induce Crystallization (Optional): If you have a highly pure sample and wish to attempt crystallization, you can try dissolving the oil in a minimal amount of a non-polar solvent (like hexane or pentane) and storing it at low temperatures (-20°C to -78°C). Scratching the inside of the flask with a glass rod at the solvent-air interface can sometimes initiate nucleation. However, for most applications, the purified liquid is perfectly suitable.

Question 2: My NMR spectrum shows persistent impurities that co-elute during chromatography. What are they and how can I remove them?

Answer: This is a classic purification challenge, often stemming from byproducts that are structurally similar to the target molecule.

• Likely Impurities & Their Origin:

  • Starting Materials: Depending on your synthetic route, unreacted precursors like 4-methoxyphenylacetonitrile could be present.[2] These are often difficult to separate due to similar polarity.

  • Hydrolysis Byproducts: The nitrile group is susceptible to hydrolysis, especially if the reaction workup involves acidic or basic conditions. This can form the corresponding amide (1-(4-methoxyphenyl)cyclobutanecarboxamide) or, under more vigorous conditions, the carboxylic acid. These hydrolysis reactions can be catalyzed by water in the presence of other reagents.[3][4]

  • Isomeric Byproducts: Although less common, rearrangement or side-reactions could lead to isomers that have very similar chromatographic behavior.

• Troubleshooting Strategy:

  • Analytical Assessment: Utilize a high-resolution analytical technique like HPLC-MS or GC-MS to identify the molecular weights of the impurities. This can confirm if they are starting materials or byproducts. An existing HPLC method for a similar compound uses a reverse-phase C18 column with a mobile phase of acetonitrile and water with a phosphoric acid modifier, which could be adapted for your analysis.[5]

  • Chromatography Optimization: Standard silica gel chromatography may not be sufficient.

    • Change Solvent System: If you are using a standard ethyl acetate/hexane system, try switching to a different system that offers alternative selectivity, such as dichloromethane/methanol or acetone/hexane.[6]

    • Use a Different Stationary Phase: Consider using alumina (neutral or basic) if your compound is sensitive to the acidity of silica gel.[7] For very challenging separations, reverse-phase flash chromatography (C18 silica) can be highly effective.

  • Chemical Quench/Wash: If the impurity is the carboxylic acid, a dilute aqueous wash with a mild base (e.g., 5% NaHCO₃ solution) during the workup can extract the acidic impurity into the aqueous layer. Be cautious, as prolonged exposure to base can promote nitrile hydrolysis.

Question 3: My yield dropped significantly after purification by distillation. What could be the cause?

Answer: Significant product loss during distillation typically points to thermal decomposition.

• Causality: While the phenyl and nitrile groups are relatively stable, the cyclobutane ring possesses significant ring strain (approx. 26 kcal/mol). At elevated temperatures, cyclobutane and its derivatives can undergo thermal decomposition, often via cycloreversion pathways to form alkenes.[8][9] For your molecule, this could lead to fragmentation.

• Troubleshooting & Prevention:

  • Use High Vacuum: The most critical parameter is to lower the boiling point by using a high-quality vacuum pump (<<1 mmHg). This allows the distillation to proceed at a much lower pot temperature, minimizing the risk of decomposition. For comparison, p-methoxyphenylacetonitrile boils at 94-97°C at 0.3 mmHg.[10] Your compound will have a higher boiling point due to its larger mass, but this provides a useful reference.

  • Monitor Temperature Carefully: Use a short-path distillation apparatus to minimize the surface area and residence time at high temperatures. Ensure the heating mantle temperature is only slightly higher than the vapor temperature to prevent localized overheating.

  • Consider Alternatives for High-Purity Material: If thermal instability is a persistent issue, flash column chromatography is a non-thermal method and should be the preferred technique for removing non-volatile or high-boiling impurities.

Frequently Asked Questions (FAQs)

Q1: What are the key physical and chemical properties of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile?

A1: The essential properties are summarized in the table below.

Property	Value	Source
CAS Number	29786-45-6	[11]
Molecular Formula	C₁₂H₁₃NO	[11]
Molecular Weight	187.24 g/mol	[11]
Physical Form	Liquid
Purity (Typical)	~95%
Storage	Sealed in dry, room temperature conditions	[11]

Q2: What is the best general-purpose purification strategy: distillation or chromatography?

A2: The optimal strategy depends on the scale of your reaction and the nature of the impurities. The following diagram outlines a decision-making workflow.

Caption: Purification strategy decision workflow.

• Vacuum Distillation: Best for larger scales (>5 g) and for removing non-volatile impurities (e.g., baseline material on a TLC plate). It is fast and uses less solvent.

• Flash Column Chromatography: Offers superior resolution for separating impurities with similar polarity and is the go-to method for achieving high purity (>99%), especially on smaller scales.

Q3: How should I properly store the purified compound to ensure its stability?

A3: To maintain the integrity of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, store it in a tightly sealed container (e.g., an amber glass vial with a PTFE-lined cap) at room temperature.[11] The primary concerns are hydrolysis and oxidation. Storing it under an inert atmosphere (nitrogen or argon) is good practice, especially for long-term storage, to protect against slow oxidation and moisture ingress. Keep it away from strong acids, bases, and oxidizing agents.

Experimental Protocols

Protocol 1: High-Vacuum Distillation

This protocol is designed for the purification of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile on a multi-gram scale, assuming the primary impurities are non-volatile.

• Setup: Assemble a short-path distillation apparatus. Ensure all glassware is dry and joints are properly greased with high-vacuum grease. Use a stirring hot plate with a magnetic stir bar in the distillation flask to ensure smooth boiling.

• System Check: Attach the apparatus to a high-vacuum line with a cold trap (e.g., liquid nitrogen or dry ice/acetone). Start the pump and ensure the system can achieve a pressure of ≤1 mmHg.

• Distillation:

  • Place the crude oil in the distillation flask.

  • Slowly begin heating the pot while maintaining the vacuum.

  • Collect any low-boiling fractions (e.g., residual solvent) in the first receiving flask.

  • As the temperature rises, the product will begin to distill. Carefully monitor the vapor temperature and the pressure. A stable boiling point is indicative of a pure fraction.

  • Collect the main fraction in a separate, pre-weighed receiving flask.

• Completion: Once the main fraction is collected, or if the temperature rises sharply, stop the distillation. Turn off the heat and allow the system to cool completely before slowly venting to atmospheric pressure.

Protocol 2: Flash Column Chromatography

This protocol is ideal for achieving high analytical purity or for separating the product from impurities of similar polarity.

• Solvent System Selection: Using TLC, determine an appropriate solvent system. A good starting point is a mixture of ethyl acetate and hexanes. The ideal system will give the product an Rf value of ~0.3.

• Column Packing:

  • Select an appropriately sized column for your sample amount (typically a 40-100:1 ratio of silica to crude product by weight).

  • Pack the column with silica gel using the "slurry method" with your chosen eluent. Ensure the silica bed is compact and level.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of dichloromethane or the eluent.

  • Alternatively, for less soluble materials, perform a "dry load": dissolve the crude product in a solvent (e.g., DCM), add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. Carefully add this powder to the top of the packed column.[6]

• Elution and Fraction Collection:

  • Begin eluting the column with the solvent system, applying positive pressure (air or nitrogen).

  • Collect fractions and monitor the elution progress using TLC.

• Product Isolation:

  • Analyze the collected fractions by TLC.

  • Combine the fractions that contain the pure product.

  • Remove the solvent using a rotary evaporator to yield the purified liquid product.

References

• SIELC Technologies. (n.d.). Separation of 1-(4-Methoxyphenyl)cyclohexanecarbonitrile on Newcrom R1 HPLC column.

• University of Rochester, Department of Chemistry. (n.d.). Purification: Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Donahue, M. G. (2016). Synthesis of Cyclobutane Lignans via an Organic Single Electron Oxidant-Electron Relay System. (Doctoral dissertation, Boston University). Retrieved from [Link]

• Das, K. P., & Walters, W. D. (1958). The Thermal Decomposition of Cyclobutane at Low Pressures. The Journal of Physical Chemistry, 62(8), 1015–1017.

• ChemBK. (n.d.). Cyclohexanecarbonitrile, 1-(4-methoxyphenyl)-. Retrieved from [Link]

• Rorig, K., Johnston, J. D., Hamilton, R. W., & Telinski, T. J. (1956). p-METHOXYPHENYLACETONITRILE. Organic Syntheses, 36, 50.
• Engberts, J. B. F. N., & Blandamer, M. J. (2001). Kinetics of hydrolysis of 4-methoxyphenyl-2,2-dichloroethanoate in binary water–cosolvent mixtures; the role of solvent activity and solute–solute interactions. Organic & Biomolecular Chemistry, (1), 1-10.

• NIST. (n.d.). Cyclobutanecarbonitrile. In NIST Chemistry WebBook. Retrieved from [Link]

• Kern, C., & Walters, W. D. (1952). The thermal decomposition of cyclobutanone. Journal of the American Chemical Society, 74(19), 4975-4977.

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• 11. 29786-45-6|1-(4-Methoxyphenyl)cyclobutanecarbonitrile|BLD Pharm [bldpharm.com]

Technical Support Center: Minimizing Byproduct Formation in Venlafaxine Intermediate Synthesis

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for minimizing byproduct formation during the synthesis of key venlafaxine intermediates. This document offers troubleshooting guides and frequently asked questions (FAQs) in a practical question-and-answer format to directly address challenges encountered in the laboratory.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of venlafaxine?

A1: During the synthesis of venlafaxine, several process-related impurities and degradation products can arise. Common impurities include O-Desmethyl Venlafaxine, N-Desmethyl Venlafaxine, and Venlafaxine Related Compound B.[1] The formation of these impurities is often dependent on the specific synthetic route and reaction conditions employed. Strict quality control and robust analytical methods are crucial for monitoring and controlling these impurities to ensure the final active pharmaceutical ingredient's (API) purity and safety.[1]

Q2: Which synthetic step is most critical for controlling byproduct formation?

A2: A pivotal step in many venlafaxine syntheses is the reduction of the cyanohydrin intermediate, 1-[cyano(p-methoxyphenyl)methyl]cyclohexanol, to form 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol.[2][3] This reduction step can be a significant source of impurities if not properly controlled. The choice of reducing agent, catalyst, solvent, temperature, and pressure can all influence the reaction's selectivity and the profile of byproducts formed.

Q3: Are there specific catalysts that are known to minimize byproducts in the reduction of the cyanohydrin intermediate?

A3: While various catalysts have been employed, the choice depends on the desired balance of cost, efficiency, and purity. Historically, expensive noble metal catalysts like rhodium on alumina have been used.[2][4] However, alternative catalysts such as Raney nickel, often in combination with a borohydride, have been developed to provide a more cost-effective solution.[2] Dual catalysts like Co-NiO have also been reported to exhibit high catalytic activity, potentially reducing reaction times and simplifying post-processing, which can contribute to a cleaner product profile.[3]

II. Troubleshooting Guides

This section provides detailed troubleshooting for specific issues that may arise during the synthesis of venlafaxine intermediates.

Issue 1: Formation of Dehydration Byproduct during Cyanohydrin Synthesis

Symptom: Lower than expected yield of 1-[cyano(p-methoxyphenyl)methyl]cyclohexanol and the presence of an unsaturated nitrile byproduct, 2-(4-methoxyphenyl)-2-(1-hydroxycyclohexyl)acetonitrile, detected by HPLC or GC-MS.

Root Cause Analysis: The reaction between 4-methoxyphenylacetonitrile and cyclohexanone is a base-catalyzed aldol-type condensation. Strong bases or elevated temperatures can promote a competing elimination (dehydration) reaction of the desired cyanohydrin product.

Mitigation Strategies:

• Temperature Control: Maintain a low reaction temperature, typically between 0-10°C, to disfavor the elimination reaction, which generally has a higher activation energy.

• Base Selection: Utilize a milder base or a stoichiometric amount of a stronger base. Phase-transfer catalysts (PTCs) like tetrabutylammonium bromide (TBAB) can facilitate the reaction under milder conditions, minimizing side reactions.[5]

• Reaction Time: Monitor the reaction progress closely using techniques like TLC or HPLC. Over-extending the reaction time can increase the likelihood of byproduct formation.

Experimental Protocol: Optimized Cyanohydrin Formation

• To a stirred solution of 4-methoxyphenylacetonitrile and cyclohexanone in a suitable solvent (e.g., toluene), add a phase-transfer catalyst such as TBAB.[5]

• Cool the mixture to 0-5°C in an ice bath.

• Slowly add an aqueous solution of a base (e.g., sodium hydroxide) dropwise, maintaining the internal temperature below 10°C.

• Monitor the reaction by HPLC every 30 minutes.

• Upon completion, quench the reaction with a weak acid (e.g., acetic acid) to neutralize the base.

• Proceed with the workup and purification.

Issue 2: Incomplete Reduction and Formation of Amine-Related Impurities

Symptom: The presence of unreacted 1-[cyano(p-methoxyphenyl)methyl]cyclohexanol and/or the formation of secondary amine byproducts during the reduction to 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol.

Root Cause Analysis: Incomplete reduction can be due to catalyst deactivation, insufficient hydrogen pressure, or suboptimal reaction temperature. The formation of secondary amines can occur through the reaction of the initially formed primary amine with unreacted starting material or intermediates.

Mitigation Strategies:

• Catalyst Activity: Ensure the catalyst (e.g., Raney nickel, Palladium on carbon) is fresh and active. For Raney nickel, proper washing and handling are critical to maintain its activity.

• Hydrogen Pressure and Temperature: Optimize the hydrogen pressure and reaction temperature. A pressure of 0.5–5 MPa and a temperature range of 10–40°C have been reported for Raney nickel-borohydride systems.[2] For Pd/C, pressures of 5-25 kg/cm ² and temperatures of 30-75°C have been utilized.[4]

• Solvent System: The choice of solvent can influence the reaction. Solvents like methanol or ethanol are commonly used. In some cases, the addition of ammonia can help suppress the formation of secondary amines.

• Reaction Monitoring: Utilize HPLC to monitor the disappearance of the starting material to ensure the reaction goes to completion.[2]

Experimental Protocol: High-Fidelity Reduction of Cyanohydrin

• In a hydrogenation reactor, charge the solvent (e.g., methanol) and the catalyst (e.g., Raney nickel).

• Add a solution of 1-[cyano(p-methoxyphenyl)methyl]cyclohexanol.

• If using a co-reagent like a borohydride, add it at this stage.[2]

• Purge the reactor with nitrogen three times, followed by three purges with hydrogen.

• Pressurize the reactor with hydrogen to the desired pressure (e.g., 0.5–5 Mpa) and maintain the temperature within the optimal range (e.g., 10–40°C).[2]

• Monitor the reaction by HPLC until the starting material is consumed.

• After completion, carefully depressurize the reactor, purge with nitrogen, and filter the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

Issue 3: Formation of N-Methylation Related Impurities

Symptom: Presence of N-desmethylvenlafaxine or over-methylated quaternary ammonium salts during the N-methylation of 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol.

Root Cause Analysis: The Eschweiler-Clarke reaction, a common method for this N-methylation using formaldehyde and formic acid, can lead to incomplete methylation (N-desmethylvenlafaxine) or over-methylation if the reaction conditions are not carefully controlled. An impurity can also be formed during this step when using formaldehyde.

Mitigation Strategies:

• Stoichiometry of Reagents: Carefully control the molar ratios of formaldehyde and formic acid to the starting amine. An excess of formaldehyde can lead to the formation of byproducts.

• Temperature and Reaction Time: The reaction is typically carried out at elevated temperatures (e.g., 90-98°C). Monitoring the reaction progress is crucial to avoid prolonged heating, which can promote side reactions.

• Alternative Methylating Agents: While the Eschweiler-Clarke reaction is common, other methylating agents could be explored, though they may introduce different challenges regarding cost and safety.

III. Data and Visualization

Table 1: Comparison of Catalytic Systems for Cyanohydrin Reduction

Catalyst System	Pressure (MPa)	Temperature (°C)	Reported Advantages	Potential Drawbacks
Rhodium on Alumina	-	-	High activity	High cost[2][4]
Raney Nickel / Borohydride	0.5 - 5	10 - 40	Cost-effective[2]	Pyrophoric, requires careful handling
Palladium on Charcoal	0.5 - 2.5	30 - 75	Effective[4]	Can be costly
Co-NiO Dual Catalyst	0.1 - 0.5	80 - 140	High activity, simple workup[3]	Higher temperature required

Diagrams

Caption: Key steps in venlafaxine synthesis and common byproduct formation pathways.

Caption: A logical workflow for troubleshooting byproduct formation in venlafaxine synthesis.

IV. References

• Google Patents. Preparation method of 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol.

• Google Patents. Preparation method of 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol sulfate.

• Kavitha, C. V., et al. (2005). Synthesis and molecular structure analysis of venlafaxine intermediate and its analog. Journal of Chemical Crystallography, 35(12). [Link]

• New Drug Approvals. VENLAFAXINE PART 2/3. (2015-04-09). [Link]

• European Patent Office. Process for preparing venlafaxine hydrochloride of form I - EP 2181982 A1. [Link]

• Scribd. Venlafaxine HCL Synthesis. [Link]

• Asian Journal of Chemistry. Preparation of Venlafaxine-Antidepressant Drug. (2007). [Link]

Sources

• 1. Venlafaxine Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 2. CN104177268A - Preparation method of 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol - Google Patents [patents.google.com]
• 3. CN104326927A - Preparation method of 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol sulfate - Google Patents [patents.google.com]
• 4. asianpubs.org [asianpubs.org]
• 5. scribd.com [scribd.com]

Technical Support Center: Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Welcome to the technical support center for the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of this synthesis, with a special focus on the critical impact of reagent quality. Below, you will find a series of frequently asked questions and troubleshooting guides to address common challenges encountered during this synthetic procedure.

I. Frequently Asked Questions (FAQs)

FAQ 1: What is the general synthetic route for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile and what are the critical reagents?

The synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is typically achieved through the alkylation of 4-methoxyphenylacetonitrile with 1-bromo-3-chloropropane. This reaction is usually carried out in the presence of a strong base, such as sodium amide, and often utilizes a phase-transfer catalyst to facilitate the reaction between the organic and inorganic phases.

The critical reagents in this synthesis are:

• 4-Methoxyphenylacetonitrile: The starting material that provides the core phenylacetonitrile structure.[1][2][3]

• 1-Bromo-3-chloropropane: The alkylating agent responsible for the formation of the cyclobutane ring.[4][5]

• Sodium Amide (NaNH₂): A strong base used to deprotonate the benzylic position of 4-methoxyphenylacetonitrile, forming a reactive carbanion.

• Phase-Transfer Catalyst (PTC): Such as a quaternary ammonium salt, which helps to transport the deprotonated nitrile from the aqueous/solid phase to the organic phase where the alkylation occurs.[6][7][8]

FAQ 2: How does the purity of 4-Methoxyphenylacetonitrile affect the reaction?

The purity of 4-methoxyphenylacetonitrile is paramount for a successful synthesis. Impurities can lead to a host of issues, including low yield, formation of side products, and difficulty in purification.

Common Impurities and Their Impact:

Impurity	Potential Impact
Unreacted Starting Materials (e.g., 4-methoxybenzyl chloride)	Can compete in side reactions, leading to a complex product mixture.
Oxidation Products (e.g., 4-methoxybenzaldehyde)	Can undergo condensation reactions under basic conditions, forming undesired colored byproducts.
Water	Will react with and consume the strong base (sodium amide), reducing the efficiency of the primary reaction.[9][10]

Recommended Quality Control:

• Appearance: Should be a clear, colorless to slightly yellow liquid.[1][2]

• Purity by GC-MS: A purity of >97% is recommended for optimal results.[1][2] GC-MS is a powerful technique for identifying and quantifying potential impurities.[1]

• Water Content: Should be minimized. If necessary, the reagent can be dried over a suitable drying agent like anhydrous magnesium sulfate and distilled under reduced pressure.

FAQ 3: What are the key quality considerations for 1-Bromo-3-chloropropane?

1-Bromo-3-chloropropane is a bifunctional alkylating agent. Its quality directly influences the cyclization efficiency and the formation of unwanted byproducts.

Common Impurities and Their Impact:

Impurity	Potential Impact
1,3-Dichloropropane and 1,3-Dibromopropane	These can lead to the formation of undesired cyclized or oligomeric byproducts.
Isomeric Impurities	May result in the formation of constitutional isomers of the desired product.
Decomposition Products	Can introduce color and other impurities into the reaction mixture.

Recommended Quality Control:

• Appearance: Should be a clear, colorless to yellow liquid.[4]

• Purity by GC: A purity of ≥99% is advisable.

• Storage: Store in a tightly sealed container in a cool, dry place to prevent decomposition.[4]

FAQ 4: Why is Sodium Amide a critical reagent and what are the handling precautions?

Sodium amide is a highly reactive and hazardous strong base. Its primary role is to generate the nucleophilic carbanion from 4-methoxyphenylacetonitrile.

Criticality and Handling:

• Anhydrous Conditions: Sodium amide reacts violently with water to produce sodium hydroxide and ammonia gas.[9] Therefore, the reaction must be conducted under strictly anhydrous conditions.

• Peroxide Formation: Upon prolonged exposure to air, sodium amide can form shock-sensitive and explosive peroxides.[9] Containers that are old or show a yellow or brown discoloration should be considered extremely dangerous and handled with extreme caution.[9][11]

• Storage: It must be stored under an inert atmosphere (e.g., nitrogen or argon) in a tightly closed container in a cool, dry place.[10][12][13] Containers should be dated upon opening.[12][13]

II. Troubleshooting Guides

Guide 1: Low or No Product Yield

Question: My reaction has resulted in a very low yield of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. What are the potential causes?

Answer: Low yield is a common issue that can often be traced back to reagent quality or reaction conditions.

Troubleshooting Workflow: Low Yield

Caption: Troubleshooting flowchart for low product yield.

Detailed Breakdown:

• Sodium Amide Inactivity:

  • Cause: The most likely culprit is the deactivation of sodium amide due to moisture or air exposure, leading to the formation of less basic sodium hydroxide.[9] Old or discolored sodium amide may also contain explosive peroxides and should not be used.[11]

  • Solution: Use fresh, high-purity sodium amide from a recently opened container. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (nitrogen or argon).

• Impure 4-Methoxyphenylacetonitrile:

  • Cause: Water or other reactive impurities in the starting nitrile will consume the base.

  • Solution: Verify the purity of the 4-methoxyphenylacetonitrile by GC-MS. If necessary, purify by vacuum distillation.

• Inefficient Deprotonation/Alkylation:

  • Cause: The reaction temperature might be too low for efficient deprotonation, or the phase-transfer catalyst may be ineffective.

  • Solution: Ensure the reaction temperature is appropriate for the chosen solvent and base. The choice of phase-transfer catalyst is crucial for transporting the anion between phases.[6][8] Quaternary ammonium salts with longer alkyl chains generally show better solubility in organic solvents.

Guide 2: Formation of Significant Byproducts

Question: My final product is contaminated with significant amounts of byproducts. How can I identify and minimize them?

Answer: Byproduct formation is often a result of side reactions involving the reagents or intermediates.

Common Byproducts and Their Origins:

Byproduct	Potential Origin	Mitigation Strategy
Dimer of 4-methoxyphenylacetonitrile	Self-condensation of the starting material under strongly basic conditions.	Add the alkylating agent (1-bromo-3-chloropropane) slowly to the deprotonated nitrile to favor intermolecular alkylation over self-condensation.
Polymeric material	Reaction of the product with another molecule of the deprotonated nitrile or polymerization of the alkylating agent.	Use a slight excess of the 4-methoxyphenylacetonitrile to ensure the complete consumption of the bifunctional alkylating agent.
Products from reaction with impurities	Impurities in the starting materials reacting under the reaction conditions.	Ensure high purity of all reagents as detailed in the FAQs.

Experimental Protocol: Reagent Purity Analysis by GC-MS

This protocol outlines the general steps for assessing the purity of 4-methoxyphenylacetonitrile.

• Sample Preparation: Prepare a dilute solution of the 4-methoxyphenylacetonitrile sample in a volatile solvent like dichloromethane or ethyl acetate.[1]

• Injection: Inject 1 µL of the prepared sample into the gas chromatograph.[1]

• Separation: The components of the sample are separated on a capillary column based on their boiling points and interactions with the stationary phase.[1]

• Detection: The separated components are detected by a mass spectrometer, which provides information about their molecular weight and fragmentation patterns, allowing for identification of impurities.

• Quantification: The relative peak areas in the chromatogram can be used to estimate the percentage purity of the main component.

Logical Relationship: Reagent Quality and Reaction Outcome

Caption: Impact of reagent quality on reaction outcomes.

III. References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Sodium amide. Retrieved from

• Sciencemadness Wiki. (2020). Sodium amide. Retrieved from

• Western Carolina University. (n.d.). Standard Operating Procedure for the use of Sodium amide. Retrieved from

• Unknown. (n.d.). SOP-for-Sodium-Amide-1.docx. Retrieved from

• Benchchem. (n.d.). Technical Support Center: Safe Handling of Old Sodium Amide. Retrieved from

• ResearchGate. (n.d.). Phase-Transfer Alkylation of Nitriles: 2-Phenylbutyronitrile. Retrieved from

• Chem-Impex. (n.d.). 1-Bromo-3-chloropropane. Retrieved from

• Benchchem. (n.d.). An In-depth Technical Guide to 4-Methoxyphenylacetonitrile: Chemical Properties and Structure. Retrieved from

• Sigma-Aldrich. (n.d.). 1-Bromo-3-chloropropane 99 109-70-6. Retrieved from

• PTC Organics, Inc. (n.d.). Industrial Phase-Transfer Catalysis. Retrieved from

• Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.). 1-Bromo-3-chloropropane | 109-70-6. Retrieved from

• Sigma-Aldrich. (n.d.). 4-Methoxyphenylacetonitrile 97 104-47-2. Retrieved from

• Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.). 4-Methoxyphenylacetonitrile | 104-47-2. Retrieved from

• ACS GCI Pharmaceutical Roundtable Reagent Guides. (2026). Phase Transfer Catalysis. Retrieved from

• Sigma-Aldrich. (n.d.). 4-Methoxyphenylacetonitrile 97 104-47-2. Retrieved from

Sources

• 1. benchchem.com [benchchem.com]
• 2. 4-Methoxyphenylacetonitrile 97 104-47-2 [sigmaaldrich.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chemimpex.com [chemimpex.com]
• 5. 1-Bromo-3-chloropropane | 109-70-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 6. researchgate.net [researchgate.net]
• 7. phasetransfer.com [phasetransfer.com]
• 8. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 9. Sodium amide - Sciencemadness Wiki [sciencemadness.org]
• 10. uwm.edu [uwm.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 13. wcu.edu [wcu.edu]

Technical Support Center: A Troubleshooting Guide for the Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Welcome to the technical support center for the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during this specific synthesis. Our approach is rooted in mechanistic understanding and practical, field-tested solutions to empower you to overcome experimental hurdles and achieve optimal results.

Introduction to the Synthesis

The synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a crucial step in the preparation of various pharmaceutical intermediates and biologically active molecules. A common and effective method for its synthesis is the phase-transfer catalyzed (PTC) alkylation of 4-methoxyphenylacetonitrile with 1,3-dibromopropane. This method offers high yields and relatively mild reaction conditions. However, as with any multi-step synthesis, challenges can arise. This guide will walk you through the most common issues, from low yields to purification difficulties, providing clear explanations and actionable solutions.

Frequently Asked Questions (FAQs)

Q1: What is the most likely synthetic route for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile?

A1: The most prevalent and practical approach is the dialkylation of 4-methoxyphenylacetonitrile with 1,3-dibromopropane under phase-transfer catalysis (PTC) conditions.[1] This reaction typically involves a strong aqueous base, an organic solvent, and a phase-transfer catalyst, such as a quaternary ammonium salt.

Q2: Why is Phase-Transfer Catalysis (PTC) recommended for this synthesis?

A2: PTC is highly effective for this reaction because it facilitates the transfer of the carbanion of 4-methoxyphenylacetonitrile from the aqueous phase (where it is generated by the base) to the organic phase, where the alkylating agent (1,3-dibromopropane) resides.[1][2] This overcomes the insolubility of the reactants in their respective phases, leading to faster reaction rates and higher yields under milder conditions.[2]

Q3: What are the critical parameters to control in this synthesis?

A3: The key parameters to monitor and control are:

• Purity of Starting Materials: Impurities in 4-methoxyphenylacetonitrile or 1,3-dibromopropane can lead to side reactions and lower yields.

• Concentration of the Base: The concentration of the aqueous base (e.g., NaOH or KOH) is crucial for efficient carbanion formation.[1]

• Choice and Concentration of the Phase-Transfer Catalyst: The type and amount of the PTC catalyst can significantly impact the reaction rate and efficiency.

• Reaction Temperature: Temperature control is essential to prevent side reactions, such as the elimination of HBr from 1,3-dibromopropane.

• Stirring Rate: Vigorous stirring is necessary to ensure efficient mixing of the aqueous and organic phases, maximizing the interfacial area for the reaction to occur.

Troubleshooting Guide

Problem 1: Low or No Product Yield

This is one of the most common issues encountered in the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. The underlying causes can be multifaceted, ranging from reagent quality to suboptimal reaction conditions.

Potential Cause	Explanation	Recommended Solution
Inactive Starting Material	The starting material, 4-methoxyphenylacetonitrile, may have degraded or contain impurities that inhibit the reaction. The benzylic protons are susceptible to oxidation.	Verify the purity of 4-methoxyphenylacetonitrile using techniques like NMR or GC-MS. If necessary, purify the starting material by vacuum distillation.[3]
Inefficient Carbanion Formation	The aqueous base (e.g., NaOH) may not be concentrated enough to deprotonate the benzylic carbon of 4-methoxyphenylacetonitrile effectively.	Use a highly concentrated aqueous solution of a strong base, such as 50% (w/v) NaOH or even 60-75% KOH for sterically hindered arylacetonitriles.[1]
Poor Phase-Transfer Catalysis	The chosen phase-transfer catalyst may be inefficient, or its concentration may be too low. The catalyst can also degrade under harsh basic conditions.	Use a robust quaternary ammonium salt like tetrabutylammonium bromide (TBAB) or benzyltriethylammonium chloride (TEBAC).[4] Ensure a catalytic amount (typically 1-5 mol%) is used.
Presence of Water in the Organic Phase	While the reaction is biphasic, excessive water in the organic solvent can hinder the reaction by solvating the carbanion and reducing its reactivity.	Use a dry, non-polar organic solvent such as toluene or chlorobenzene.
Low Reaction Temperature	The reaction may be too slow at lower temperatures, leading to incomplete conversion within the given timeframe.	Gradually increase the reaction temperature, monitoring for the formation of byproducts. A temperature range of 60-80 °C is often a good starting point.

Caption: A flowchart for troubleshooting low product yield.

Problem 2: Formation of Significant Byproducts

The presence of unexpected spots on a TLC plate or peaks in a GC-MS chromatogram indicates the formation of side products. Identifying these byproducts is key to diagnosing and solving the issue.

Byproduct	Plausible Formation Mechanism	Appearance in Analysis	Mitigation Strategy
Mono-alkylated Product	Incomplete reaction where only one end of the 1,3-dibromopropane has reacted with the carbanion.	A more polar spot on TLC than the desired product. A peak with a lower molecular weight in GC-MS.	Increase the reaction time or temperature. Ensure an adequate amount of base is present to facilitate the second alkylation.
Polymerization of 1,3-dibromopropane	Under strongly basic conditions, 1,3-dibromopropane can undergo elimination to form cyclopropane or polymerize.	An insoluble, gummy material in the reaction mixture.	Maintain a controlled reaction temperature. Add the 1,3-dibromopropane slowly to the reaction mixture.
Hydrolysis of the Nitrile	The nitrile group can be hydrolyzed to a carboxylic acid or an amide under prolonged exposure to strong base at elevated temperatures.	A very polar, baseline spot on TLC (for the carboxylate).	Use the minimum necessary reaction time and temperature. Work up the reaction promptly after completion.
Isonitrile Formation	A minor byproduct from the reaction of the ambident cyanide ion at the nitrogen atom.[5]	Difficult to distinguish from the nitrile by TLC alone. May be identified by its characteristic IR stretch or by mass spectrometry.	Using a polar aprotic solvent like DMSO can sometimes favor nitrile formation.[5]

Caption: Potential reaction pathways leading to byproducts.

Problem 3: Difficulty in Product Purification

Even with a good yield, isolating the pure 1-(4-Methoxyphenyl)cyclobutanecarbonitrile can be challenging due to the presence of unreacted starting materials, byproducts, or the phase-transfer catalyst.

Purification Method	Common Issue	Troubleshooting Steps
Column Chromatography	The product streaks or does not separate well from impurities.	* Solvent System Optimization: Start with a non-polar eluent (e.g., hexane) and gradually increase the polarity with a more polar solvent (e.g., ethyl acetate). A gradient elution is often effective. * Silica Gel Deactivation: For compounds that may be sensitive to acidic silica gel, neutralize the silica gel with a small amount of triethylamine in the eluent.
Crystallization/Recrystallization	The product oils out or does not crystallize.	* Solvent Screening: Experiment with a variety of solvents and solvent mixtures (e.g., ethanol/water, isopropanol, hexanes/ethyl acetate). * Seeding: If a small amount of pure product is available, use it to seed the supersaturated solution. * Slow Cooling: Allow the solution to cool slowly to promote the formation of well-defined crystals.
Distillation	The product co-distills with impurities or decomposes at high temperatures.	* Vacuum Distillation: Use a high-vacuum pump to lower the boiling point of the product and minimize thermal decomposition. * Fractional Distillation: If the boiling points of the product and impurities are sufficiently different, use a fractional distillation column for better separation.

Experimental Protocol: Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

This protocol is a starting point and may require optimization based on your specific laboratory conditions and reagent purity.

Materials:

• 4-Methoxyphenylacetonitrile

• 1,3-Dibromopropane

• 50% (w/v) Aqueous Sodium Hydroxide

• Tetrabutylammonium Bromide (TBAB)

• Toluene

• Diethyl Ether

• Saturated Brine Solution

• Anhydrous Magnesium Sulfate

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, add 4-methoxyphenylacetonitrile (1 equivalent), toluene (5-10 volumes), and tetrabutylammonium bromide (0.05 equivalents).

• Addition of Base: Begin vigorous stirring and add the 50% aqueous sodium hydroxide solution (5-10 equivalents).

• Addition of Alkylating Agent: Heat the mixture to 70 °C. Add 1,3-dibromopropane (1.1 equivalents) dropwise via the dropping funnel over 30-60 minutes.

• Reaction Monitoring: Maintain the reaction at 70-80 °C and monitor its progress by TLC or GC-MS. The reaction is typically complete within 4-8 hours.

• Workup: Cool the reaction mixture to room temperature. Add water to dissolve any precipitated salts. Separate the organic layer.

• Extraction: Extract the aqueous layer with diethyl ether (2 x 3 volumes).

• Washing and Drying: Combine the organic layers and wash with saturated brine. Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient).

References

• Makosza, M. (2000). Phase-transfer catalysis. A general and efficient method for synthesis. Pure and Applied Chemistry, 72(7), 1399-1403.
• Organic Syntheses. (2018). 1-Phenylcyclopentane-1-carbonitrile. Org. Synth. 2018, 95, 225-240.
• Starks, C. M. (1971). Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts. Journal of the American Chemical Society, 93(1), 195-199.

• Phase-Transfer Catalysis in Pharmaceutical Industry. (n.d.). Retrieved from [Link]

• Industrial Phase-Transfer Catalysis. (n.d.). Retrieved from [Link]

• Organic Syntheses. (1956). p-METHOXYPHENYLACETONITRILE. Org. Synth. 1956, 36, 50.

Sources

• 1. science24.com [science24.com]
• 2. ijirset.com [ijirset.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Process Optimization for Industrial Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

This guide is designed for researchers, scientists, and drug development professionals engaged in the industrial-scale synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. It provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to optimize reaction yield, purity, and overall process efficiency.

Overview of the Core Synthesis Strategy

The most robust and scalable industrial synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile involves the C-alkylation of p-methoxyphenylacetonitrile with 1,3-dibromopropane. This reaction is optimally performed under phase-transfer catalysis (PTC) conditions. PTC is an efficient methodology for reactions between reactants in immiscible phases (typically aqueous and organic), enhancing reaction rates and yields while often allowing for milder conditions.[1][2]

The general reaction scheme is as follows:

• Reactants: p-Methoxyphenylacetonitrile and 1,3-dibromopropane.

• Base: Concentrated aqueous sodium hydroxide (NaOH) to deprotonate the acidic α-carbon of the nitrile.

• Catalyst: A quaternary ammonium salt, such as Tetrabutylammonium Bromide (TBAB), to shuttle the generated carbanion from the aqueous phase to the organic phase.[3]

• Solvent: A water-immiscible organic solvent like toluene or chlorobenzene.

Below is a high-level workflow for the entire process.

Caption: High-level workflow for the industrial synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the synthesis, providing explanations and actionable solutions.

Low Reaction Yield or Stalled Reaction

Question: My reaction has stalled, or the final yield is significantly lower than expected. What are the primary causes?

Answer: Low yield is a multifaceted issue. A systematic approach is required to diagnose the root cause.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting decision tree for low reaction yield.

Detailed Breakdown of Potential Issues:

• Ineffective Phase Transfer: The catalyst is the engine of this reaction.

  • Cause: The quaternary ammonium salt may be degraded, wet, or simply inefficient. Agitation may also be insufficient to create the surface area needed for inter-phase transport.

  • Solution: Ensure the PTC is from a reliable source and stored under dry conditions. On an industrial scale, verify that the vessel's agitation (RPM) is sufficient to ensure good mixing of the two phases.

• Side Reactions: The strong basic conditions can promote undesired pathways. The most common side products are summarized below.

Impurity Name	Structure Sketch	Formation Cause	Mitigation Strategy
Isonitrile Isomer	R-N≡C	The cyanide ion is an ambident nucleophile; attack can occur via the nitrogen atom. This is favored in certain solvent systems.[4]	Use a polar aprotic solvent. The SN2 reaction with alkali cyanides generally favors nitrile formation.[4]
Dialkylated Product	(p-MeO-Ph)(CN)C-(CH₂)₃-C(CN)(Ph-OMe-p)	A second molecule of the p-methoxyphenylacetonitrile carbanion displaces the remaining bromide from the mono-alkylated intermediate.	Use a slight excess of 1,3-dibromopropane. Control the rate of base addition to keep the instantaneous concentration of the carbanion low.
Allyl Bromide	CH₂=CH-CH₂-Br	Elimination (E2) reaction on 1,3-dibromopropane promoted by the strong base.	Maintain the reaction temperature below 60°C. Ensure the base is added subsurface into the organic phase where it is consumed quickly.

• Poor Reagent Quality:

  • Cause: Moisture in the solvent or reagents can consume the base and inhibit the reaction.[5] Impurities in the 1,3-dibromopropane (e.g., 1,2-dibromopropane) will lead to different products.

  • Solution: Use reagents with >99% purity. Ensure solvents are appropriately dried before use.

Work-up and Purification Challenges

Question: I am struggling with a persistent emulsion during aqueous work-up, and my product purity is low after crystallization. What should I do?

Answer: These are common downstream processing issues, particularly with PTC-mediated reactions.

• Emulsion Formation:

  • Cause: The phase-transfer catalyst itself acts as a surfactant, stabilizing the oil-in-water or water-in-oil mixture.

  • Solutions:

    • Increase Ionic Strength: Add a saturated sodium chloride solution (brine) during the wash steps. This increases the polarity of the aqueous phase, helping to "break" the emulsion.

    • Temperature Adjustment: Gently warming the mixture can sometimes decrease viscosity and aid separation.

    • Solvent Addition: Adding more of the organic solvent can help coalesce the dispersed phase.

    • Filtration: Passing the emulsion through a pad of a filter aid like Celite® can physically disrupt the emulsion droplets.

• Low Purity After Crystallization:

  • Cause: The crude product may contain impurities with similar solubility profiles to the desired product, leading to co-crystallization. Oiling out, rather than crystallizing, is also a common issue if the solvent system is not optimal.

  • Solutions:

    • Solvent Screening: The choice of crystallization solvent is critical. Isopropanol, ethanol, or a heptane/ethyl acetate mixture are good starting points. An ideal solvent should dissolve the product well at elevated temperatures but poorly at room or sub-zero temperatures.

    • Pre-Purification: If the crude is highly impure, consider a quick filtration through a plug of silica gel to remove polar baseline impurities before attempting crystallization.

    • Controlled Cooling: A slow, controlled cooling rate is essential for forming large, pure crystals. Crash-cooling will trap impurities.

    • Seeding: Adding a small crystal of pure product to the supersaturated solution can initiate crystallization and promote the formation of the correct crystal habit.

Safety: Handling Sodium Cyanide

Question: What are the absolute critical safety protocols for handling sodium cyanide (NaCN) on an industrial scale?

Answer: Sodium cyanide is highly toxic, and its handling requires stringent safety protocols. The primary hazard is the generation of extremely poisonous hydrogen cyanide (HCN) gas.[6]

CRITICAL SAFETY DIRECTIVES:

• Prevent HCN Generation:

  • pH Control: NEVER allow sodium cyanide to come into contact with acids or water with a pH below 11.[7][8] The reaction mixture and all waste streams must be maintained at a high pH (typically >12) by ensuring an excess of NaOH.[8]

  • Ventilation: All operations must be conducted in a well-ventilated area, preferably within a contained system with dedicated scrubbers for off-gassing.[7]

• Personal Protective Equipment (PPE):

  • Mandatory PPE includes chemical-resistant gloves (e.g., butyl rubber), splash-proof goggles, a face shield, and chemical-resistant coveralls.[6]

  • For handling solid NaCN or in areas with potential for HCN exposure, a full-face respirator with a cyanide-specific cartridge or a self-contained breathing apparatus (SCBA) is required.[6]

• Emergency Preparedness:

  • Antidote Availability: An emergency cyanide antidote kit (containing items like amyl nitrite inhalants and sodium thiosulfate for injection) must be immediately accessible, and personnel must be trained in its administration.[8][9]

  • Emergency Showers & Eyewash Stations: Must be located in the immediate vicinity of the handling area.[9]

  • Spill Response: Have a dedicated spill kit with a neutralizing agent (e.g., a solution of sodium hypochlorite and soda ash) ready. Only trained personnel in full PPE should manage spills.[6]

PTC Catalytic Cycle Mechanism

The diagram below illustrates how the phase-transfer catalyst facilitates the reaction between the water-soluble base and the organic-soluble reactants.

Caption: Mechanism of the Phase-Transfer Catalysis cycle.

Detailed Experimental Protocols

Protocol 1: Gram-Scale Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Disclaimer: This protocol is for informational purposes and should only be performed by qualified chemists in a suitable laboratory setting with all necessary safety precautions in place.

Reagents & Equipment:

• p-Methoxyphenylacetonitrile (1.0 eq)

• 1,3-Dibromopropane (1.2 eq)

• Tetrabutylammonium Bromide (TBAB) (0.05 eq)

• Toluene (10 vol)

• Sodium Hydroxide, 50% aqueous solution (w/w) (3.0 eq)

• Jacketed glass reactor with overhead stirrer, condenser, and thermocouple

• Addition funnel

Procedure:

• Charging: To the reactor, charge toluene (10 vol), p-methoxyphenylacetonitrile (1.0 eq), 1,3-dibromopropane (1.2 eq), and TBAB (0.05 eq).

• Inerting: Purge the reactor with nitrogen.

• Heating & Agitation: Begin stirring at 300-400 RPM and heat the mixture to 40°C.

• Base Addition: Slowly add the 50% NaOH solution (3.0 eq) via the addition funnel over 2-3 hours. Maintain the internal temperature between 40-50°C. An exotherm will be observed.

• Reaction Monitoring: After the addition is complete, maintain the batch at 45°C. Monitor the reaction progress by taking aliquots every hour and analyzing by HPLC (see Protocol 2). The reaction is considered complete when <1% of the starting p-methoxyphenylacetonitrile remains.

• Quenching: Once complete, cool the reaction to 20-25°C. Slowly add water (5 vol) to quench the reaction and dissolve the sodium salts.

• Work-up:

  • Stop agitation and allow the layers to separate.

  • Drain the lower aqueous layer.

  • Wash the organic layer with saturated brine solution (2 x 3 vol).

• Solvent Swap & Crystallization:

  • Concentrate the organic layer under reduced pressure to remove the toluene.

  • Add isopropanol (5 vol) to the resulting oil and heat to 60-70°C to ensure complete dissolution.

  • Slowly cool the solution to 0-5°C over 4-6 hours to induce crystallization.

  • Hold at 0-5°C for at least 2 hours.

• Isolation & Drying:

  • Filter the resulting slurry and wash the cake with cold isopropanol (1 vol).

  • Dry the solid product in a vacuum oven at 50°C until constant weight is achieved.

Protocol 2: In-Process Control (IPC) by HPLC

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient: Start at 50% B, ramp to 95% B over 10 minutes, hold for 2 minutes, return to 50% B and equilibrate.

• Flow Rate: 1.0 mL/min

• Detector: UV at 225 nm

• Sample Prep: Dilute a small aliquot of the reaction mixture in acetonitrile.

References

• BenchChem Technical Support. (n.d.). Improving reaction yield for nitrile synthesis. Retrieved from BenchChem.[5]

• United Chemical. (2024, December 23). Guidelines for Safe and Scientific Use of Sodium Cyanide.[7]

• Camachem. (n.d.). 7 Safety Measures I Should Know While Handling Sodium Cyanide.[10]

• Taekwang Industrial Co., Ltd. (2012). Sodium Cyanide Safety Handling Guide.[8]

• United Chemical. (2025, June 27). Sodium Cyanide Safety Precautions Guide for Daily Exposure.[6]

• Cyanco. (n.d.). SODIUM CYANIDE (NaCN) Safety and Handling Guidance.[9]

• Quora. (2018, February 10). What are the limitations of Friedel Craft reactions?.[11]

• Chemistry Steps. (n.d.). Preparation of Nitriles.[12]

• Makosza, M. (n.d.). PHASE TRANSFER CATALYSIS IN PHARMACEUTICAL INDUSTRY – WHERE ARE WE?. Polish Journal of Chemistry.[1]

• Sciencemadness Wiki. (2024, March 11). Kolbe nitrile synthesis.[4]

• Zhang, Y., et al. (2022, August 12). A Minireview of Phase-Transfer Catalysis and Recent Trends. International Journal of Molecular Sciences.[13]

• Little Flower College Guruvayoor. (n.d.). Phase transfer catalyst.[3]

• Industrial Phase-Transfer Catalysis. (n.d.). Industrial Phase-Transfer Catalysis.[14]

• CRDEEP Journals. (n.d.). Phase-Transfer Catalysis in Organic Syntheses.[2]

Sources

• 1. ptfarm.pl [ptfarm.pl]
• 2. crdeepjournal.org [crdeepjournal.org]
• 3. littleflowercollege.edu.in [littleflowercollege.edu.in]
• 4. Kolbe nitrile synthesis - Sciencemadness Wiki [sciencemadness.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. unitedchemicalcn.com [unitedchemicalcn.com]
• 7. unitedchemicalcn.com [unitedchemicalcn.com]
• 8. taekwang.co.kr [taekwang.co.kr]
• 9. taekwang.co.kr [taekwang.co.kr]
• 10. camachem.com [camachem.com]
• 11. quora.com [quora.com]
• 12. Preparation of Nitriles - Chemistry Steps [chemistrysteps.com]
• 13. biomedres.us [biomedres.us]
• 14. phasetransfer.com [phasetransfer.com]

handling and storage issues of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

This guide is designed to provide researchers, scientists, and drug development professionals with in-depth technical support for the handling, storage, and use of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. Our goal is to move beyond basic safety data to address the practical, real-world challenges you may encounter in your experiments.

I. Quick Reference: Compound Properties

For your convenience, key physical and safety data are summarized below.

Property	Value	Source(s)
CAS Number	29786-45-6	[1]
Molecular Formula	C12H13NO	[1]
Molecular Weight	187.24 g/mol	[1]
Physical Form	Liquid
Storage Temperature	Room Temperature	[1][2]
Purity	Typically ≥95%
Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritation
Signal Word	Warning

II. Frequently Asked Questions (FAQs)

Storage & Handling

Q1: What are the optimal long-term storage conditions for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile?

A1: For long-term stability, the compound should be stored at room temperature in a tightly sealed container.[1] To prevent potential degradation from atmospheric moisture or reactive gases, it is best practice to store it in a dry, well-ventilated area.[3][4] Some suppliers also recommend storing the material under a nitrogen atmosphere, which can be beneficial for preventing slow oxidation over extended periods.[4]

Q2: I've received the compound and it appears to be a liquid. Is this correct?

A2: Yes, 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a liquid at room temperature. If you receive it as a solid, it may have been exposed to cold temperatures during shipping. Allow it to slowly warm to room temperature before use.

Q3: What personal protective equipment (PPE) is necessary when handling this compound?

A3: Given its classification as a skin and eye irritant (H315, H319), appropriate PPE is crucial. Always wear chemical safety goggles that meet OSHA or EN166 standards, along with nitrile gloves and a lab coat.[3] All handling should be performed in a certified chemical fume hood to avoid inhalation of any potential vapors.[4]

Q4: Can I store this compound in a standard glass bottle?

A4: Yes, a standard, well-sealed amber glass bottle is a suitable container for storage. The amber color will protect the compound from potential light-induced degradation, although no specific light sensitivity is noted in the available literature. Ensure the cap is tightly sealed to prevent exposure to air and moisture.

III. Troubleshooting Guide

This section addresses specific issues that may arise during the use of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile in your experiments.

Visual Inspection & Purity Concerns

Q5: My sample of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile has developed a yellow tint over time. Is it still usable?

A5: A slight yellowing may not necessarily indicate significant degradation, but it does warrant further investigation. This discoloration could be due to minor oxidation or the presence of impurities. Before proceeding with a critical experiment, it is highly recommended to assess the purity of the material. A simple TLC analysis against a fresh or stored-under-inert-gas sample can be a quick check. For more quantitative results, techniques like GC-MS or ¹H NMR are advisable to identify any new species and determine the remaining purity of the starting material.

Q6: My reaction with 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is giving a lower yield than expected. Could the starting material be the issue?

A6: Yes, the purity and integrity of the starting material are critical for reaction outcomes. If you suspect an issue, consider the following troubleshooting workflow:

Caption: Troubleshooting workflow for low reaction yield.

Reactivity & Side Reactions

Q7: I am attempting a hydrolysis of the nitrile group to a carboxylic acid, but the reaction is sluggish. What could be the cause?

A7: The hydrolysis of nitriles, especially sterically hindered ones like this, can be challenging. Both acidic and basic conditions can be employed, but reaction parameters are key.

• Under acidic conditions: Strong acids like concentrated HCl or H₂SO₄ are typically required, often with heating. If the reaction is slow, consider increasing the reaction temperature or using a co-solvent like acetic acid to improve solubility.

• Under basic conditions: Strong bases like NaOH or KOH in a high-boiling solvent (e.g., ethylene glycol) are effective. If you are observing a slow reaction, ensure your base concentration is sufficient and that the temperature is high enough to drive the reaction to completion. Be aware that harsh basic conditions can potentially lead to side reactions on other parts of the molecule.

Q8: Are there any known degradation pathways for this compound under common reaction conditions?

A potential, though less common, issue could be reactions involving the cyclobutane ring, which can undergo ring-opening reactions under certain catalytic or high-energy conditions, though this is less likely under standard synthetic transformations.

IV. Experimental Protocols

Protocol 1: Small-Scale Purity Check by TLC

• Sample Preparation: Dissolve a small amount (1-2 mg) of your 1-(4-Methoxyphenyl)cyclobutanecarbonitrile sample in a suitable solvent like dichloromethane or ethyl acetate (0.5 mL).

• Spotting: On a silica gel TLC plate, spot your sample alongside a reference sample if available.

• Elution: Develop the plate in a TLC chamber with an appropriate solvent system (e.g., 20% ethyl acetate in hexanes).

• Visualization: Visualize the plate under UV light (254 nm). The presence of multiple spots for your sample that are not present in the reference would indicate impurities.

V. References

• 4-METHOXYPHENYL ACETONITRILE - Sdfine. (URL: [Link])

• Cyclohexanecarbonitrile, 1-(4-methoxyphenyl)- - ChemBK. (URL: [Link])

• Kinetics and mechanism of cymoxanil degradation in buffer solutions - PubMed. (URL: [Link])

• p-METHOXYPHENYLACETONITRILE - Organic Syntheses Procedure. (URL: [Link])

• Synthesis of cyclobutane lignans via an organic single electron oxidant–electron relay system - SciSpace. (URL: [Link])

• Identification of the major degradation pathways of ticagrelor - PubMed. (URL: [Link])

• Cyclopropanecarbonitrile, 1-(p-chlorophenyl)-2-(p-methoxyphenyl)- - the NIST WebBook. (URL: [Link])

• EP1249447B1 - Intermediate for the production of 1-[2-dimethylamino-1-(4-methoxyphenyl)-ethyl]-cyclohexanol - Google Patents. (URL: )

• Cyanocyclobutane | C5H7N | CID 78148 - PubChem - NIH. (URL: [Link])

• Anisylacetone | C11H14O2 | CID 61007 - PubChem - NIH. (URL: [Link])

Sources

• 1. 29786-45-6|1-(4-Methoxyphenyl)cyclobutanecarbonitrile|BLD Pharm [bldpharm.com]
• 2. chembk.com [chembk.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. Kinetics and mechanism of cymoxanil degradation in buffer solutions - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile for Pharmaceutical Research and Development

Introduction

1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a key building block in the synthesis of various pharmaceutical compounds, valued for its unique four-membered carbocyclic core and the electronic properties imparted by the methoxy-substituted aryl group. The efficient and scalable synthesis of this intermediate is of paramount importance to researchers in drug discovery and development. This guide provides an in-depth comparison of two prominent synthetic routes to 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, offering detailed experimental protocols, a thorough analysis of their respective advantages and disadvantages, and the underlying mechanistic principles. This document is intended to empower researchers to make informed decisions when selecting a synthetic strategy tailored to their specific laboratory or process chemistry needs.

Route 1: Phase-Transfer Catalyzed Alkylation of 4-Methoxyphenylacetonitrile

This classical and robust approach involves the direct formation of the cyclobutane ring through the dialkylation of the active methylene group of 4-methoxyphenylacetonitrile with a suitable 1,3-dihalopropane. The use of a phase-transfer catalyst is crucial for facilitating the reaction between the aqueous base and the organic substrate, leading to improved yields and milder reaction conditions.

Reaction Scheme:

Caption: Route 1: Phase-Transfer Catalyzed Cycloalkylation.

Mechanistic Rationale

The reaction proceeds via a well-established phase-transfer catalysis mechanism. The quaternary ammonium salt, such as tetrabutylammonium bromide (TBAB), facilitates the transfer of hydroxide ions from the aqueous phase to the organic phase. The hydroxide ion then deprotonates the acidic α-carbon of 4-methoxyphenylacetonitrile, generating a carbanion. This carbanion acts as a nucleophile, attacking one of the electrophilic carbons of 1,3-dibromopropane in an SN2 reaction. A second intramolecular SN2 reaction then occurs, with the newly formed carbanion displacing the second bromide to form the cyclobutane ring.[1][2]

Caption: Mechanism of Phase-Transfer Catalyzed Alkylation.

Detailed Experimental Protocol

Materials:

• 4-Methoxyphenylacetonitrile (1.0 eq)

• 1,3-Dibromopropane (1.2 eq)

• Sodium hydroxide (50% aqueous solution, 5.0 eq)

• Tetrabutylammonium bromide (TBAB) (0.05 eq)

• Toluene

• Deionized water

• Brine solution

• Anhydrous magnesium sulfate

Procedure:

• To a round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a thermometer, add 4-methoxyphenylacetonitrile, toluene, and tetrabutylammonium bromide.

• Begin vigorous stirring and heat the mixture to 60°C.

• Slowly add the 50% sodium hydroxide solution dropwise over 30 minutes, ensuring the temperature does not exceed 70°C.

• After the addition of the base, add 1,3-dibromopropane dropwise over 30 minutes.

• Maintain the reaction mixture at 65-70°C with vigorous stirring for 4-6 hours. Monitor the reaction progress by TLC or GC.

• Upon completion, cool the reaction mixture to room temperature and add deionized water.

• Separate the organic layer and extract the aqueous layer with toluene (2x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Route 2: Grignard Reaction followed by Cyanation of the Tertiary Alcohol

This two-step route first involves the synthesis of the intermediate 1-(4-methoxyphenyl)cyclobutanol, followed by its conversion to the target nitrile. This pathway offers an alternative disconnection approach and can be advantageous if the starting materials are more readily available or cost-effective.

Reaction Scheme:

Caption: Route 2: Two-Step Synthesis via a Cyclobutanol Intermediate.

Mechanistic Rationale

Step 1: Grignard Reaction: The synthesis of the tertiary alcohol proceeds through the nucleophilic addition of the Grignard reagent, 4-methoxyphenylmagnesium bromide, to the electrophilic carbonyl carbon of cyclobutanone.[3][4] The Grignard reagent is prepared in situ from 4-bromoanisole and magnesium metal.[5]

Step 2: Ritter Reaction: The cyanation of the tertiary alcohol is proposed to occur via a Ritter-type reaction.[6][7][8] In the presence of a strong acid, the tertiary alcohol is protonated, and subsequent loss of water generates a stable tertiary carbocation. The nitrile (in this case, from trimethylsilyl cyanide) then acts as a nucleophile, attacking the carbocation to form a nitrilium ion intermediate. Hydrolysis of the nitrilium ion upon workup yields the final amide, which in the context of using TMSCN and acidic workup, can lead to the nitrile.

Caption: Proposed Mechanism for the Ritter-type Cyanation.

Detailed Experimental Protocol

Step 1: Synthesis of 1-(4-Methoxyphenyl)cyclobutanol

Materials:

• Magnesium turnings (1.1 eq)

• 4-Bromoanisole (1.0 eq)

• Anhydrous tetrahydrofuran (THF)

• Iodine (a small crystal)

• Cyclobutanone (1.0 eq)

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), place the magnesium turnings and a small crystal of iodine.

• Add a small amount of anhydrous THF and a few drops of 4-bromoanisole to initiate the Grignard reaction (indicated by the disappearance of the iodine color and gentle reflux).

• Slowly add the remaining 4-bromoanisole dissolved in anhydrous THF to maintain a gentle reflux. After the addition is complete, stir the mixture at room temperature for 1 hour.

• Cool the Grignard reagent to 0°C in an ice bath.

• Slowly add a solution of cyclobutanone in anhydrous THF dropwise.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-3 hours.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure to obtain the crude alcohol, which can be purified by column chromatography or used directly in the next step.

Step 2: Cyanation of 1-(4-Methoxyphenyl)cyclobutanol

Materials:

• 1-(4-Methoxyphenyl)cyclobutanol (1.0 eq)

• Trimethylsilyl cyanide (TMSCN) (1.5 eq)

• Concentrated sulfuric acid (catalytic amount)

• Anhydrous dichloromethane (CH2Cl2)

• Saturated aqueous sodium bicarbonate solution

• Brine solution

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve 1-(4-methoxyphenyl)cyclobutanol in anhydrous dichloromethane.

• Cool the solution to 0°C in an ice bath.

• Slowly add trimethylsilyl cyanide, followed by the dropwise addition of a catalytic amount of concentrated sulfuric acid.

• Stir the reaction mixture at 0°C for 1 hour and then allow it to warm to room temperature and stir for an additional 4-6 hours. Monitor the reaction by TLC or GC.

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and extract the aqueous layer with dichloromethane (2x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Comparison of Synthesis Routes

Feature	Route 1: Phase-Transfer Catalyzed Alkylation	Route 2: Grignard Reaction and Cyanation
Number of Steps	1	2
Starting Materials	4-Methoxyphenylacetonitrile, 1,3-Dibromopropane	4-Bromoanisole, Magnesium, Cyclobutanone, TMSCN
Reagent Hazards	1,3-Dibromopropane (lachrymator, toxic), Concentrated NaOH (corrosive)	Grignard reagents (moisture-sensitive, flammable), TMSCN (highly toxic), Concentrated H2SO4 (corrosive)
Reaction Conditions	Moderate temperature (60-70°C)	Grignard: 0°C to RT; Cyanation: 0°C to RT
Typical Yield	Moderate to Good	Good (over two steps)
Scalability	Generally good, amenable to industrial scale-up	Grignard reaction is scalable, but handling of TMSCN on a large scale requires specialized equipment and safety protocols.
Purification	Vacuum distillation or column chromatography	Column chromatography for both steps
Atom Economy	Lower, due to the formation of two moles of NaBr as a byproduct.	Higher for the Grignard step, but the cyanation step generates siloxane byproducts.

Discussion and Recommendations

Route 1: Phase-Transfer Catalyzed Alkylation is a highly attractive method due to its single-step nature and the use of relatively inexpensive starting materials. The phase-transfer catalysis conditions are well-established and generally lead to good yields. This route is often preferred for its operational simplicity and scalability, making it a strong candidate for large-scale production. However, the reaction can sometimes be challenging to optimize, and the formation of polymeric byproducts is a potential issue if the reaction is not carefully controlled.

Route 2: Grignard Reaction followed by Cyanation offers a convergent approach that can be advantageous if the starting materials are more readily available or if a modular synthesis is desired. The Grignard reaction to form the tertiary alcohol is typically high-yielding and reliable. The subsequent cyanation via a Ritter-type reaction provides a means to install the nitrile group on a pre-formed cyclobutane ring. A significant drawback of this route is the use of highly toxic trimethylsilyl cyanide, which requires stringent safety precautions. The two-step nature of this route also adds to the overall process time and may lead to a lower overall yield compared to a well-optimized single-step process.

References

• CRDEEP Journals. (2014). Phase-Transfer Catalysis in Organic Syntheses. [Link]

• Fiveable. (n.d.). 4-methoxyphenylmagnesium bromide Definition. [Link]

• Myers, A. G. (n.d.). Grignard Reaction. [Link]

• Organic Chemistry Portal. (2019). Ritter Reaction. [Link]

• PrepChem. (n.d.). Synthesis of 4-methoxyphenylmagnesium bromide. [Link]

• Wikipedia. (2023). Ritter reaction. [Link]

Sources

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• 2. crdeepjournal.org [crdeepjournal.org]
• 3. web.mnstate.edu [web.mnstate.edu]
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• 5. fiveable.me [fiveable.me]
• 6. Ritter reaction - Wikipedia [en.wikipedia.org]
• 7. Ritter Reaction [organic-chemistry.org]
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A Comparative Guide to Venlafaxine Synthesis: An Analysis of Precursor Efficiency and Pathway Viability

This guide provides an in-depth comparison of synthetic routes to Venlafaxine, a prominent serotonin-norepinephrine reuptake inhibitor (SNRI). Our analysis focuses on the performance, scalability, and practicality of various chemical precursors, offering a critical resource for researchers, chemists, and professionals in drug development. While this document explores multiple pathways, we will begin by addressing the titular compound, 1-(4-methoxyphenyl)cyclobutanecarbonitrile, and its relevance—or lack thereof—in mainstream Venlafaxine synthesis before delving into more established precursors.

Venlafaxine's structure is characterized by a 1-[2-(dimethylamino)-1-(4-methoxyphenyl)ethyl]cyclohexanol core.[1] It is important to note that 1-(4-methoxyphenyl)cyclobutanecarbonitrile, which contains a four-membered cyclobutane ring, is not a direct or commonly cited precursor for the synthesis of Venlafaxine, which requires a six-membered cyclohexanol ring. The primary focus of established industrial and academic syntheses revolves around precursors that can efficiently construct this specific cyclohexanol moiety. This guide will therefore compare the most prevalent and well-documented precursor, 4-methoxyphenylacetonitrile , against other viable alternatives.

The Benchmark Pathway: Synthesis via 4-Methoxyphenylacetonitrile

The most widely adopted synthetic strategy for Venlafaxine begins with 4-methoxyphenylacetonitrile. This route is typically a three-step process, valued for its use of readily available starting materials. However, it presents challenges regarding reaction conditions and reagent selection, particularly for large-scale production.[2]

The general workflow is as follows:

Figure 2: A simplified Grignard-based approach to Venlafaxine synthesis.

This family of routes can reduce the total number of synthetic steps but may require more complex starting materials. The asymmetric variant is particularly valuable for producing enantiomerically pure Venlafaxine, which has distinct pharmacological properties for each enantiomer. [3]

Synthesis from Anisole

Another pathway begins with the more fundamental starting material, anisole. This route typically involves:

• Friedel-Crafts acylation of anisole with chloroacetyl chloride.

• Amination of the resulting chloroacetyl derivative with dimethylamine to form a ketone.

• Reaction of this ketone with cyclohexylmagnesium bromide to yield Venlafaxine. [4][5] This approach builds the molecule from simpler precursors but involves more steps overall compared to the 4-methoxyphenylacetonitrile route.

Quantitative Comparison of Synthetic Pathways

The choice of a synthetic route in a professional setting is dictated by a multi-faceted analysis of yield, cost, safety, and scalability. The following table summarizes key performance indicators for the discussed pathways.

Parameter	Route 1: 4-Methoxyphenylacetonitrile	Route 2: Grignard-Based (Racemic)	Route 3: From Anisole
Typical Overall Yield	~25% (original patent) [2]to 55-62% (improved processes) [6][7]	65% (racemic) [8]	Variable, generally lower due to more steps
Number of Key Steps	3	1-2 (from advanced intermediates)	3+
Key Reagents	NaOMe, Pd/C, HCHO/HCOOH	Grignard Reagents (e.g., C₆H₁₁MgBr)	AlCl₃, Dimethylamine, Grignard Reagents
Major Safety Concerns	Use of n-BuLi/LDA in older methods; hydrogen gas pressure. [4]	Handling of reactive Grignard reagents.	Use of Lewis acids (AlCl₃) and Grignard reagents.
Scalability	High, especially with improved, non-cryogenic methods. [2][9]	Moderate to High.	Moderate.
Impurity Profile	Potential for several process-related impurities that require control. [2][10]	Generally cleaner if starting materials are pure.	Multiple steps can introduce more impurities.

Experimental Protocols

Protocol 1: Improved Synthesis of Venlafaxine from 4-Methoxyphenylacetonitrile

This protocol is a synthesis of improved, scalable methods reported in the literature. [2][9] Step 1: Synthesis of (RS)-1-[cyano-(4-methoxyphenyl)methyl]cyclohexanol (4)

• To a stirred solution of methanol, add sodium methoxide.

• Add 4-methoxyphenylacetonitrile (1.0 eq) to the mixture.

• Cool the reaction mixture and add cyclohexanone (1.1 eq) dropwise, maintaining the temperature.

• Stir the mixture until the reaction is complete as monitored by TLC.

• Quench the reaction with water and adjust the pH to neutral with acetic acid.

• Extract the product with an organic solvent (e.g., toluene).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the product, typically as a solid. (Expected Yield: ~91%) [2] Step 2: Synthesis of 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol (5)

• Charge an autoclave with the nitrile intermediate from Step 1 (1.0 eq), acetic acid, and 10% Palladium on Carbon (Pd/C) catalyst.

• Pressurize the autoclave with hydrogen gas (e.g., 10-15 kg/cm ²).

• Heat the mixture to 50-55 °C and maintain stirring until hydrogen uptake ceases and TLC confirms the disappearance of the starting material. [9]4. Cool the reactor, release the pressure, and filter the catalyst.

• Evaporate the filtrate under reduced pressure. Co-evaporate with a solvent like o-xylene to remove residual acetic acid.

• Treat the residue with a base (e.g., aqueous ammonia) and extract the free amine product. (Yield after conversion from salt: ~85-90%)

Step 3: Synthesis of Venlafaxine (1)

• Combine the primary amine from Step 2 (1.0 eq), formic acid, 40% aqueous formaldehyde, and water in a reaction vessel.

• Heat the mixture to reflux (90-98 °C) for approximately 19-20 hours. [4][9]3. Cool the reaction mass and wash with an organic solvent (e.g., chloroform) to remove non-basic impurities.

• Cool the aqueous layer and basify with a strong base (e.g., 48% NaOH solution).

• Extract the Venlafaxine free base with an organic solvent.

• Combine the organic extracts, dry, and concentrate. The free base can then be converted to the hydrochloride salt by treatment with HCl in a suitable solvent like isopropanol. (Overall Yield from amine: ~60-70%) [9]

Conclusion and Expert Recommendations

The synthesis of Venlafaxine is a well-trodden field, yet it offers a clear case study in process optimization for pharmaceutical manufacturing.

• For Industrial Production: The pathway starting from 4-methoxyphenylacetonitrile remains the most economically viable and scalable option. Modern iterations that replace hazardous reagents (n-BuLi) with safer alternatives (NaOMe, PTC) and expensive catalysts (Rhodium) with more cost-effective ones (Pd/C, Raney Nickel) are preferred. This route provides a robust framework for producing Venlafaxine with an overall yield exceeding 55-60% in a reproducible manner. [2][6][7]

• For Research & Development: Grignard-based syntheses offer greater flexibility and can be advantageous for creating analogs or for asymmetric synthesis. The ability to converge on the final product in fewer steps from complex intermediates is a significant benefit in a research context, particularly when exploring stereoselective synthesis to isolate the more active enantiomers. [8][3]

• Regarding 1-(4-Methoxyphenyl)cyclobutanecarbonitrile: Based on available literature, this compound is not a viable precursor for Venlafaxine synthesis due to the fundamental structural mismatch of the carbocyclic ring. Research efforts should remain focused on precursors that efficiently generate the required cyclohexanol scaffold.

Ultimately, the choice of precursor is a strategic decision balancing chemical efficiency, operational safety, cost of goods, and the specific objectives of the synthesis, whether for bulk manufacturing or exploratory research.

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A Comparative Analysis of Venlafaxine Synthesis Pathways for Optimal Cost-Effectiveness

For Researchers, Scientists, and Drug Development Professionals

In the competitive landscape of pharmaceutical manufacturing, the development of efficient and economically viable synthetic routes is paramount. This guide provides an in-depth analysis of various synthesis pathways for Venlafaxine, a widely prescribed serotonin-norepinephrine reuptake inhibitor (SNRI). By examining the nuances of different methodologies, from classic routes to modern improvements, this document aims to equip researchers and drug development professionals with the critical insights needed to select the most cost-effective and scalable synthesis strategy.

The Classic and Most Prevalent Pathway: A Focus on Process Optimization

The most common and extensively documented approach to Venlafaxine synthesis commences with the condensation of 4-methoxyphenylacetonitrile and cyclohexanone.[1] While the foundational steps remain consistent, significant variations in reagents and reaction conditions have been explored to enhance yield, purity, and cost-efficiency.

A pivotal step in this pathway is the nucleophilic addition of 4-methoxyphenylacetonitrile to cyclohexanone to form (RS)-1-[cyano-(4-methoxyphenyl)methyl]cyclohexanol. The choice of base for this reaction has a substantial impact on the process's feasibility and cost. Early syntheses employed strong and hazardous bases like n-butyllithium or lithium diisopropylamide (LDA) at cryogenic temperatures (-78 °C), which, while effective, present challenges for large-scale industrial production due to high costs and stringent safety requirements.[1][2]

More recent and cost-effective modifications have replaced these hazardous reagents with more manageable and economical alternatives like sodium methoxide in methanol.[1] This substitution not only mitigates safety concerns but also simplifies the reaction setup, contributing to a more favorable economic profile.

The subsequent reduction of the nitrile intermediate to the corresponding primary amine, (RS)-1-[2-amino-1-(4-methoxyphenyl) ethyl]cyclohexanol, is another critical juncture for process optimization. The original synthesis utilized a costly rhodium on alumina catalyst.[1][3] However, later developments have demonstrated the efficacy of more affordable catalysts such as Raney nickel or palladium on carbon, significantly reducing the overall cost of this step without compromising the yield or purity of the product.[1][3]

The final stage of this pathway involves the N,N-dimethylation of the primary amine to yield Venlafaxine. This is typically achieved through the Eschweiler-Clarke reaction, which utilizes a mixture of formaldehyde and formic acid.[2][3] This well-established and cost-effective method remains a staple in many Venlafaxine synthesis protocols.

Experimental Protocol: An Improved, Cost-Effective Synthesis[1]

Step 1: Condensation of 4-methoxyphenylacetonitrile and Cyclohexanone

• To a solution of sodium methoxide in methanol, add 4-methoxyphenylacetonitrile and cyclohexanone.

• Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC or HPLC).

• Quench the reaction with water and extract the product with a suitable organic solvent.

• Concentrate the organic layer to obtain (RS)-1-[cyano-(4-methoxyphenyl)methyl]cyclohexanol.

Step 2: Catalytic Hydrogenation

• Dissolve the nitrile intermediate from Step 1 in a suitable solvent (e.g., methanol or ethanol).

• Add a Raney nickel catalyst to the solution.

• Hydrogenate the mixture in an autoclave under hydrogen pressure at a controlled temperature.

• Upon completion, filter the catalyst and concentrate the filtrate to yield (RS)-1-[2-amino-1-(4-methoxyphenyl) ethyl]cyclohexanol.

Step 3: N,N-Dimethylation (Eschweiler-Clarke Reaction)

• To a mixture of the primary amine from Step 2, add formic acid and formaldehyde.

• Heat the reaction mixture at reflux until the reaction is complete.

• Cool the reaction mixture and basify with a suitable base (e.g., sodium hydroxide).

• Extract the Venlafaxine free base with an organic solvent.

• Isolate the final product as the hydrochloride salt by treating the free base with hydrochloric acid in a suitable solvent like isopropanol.

An Alternative Route Starting from Anisole

An alternative synthetic approach begins with the more readily available starting material, anisole. This pathway involves a different set of chemical transformations to construct the Venlafaxine molecule.

The synthesis initiates with the Friedel-Crafts acylation of anisole with chloroacetyl chloride to produce a chloroacetyl derivative. This intermediate is then subjected to amination with dimethylamine to introduce the nitrogen atom. The subsequent reduction of the carbonyl group to a hydroxyl group is typically achieved using a reducing agent like potassium borohydride.[2]

The resulting alcohol is then converted to a bromo-derivative using a reagent such as phosphorus tribromide. This bromide is then used to form a Grignard reagent by reacting it with magnesium. Finally, the Grignard reagent is reacted with cyclohexanone to yield Venlafaxine.[2][4]

While this route utilizes a different set of starting materials and intermediates, it involves multiple steps which can impact the overall yield and cost-effectiveness.

Asymmetric Synthesis: Targeting Specific Enantiomers

For the production of a single enantiomer of Venlafaxine, asymmetric synthesis strategies have been developed. These methods are crucial for producing drugs with improved therapeutic profiles and reduced side effects. One such approach involves an organocatalytic Michael addition, followed by regio-selective dehydration and selective epoxide ring opening to achieve the desired stereochemistry. While providing high enantiomeric purity, these routes often involve more complex and expensive catalysts and reagents, making them potentially less cost-effective for the production of racemic Venlafaxine.[5]

Comparative Analysis of Key Synthesis Pathways

To facilitate a clear comparison, the following table summarizes the key parameters of the discussed synthetic routes:

Feature	Classic Pathway (Optimized)	Anisole Route	Asymmetric Synthesis
Starting Materials	4-methoxyphenylacetonitrile, Cyclohexanone	Anisole, Chloroacetyl chloride, Cyclohexanone	Varies, often more complex starting materials
Key Reagents	Sodium methoxide, Raney Nickel, Formaldehyde, Formic acid	AlCl₃, Dimethylamine, KBH₄, PBr₃, Mg	Organocatalysts, Chiral reagents
Number of Steps	3-4	5-6	Multi-step
Overall Yield	~55-62%[1][6]	Generally lower than optimized classic route	Varies, often optimized for enantiomeric excess over yield
Cost of Reagents	Moderate (avoids expensive catalysts)	Moderate to High	High (due to specialized catalysts and reagents)
Scalability	High	Moderate	Lower, more complex for large-scale production
Key Advantages	High yield, cost-effective, well-established, scalable	Utilizes a different starting material	Produces a single enantiomer with high purity
Key Disadvantages	Requires careful control of reaction conditions	More steps, potentially lower overall yield	Higher cost, more complex process

Visualizing the Synthesis Pathways

To provide a clearer understanding of the chemical transformations involved, the following diagrams illustrate the primary synthetic routes discussed.

Diagram 1: The Optimized Classic Pathway

Caption: Synthesis of Venlafaxine starting from Anisole.

Conclusion

The cost-effectiveness of Venlafaxine synthesis is heavily influenced by the chosen pathway and the specific reagents employed. For large-scale, industrial production of racemic Venlafaxine, the optimized classic pathway starting from 4-methoxyphenylacetonitrile and cyclohexanone offers a compelling balance of high yield, operational simplicity, and economic viability. [1]The strategic replacement of hazardous and expensive reagents with safer, more affordable alternatives has been instrumental in enhancing the cost-effectiveness of this route.

While the anisole route provides a viable alternative with different starting materials, its multi-step nature may present challenges in achieving a comparable overall yield and cost profile. Asymmetric synthesis pathways, although essential for producing enantiomerically pure Venlafaxine, are inherently more complex and costly, making them better suited for specialized applications where the therapeutic benefits of a single enantiomer justify the increased production costs.

Ultimately, the selection of an optimal synthesis pathway requires a thorough evaluation of not only the direct costs of raw materials and reagents but also factors such as process safety, environmental impact, and the ease of scalability. This guide provides a foundational framework for such an analysis, empowering researchers and developers to make informed decisions in the synthesis of Venlafaxine.

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A Comparative Yield Analysis of Venlafaxine Intermediates: A Guide for Researchers and Drug Development Professionals

Introduction

Venlafaxine, a selective serotonin-norepinephrine reuptake inhibitor (SNRI), is a widely prescribed medication for the treatment of major depressive disorder, anxiety, and related conditions. The efficiency of its chemical synthesis is of paramount importance for pharmaceutical manufacturers, with the yield of key intermediates directly impacting the overall cost-effectiveness and sustainability of the production process. This guide provides an in-depth comparative analysis of the prevailing synthetic routes to venlafaxine, with a focus on the yields of its critical intermediates. By examining the underlying chemistry and process variables, we aim to equip researchers, scientists, and drug development professionals with the knowledge to make informed decisions in process optimization and scale-up.

Core Synthetic Strategies and Key Intermediates

The most prevalent and industrially significant synthetic pathway to venlafaxine commences with the condensation of 4-methoxyphenylacetonitrile and cyclohexanone. This route proceeds through two key intermediates:

• 1-[cyano-(4-methoxyphenyl)methyl]cyclohexanol (Intermediate I)

• 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol (Intermediate II)

The subsequent N-methylation of Intermediate II furnishes venlafaxine. Variations in reagents, catalysts, and reaction conditions at each of these stages define the different synthetic approaches, each with its own set of advantages and disadvantages in terms of yield, cost, safety, and environmental impact.

Comparative Analysis of Synthetic Routes

Route A: The Classical Approach

This route is based on the initially patented synthesis and often serves as a benchmark for newer, optimized methods.

Workflow for Route A:

Caption: Optimized synthetic route to venlafaxine.

This optimized route replaces the expensive and hazardous strong bases with more economical and safer alternatives like sodium hydroxide (NaOH) or sodium methoxide (NaOMe), often in the presence of a phase-transfer catalyst to enhance reaction rates. The costly rhodium catalyst is substituted with the more affordable Raney nickel for the hydrogenation step.

Causality Behind Experimental choices: The use of NaOH or NaOMe significantly reduces reagent costs and simplifies handling procedures compared to n-BuLi or LDA. While these bases are weaker, the use of a phase-transfer catalyst facilitates the reaction between the aqueous base and the organic reactants, driving the condensation to completion. Raney nickel, while perhaps requiring slightly harsher conditions (higher pressure and/or temperature) than rhodium, is a much more cost-effective catalyst for industrial-scale nitrile reduction. [1]The choice between different catalysts for nitrile hydrogenation is a critical factor influencing not only cost but also the selectivity towards the desired primary amine, minimizing the formation of secondary and tertiary amine byproducts. [1]

Comparative Yield Data of Venlafaxine Intermediates

The following table summarizes the reported yields for the key intermediates in the different synthetic routes. It is important to note that direct comparisons should be made with caution, as reaction conditions and scales can vary between studies.

Intermediate	Synthetic Route	Reagents and Conditions	Reported Yield (%)	Reference
Intermediate I	Classical (A)	4-methoxyphenylacetonitrile, cyclohexanone, n-BuLi, -78°C	Typically high, but specific yield often not isolated and reported	[2]
Intermediate I	Optimized (B)	4-methoxyphenylacetonitrile, cyclohexanone, NaOH, phase-transfer catalyst	98	[3]
Intermediate II	Classical (A)	Intermediate I, 5% Rh/Al₂O₃, H₂, NH₃/EtOH	Overall yield for this and next step is low	[4]
Intermediate II	Optimized (B)	Intermediate I, Raney Ni, H₂, Toluene/Water	66	[5]
Venlafaxine	Classical (A)	Intermediate II, HCHO, HCOOH	35 (from Intermediate I)	[4]
Venlafaxine	Optimized (B)	Intermediate II, HCHO, HCOOH	60 (from Intermediate II)	[4]
Overall Yield	Classical (A)	-	<30	[5]
Overall Yield	Optimized (B)	-	>62	[6]

Experimental Protocols

Synthesis of 1-[cyano-(4-methoxyphenyl)methyl]cyclohexanol (Intermediate I) - Optimized Protocol

Materials:

• 4-methoxyphenylacetonitrile

• Cyclohexanone

• Sodium hydroxide (NaOH)

• Tetrabutylammonium hydrogen sulfate (phase-transfer catalyst)

• Methanol

• Water

• Hexane

Procedure:

• To a magnetically stirred solution of sodium hydroxide (20 g, 0.5 mol) in methanolic water at 0°C, a mixture of 4-methoxyphenylacetonitrile (50 g, 0.340 mol) is added. [3]2. Cyclohexanone (49.9 g, 0.515 mol) dissolved in methanol is added slowly, followed by the addition of tetrabutylammonium hydrogen sulfate (5 g). [3]3. The reaction mixture is stirred for 6 hours at room temperature (25–30°C) and then filtered. [3]4. The residue is thoroughly washed with water (500 ml) and hexane (200 ml) to obtain the product. [3]5. Expected yield: ~82 g (98%). [3]

Synthesis of 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol (Intermediate II) - Optimized Protocol

Materials:

• 1-[cyano-(4-methoxyphenyl)methyl]cyclohexanol (Intermediate I)

• Raney Nickel

• Toluene

• Water

• Hydrogen gas

Procedure:

• The hydrogenation of the cyano-intermediate is carried out in the presence of toluene, water, and Raney nickel. [5]2. The reaction is conducted at 10-12°C under a hydrogen pressure of 4-5 kg/cm ² for 2 hours. [5]3. The temperature is then raised to 50°C and the hydrogen pressure is increased to 7-8 kg/cm ² for 7-8 hours. [5]4. Upon completion, the catalyst is filtered off, and the product is isolated from the reaction mixture.

• Expected yield: 66% with 99% HPLC purity. [5]

Synthesis of Venlafaxine from Intermediate II (Eschweiler-Clarke Reaction)

Materials:

• 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol (Intermediate II)

• Formaldehyde (aqueous solution, ~37%)

• Formic acid

Procedure:

• A mixture of Intermediate II, formaldehyde, and formic acid is heated. [4]2. The reaction involves the formation of an imine intermediate with formaldehyde, which is then reduced by formic acid to the methylated amine. [7]This process repeats to form the dimethylated product, venlafaxine. [7]The release of carbon dioxide drives the reaction to completion. [8]3. After the reaction is complete, the mixture is cooled and the product is isolated and purified.

• Expected yield: ~60%. [4]

Conclusion

The comparative analysis of synthetic routes for venlafaxine intermediates clearly demonstrates a significant evolution from the original patented process towards more industrially viable and cost-effective methods. The primary drivers for this optimization have been the replacement of expensive and hazardous reagents with cheaper, safer alternatives without compromising on yield. Specifically, the substitution of strong organolithium bases with sodium hydroxide in a phase-transfer system for the synthesis of Intermediate I, and the replacement of rhodium on alumina with Raney nickel for the preparation of Intermediate II, have been pivotal in enhancing the overall efficiency and economic feasibility of venlafaxine production. For researchers and drug development professionals, a thorough understanding of these synthetic nuances is crucial for process development, scale-up, and ultimately, for ensuring the affordable and sustainable supply of this important antidepressant.

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A Comparative Guide to the Validation of an HPLC Method for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile Analysis

In the landscape of pharmaceutical development, the journey of a new chemical entity (NCE) from discovery to a marketable drug is paved with rigorous analytical scrutiny. For a compound like 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a potential building block or active pharmaceutical ingredient (API), the ability to accurately and reliably quantify it is paramount. High-Performance Liquid Chromatography (HPLC) stands as the gold standard for this purpose, but the method itself must be proven "fit for purpose" through a systematic process known as method validation.[1][2][3]

This guide provides an in-depth, technically-grounded comparison of the essential validation parameters for a reversed-phase HPLC method for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. Moving beyond a simple checklist, we will explore the causality behind each experimental choice, grounding our protocols in the authoritative guidelines of the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the United States Pharmacopeia (USP).[4][5][6][7]

The Analytical Challenge: Structuring the HPLC Method

Before validation can commence, a robust HPLC method must be developed. Based on the structure of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile—a moderately polar compound with a distinct chromophore—a reversed-phase HPLC method is the logical choice. A similar compound, 1-(4-Methoxyphenyl)cyclohexanecarbonitrile, has been successfully analyzed using a simple reversed-phase method with an acetonitrile-water mobile phase.[8] This provides a strong starting point for our method development.

Proposed Initial HPLC Conditions:

Parameter	Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	A standard C18 column provides good retention and separation for non-polar to moderately polar compounds. The dimensions offer a balance between resolution and analysis time.
Mobile Phase	Acetonitrile:Water (60:40, v/v)	Acetonitrile is a common organic modifier in reversed-phase HPLC, and a 60:40 ratio is a good starting point for achieving adequate retention of the analyte.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing good efficiency without excessive backpressure.
Column Temp.	30 °C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times and can improve peak shape.
Detection	UV at 240 nm	Based on the UV spectrum of a similar compound, 240 nm is expected to be near the absorbance maximum, providing good sensitivity.[9]
Injection Vol.	10 µL	A typical injection volume that balances sensitivity with the risk of peak distortion.

This method serves as our foundation. The validation process will rigorously test its performance and define its operational limits.

The Validation Workflow: A Systematic Approach

Method validation is not a single experiment but a series of interconnected studies. The overall workflow is designed to build confidence in the method's performance characteristics.

Caption: Overall workflow for HPLC method validation.

Prerequisite: System Suitability Testing (SST)

Before any validation parameter is assessed, the suitability of the chromatographic system must be verified.[10][11] SST is not a validation of the method itself, but rather a check to ensure the HPLC system is performing adequately on a given day.[12]

Experimental Protocol for SST:

• Prepare a standard solution of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile at a concentration of 100 µg/mL.

• Make five replicate injections of this standard solution.

• Calculate the key performance parameters.

Illustrative SST Data and Acceptance Criteria:

Parameter	Illustrative Result	Acceptance Criteria (Typical)	Rationale
Retention Time (tR)	5.2 min	%RSD ≤ 1.0%	Ensures consistent performance of the pump and column.
Peak Area	1,250,000	%RSD ≤ 2.0%	Demonstrates the precision of the injector and detector.[13]
Tailing Factor (Tf)	1.1	Tailing factor ≤ 2.0	A measure of peak symmetry; a value close to 1 indicates a symmetrical peak, free from undesirable interactions.[12]
Theoretical Plates (N)	> 5000	N > 2000	Indicates the efficiency of the column in separating components.

This data is for illustrative purposes only.

In-Depth Validation Parameters

Specificity (Selectivity)

The Causality: Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[14][15][16] It is the cornerstone of validation, as it proves that the signal being measured is solely from the compound of interest.[17]

Experimental Protocol for Specificity:

• Blank Analysis: Inject a sample of the dissolution solvent (e.g., mobile phase) to ensure no interfering peaks at the retention time of the analyte.

• Placebo Analysis: If the method is for a formulated product, inject a solution containing all excipients except the API to check for interference.

• Forced Degradation: Subject the analyte to stress conditions (acid, base, oxidation, heat, light) to generate potential degradation products. Analyze these stressed samples to ensure that the analyte peak is well-resolved from any degradant peaks.[15][17] Resolution (Rs) between the analyte and the closest eluting peak should be determined.

Illustrative Specificity Data and Acceptance Criteria:

Condition	Observation	Acceptance Criteria
Blank Injection	No peak at the retention time of the analyte.	No significant interference at the analyte's retention time.
Forced Degradation (Acid)	Analyte peak is pure; degradant peak at tR = 4.5 min. Resolution (Rs) = 2.5.	Analyte peak is spectrally pure and resolved from all degradants (Rs ≥ 2.0).[15]
Forced Degradation (Base)	Analyte peak is pure; degradant peak at tR = 6.1 min. Resolution (Rs) = 3.1.	Analyte peak is spectrally pure and resolved from all degradants (Rs ≥ 2.0).

This data is for illustrative purposes only.

Linearity and Range

The Causality: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[18][19] The range is the interval between the upper and lower concentrations for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[1][2]

Experimental Protocol for Linearity:

• Prepare a stock solution of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

• Perform serial dilutions to prepare at least five concentration levels. For an assay, this typically covers 80% to 120% of the target concentration.

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area versus concentration.

• Perform linear regression analysis to determine the slope, y-intercept, and correlation coefficient (r²).

Illustrative Linearity Data and Acceptance Criteria:

Concentration (µg/mL)	Mean Peak Area
80	1,005,000
90	1,128,000
100	1,251,000
110	1,376,000
120	1,502,000
Linear Regression	Result
Correlation Coefficient (r²)	0.9995
Y-intercept	5,200
Range	80 - 120 µg/mL

This data is for illustrative purposes only.

Accuracy

The Causality: Accuracy expresses the closeness of the method's results to the true value.[20] It is typically determined by spiking a sample matrix with a known amount of the analyte and calculating the percent recovery.[4]

Experimental Protocol for Accuracy:

• Prepare samples at three concentration levels across the specified range (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare three replicate samples at each concentration level.

• Analyze the samples and calculate the percent recovery for each replicate.

Illustrative Accuracy Data and Acceptance Criteria:

Concentration Level	Replicate 1 (% Recovery)	Replicate 2 (% Recovery)	Replicate 3 (% Recovery)	Mean % Recovery	%RSD
80%	99.5	100.2	99.8	99.8	0.35
100%	100.5	99.1	100.1	99.9	0.71
120%	98.9	100.8	99.6	99.8	0.97
Overall Acceptance Criteria	Mean recovery should be within 98.0% to 102.0%.[4][13]

This data is for illustrative purposes only.

Precision

The Causality: Precision measures the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is assessed at two levels: repeatability and intermediate precision.[2][20]

• Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval.[2]

• Intermediate Precision: Expresses within-laboratory variations: different days, different analysts, different equipment, etc.[20]

Experimental Protocol for Precision:

• Repeatability: Prepare six individual samples at 100% of the target concentration. Analyze them and calculate the %RSD of the results.

• Intermediate Precision: Repeat the repeatability experiment on a different day, with a different analyst, and on a different HPLC system. Compare the results from both sets of experiments.

Illustrative Precision Data and Acceptance Criteria:

Parameter	Analyst 1 / Day 1 / System 1	Analyst 2 / Day 2 / System 2	Acceptance Criteria
Number of Samples	6	6	-
Mean Assay Value (%)	99.8	100.1	-
%RSD	0.85%	0.92%	%RSD ≤ 2.0%[4]

This data is for illustrative purposes only.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The Causality:

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[20][21][22]

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[20][21][22]

These are critical for the analysis of impurities or for assays of low-dosage forms.

Experimental Protocol for LOD & LOQ:

Several methods exist, but the most common are based on the signal-to-noise ratio or the standard deviation of the response and the slope of the calibration curve.[23]

• Signal-to-Noise (S/N) Ratio:

  • Determine the concentration that yields a S/N ratio of approximately 3:1 for LOD.[22]

  • Determine the concentration that yields a S/N ratio of approximately 10:1 for LOQ.[22]

• Calibration Curve Method:

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

  • Where σ = the standard deviation of the y-intercepts of regression lines and S = the slope of the calibration curve.[23][24]

Illustrative LOD/LOQ Data and Acceptance Criteria:

Parameter	Method	Illustrative Result	Acceptance Criteria
LOD	S/N Ratio	0.1 µg/mL	S/N ratio of ~3:1.
LOQ	S/N Ratio	0.3 µg/mL	S/N ratio of ~10:1. Precision (%RSD) and accuracy (% recovery) at this level should be acceptable.

This data is for illustrative purposes only.

Robustness

The Causality: Robustness measures the capacity of the method to remain unaffected by small, but deliberate, variations in method parameters.[25][26] This provides an indication of its reliability during normal usage.[25]

Experimental Protocol for Robustness:

• Identify critical method parameters (e.g., mobile phase composition, pH, flow rate, column temperature).

• Vary each parameter slightly from the nominal method condition. For example:

  • Flow Rate: ± 0.1 mL/min (0.9 and 1.1 mL/min)

  • Column Temperature: ± 2 °C (28 °C and 32 °C)

  • Mobile Phase Composition: ± 2% organic (e.g., 58% and 62% Acetonitrile)

• Analyze the system suitability standard under each condition and evaluate the impact on key responses like retention time, peak area, and tailing factor.

Caption: Relationship between varied parameters and monitored responses in a robustness study.

Illustrative Robustness Data and Acceptance Criteria:

Parameter Varied	Result	Acceptance Criteria
Flow Rate (0.9 mL/min)	SST passes	System suitability criteria must be met.
Flow Rate (1.1 mL/min)	SST passes	System suitability criteria must be met.
Temp (28 °C)	SST passes	System suitability criteria must be met.
Temp (32 °C)	SST passes	System suitability criteria must be met.

This data is for illustrative purposes only.

Conclusion

The validation of an HPLC method for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a multi-faceted process that provides documented evidence of the method's reliability. By systematically evaluating specificity, linearity, range, accuracy, precision, detection limits, and robustness, we build a comprehensive performance profile. This ensures that the method is suitable for its intended purpose, whether for quality control in manufacturing or for stability studies in drug development, ultimately guaranteeing the integrity of the analytical data generated. Adherence to the principles outlined by regulatory bodies like the ICH, FDA, and USP is not merely a procedural formality but a commitment to scientific rigor and product quality.

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A Senior Application Scientist's Guide to Spectroscopic Analysis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile Impurities

Introduction

In the landscape of pharmaceutical development, the chemical purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a key building block in the synthesis of various pharmaceutical agents. Its purity is paramount, as even trace-level impurities can potentially alter the pharmacological and toxicological profile of the final drug product. This guide provides a comprehensive comparison of spectroscopic techniques for the identification, quantification, and control of impurities associated with this compound.

The narrative that follows is grounded in the principles of analytical chemistry and guided by regulatory expectations, such as those outlined in the ICH Q3A(R2) guidelines.[1][2][3] These guidelines mandate the identification and characterization of impurities present at levels of 0.10% or higher, making robust analytical methodologies essential.[4] This guide is designed for researchers, scientists, and drug development professionals, offering both strategic insights and detailed, field-proven protocols.

The Impurity Profile: Predicting What to Look For

An effective analytical strategy begins with a theoretical understanding of the potential impurities. These can arise from various sources including starting materials, by-products of the synthesis, and degradation products.[3][4][5] While the specific synthetic route for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile can vary, a common approach involves the reaction of p-methoxyphenylacetonitrile with 1,3-dibromopropane.

Based on this, we can anticipate several classes of impurities:

• Starting Material Carryover: Unreacted p-methoxyphenylacetonitrile.

• By-products: Dimerization or polymerization products of the reactants or intermediates.

• Isomeric Impurities: Positional isomers of the methoxy group or impurities arising from rearrangements.

• Degradation Products: Hydrolysis of the nitrile group to a carboxylic acid or amide, or cleavage of the ether linkage.

The following sections will compare the primary analytical techniques used to separate and identify these potential impurities, providing the "why" behind the "how."

Comparative Analysis of Spectroscopic & Chromatographic Techniques

A multi-faceted, or orthogonal, approach is crucial for a comprehensive impurity analysis. No single technique is sufficient. This guide will focus on a powerful combination of High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

High-Performance Liquid Chromatography (HPLC) with UV Detection

Principle & Rationale: HPLC is the workhorse for purity analysis in the pharmaceutical industry. It separates compounds based on their differential partitioning between a stationary phase (the column) and a mobile phase. For a molecule like 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, which contains a strong chromophore (the methoxyphenyl group), UV detection is a simple and robust method for quantification.[6]

Strengths:

• High Resolution: Capable of separating structurally similar impurities.

• Quantitative Accuracy: Provides precise quantification of impurities relative to the main peak.

• Robustness and Reproducibility: Well-established and reliable technology.

Limitations:

• Limited Identification Power: UV detection alone does not provide structural information. Co-eluting peaks can be problematic.

• Requires a Chromophore: Not suitable for impurities that lack a UV-absorbing functional group.

Experimental Protocol: HPLC-UV Purity Method

Parameter	Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	The C18 stationary phase provides good hydrophobic retention for the aromatic ring, which is a common choice for aromatic compounds.[7][8]
Mobile Phase A	Water	A standard aqueous phase for reversed-phase chromatography.
Mobile Phase B	Acetonitrile	A common organic modifier that provides good peak shape for aromatic nitriles.
Gradient	0-5 min: 40% B; 5-25 min: 40-90% B; 25-30 min: 90% B	A gradient elution is necessary to separate impurities with a wide range of polarities and to ensure that any late-eluting, more hydrophobic impurities are cleared from the column.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing resolution and analysis time.
Column Temp.	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection	UV at 254 nm	The aromatic ring exhibits strong absorbance at this wavelength, providing good sensitivity.[6]
Injection Vol.	10 µL	A typical volume to avoid column overloading while ensuring adequate sensitivity.

Liquid Chromatography-Mass Spectrometry (LC-MS)

Principle & Rationale: Coupling HPLC with a mass spectrometer provides the best of both worlds: the high-resolution separation of HPLC and the powerful identification capabilities of MS. As compounds elute from the column, they are ionized and their mass-to-charge ratio (m/z) is determined. This provides the molecular weight of the eluting species, a critical piece of information for impurity identification.

Strengths:

• High Specificity & Sensitivity: Provides molecular weight information, enabling confident identification of known impurities and characterization of unknown ones.

• Peak Purity Assessment: Can determine if a single chromatographic peak contains multiple co-eluting compounds.

• Structural Elucidation: Fragmentation analysis (MS/MS) can provide detailed structural information about an impurity.

Limitations:

• Quantitative Challenges: Response factors can vary significantly between compounds, making accurate quantification without a reference standard more complex than UV.

• Matrix Effects: The ionization process can be suppressed or enhanced by other components in the sample, affecting sensitivity.

Experimental Protocol: LC-MS Impurity Identification

Parameter	Condition	Rationale
LC System	Same as HPLC-UV method	The same chromatographic conditions can be used to correlate peaks between the two analyses.
Ion Source	Electrospray Ionization (ESI), Positive Mode	ESI is a soft ionization technique suitable for this molecule, and positive mode is chosen due to the potential for protonation.
Mass Analyzer	Quadrupole Time-of-Flight (Q-TOF)	A high-resolution mass spectrometer like a Q-TOF provides accurate mass measurements, which is crucial for determining the elemental composition of an unknown impurity.
Scan Range	50 - 1000 m/z	A wide scan range to capture the parent compound and any potential lower or higher molecular weight impurities.
MS/MS	Data-Dependent Acquisition (DDA)	Automatically triggers fragmentation of the most intense ions in each scan, providing structural information on the fly.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle & Rationale: NMR spectroscopy is the gold standard for unambiguous structure elucidation. It provides detailed information about the chemical environment of each atom (specifically ¹H and ¹³C) in a molecule. For impurity analysis, it is invaluable for confirming the structure of an isolated impurity or identifying impurities in a mixture if their signals are resolved. The chemical shifts of protons on a cyclobutane ring are known to be distinct.[9][10]

Strengths:

• Definitive Structure Elucidation: Provides unparalleled detail about molecular structure, including stereochemistry.

• Quantitative Capability (qNMR): With an internal standard, NMR can be a primary method for quantification without the need for a reference standard of the impurity itself.

• Non-destructive: The sample can be recovered after analysis.

Limitations:

• Lower Sensitivity: Compared to MS, NMR requires a significantly larger amount of material, making it challenging for trace-level impurities.

• Complex Spectra: Mixtures can result in overlapping signals, complicating interpretation. Isolation of the impurity is often required.

Experimental Protocol: ¹H NMR Analysis

Parameter	Condition	Rationale
Spectrometer	500 MHz or higher	A higher field strength provides better signal dispersion, which is critical for resolving signals in a complex mixture or for detailed structural analysis.
Solvent	CDCl₃ or DMSO-d₆	Deuterated solvents are required for the experiment. The choice depends on the solubility of the sample.
Temperature	298 K (25 °C)	Standard operating temperature for routine analysis.
Pulse Program	Standard ¹H acquisition	A simple pulse-acquire experiment is sufficient for initial screening.
2D NMR	COSY, HSQC, HMBC	If an impurity is isolated, 2D NMR experiments are essential to piece together the full chemical structure by identifying proton-proton and proton-carbon correlations.[11]

Data Comparison and Workflow

The following table summarizes the expected performance of each technique for the analysis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile impurities.

Table 1: Comparison of Analytical Techniques

Technique	Separation Power	Identification Power	Quantitative Accuracy	Sensitivity
HPLC-UV	Excellent	Low	Excellent (with standards)	Good
LC-MS	Excellent	High	Good (requires standards)	Excellent
NMR	Low (without separation)	Excellent (Definitive)	Excellent (qNMR)	Moderate

An effective workflow integrates these techniques to create a self-validating system for impurity analysis.

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A Comparative Guide to the Potential Biological Activity of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile Analogs

Introduction: Deconstructing a Pharmacophore of Interest

In the landscape of medicinal chemistry, the strategic combination of distinct structural motifs often leads to novel compounds with significant biological activities. The molecule 1-(4-methoxyphenyl)cyclobutanecarbonitrile presents an intriguing scaffold, merging a cyclobutane ring, a 4-methoxyphenyl group, and a carbonitrile moiety. While direct experimental data on this specific compound is not prevalent in publicly accessible literature, a comprehensive analysis of its constituent parts and related analogs allows us to build a predictive framework for its potential biological activities. This guide will delve into the known biological effects of these structural components to provide a comparative analysis for researchers and drug development professionals exploring this chemical space.

The core structure can be broken down into three key components, each contributing to the overall physicochemical and pharmacological profile:

• The Cyclobutane Ring: This strained four-membered ring is a unique bioisostere for other cyclic and acyclic moieties. Its rigid structure can confer specific conformational constraints on a molecule, influencing its interaction with biological targets.[1]

• The 4-Methoxyphenyl Group: This substituted aromatic ring is a common feature in many biologically active compounds. The methoxy group can influence properties such as lipophilicity, metabolic stability, and receptor binding through hydrogen bonding and electronic effects.[2][3]

• The Carbonitrile or Related Functional Group: The nitrile group is a versatile functional group that can act as a hydrogen bond acceptor and is often found in enzyme inhibitors. Its isosteric replacement with other groups, such as amides or ureas, can dramatically alter biological activity.

This guide will explore the biological activities reported for compounds containing these individual motifs and their combinations, with a particular focus on central nervous system (CNS) effects, such as anticonvulsant and analgesic properties, as well as anticancer activities.

Comparative Analysis of Biological Activities

Central Nervous System (CNS) Activity: Anticonvulsant and Analgesic Potential

The cyclobutane moiety has been incorporated into various CNS-active compounds. For instance, studies on cyclobutanecarbonylureas have demonstrated their potential as CNS depressants and anticonvulsants.[4] This suggests that the cyclobutane ring can serve as a scaffold for compounds targeting the CNS.

While direct evidence for 1-(4-methoxyphenyl)cyclobutanecarbonitrile is lacking, we can draw comparisons from other anticonvulsant agents. For example, various N-benzylacetamide and pyrrolidine-2,5-dione derivatives have shown potent anticonvulsant effects in preclinical models like the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) seizure tests.[5][6] The structure-activity relationship (SAR) of these compounds often highlights the importance of aromatic substitutions and the nature of the amide or imide linkage.

The 4-methoxyphenyl group is also a recurring motif in compounds with CNS activity. For instance, analogs of methoxyflavones have been reviewed for their diverse biological roles.[2] Furthermore, a novel potent analgesic, (R)-1-((3R,4S)-3-((dimethylamino)methyl)-4-hydroxy-4-(3-methoxyphenyl)piperidin-1-yl)-3-(3-fluorophenyl)-2-methylpropan-1-one, highlights the utility of the methoxyphenyl group in achieving desired pharmacological effects.[7]

A compound of interest, though structurally distinct, is CY-208243, an indolophenanthridine with high affinity for dopamine D1 and opioid receptors, exhibiting potent antinociceptive action.[8] While not a direct analog, its investigation underscores the complexity of CNS-active compounds and the potential for multi-target engagement. The name similarity might be coincidental, but the exploration of dopaminergic and opioid pathways could be a fruitful avenue for novel cyclobutane derivatives.

Anticancer Activity: A Potential Secondary Target

The 4-methoxyphenyl group is frequently found in compounds designed as anticancer agents. For example, methoxyflavone analogs have shown cytotoxic activity against various cancer cell lines.[2][3] These compounds can act through various mechanisms, including the inhibition of tubulin polymerization.[9][10]

SAR studies of 4-substituted methoxybenzoyl-aryl-thiazole analogues as potent anticancer agents have demonstrated the importance of the methoxybenzoyl moiety for activity.[10] Similarly, 4H-chromene systems with a substituted phenyl group at the 6-position have been identified as potential agents to combat multidrug resistance in cancer.[11] These examples suggest that the 1-(4-methoxyphenyl)cyclobutanecarbonitrile scaffold could be explored for potential cytotoxic activity, particularly if the nitrile group is replaced with other functional groups known to interact with anticancer targets.

Experimental Protocols for Biological Evaluation

To ascertain the biological activity of novel 1-(4-methoxyphenyl)cyclobutanecarbonitrile analogs, a tiered screening approach is recommended.

Anticonvulsant Activity Screening

A standard workflow for evaluating anticonvulsant potential involves a battery of in vivo models in rodents.

Step 1: Acute Toxicity Assessment

• Determine the median lethal dose (LD50) or a maximum tolerated dose (MTD) to establish a safe dose range for subsequent efficacy studies.

Step-by-Step Protocol for Maximal Electroshock (MES) Test:

• Administer the test compound intraperitoneally (i.p.) or orally (p.o.) to a group of mice or rats.

• After a predetermined time (e.g., 30 or 60 minutes), deliver a brief electrical stimulus (e.g., 50 mA for 0.2 s in mice) via corneal or auricular electrodes.

• Observe the animals for the presence or absence of a tonic hind limb extension seizure.

• Protection is defined as the absence of the tonic hind limb extension.

• Calculate the median effective dose (ED50) for compounds showing significant activity.

Step-by-Step Protocol for Subcutaneous Pentylenetetrazole (scPTZ) Test:

• Administer the test compound to a group of mice or rats.

• After a suitable absorption period, inject a convulsant dose of pentylenetetrazole (e.g., 85 mg/kg) subcutaneously.

• Observe the animals for the onset of clonic seizures lasting for at least 5 seconds within a 30-minute observation period.

• Protection is defined as the absence of clonic seizures.

• Determine the ED50 for active compounds.

Rationale: The MES test is a model for generalized tonic-clonic seizures, while the scPTZ test is a model for absence seizures. Compounds active in the MES test often act by blocking voltage-gated sodium channels, whereas those active in the scPTZ test may enhance GABAergic neurotransmission.[6][12]

Data Summary Table

Since no direct experimental data for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile analogs was found, the following table presents a hypothetical structure for comparative data that would be generated from the described experimental protocols.

Compound ID	Modification on Parent Scaffold	MES ED50 (mg/kg)	scPTZ ED50 (mg/kg)	Neurotoxicity (TD50, mg/kg)	Protective Index (TD50/ED50)
Parent	1-(4-Methoxyphenyl)cyclobutanecarbonitrile	-	-	-	-
Analog A	R = CONH2	-	-	-	-
Analog B	R = COOH	-	-	-	-
Analog C	4-OCH3 -> 4-Cl	-	-	-	-
Analog D	4-OCH3 -> 4-F	-	-	-	-
Phenytoin	Reference Drug	9.5	>100	68	7.2
Valproate	Reference Drug	252.7	130.6	402	1.6 (MES)

Visualizing Structure-Activity Relationships and Workflows

General Workflow for Analog Synthesis and Screening

Caption: A generalized workflow for the design, synthesis, and biological evaluation of novel anticonvulsant drug candidates.

Hypothetical Structure-Activity Relationships

Caption: A conceptual diagram illustrating potential avenues for structure-activity relationship (SAR) studies on the 1-(4-methoxyphenyl)cyclobutanecarbonitrile scaffold.

Conclusion and Future Directions

The exploration of 1-(4-methoxyphenyl)cyclobutanecarbonitrile analogs presents a promising, albeit underexplored, area for the discovery of novel biologically active compounds. Based on a comparative analysis of its structural motifs, this chemical scaffold holds potential for development as CNS agents, particularly with anticonvulsant properties. The presence of the 4-methoxyphenyl group also suggests a potential for anticancer activity, which could be investigated as a secondary objective.

Future research should focus on the synthesis of a focused library of analogs with systematic modifications to the cyclobutane ring, the phenyl substituent, and the nitrile group. The proposed experimental workflows for anticonvulsant screening will be crucial in identifying lead compounds. Further mechanistic studies, such as electrophysiological assays on ion channels or binding assays for specific receptors, will be necessary to elucidate the mode of action of any active compounds. The integration of computational modeling and in vitro ADME (absorption, distribution, metabolism, and excretion) profiling early in the drug discovery process will also be vital for optimizing the pharmacokinetic properties of this novel class of compounds.

References

• PubMed. Biochemorphology of cyclobutanecarbonylureas. [Link][4]

• PubMed. CY 208-243: a unique combination of atypical opioid antinociception and D1 dopaminomimetic properties. [Link][8]

• National Institutes of Health. Synthesis and Biological Activities of (R)- and (S)-N-(4-methoxy-phenyl)-N,2,6-trimethyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-aminium Chloride as Potent Cytotoxic Antitubulin Agents. [Link][9]

• PubMed. Effects of a selective partial D1 agonist, CY 208-243, in de novo patients with Parkinson disease. [Link][13]

• MDPI. Mechanistic Insights into the Anticancer Potential of Methoxyflavones Analogs: A Review. [Link][2]

• ResearchGate. Synthesis and Anticonvulsant Activity of a New Series of 1,4-Dihydropyridine Derivatives. [Link][14]

• PubMed. Synthesis and anticonvulsant activity of a new class of 2-[(arylalky)amino]alkanamide derivatives. [Link][5]

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• PubMed. Rapid synthesis of 4-benzylidene and 4-[bis-(4-methoxyphenyl)-methylene-2-substituted phenyl-benzopyrans as potential selective estrogen receptor modulators (SERMs) using McMurry coupling reaction. [Link][15]

• ResearchGate. Discovery, SAR, and molecular basis of (R)-1-((3R,4S)-3-((dimethylamino)methyl)-4-hydroxy-4-(3-methoxyphenyl)piperidin-1-yl)-3-(3-fluorophenyl)-2-methylpropan-1-one as a novel potent analgesic. [Link][7]

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• ScienceRise. Synthesis and anticonvulsant activity evaluation of n-[(2,4-dichlorophenyl)methyl]-2-(2,4-dioxo-1h-quinazolin-3-yl)acetamide novel 1-benzylsubstituted derivatives. [Link][16]

• PubMed. Effect of adding the D-1 agonist CY 208-243 to chronic bromocriptine treatment of MPTP-monkeys: regional changes of brain dopamine receptors. [Link][17]

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A Comparative Guide to the In Vitro Metabolism of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile: A Tale of Two Systems

In the landscape of drug discovery and development, a thorough understanding of a compound's metabolic fate is paramount. It dictates its pharmacokinetic profile, potential for drug-drug interactions, and can even unveil unforeseen toxicological liabilities. This guide provides an in-depth technical comparison of the in vitro metabolism of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a compound of interest for its novel chemical scaffold. We will explore its biotransformation using two of the most robust and widely adopted in vitro systems: human liver microsomes (HLMs) and cryopreserved human hepatocytes.

The choice between these systems is not trivial; it is a decision guided by the specific questions being asked. HLMs, as subcellular fractions of the liver's endoplasmic reticulum, are a cost-effective and high-throughput model enriched with Phase I metabolic enzymes, most notably the cytochrome P450 (CYP) superfamily.[1][2][3][4] They are ideal for initial metabolic stability screening and identifying primary oxidative metabolites.[2][3] In contrast, hepatocytes, as intact liver cells, offer a more holistic and physiologically relevant model.[2] They possess the full complement of both Phase I and Phase II metabolic enzymes, as well as active transporter systems, providing a more comprehensive picture of a drug's metabolic disposition.[2][5]

This guide will dissect the experimental choices, present detailed protocols, and interpret hypothetical data to illustrate the nuanced differences in metabolic profiling between these two systems for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Hypothesized Metabolic Pathways

Based on the chemical structure of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, several metabolic pathways are plausible, primarily mediated by CYP enzymes in Phase I and potentially followed by conjugation reactions in Phase II (more likely to be observed in hepatocytes).

• O-Demethylation: The methoxy group on the phenyl ring is a prime target for CYP-mediated O-demethylation, a common metabolic route for many pharmaceuticals, yielding a phenolic metabolite.[6]

• Aromatic Hydroxylation: Direct hydroxylation of the phenyl ring is another possibility, leading to the formation of catecholic or hydroquinonic species.

• Aliphatic Hydroxylation: The cyclobutane ring can undergo hydroxylation at various positions.

• Nitrile Hydrolysis: The nitrile group could potentially be hydrolyzed to a carboxylic acid, though this is often a slower metabolic pathway.

These hypothesized pathways are depicted in the following diagram:

Caption: Hypothesized metabolic pathways for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Experimental Design and Protocols

A robust comparison necessitates a well-designed experimental workflow. The following diagram outlines the key stages of our comparative study:

Caption: Experimental workflow for the comparative in vitro metabolism study.

Detailed Experimental Protocols

1. Human Liver Microsome (HLM) Incubation

• Objective: To identify Phase I metabolites of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

• Materials:

  • Pooled human liver microsomes (e.g., from a reputable supplier)

  • 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

  • Potassium phosphate buffer (0.1 M, pH 7.4)

  • NADPH regenerating system (e.g., containing glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)

  • Ice-cold acetonitrile

• Procedure:

  • Prepare a stock solution of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile in a suitable solvent (e.g., DMSO), ensuring the final solvent concentration in the incubation is ≤ 1%.

  • In a microcentrifuge tube, combine the potassium phosphate buffer, HLM suspension (final protein concentration of 0.5 mg/mL), and the test compound (final concentration of 1 µM).

  • Pre-incubate the mixture at 37°C for 5 minutes in a shaking water bath.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate at 37°C for various time points (e.g., 0, 15, 30, 60 minutes).

  • Terminate the reaction by adding 2 volumes of ice-cold acetonitrile.

  • Vortex the mixture and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to precipitate proteins.

  • Transfer the supernatant to a new tube for LC-MS/MS analysis.[4]

2. Cryopreserved Human Hepatocyte Incubation

• Objective: To identify both Phase I and Phase II metabolites of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

• Materials:

  • Cryopreserved human hepatocytes

  • Hepatocyte culture medium (e.g., Williams' Medium E)

  • Collagen-coated plates

  • 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

  • Ice-cold acetonitrile

• Procedure:

  • Thaw and plate the cryopreserved hepatocytes according to the supplier's protocol in collagen-coated plates. Allow the cells to attach and form a monolayer (typically 4-6 hours).

  • Prepare a working solution of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile in the hepatocyte culture medium (final concentration of 1 µM).

  • Remove the plating medium from the cells and add the medium containing the test compound.

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 for various time points (e.g., 0, 1, 4, 24 hours).[7]

  • At each time point, collect the incubation medium.

  • Terminate any enzymatic activity by adding 2 volumes of ice-cold acetonitrile to the collected medium.[4]

  • Centrifuge the mixture to precipitate any proteins.

  • Transfer the supernatant for LC-MS/MS analysis.

Analytical Methodology: LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the cornerstone for modern metabolite identification due to its high sensitivity and structural elucidation capabilities.[8][9][10][11]

• Chromatography: A reverse-phase C18 column is typically used to separate the parent compound from its more polar metabolites. A gradient elution with water and acetonitrile (both containing 0.1% formic acid to aid ionization) is employed.

• Mass Spectrometry: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is used to obtain accurate mass measurements of the parent compound and its metabolites.[12] Data-dependent MS/MS scans are performed to acquire fragmentation patterns, which are crucial for structural elucidation.

Comparative Data Analysis (Hypothetical)

The following tables summarize the hypothetical results from the LC-MS/MS analysis of incubations with HLMs and hepatocytes.

Table 1: Metabolic Stability of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

In Vitro System	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein or per 10^6 cells)
Human Liver Microsomes	45	15.4
Human Hepatocytes	30	23.1

Table 2: Metabolite Profile Comparison

Metabolite	Proposed Structure	Peak Area (% of Total Metabolites)
Human Liver Microsomes (60 min)
M1	O-Demethylated	75
M2	Aromatic Hydroxylated	15
M3	Aliphatic Hydroxylated	10
M5	Glucuronide of M1	Not Detected
M6	Sulfate of M1	Not Detected
Human Hepatocytes (4 hours)
M1	O-Demethylated	40
M2	Aromatic Hydroxylated	8
M3	Aliphatic Hydroxylated	5
M5	Glucuronide of M1	35
M6	Sulfate of M1	12

Discussion: Interpreting the Differences

The hypothetical data reveals key differences between the two in vitro systems, highlighting the importance of selecting the appropriate model.

Metabolic Stability: The shorter half-life and higher intrinsic clearance observed in hepatocytes compared to HLMs are expected.[2] This is because hepatocytes contain a broader range of metabolic enzymes, including both Phase I and Phase II pathways, which can contribute to the overall clearance of the parent compound.[2][5]

Metabolite Profile:

• Phase I Metabolites: Both systems are predicted to form the same primary oxidative metabolites (M1, M2, M3), with O-demethylation (M1) being the major pathway. This is consistent with the high concentration of CYP enzymes in microsomes.[3]

• Phase II Metabolites: The most significant difference is the detection of Phase II metabolites (M5 and M6) exclusively in the hepatocyte system.[2] This underscores the key advantage of using intact cells, which retain the necessary cofactors and enzymes (e.g., UGTs and SULTs) for conjugation reactions. The formation of these conjugates in hepatocytes leads to a decrease in the relative abundance of the primary metabolite M1 compared to the HLM system.

Conclusion

This comparative guide illustrates that while human liver microsomes are a valuable tool for rapid screening of Phase I metabolism, human hepatocytes provide a more comprehensive and physiologically relevant model for predicting the in vivo metabolic fate of a new chemical entity like 1-(4-Methoxyphenyl)cyclobutanecarbonitrile. The choice of in vitro system should be driven by the specific objectives of the study, with an understanding of the inherent capabilities and limitations of each. For a complete metabolic profile, including the identification of potentially important conjugated metabolites, hepatocytes are the superior choice.

References

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• Naiman, K., et al. (2013). Cytochrome P450-mediated metabolism of N-(2-methoxyphenyl)-hydroxylamine, a human metabolite of the environmental pollutants and carcinogens o-anisidine and o-nitroanisole. Toxicology Letters, 220(2), 136–143.
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A Senior Application Scientist’s Guide to Purity Analysis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Introduction: The Critical Role of Intermediate Purity in Pharmaceutical Development

In the intricate pathway of pharmaceutical synthesis, the quality of each intermediate compound is paramount. 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a key building block in the development of various active pharmaceutical ingredients (APIs). As such, its purity is not merely a quality metric; it is a critical determinant of the final drug product's safety, efficacy, and stability.[1][2][3] Impurities introduced at this stage can lead to unforeseen side reactions, reduce yields, and potentially manifest as toxic by-products in the final API, posing significant risks to patient safety and leading to costly regulatory delays.[4][5]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously compare the purity of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile from different suppliers. We will move beyond a simple percentage on a Certificate of Analysis (CoA) and delve into a multi-faceted analytical strategy. Our approach is grounded in the principle that a thorough understanding of a compound's impurity profile is essential for making informed procurement decisions and ensuring the reproducibility and success of downstream synthetic processes.

The Challenge: Understanding the Impurity Landscape

The quality of a pharmaceutical intermediate is directly influenced by the robustness of the manufacturing process.[4] Impurities in a given batch of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile can originate from several sources:

• Starting Materials: Unreacted reagents from the synthetic route.

• Process-Related Impurities: By-products formed from side reactions during the synthesis.

• Degradation Products: Impurities formed by the breakdown of the target compound due to improper storage or handling.[5]

A supplier's CoA provides a snapshot of quality, but it may not reveal the full story. Different analytical methods may be used by different suppliers, and some impurities may go undetected. Therefore, an independent, multi-technique verification is a cornerstone of robust quality control.[1][2]

A Multi-Pronged Analytical Strategy for Comprehensive Purity Assessment

To gain a complete picture of purity, we must employ a suite of orthogonal analytical techniques. Each method provides a unique piece of the puzzle, and together they create a high-fidelity impurity map. Our strategy is built on three pillars: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

The causality for this multi-technique approach is clear:

• HPLC is the gold standard for quantifying the purity of non-volatile organic compounds and profiling related substances.

• GC-MS excels at identifying and quantifying volatile or semi-volatile impurities that may be missed by HPLC.

• NMR provides unambiguous structural confirmation of the main component and can reveal impurities that are structurally different from the target compound, which may not have a chromophore for UV detection in HPLC.

Below is a visualization of our comprehensive analytical workflow.

Caption: Comprehensive Analytical Workflow for Intermediate Purity Verification

Experimental Protocols: A Self-Validating System

The trustworthiness of a comparison lies in the rigor of its methodology. The following protocols are designed to be robust and self-validating, providing a solid foundation for an objective assessment.

High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling

Rationale: This reverse-phase HPLC method is designed to separate the non-polar target compound from potentially more polar or less polar impurities. A Diode Array Detector (DAD) is used to gather spectral data, which can help in identifying and differentiating impurities.[6]

• Instrumentation: HPLC system with a quaternary pump, autosampler, column thermostat, and DAD detector (e.g., Shimadzu Nexera X2, Agilent 1260 Infinity II).[6]

• Column: C18 column, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: Deionized Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	60	40
  20.0	5	95
  25.0	5	95
  25.1	60	40

  | 30.0 | 60 | 40 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 240 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh approximately 10 mg of the 1-(4-Methoxyphenyl)cyclobutanecarbonitrile sample and dissolve in 10 mL of Acetonitrile to create a 1 mg/mL stock solution. Further dilute to 0.1 mg/mL with a 50:50 mixture of Acetonitrile and Water.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

Rationale: GC-MS is the ideal method for detecting residual solvents or volatile by-products from the synthesis. The mass spectrometer provides definitive identification of the separated compounds based on their mass fragmentation patterns.[7]

• Instrumentation: GC-MS system (e.g., Agilent GC/MSD).[8]

• Column: HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Injector Temperature: 250 °C.

• Injection Mode: Split (20:1).

• Injection Volume: 1 µL.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Mass Range: 40-500 amu.

• Sample Preparation: Dissolve 10 mg of the sample in 1 mL of high-purity dichloromethane.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Verification

Rationale: ¹H and ¹³C NMR are powerful tools for unambiguous structural confirmation. The chemical shifts and coupling patterns provide a fingerprint of the molecule. The presence of unexpected signals can indicate impurities, even those without a UV chromophore or that are non-volatile.[9]

• Instrumentation: 400 MHz NMR Spectrometer.

• Solvent: Chloroform-d (CDCl₃) with 0.03% Tetramethylsilane (TMS) as an internal standard.

• Sample Preparation: Dissolve approximately 15-20 mg of the sample in 0.7 mL of CDCl₃.

• Experiments to run:

  • ¹H NMR: Standard proton experiment.

  • ¹³C NMR: Proton-decoupled carbon experiment.

• Data Analysis:

  • Confirm the expected signals for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile: aromatic protons (~6.9 and 7.4 ppm), methoxy protons (~3.8 ppm), and cyclobutane protons (aliphatic region).[10]

  • Integrate the proton signals to check for stoichiometric ratios.

  • Scrutinize the spectra for any unassigned peaks, which would indicate the presence of impurities.

Comparative Data Analysis: A Hypothetical Case Study

To illustrate the application of this workflow, we analyzed batches of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile from three hypothetical suppliers. The results are summarized below.

Table 1: HPLC Purity and Impurity Profile Comparison

Supplier	Purity by HPLC (% Area)	Number of Impurities (>0.05%)	Major Impurity (% Area)	CoA Stated Purity
Supplier A	99.85%	1	Impurity 1 (0.11%)	>99.5%
Supplier B	99.10%	4	Impurity 2 (0.45%)	>99.0%
Supplier C	99.70%	3	Impurity 3 (0.15%)	>99.5%

Table 2: Summary of Orthogonal Analytical Findings

Supplier	GC-MS Findings	NMR Spectroscopy Findings
Supplier A	No volatile impurities detected. MS matches reference.	Clean spectrum. Structure confirmed. No extraneous peaks.
Supplier B	Detected 0.2% Toluene (residual solvent).	Structure confirmed. Small, broad peaks in the aliphatic region, unassigned.
Supplier C	No volatile impurities detected. MS matches reference.	Structure confirmed. Sharp singlet observed at 2.1 ppm, suggesting an acetone-related impurity.

Interpreting the Results: Making an Informed Decision

Based on the combined data, a clear picture emerges:

• Supplier A provides the highest quality material. The HPLC purity is high, with only a single, minor impurity. Crucially, both GC-MS and NMR analyses confirm the absence of other hidden impurities, validating the CoA claim and demonstrating strong process control.

• Supplier B presents a higher risk. Not only is the HPLC purity lower with multiple impurities, but the detection of residual solvent by GC-MS and unidentifiable signals in the NMR spectrum suggest poorer control over their manufacturing and purification processes. The major impurity at 0.45% is also a significant concern.

• Supplier C is a moderate candidate. While the HPLC purity is good, the NMR data reveals a specific impurity that was not apparent in the chromatogram. This highlights the importance of using orthogonal methods; an impurity may co-elute with the main peak in HPLC but be clearly visible in NMR.

The choice is clear: Supplier A is the most reliable source. This decision is not based solely on the highest purity percentage but on the consistency across multiple, rigorous analytical tests. This self-validating system provides high confidence in the material's quality and, by extension, in the reliability of the research or manufacturing processes it will be used in.

The diagram below conceptualizes how different impurities might relate to the synthesis process, underscoring the importance of identifying them.

Caption: Conceptual Map of Potential Impurity Origins

Conclusion

Selecting a supplier for a critical pharmaceutical intermediate like 1-(4-Methoxyphenyl)cyclobutanecarbonitrile should be a data-driven process that goes far beyond the face value of a Certificate of Analysis. By implementing a robust, multi-technique analytical strategy encompassing HPLC, GC-MS, and NMR, organizations can build a comprehensive quality profile of the material. This approach not only mitigates risks associated with impurities but also ensures the batch-to-batch consistency required for reproducible research and compliant manufacturing. Investing in this level of rigorous analysis is an investment in the quality and safety of the final therapeutic product.

References

• Vertex AI Search. (2026). Pharmaceutical Intermediate Quality Standards: A Practical Guide.
• Vertex AI Search. (2026). Ensuring Safety Starts with Quality: Why It Matters in Pharmaceutical Intermediates.
• SIELC Technologies. (n.d.). Separation of 1-(4-Methoxyphenyl)cyclohexanecarbonitrile on Newcrom R1 HPLC column. SIELC Technologies.
• Vertex AI Search. (2024). Pharma Intermediates: The Importance of Quality and Essential Factors.
• Vertex AI Search. (2026). Five Key Elements of Pharmaceutical Intermediate Quality Control.
• PYG Lifesciences. (2024). Pharmaceutical Intermediates Manufacturers: Ensuring Consistency & Reliability in Drug Productions. PYG Lifesciences.
• Severina, H. I., et al. (n.d.). Development of HPLC determination of related substances in a new CNC agent – 1-(4-methoxyphenyl).
• The Royal Society of Chemistry. (n.d.). Supporting information.
• Reich, H. J. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data.
• Singh, S., & Sharma, V. (2020). Gas chromatography–mass spectrometry (GC–MS) profiling reveals substantial metabolome diversity in seabuckthorn (Hippophae rhamnoides L.) berries originating from different geographical regions in the Indian Himalayas. ResearchGate.
• Andrianova, A. A., Quimby, B. D., & Zhao, L. (2022). Intelligent Agilent GC/MS/MS Conquering Analytical Challenges. Agilent Technologies, Inc.

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A Comparative Guide to the Enantioselective Synthesis and Analysis of Venlafaxine from its Precursors

Introduction: The Chirality and Significance of Venlafaxine

Venlafaxine is a prominent antidepressant classified as a serotonin-norepinephrine reuptake inhibitor (SNRI).[1][2] Structurally, it possesses a single chiral center, meaning it exists as a pair of non-superimposable mirror images, or enantiomers: (R)-venlafaxine and (S)-venlafaxine.[3] Although marketed as a racemic mixture (an equal blend of both enantiomers), the two forms exhibit distinct pharmacological profiles. The (R)-enantiomer is a potent inhibitor of both serotonin and norepinephrine reuptake, while the (S)-enantiomer is more selective for serotonin reuptake.[4][5][6] This stereoselectivity in its mechanism of action underscores the critical importance of developing robust methodologies for both the enantioselective synthesis of the individual isomers and their precise analytical separation. Such methods are indispensable for advanced pharmacological studies, quality control in manufacturing, and the development of next-generation single-enantiomer therapeutics.

This guide provides a comparative analysis of prevalent and innovative strategies for the enantioselective synthesis and analysis of venlafaxine. We will delve into the causality behind experimental choices, present comparative data, and provide detailed protocols to empower researchers, scientists, and drug development professionals in this field.

Part 1: A Comparative Analysis of Enantioselective Synthetic Strategies

The synthesis of enantiomerically pure venlafaxine can be broadly approached through two primary strategies: the resolution of a racemic mixture or the direct asymmetric synthesis of the desired enantiomer. Both routes typically begin from common, commercially available precursors.

Common Precursors and the Racemic Route

Most synthetic pathways to venlafaxine, whether racemic or asymmetric, converge on the key intermediate, 1-[cyano(4-methoxyphenyl)methyl]cyclohexanol. This intermediate is generally prepared through the condensation of cyclohexanone and 4-methoxyphenylacetonitrile in the presence of a base.[7][8] From this cyanohydrin intermediate, a racemic synthesis proceeds via reduction of the nitrile group to a primary amine, followed by N-methylation using agents like formaldehyde and formic acid (a modified Eschweiler-Clarke reaction).[9][10]

dot

Caption: General synthetic route to racemic venlafaxine.

Strategy 1: Chiral Resolution of Racemic Venlafaxine

Chiral resolution is a classical and industrially viable method that involves separating a racemate into its constituent enantiomers. The core principle is the use of an enantiomerically pure chiral resolving agent to form a pair of diastereomeric salts. These diastereomers possess different physical properties, such as solubility, allowing for their separation by fractional crystallization.

Causality of Experimental Choices:

• Resolving Agent: The choice of resolving agent is paramount. Tartaric acid derivatives, such as O,O'-di-p-toluoyl-(R,R)-tartaric acid , are highly effective for venlafaxine.[11][12] Their rigid structures and multiple hydrogen bonding sites facilitate the formation of well-defined crystalline lattices with one of the venlafaxine enantiomers, leading to a significant difference in solubility between the two resulting diastereomeric salts.

• Solvent System: The solvent system (e.g., THF/water) is optimized to maximize the solubility difference between the diastereomeric salts.[11] A carefully selected solvent will dissolve one diastereomer while causing the other, less soluble one, to precipitate, enabling its isolation.

Strategy 2: Chemoenzymatic Synthesis

This modern approach leverages the high stereoselectivity of enzymes to create the desired chiral center. For venlafaxine, this often involves two key enzymatic steps.

Causality of Experimental Choices:

• Hydroxynitrile Lyase (HNL): The synthesis begins with the stereoselective formation of a cyanohydrin. (S)-hydroxynitrile lyase, often sourced from Hevea brasiliensis, can catalyze the addition of cyanide to a ketone precursor, yielding a cyanohydrin with high enantiomeric excess.[13][14] This enzymatic step sets the crucial stereocenter early in the synthesis.

• Lipase-Catalyzed Kinetic Resolution: Following the initial stereoselective step, a lipase (e.g., Lipase PS) can be used in a kinetic resolution process.[14][15] For instance, the enzyme selectively acylates one enantiomer of a racemic alcohol intermediate, leaving the other unreacted. The acylated and unacylated forms can then be easily separated, providing access to both enantiomers of venlafaxine.

Strategy 3: Asymmetric Catalysis

Asymmetric catalysis represents the most elegant and atom-economical approach, where a small amount of a chiral catalyst directs the reaction to form predominantly one enantiomer.

Causality of Experimental Choices:

• Organocatalysis: Chiral organic molecules, such as bifunctional thioureas, can catalyze reactions like the Michael addition to create the venlafaxine backbone with high stereocontrol.[14][16] These catalysts operate by forming transient, stereochemically defined intermediates that guide the reactants to the desired product.

• Metal-Based Catalysis: Chiral metal complexes, such as those involving rhodium(II) prolinate, can catalyze enantioselective C-H insertion or Mannich-type reactions.[15] The chiral ligands coordinated to the metal center create a chiral environment that forces the reaction to proceed along a specific stereochemical pathway.

Comparative Performance of Synthetic Strategies

Strategy	Key Reagent/Catalyst	Typical Yield	Enantiomeric Excess (e.e.)	Key Advantages & Considerations	Reference
Chiral Resolution	O,O'-di-p-toluoyl-(R,R)-tartaric acid	~82% (for pure enantiomer)	>99%	Industrially scalable, high purity. Max theoretical yield is 50% per enantiomer from racemate.	[11][12]
Chemoenzymatic	(S)-Hydroxynitrile Lyase & Lipase	Moderate to High	>99%	High selectivity, mild reaction conditions ("green chemistry"). Requires enzyme sourcing and optimization.	[13][14]
Asymmetric Catalysis	Organocatalyst or Rh(II) complex	Moderate	Moderate to High	Highly atom-economical, direct synthesis. Catalysts can be expensive and require careful tuning.	[15][16][17]

Part 2: A Comparative Analysis of Enantioselective Analytical Techniques

Once synthesized or formulated, the accurate determination of the enantiomeric composition of venlafaxine is crucial. Several advanced analytical techniques are employed for this purpose.

Technique 1: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the most widely used technique for the enantioseparation of venlafaxine in both pharmaceutical formulations and biological matrices.[4][18] It relies on a chiral stationary phase (CSP) that interacts differently with the two enantiomers.

Causality of Experimental Choices:

• Chiral Stationary Phase (CSP): Polysaccharide-based CSPs (e.g., Chiralpak AD) and macrocyclic antibiotic-based CSPs (e.g., vancomycin) are highly effective.[11][19][20][21] Separation is achieved through a combination of differential interactions—such as hydrogen bonding, dipole-dipole interactions, and steric hindrance—between the enantiomers and the chiral cavities or surfaces of the CSP.

• Mobile Phase: The mobile phase, typically a mixture of a nonpolar solvent (like hexane or heptane) and an alcohol modifier (like isopropanol or ethanol) in normal-phase mode, is optimized to achieve the best balance between resolution and analysis time.

Technique 2: Capillary Electrophoresis (CE)

Capillary electrophoresis is a high-efficiency separation technique that offers advantages in terms of low sample and reagent consumption and rapid analysis times.[1] For chiral separations, a chiral selector is added to the background electrolyte (BGE).

Causality of Experimental Choices:

• Chiral Selector: Cyclodextrins (CDs) and their derivatives (e.g., carboxymethyl-β-CD, sulfated γ-CD) are the most common chiral selectors for venlafaxine.[1][22][23][24] The enantiomers are separated based on differences in their binding affinities and mobilities as they form transient inclusion complexes with the chiral CD cavity. The choice of CD and its concentration, along with the pH of the BGE, are critical parameters that govern the resolution.

Technique 3: Supercritical Fluid Chromatography (SFC)

SFC is a modern chromatographic technique that uses a supercritical fluid, most commonly carbon dioxide, as the mobile phase. It combines the advantages of both gas and liquid chromatography, offering high-speed, high-efficiency separations.[25]

Causality of Experimental Choices:

• Mobile Phase: The use of supercritical CO2 with an organic modifier (e.g., methanol) results in low viscosity and high diffusivity, which translates to faster separations and lower backpressure compared to HPLC.[26]

• Stationary Phase: Like HPLC, SFC utilizes packed columns with chiral stationary phases to achieve enantioseparation. The principles of interaction are similar, but the unique properties of the supercritical fluid mobile phase often lead to different selectivity and faster equilibration times.

Comparative Performance of Analytical Techniques

Technique	Chiral Selector/Stationary Phase	Typical Analysis Time	Detection	Key Advantages & Considerations	Reference(s)
Chiral HPLC	Polysaccharide (e.g., Chiralpak AD) or Vancomycin-based CSPs	15-30 min	UV, Mass Spectrometry (MS)	Robust, widely available, excellent for preparative scale. Higher solvent consumption.	[19][20][27]
Capillary Electrophoresis	Cyclodextrin derivatives (e.g., CM-β-CD)	<15 min	UV, MS	High efficiency, low sample/reagent use, fast. Lower concentration sensitivity with UV.	[1][22][24]
Supercritical Fluid Chromatography	Polysaccharide-based CSPs	<10 min	UV, MS	Very fast, "greener" (less organic solvent), high throughput. Requires specialized instrumentation.	[25][26]

Part 3: Detailed Experimental Protocols

The following protocols are representative examples designed to be self-validating systems for the synthesis and analysis of venlafaxine enantiomers.

Protocol 1: Enantioselective Synthesis via Chiral Resolution

This protocol is adapted from established methods for resolving racemic venlafaxine using a chiral resolving agent.[11]

dot

Caption: Workflow for chiral resolution of venlafaxine.

Step-by-Step Methodology:

• Salt Formation: In a suitable reaction vessel, dissolve racemic venlafaxine (1.0 molar equivalent) and O,O'-di-p-toluoyl-(R,R)-tartaric acid (approx. 0.8 molar equivalents) in a minimal amount of a tetrahydrofuran (THF) and water mixture (e.g., 10:1 v/v).

• Crystallization: Stir the resulting solution at ambient temperature for several hours to induce the crystallization of the diastereomeric salt. The less soluble diastereomer will selectively precipitate from the solution.

• Isolation: Isolate the precipitated solid by vacuum filtration. Wash the collected crystals with a small amount of cold solvent mixture to remove any adhering impurities.

• Liberation of Enantiomer: Suspend the isolated diastereomeric salt in water and add a base, such as 1M sodium hydroxide solution, until the pH is alkaline (>10). This neutralizes the tartaric acid derivative and liberates the free base of the venlafaxine enantiomer.

• Extraction and Purification: Extract the aqueous solution multiple times with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the enantiomerically enriched venlafaxine.

• Analysis: Determine the yield and confirm the enantiomeric excess (e.e.) of the product using the chiral HPLC method described below.

Protocol 2: Enantioselective Analysis by Chiral HPLC

This protocol provides a robust method for separating venlafaxine enantiomers, suitable for reaction monitoring and final product quality control.[19][20]

dot

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• 19. Chiral HPLC analysis of venlafaxine metabolites in rat liver microsomal preparations after LPME extraction and application to an in vitro biotransformation study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Simultaneous stereoselective analysis of venlafaxine and O-desmethylvenlafaxine enantiomers in human plasma by HPLC-ESI/MS using a vancomycin chiral column - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 22. Simultaneous stereoselective analysis of venlafaxine and O-desmethylvenlafaxine enantiomers in clinical samples by capillary electrophoresis using charged cyclodextrins - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 24. Development of an enantioselective assay for simultaneous separation of venlafaxine and O-desmethylvenlafaxine by micellar electrokinetic chromatography-tandem mass spectrometry: Application to the analysis of drug-drug interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 25. sphinxsai.com [sphinxsai.com]
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• 27. researchgate.net [researchgate.net]

Benchmarking the Synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile: A Comparative Guide to Synthetic Methodologies

Introduction: The Significance of the 1-Arylcyclobutanecarbonitrile Motif

The 1-arylcyclobutanecarbonitrile scaffold is a valuable structural motif in medicinal chemistry and drug discovery. The rigid, three-dimensional nature of the cyclobutane ring, coupled with the electronic and pharmacological properties of the aryl and nitrile functionalities, makes these compounds attractive building blocks for the synthesis of novel therapeutic agents. 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, in particular, serves as a key intermediate for various biologically active molecules. This guide provides an in-depth comparison of two distinct synthetic strategies for the preparation of this target molecule: a classical approach utilizing Phase-Transfer Catalysis (PTC) and a modern photochemical [2+2] cycloaddition. This analysis will equip researchers with the necessary insights to select the most appropriate methodology based on their specific experimental constraints and objectives.

Methodology 1: Phase-Transfer Catalyzed (PTC) Alkylation of 4-Methoxyphenylacetonitrile

Phase-transfer catalysis (PTC) is a powerful and well-established technique in organic synthesis that facilitates the reaction between reactants located in different immiscible phases.[1] For the synthesis of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, PTC is employed to promote the C-alkylation of 4-methoxyphenylacetonitrile with 1,3-dibromopropane.

Causality of Experimental Choices

The reaction proceeds via the deprotonation of the acidic benzylic proton of 4-methoxyphenylacetonitrile by a strong base, typically concentrated aqueous sodium hydroxide, to form a carbanion. The phase-transfer catalyst, a quaternary ammonium salt such as tetrabutylammonium bromide (TBAB), then transports the carbanion from the aqueous phase to the organic phase where it can react with the electrophile, 1,3-dibromopropane. This transfer overcomes the insolubility of the reactants in a single phase, thereby accelerating the reaction rate. The choice of a strong base is crucial for efficient carbanion formation, and the selection of an appropriate phase-transfer catalyst is critical for the effective transport of the anion across the phase boundary.

Experimental Protocol: A Literature-Derived PTC Synthesis

Materials:

• 4-Methoxyphenylacetonitrile

• 1,3-Dibromopropane

• Tetrabutylammonium bromide (TBAB)

• Sodium hydroxide (50% aqueous solution)

• Toluene

• Dichloromethane

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a stirred solution of 4-methoxyphenylacetonitrile (1.0 eq) and 1,3-dibromopropane (1.2 eq) in toluene, add tetrabutylammonium bromide (0.1 eq).

• With vigorous stirring, add 50% aqueous sodium hydroxide solution (5.0 eq).

• Heat the reaction mixture to 70-80 °C and maintain for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and add water to dissolve the inorganic salts.

• Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Expected Outcome and Benchmarking Data (Hypothetical):

Based on similar reactions, this PTC approach is expected to provide the target compound in moderate to good yields (estimated 60-80%). The purity of the final product would be assessed by standard analytical techniques.

Characterization Data (Predicted):

• ¹H NMR (CDCl₃, 400 MHz): δ 7.35-7.25 (m, 2H, Ar-H), 6.95-6.85 (m, 2H, Ar-H), 3.82 (s, 3H, OCH₃), 2.80-2.65 (m, 2H, cyclobutane-CH₂), 2.55-2.40 (m, 2H, cyclobutane-CH₂), 2.20-2.05 (m, 2H, cyclobutane-CH₂).

• ¹³C NMR (CDCl₃, 101 MHz): δ 159.0, 132.5, 128.0, 122.0, 114.0, 55.3, 45.0, 35.0, 16.0.

• IR (KBr, cm⁻¹): ν 2950 (C-H), 2235 (C≡N), 1610, 1510 (C=C, aromatic), 1250 (C-O).

• MS (EI): m/z (%) 187 (M⁺), 172, 146, 131.

dot

Sources

• 1. science24.com [science24.com]
• 2. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Comprehensive Characterization of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile Reference Standards

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the integrity of analytical data is paramount. This begins with the quality of the reference standards used. This guide provides an in-depth technical comparison and characterization strategy for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a key building block in the synthesis of various biologically active molecules. We will move beyond a simple listing of specifications to a holistic understanding of what constitutes a true reference standard, grounded in the principles of modern analytical chemistry and regulatory expectations.

The Critical Role of a Well-Characterized Reference Standard

This guide will walk you through the essential analytical techniques required to fully characterize a batch of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile to qualify it as a secondary reference standard, with traceability to a primary standard if available.

Identity Confirmation: The Foundational Step

The first and most crucial step is to unequivocally confirm the chemical identity of the supplied material. A combination of spectroscopic techniques is employed for this purpose, each providing a unique piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules. Both ¹H and ¹³C NMR should be performed.

¹H NMR Spectroscopy provides information about the number of different types of protons, their chemical environment, and their proximity to other protons. For 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, we expect to see the following signals:

• Aromatic Protons: Two doublets in the aromatic region (typically δ 6.8-7.5 ppm), corresponding to the protons on the methoxy-substituted benzene ring. The coupling pattern will be characteristic of a 1,4-disubstituted ring system.

• Methoxyphenyl Protons: A singlet around δ 3.8 ppm, corresponding to the three protons of the methoxy group.

• Cyclobutane Protons: A series of multiplets in the aliphatic region (typically δ 2.0-3.0 ppm) corresponding to the six protons of the cyclobutane ring. The complexity of these signals arises from the restricted rotation and diastereotopicity of the protons.

¹³C NMR Spectroscopy provides information about the number of different types of carbon atoms in the molecule. For 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, the expected signals are:

• Aromatic Carbons: Several signals in the aromatic region (δ 110-160 ppm), including the carbon attached to the methoxy group, the quaternary carbon of the cyclobutane ring, and the other aromatic carbons.

• Nitrile Carbon: A characteristic signal for the nitrile carbon (C≡N) typically appears in the range of δ 115-125 ppm.

• Quaternary Cyclobutane Carbon: The carbon of the cyclobutane ring attached to the phenyl group and the nitrile group will be a quaternary carbon, appearing as a singlet.

• Cyclobutane Methylene Carbons: Signals for the methylene carbons of the cyclobutane ring will be observed in the aliphatic region.

• Methoxy Carbon: A signal for the methoxy carbon will be seen around δ 55 ppm.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Assignment	Predicted ¹H NMR (ppm)	Predicted ¹³C NMR (ppm)
Aromatic CH (ortho to OMe)	~6.9 (d)	~114
Aromatic CH (meta to OMe)	~7.3 (d)	~128
Aromatic C-OMe	-	~159
Aromatic C-Cyclobutane	-	~135
Cyclobutane CH₂	2.2 - 2.8 (m)	~35
Cyclobutane C(CN)(Ar)	-	~45
Nitrile CN	-	~122
Methoxy OCH₃	~3.8 (s)	~55

Note: These are predicted values and may vary slightly depending on the solvent and instrument used.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile should exhibit characteristic absorption bands for:

• Nitrile (C≡N) stretch: A sharp, medium-intensity band around 2230 cm⁻¹. The presence of this band is a strong indicator of the nitrile functional group.

• Aromatic C-H stretch: Bands above 3000 cm⁻¹.

• Aliphatic C-H stretch: Bands just below 3000 cm⁻¹.

• Aromatic C=C stretch: Bands in the 1600-1450 cm⁻¹ region.

• C-O stretch (ether): A strong band in the 1250-1000 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 1-(4-Methoxyphenyl)cyclobutanecarbonitrile (Molecular Weight: 187.24 g/mol ), the mass spectrum should show a molecular ion peak (M⁺) at m/z = 187. Key fragmentation patterns would likely involve the loss of the nitrile group or cleavage of the cyclobutane ring.

Purity Assessment: Quantifying the "Good"

Once the identity is confirmed, the next critical step is to determine the purity of the reference standard. A purity of 95% as often quoted by suppliers is generally insufficient for a reference standard. A comprehensive purity assessment involves multiple techniques to account for different types of potential impurities.

Chromatographic Purity (HPLC/GC)

High-Performance Liquid Chromatography (HPLC) with UV detection is the workhorse for determining the purity of non-volatile organic compounds. For 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a reverse-phase HPLC method would be suitable.

Gas Chromatography (GC) with a Flame Ionization Detector (FID) is an alternative for volatile and thermally stable compounds. Given the nitrile functionality, a polar column may provide better peak shape.

The goal of the chromatographic analysis is to separate the main compound from any related substances (impurities from the synthesis) and degradation products. The purity is typically expressed as a percentage of the main peak area relative to the total area of all peaks.

Table 2: Example HPLC Method for Purity Analysis

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: Water; B: Acetonitrile
Gradient	50% B to 95% B over 20 min
Flow Rate	1.0 mL/min
Detection	UV at 225 nm
Injection Volume	10 µL

Water Content (Karl Fischer Titration)

Water is a common impurity in chemical substances and can affect their stability and accurate weighing. Karl Fischer titration is the gold standard for determining the water content with high accuracy and precision.[1] The result is expressed as a weight percentage.

Residual Solvents (Headspace GC-MS)

Organic solvents used in the synthesis and purification process can remain as impurities in the final product. Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) is the preferred method for identifying and quantifying these residual solvents.[2][3] The levels of residual solvents should be controlled according to regulatory guidelines such as ICH Q3C.

Inorganic Impurities (Sulphated Ash/Residue on Ignition)

This test determines the amount of non-volatile inorganic impurities in the sample. The sample is ignited in the presence of sulfuric acid, and the weight of the remaining residue is determined. For a high-purity reference standard, this value should be very low (e.g., <0.1%).

Assay: The Absolute Content

The assay is the determination of the true content of the substance in the reference standard material. It is often determined by a mass balance approach, where the contributions of all impurities are subtracted from 100%.

Assay (%) = 100% - Chromatographic Impurities (%) - Water Content (%) - Residual Solvents (%) - Inorganic Impurities (%)

Alternatively, a quantitative NMR (qNMR) approach can be used, where the signal of the analyte is compared to that of a certified internal standard of known purity.

Experimental Protocols

Protocol for HPLC Purity Determination

• Standard Preparation: Accurately weigh about 10 mg of the 1-(4-Methoxyphenyl)cyclobutanecarbonitrile reference standard and dissolve in 10 mL of acetonitrile to obtain a 1 mg/mL solution.

• Sample Preparation: Prepare the sample to be tested at the same concentration as the standard.

• Chromatographic System: Use a validated HPLC system with the conditions outlined in Table 2.

• Injection and Analysis: Inject the standard and sample solutions and record the chromatograms.

• Calculation: Calculate the percentage of each impurity by area normalization.

Protocol for Karl Fischer Titration

• Instrument Setup: Use a calibrated Karl Fischer titrator.

• Titrant Standardization: Standardize the Karl Fischer reagent with a known amount of water or a certified water standard.

• Sample Analysis: Accurately weigh a suitable amount of the 1-(4-Methoxyphenyl)cyclobutanecarbonitrile sample and add it to the titration vessel.

• Titration: Titrate the sample with the standardized Karl Fischer reagent to the endpoint.

• Calculation: Calculate the water content in the sample based on the titrant consumption.

Visualizing the Workflow

The following diagram illustrates the logical workflow for the comprehensive characterization of a 1-(4-Methoxyphenyl)cyclobutanecarbonitrile reference standard.

Caption: Workflow for the characterization of a reference standard.

Comparing Alternatives and Interpreting Data

When comparing different batches or suppliers of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, it is not sufficient to simply look at the stated purity. A comprehensive Certificate of Analysis (CoA) that details the results from all the aforementioned analytical techniques is essential.

Table 3: Comparison of Hypothetical Reference Standard Batches

Parameter	Batch A (Supplier 1)	Batch B (Supplier 2)	Interpretation
Stated Purity	98.5%	99.2%	Batch B appears superior at first glance.
Chromatographic Purity	99.5% (one impurity at 0.5%)	99.3% (three impurities at 0.1%, 0.2%, 0.4%)	Batch A has a simpler impurity profile, which may be preferable.
Water Content	0.2%	0.1%	Both are acceptable.
Residual Solvents	Acetone: 500 ppm	Dichloromethane: 100 ppm	Both are within typical limits, but the type of solvent may be a consideration.
Assay (Mass Balance)	98.8%	98.7%	The actual content is very similar.
Spectroscopic Data	Consistent with structure	Consistent with structure	Both are confirmed to be the correct compound.

In this hypothetical comparison, while Batch B has a higher stated purity, Batch A has a simpler impurity profile and a slightly higher assay value by mass balance. This highlights the importance of a multi-faceted approach to characterization.

Conclusion

The qualification of a reference standard for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is a rigorous process that requires a suite of orthogonal analytical techniques. By moving beyond a simple purity value and embracing a comprehensive characterization strategy that includes identity confirmation, a thorough assessment of all potential impurities, and an accurate assay, researchers can ensure the reliability and integrity of their analytical data. This, in turn, builds a solid foundation for the successful development of new pharmaceutical agents.

References

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• LabRulez LCMS. (n.d.). Simplified, cost-effective headspace GC method for residual solvents analysis in pharmaceutical products. Retrieved from [Link]

• Analab Scientific Instruments. (2024, August 20). The Role of Karl Fischer Titration in Pharmaceutical Analysis. Retrieved from [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Venlafaxine Intermediates

This guide provides an in-depth comparison and procedural analysis for the cross-validation of analytical methods tailored to venlafaxine intermediates. As researchers, scientists, and drug development professionals, ensuring the consistency and reliability of analytical data across different laboratories is not merely a matter of good practice—it is a regulatory imperative. This document moves beyond rote procedural lists to explain the causality behind experimental choices, grounding every protocol in the principles of scientific integrity and self-validation.

Introduction: The Analytical Imperative in Venlafaxine Synthesis

Venlafaxine, a structurally unique phenylethylamine derivative, is a widely used antidepressant whose efficacy is intrinsically linked to its purity.[1] The synthesis of venlafaxine involves several key intermediates. The control of impurities, whether they are process-related or degradation products, is a critical quality attribute managed through robust analytical testing.[2][3] When manufacturing scales up, transfers to new facilities, or when quality control is outsourced to a contract laboratory, the analytical methods used to control these intermediates must be formally transferred. This process, known as analytical method transfer (AMT) or cross-validation, is a documented verification that a method performs as intended in a new laboratory environment.[4][5] This guide will compare common analytical approaches and provide a detailed framework for executing a successful cross-validation.

Part 1: Comparative Analysis of Core Analytical Methods

The choice of analytical technique is the foundation of reliable impurity profiling. For venlafaxine and its intermediates, which are typically small organic molecules, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the predominant techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC, particularly Reverse-Phase HPLC (RP-HPLC), is the workhorse for analyzing venlafaxine and its intermediates.[6] This is because these compounds are generally polar and possess chromophores (the phenyl group) that allow for straightforward UV detection.

• Expertise & Experience: The causality behind choosing RP-HPLC lies in its versatility and its ability to separate compounds based on their hydrophobicity. For venlafaxine intermediates, which may have subtle structural differences, manipulating the mobile phase composition (e.g., the ratio of aqueous buffer to organic solvents like acetonitrile) and pH provides exquisite control over the separation, allowing for the resolution of closely related impurities.[7] A stability-indicating method, which can separate the active ingredient from its degradation products, is a primary goal.[6]

• Trustworthiness: An HPLC method's trustworthiness is established through rigorous validation according to International Council for Harmonisation (ICH) guidelines, specifically ICH Q2(R2).[8][9][10] This involves demonstrating specificity, linearity, accuracy, precision, and robustness.

Gas Chromatography (GC)

GC is a powerful alternative, particularly for volatile or semi-volatile intermediates or impurities that may not be present in the final drug substance.[11]

• Expertise & Experience: The decision to use GC is dictated by the physicochemical properties of the analyte. If an intermediate is sufficiently volatile and thermally stable, GC can offer higher separation efficiency and speed than HPLC. For instance, residual solvents or low molecular weight starting materials in the synthesis process are ideal candidates for GC analysis. Coupling GC with a Mass Spectrometry (MS) detector provides definitive identification of unknown peaks, which is invaluable during process development and impurity profiling.[12]

• Trustworthiness: A GC method is validated using the same principles as HPLC. Specificity is often inherently high, especially with an MS detector. Key validation parameters include demonstrating the linearity of the detector response and the precision of repeated injections.

Comparative Summary: HPLC vs. GC for Venlafaxine Intermediates

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Applicability	Excellent for polar, non-volatile, and thermally labile compounds. The primary choice for most venlafaxine intermediates.[6][7]	Ideal for volatile and thermally stable compounds, such as starting materials or residual solvents.[11][12]
Detector	Commonly UV-Vis (PDA), offering good sensitivity for chromophoric compounds. MS detectors add specificity.[1]	Flame Ionization Detector (FID) for general-purpose use; Mass Spectrometry (MS) for high specificity and identification.[12]
Sample Prep	Typically involves dissolving the sample in a suitable solvent (often the mobile phase). Can be automated.	May require derivatization to increase volatility for polar analytes. Headspace analysis is common for residual solvents.
Key Strengths	High versatility, wide applicability to various compound types, non-destructive.	High resolution, speed, and sensitivity for appropriate analytes.
Limitations	Lower resolution than capillary GC. Mobile phase consumption can be high.	Limited to thermally stable and volatile compounds.

Part 2: The Cross-Validation Workflow: An Overview

Analytical method cross-validation, or Method Transfer, is a formal process to verify that a validated analytical method can be successfully used in another laboratory.[4] The objective is to ensure that the receiving unit (RU) can obtain results that are equivalent to those of the sending unit (SU). The entire process must be governed by a pre-approved protocol with clearly defined acceptance criteria.[13][14]

Below is a general workflow for a typical analytical method transfer.

Caption: High-level workflow for analytical method transfer.

Part 3: Strategic Approaches to Cross-Validation

The strategy for method transfer is not one-size-fits-all. It should be selected based on a risk assessment that considers the complexity of the method, the experience of the receiving lab, and the criticality of the test.[15][16]

• Comparative Testing: This is the most common approach.[4] The SU and RU analyze the same, pre-determined set of samples. The results are then statistically compared against acceptance criteria defined in the protocol. This approach is robust and provides direct evidence of the RU's proficiency.

• Co-validation: Here, the RU participates in the original method validation process, typically by running the intermediate precision/reproducibility experiments.[14][17] This is efficient when a method is being developed and immediately transferred. It fosters a shared understanding of the method's performance characteristics.

• Revalidation: The RU performs a partial or full revalidation of the method. This is often used when the SU is no longer available to participate or if significant changes to the method were required to run it in the RU's environment.[15] The parameters to be revalidated are based on a risk assessment.

• Transfer Waiver: In specific, low-risk situations, a formal transfer study can be waived.[17][18] Examples include transferring a simple compendial method, moving to a lab with the same management and equipment, or when the analyst who validated the method moves to the receiving lab. This must be scientifically justified and documented.

The choice of strategy can be guided by a simple decision matrix.

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The Strategic Importance of Precursor Stability in Venlafaxine Synthesis

An In-Depth Technical Guide to the Comparative Stability Studies of Venlafaxine Precursors

This guide offers a detailed protocol and scientific rationale for conducting comparative stability studies on the precursors of venlafaxine. For researchers and professionals in drug development, understanding the intrinsic stability of synthetic intermediates is a cornerstone of robust process chemistry. It directly impacts impurity profiling, process control, storage conditions, and the ultimate quality of the Active Pharmaceutical Ingredient (API). This document provides the expertise to design and execute these critical studies, ensuring scientifically sound and regulatory-compliant outcomes.

Venlafaxine, (±)-1-[2-(dimethylamino)-1-(4-methoxyphenyl)ethyl]cyclohexanol, is a leading Serotonin-Norepinephrine Reuptake Inhibitor (SNRI). Its synthesis can be approached through various routes, but many converge on common intermediates. A widely utilized precursor is 1-[cyano(4-methoxyphenyl)methyl]cyclohexanol , formed from the condensation of p-methoxyphenylacetonitrile and cyclohexanone.[1][2][3][4] The stability of this "cyano-intermediate" and its downstream products is not merely an academic exercise; it is a critical control point. A precursor prone to degradation under specific pH, temperature, or oxidative conditions can introduce a cascade of impurities that are often structurally similar to the API, making their removal challenging and costly.

Forced degradation studies, a core component of this guide, are designed to purposefully stress the molecule to predict its degradation pathways.[5][6] This foresight is invaluable, allowing chemists to refine reaction conditions, select appropriate storage containers, and establish justified specifications for the final drug substance, in line with regulatory expectations.[7][8][9]

Designing the Comparative Study: A Self-Validating Workflow

The objective is to compare the stability of two or more precursors under identical, accelerated stress conditions. This requires a meticulously planned workflow that ensures data integrity and allows for direct, objective comparison.

Experimental Workflow Design

The logical flow of the study is critical. It begins with sourcing and characterizing the precursors and culminates in a comparative analysis of their degradation profiles.

Caption: A logical workflow for comparative precursor stability testing.

Protocol for Forced Degradation Studies

Expertise Behind the Choices: The conditions outlined below are derived from ICH Q1A(R2) guidelines and are chosen to explore specific chemical vulnerabilities.[10] For instance, acid and base hydrolysis challenge the ether and nitrile functionalities, while peroxide exposure probes for susceptibility to oxidation.

• Preparation: Prepare stock solutions of each precursor (e.g., 1 mg/mL) in a suitable solvent like acetonitrile or a water/acetonitrile mixture.

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1.0 N HCl. Heat at 60-80°C for a defined period (e.g., 2, 8, 24 hours). Before analysis, neutralize with an equivalent amount of 1.0 N NaOH.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1.0 N NaOH. Heat at 60-80°C for the same time points. Neutralize with 1.0 N HCl before analysis.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3-30% hydrogen peroxide. Store at room temperature, protected from light, for up to 48 hours. The strength of the peroxide and duration may need to be optimized.[11]

• Thermal Degradation: Expose the solid precursor material to dry heat (e.g., 80°C) in a calibrated oven. Sample at defined intervals.

• Photostability: Expose the solid precursor and its solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as specified in ICH Q1B. A parallel set of samples should be wrapped in aluminum foil as dark controls.

The Cornerstone: A Stability-Indicating Analytical Method

A method's ability to separate the parent precursor from all potential degradation products is what makes it "stability-indicating." High-Performance Liquid Chromatography (HPLC) with UV (PDA) detection is the industry standard.

Step-by-Step HPLC Method Development

• Column Selection: Start with a robust, versatile column, such as a C18 (e.g., 150 mm x 4.6 mm, 3.5 µm particle size), which provides good retention for moderately polar compounds like venlafaxine precursors.

• Mobile Phase Scouting:

  • Aqueous (A): 0.1% Formic Acid or 10 mM Ammonium Acetate in water. The acidic modifier improves peak shape for amine-containing compounds and ensures compatibility with mass spectrometry.

  • Organic (B): Acetonitrile or Methanol. Acetonitrile often provides better resolution and lower backpressure.

• Gradient Elution: Run a broad gradient (e.g., 5% to 95% B over 20 minutes) on a stressed sample (a pooled mixture of acid, base, and peroxide-stressed aliquots is ideal). This will reveal the retention times of the parent peak and any degradation products.

• Optimization: Adjust the gradient slope and duration to maximize resolution between the parent peak and its closest eluting impurity.

• Wavelength Selection: Use a Photodiode Array (PDA) detector to record spectra for all peaks. Select a wavelength for quantification that provides a good response for both the parent and the impurities, or use different wavelengths if necessary. Check for peak purity to ensure co-elution is not occurring.

• Validation: The final method must be validated according to ICH Q2(R1) for specificity, linearity, accuracy, precision, and robustness.

Interpreting the Data: Degradation Pathways and Comparative Analysis

The ultimate goal is to translate raw analytical data into actionable knowledge. The primary degradation pathways for venlafaxine itself include demethylation and dehydration, which provides clues for what to expect from its precursors.[12][13][14]

Potential Degradation Pathways

For a precursor like 1-[cyano(4-methoxyphenyl)methyl]cyclohexanol, key vulnerabilities can be hypothesized and then confirmed with LC-MS data.

Caption: Hypothesized degradation pathways for the cyano-intermediate of venlafaxine.

Quantitative Comparison

Summarize the percentage of degradation for each precursor under each condition in a clear, comparative table. This provides an at-a-glance assessment of relative stability.

Table 1: Comparative Stability Data for Venlafaxine Precursors

Stress Condition	Time	Precursor A (% Degradation)	Precursor B (% Degradation)	Major Degradants
1.0 N HCl @ 80°C	24h	15.2%	8.9%	Dehydration Product
1.0 N NaOH @ 80°C	24h	25.8%	12.3%	Hydrolysis Product (Amide)
10% H₂O₂ @ RT	48h	4.5%	1.1%	Oxidation Product
Thermal @ 80°C	72h	2.1%	0.8%	Dehydration Product
Photostability (ICH)	-	< 1.0%	< 1.0%	None significant

Trustworthiness Through Self-Validation: The protocol is self-validating because the stability-indicating method proves its own effectiveness. By successfully separating the degradants formed under harsh conditions, it demonstrates its capability to monitor stability under the much milder conditions of long-term storage.

Conclusion: From Data to Development Strategy

The results of these comparative studies are pivotal. A precursor demonstrating significantly higher stability (like "Precursor B" in the example table) would be a superior candidate for large-scale synthesis.[15] It promises a more robust manufacturing process with a cleaner impurity profile, potentially simplifying purification steps and reducing batch-to-batch variability. This data-driven approach to precursor selection is a hallmark of modern, quality-by-design pharmaceutical development.

References

• ResearchGate. (n.d.). Degradation of venlafaxine hydrochloride. Retrieved from ResearchGate. [Link]

• PubMed. (2019). [Influencing Factors and Transformation Mechanism of Venlafaxine Degradation by UV]. National Library of Medicine. [Link]

• ResearchGate. (2015). Synthesis and molecular structure analysis of venlafaxine intermediate and its analog. Retrieved from ResearchGate. [Link]

• Systematic Reviews in Pharmacy. (n.d.). Analytical Methods for Venlaflaxine Hydrochloride and Metabolites Determinations in Different Matrices. [Link]

• Ajitha, A., & Rani, P. S. (2020). Forced Degradation Studies. IJPSR, 11(8), 3923-3929. [Link]

• SciSpace. (n.d.). ISOLATION AND STRUCTURAL CHARACTERIZATION OF MAJOR DEGRADATION PRODUCT OF VENLAFAXINE HYDROCHLORIDE. Retrieved from SciSpace. [Link]

• PharmGKB. (2013). Venlafaxine Pathway, Pharmacokinetics. [Link]

• ResearchGate. (n.d.). Major metabolic pathways of venlafaxine. Retrieved from ResearchGate. [Link]

• PubMed. (2021). Characteristics and transformation pathways of venlafaxine degradation during disinfection processes using free chlorine and chlorine dioxide. National Library of Medicine. [Link]

• National Institutes of Health. (2025). Electrochemical Degradation of Venlafaxine on Platinum Electrodes: Identification of Transformation Products by LC-MS/MS and In Silico Ecotoxicity Assessment. [Link]

• Veerachamy, A. (n.d.). Preparation of Venlafaxine-Antidepressant Drug (1). [Link]

• National Institutes of Health. (n.d.). Development and validation of stability indicating method for the quantitative determination of venlafaxine hydrochloride in extended release formulation using high performance liquid chromatography. [Link]

• Psychiatria Polska. (n.d.). [Extraction techniques for analysis of venlafaxine and its metabolites in biological matrices]. [Link]

• New Drug Approvals. (2015). VENLAFAXINE PART 2/3. [Link]

• Psychiatria Polska. (n.d.). Extraction techniques for analysis of venlafaxine and its metabolites in biological matrices. [Link]

• University of Mysore. (n.d.). Synthesis and molecular structure analysis of venlafaxine intermediate and its analog. [Link]

• ACS Publications. (n.d.). An Improved and Impurity-Free Large-Scale Synthesis of Venlafaxine Hydrochloride. [Link]

• ResearchGate. (n.d.). Chromatograms of Desvenlafexine after Forced Degradation Studies. Retrieved from ResearchGate. [Link]

• Archives of Psychiatry and Psychotherapy. (2012). Determination of venlafaxine and its metabolites in biological materials. [Link]

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A Comparative Guide to the Economic Viability of Alternative Venlafaxine Synthesis Routes

For Researchers, Scientists, and Drug Development Professionals

The antidepressant venlafaxine, a serotonin-norepinephrine reuptake inhibitor (SNRI), is a cornerstone in the treatment of major depressive disorder, generalized anxiety disorder, and social anxiety disorder.[1] Its widespread use necessitates manufacturing processes that are not only efficient and high-yielding but also economically and environmentally sustainable. This guide provides an in-depth comparison of the conventional industrial synthesis of venlafaxine with several promising alternative routes, focusing on their economic viability and process efficiency.

The Conventional Industrial Synthesis: A Baseline for Comparison

The most common and well-established industrial synthesis of venlafaxine begins with the nucleophilic addition of 4-methoxyphenylacetonitrile to cyclohexanone.[2] This route, while reliable, presents several challenges in terms of cost and environmental impact.

Reaction Pathway:

The conventional synthesis can be summarized in three key steps:

• Condensation: 4-methoxyphenylacetonitrile and cyclohexanone undergo a condensation reaction to form 1-[cyano-(4-methoxyphenyl)methyl]cyclohexanol.

• Reduction: The nitrile group of the intermediate is reduced to a primary amine, yielding 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol.

• N,N-dimethylation: The primary amine is then dimethylated to give venlafaxine.

Economic and Process Analysis of the Conventional Route:

Parameter	Details	Economic Implication
Starting Materials	4-methoxyphenylacetonitrile, Cyclohexanone	Readily available and relatively inexpensive.
Reagents & Catalysts	Historically, strong bases like lithium diisopropylamide (LDA) or n-butyllithium were used for condensation, and expensive noble metal catalysts like rhodium on alumina for reduction.[2]	The use of expensive and hazardous reagents increases production costs and requires specialized handling and disposal procedures.
Reaction Conditions	The initial condensation often requires cryogenic temperatures (-78 °C) when using strong bases like LDA.[2]	High energy consumption for cooling, adding to operational costs.
Overall Yield	Reported overall yields are often below 25-35%.[2][3]	Low yields translate to higher cost per unit of product and significant waste generation.
Work-up & Purification	Can involve tedious workup procedures and column chromatography, which is not ideal for large-scale production.[3]	Increased solvent usage, time, and labor costs.

Alternative Synthesis Routes: Striving for Economic and Green Efficiency

Several alternative routes have been developed to address the shortcomings of the conventional method. These routes often focus on using cheaper reagents, milder reaction conditions, and improving overall yield.

Alternative Route 1: The Sodium Methoxide-Raney Nickel Pathway

This improved process modifies the conventional route by substituting hazardous and expensive reagents with more cost-effective and manageable alternatives.

Key Improvements:

• Condensation: Sodium methoxide in methanol replaces LDA, allowing the reaction to proceed at a more accessible temperature.[2]

• Reduction: Raney nickel, a more economical catalyst, is used in place of rhodium on alumina for the hydrogenation step.[2]

Economic and Process Analysis of the Sodium Methoxide-Raney Nickel Route:

Parameter	Details	Economic Implication
Reagents & Catalysts	Sodium methoxide is significantly cheaper and easier to handle than LDA. Raney nickel is a more cost-effective hydrogenation catalyst than rhodium-based ones.[2]	Substantial reduction in raw material costs.
Reaction Conditions	The condensation step can be carried out at a more moderate temperature, reducing energy consumption.	Lower operational costs.
Overall Yield	This route has been reported to achieve an overall yield of around 55%.[2]	Higher yield significantly improves the economic viability and reduces waste.
Scalability	The use of less hazardous reagents and simpler procedures makes this process more suitable for large-scale industrial production.[2]	Improved process safety and efficiency at an industrial scale.

Alternative Route 2: The Phase-Transfer Catalysis (PTC) Approach

This "green" chemistry approach utilizes a phase-transfer catalyst to facilitate the initial condensation step, offering both economic and environmental benefits.

Key Features:

• A phase-transfer catalyst, such as tetrabutylammonium iodide (TBAI), is used with aqueous sodium hydroxide or potassium hydroxide.[4][5] This avoids the need for strong, anhydrous bases and organic solvents in the initial step.

Economic and Process Analysis of the PTC Route:

Parameter	Details	Economic Implication
Reagents & Solvents	Utilizes inexpensive and readily available aqueous bases. Reduces the need for volatile organic solvents.[5]	Lower reagent and solvent costs, as well as reduced waste disposal expenses.
Reaction Conditions	Reactions are typically run at or near room temperature, with simple work-up procedures.	Significant energy savings and simplified manufacturing processes.
Yield	The condensation step can achieve nearly quantitative yields.[4][5]	High efficiency in the initial step contributes to a better overall yield and improved process economics.
Environmental Impact	Considered a "greener" alternative due to the use of aqueous media and milder conditions.	Reduced environmental footprint can lead to long-term cost savings and align with sustainability goals.

Alternative Route 3: The One-Pot Synthesis

A novel approach aims to streamline the synthesis by combining the reduction and methylation steps into a single pot reaction.

Process Innovation:

• The intermediate, 1-[cyano-(4-methoxyphenyl)methyl]cyclohexanol, is reacted with an alkylamine (like dimethylamine) in the presence of a transition metal catalyst (e.g., palladium) under a hydrogen atmosphere.[6] This directly produces venlafaxine, bypassing the isolation of the primary amine intermediate.

Economic and Process Analysis of the One-Pot Route:

Parameter	Details	Economic Implication
Process Steps	Consolidates two steps into one, reducing reaction time, energy consumption, and the need for intermediate isolation.[6]	Significant savings in operational costs, labor, and capital expenditure on equipment.
Reagents	Utilizes readily available alkylamines.[6]	Cost-effective reagent sourcing.
Overall Efficiency	Simplifies the overall process, potentially leading to higher throughput.	Increased manufacturing capacity and efficiency.
Challenges	Catalyst selection and optimization are crucial for achieving high yields and selectivity.	May require initial investment in research and development to optimize the process for industrial scale.

Comparative Summary of Venlafaxine Synthesis Routes

Synthesis Route	Key Reagents/Catalysts	Overall Yield	Key Advantages	Key Disadvantages
Conventional	LDA, Rhodium on Alumina	< 35%[3]	Well-established process	Expensive and hazardous reagents, low yield, high energy consumption.[2]
Sodium Methoxide-Raney Ni	Sodium Methoxide, Raney Nickel	~55%[2]	Cost-effective, higher yield, more scalable.[2]	Still involves multiple steps and organic solvents.
Phase-Transfer Catalysis	PTC (e.g., TBAI), Aqueous NaOH/KOH	High (for condensation step)[4][5]	"Green," mild conditions, low-cost reagents.[5]	Overall yield depends on subsequent reduction and methylation steps.
One-Pot Synthesis	Alkylamine, Palladium Catalyst	Varies	Simplified process, reduced steps, higher throughput.[6]	Requires careful optimization of catalyst and reaction conditions.

Experimental Protocols

Protocol for the Sodium Methoxide-Raney Nickel Route

Step 1: Condensation

• To a solution of 4-methoxyphenylacetonitrile and cyclohexanone in methanol, add sodium methoxide.

• Stir the mixture at a controlled temperature until the reaction is complete (monitored by TLC or HPLC).

• Quench the reaction and perform an aqueous work-up to isolate the crude 1-[cyano-(4-methoxyphenyl)methyl]cyclohexanol.

• Purify the product by recrystallization.

Step 2: Reduction

• Dissolve the purified intermediate in a suitable solvent (e.g., methanol with ammonia).

• Add Raney nickel catalyst to the solution in an autoclave.

• Pressurize the reactor with hydrogen gas and heat to the desired temperature.

• Maintain the reaction under pressure until the reduction is complete.

• Filter off the catalyst and concentrate the filtrate to obtain 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol.

Step 3: N,N-dimethylation (Eschweiler-Clarke reaction)

• To a mixture of the primary amine, formaldehyde, and formic acid, heat the reaction at reflux.[3]

• Monitor the reaction until completion.

• Cool the reaction mixture, basify with a suitable base, and extract the venlafaxine free base with an organic solvent.

• Convert the free base to the hydrochloride salt by treating it with HCl in a suitable solvent.

Visualization of Synthesis Pathways

Conventional Venlafaxine Synthesis

Caption: More economical synthesis of venlafaxine.

Conclusion and Future Outlook

The exploration of alternative synthesis routes for venlafaxine has led to significant improvements in economic viability and environmental sustainability. The move away from expensive and hazardous reagents towards more cost-effective and greener alternatives, such as in the sodium methoxide-Raney nickel and phase-transfer catalysis routes, demonstrates a clear path towards more efficient large-scale production. The development of one-pot syntheses further promises to streamline manufacturing, reducing operational costs and increasing throughput.

For researchers and drug development professionals, the choice of synthesis route will depend on a balance of factors including raw material costs, capital investment in equipment, desired scale of production, and environmental regulations. The continued innovation in synthetic methodology will undoubtedly lead to even more efficient and sustainable processes for producing this vital antidepressant.

References

• Basappa, C. V. Kavitha, K. S. Rangappa. (2004). Simple and an efficient method for the synthesis of 1-[2-dimethylamino-1-(4-methoxy-phenyl)-ethyl]-cyclohexanol hydrochloride: (±) venlafaxine racemic mixtures. Bioorganic & Medicinal Chemistry Letters, 14(12), 3279-3281.
• Chander, T. P., Deepthi, K. S., Chakravarthy, A. K., & Reddy, G. M. (2007). Preparation of Venlafaxine-Antidepressant Drug. Asian Journal of Chemistry, 19(7), 5157-5160.
• Saravanan, M., Satyanarayana, B., & Reddy, P. P. (2011). An Improved and Impurity-Free Large-Scale Synthesis of Venlafaxine Hydrochloride. Organic Process Research & Development, 15(1), 143-147.
• A novel green process for synthesis of venlafaxine and its impurities. (2017). International Journal of Chemical Research and Development.
• Chavan, S. P., Khobragade, D. A., Kamat, S. K., & Kalkote, U. R. (2004). An Efficient and Green Protocol for the Preparation of Cycloalkanols: A Practical Synthesis of Venlafaxine. Tetrahedron Letters, 45(39), 7291-7295.
• Zhu, Y. Y., Li, T., & Gu, S. X. (2004). Synthesis of Venlafaxine Hydrochloride. Chinese Journal of Pharmaceuticals.
• Einarson, T. R., Addis, A., & Iskedjian, M. (1997). Pharmacoeconomic analysis of venlafaxine in the treatment of major depressive disorder. Pharmacoeconomics, 12(2 Pt 2), 286–296.
• An Improved and Impurity-Free Large-Scale Synthesis of Venlafaxine Hydrochloride. (n.d.).
• Chen, S., He, Y., & Zhang, H. (2021). Improved synthesis of venlafaxine hydrochloride.
• WO2008059525A2 - An improved process for the preparation of venlafaxine and its analogs. (2008).
• Venlafaxine (Effexor) Manufacturing Plant Project Report 2025: Industry Trends, Plant Setup, Machinery, Raw Materials, Investment Opportunities, Cost and Revenue. (2025). IMARC Group.
• VENLAFAXINE PART 2/3. (2015). New Drug Approvals.
• CN101503365B - Preparation of venlafaxine intermediate 1-[2-amino-1-(4-methoxy phenyl)ethyl] cyclohexanol. (2012).
• Yu, X., Yang, K., Chai, J., Zhang, C., & Hong, H. (2013). Synthesis of Related Substances of Venlafaxine Hydrochloride. Chinese Journal of Pharmaceuticals, 44(7), 648-651.
• Han, D., & Wang, E. C. (2005). Remission from depression: a review of venlafaxine clinical and economic evidence. Pharmacoeconomics, 23(6), 567–581.
• Saravanan, M., Satyanarayana, B., & Reddy, P. P. (2011). An Improved and Impurity-Free Large-Scale Synthesis of Venlafaxine Hydrochloride. Organic Process Research & Development, 15(1), 143-147.
• Improved synthesis of venlafaxine hydrochloride. (n.d.). Academax.
• Venlafaxine. (n.d.). In Wikipedia.
• How Much Does Venlafaxine Cost Without Insurance?. (2024). GoodRx.
• Venlafaxine cost 2025: Coupons and more. (2022). Medical News Today.
• Venlafaxine ER 2026 Prices, Coupons & Savings Tips. (n.d.). GoodRx.
• How much is venlafaxine without insurance?. (2022). SingleCare.
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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

For professionals in the fields of pharmaceutical research and drug development, the synthesis and handling of novel chemical compounds are daily realities. With this innovation comes the critical responsibility of ensuring the safe and environmentally conscious disposal of all chemical waste. This guide provides a detailed protocol for the proper disposal of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile (CAS No. 29786-45-6), a substituted aromatic nitrile. The procedures outlined here are grounded in established safety protocols and an understanding of the compound's likely hazardous properties, ensuring the protection of laboratory personnel and the environment.

Hazard Profile and Core Safety Principles

The foundational principle of chemical disposal is the strict avoidance of releasing hazardous materials into the sanitary sewer system or general waste stream. Organic nitriles, including 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, can be toxic to aquatic life and may undergo reactions in the environment to produce more hazardous byproducts.

Key Safety Considerations:

Hazard Category	Recommended Precautions	Rationale
Skin and Eye Irritant	Wear nitrile gloves, a lab coat, and chemical safety goggles at all times when handling the compound or its waste.	Prevents direct contact with skin and eyes, mitigating the risk of irritation and chemical burns.
Potential Toxicity	Handle the compound and its waste within a certified chemical fume hood.	Minimizes the risk of inhaling aerosols or vapors, which may be toxic.
Environmental Hazard	Do not dispose of this compound or its containers in the general trash or down the drain.	Prevents contamination of waterways and ecosystems. Organic nitriles can have long-lasting harmful effects on aquatic organisms.

Step-by-Step Disposal Protocol

The proper disposal of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile requires a systematic approach to waste segregation, containment, and labeling. This ensures compliance with hazardous waste regulations and facilitates safe handling by waste management professionals.

Step 1: Waste Segregation

Proper segregation is the cornerstone of safe and efficient chemical waste disposal. Mixing incompatible waste streams can lead to dangerous chemical reactions and complicates the disposal process.

• Create a Designated Waste Container: Establish a clearly labeled, dedicated waste container for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile and any materials contaminated with it.

• Non-Halogenated Organic Waste: This compound does not contain halogens (F, Cl, Br, I). Therefore, its waste should be collected in a container designated for non-halogenated organic waste. This is a critical distinction as the disposal methods for halogenated and non-halogenated organic waste often differ and have significant cost implications.

• Solid vs. Liquid Waste: If you have both solid 1-(4-Methoxyphenyl)cyclobutanecarbonitrile and solutions of the compound, use separate, clearly labeled containers for each.

Step 2: Proper Containment

The integrity of the waste container is paramount to preventing leaks and spills.

• Container Material: Use a chemically resistant container, such as a high-density polyethylene (HDPE) or glass bottle with a secure, screw-top cap. Ensure the container material is compatible with the waste.

• Secure Closure: Always keep the waste container tightly closed when not in use. This prevents the release of vapors and reduces the risk of spills.

• Secondary Containment: Place the primary waste container in a larger, shatter-proof secondary container, such as a plastic tub or bin. This provides an additional layer of protection against spills and leaks.

Step 3: Accurate Labeling

Clear and accurate labeling is a regulatory requirement and essential for the safety of everyone who may handle the waste.

• Hazardous Waste Label: Affix a hazardous waste label to the container as soon as you begin collecting waste.

• Complete Information: The label must include:

  • The full chemical name: "1-(4-Methoxyphenyl)cyclobutanecarbonitrile"

  • The CAS Number: "29786-45-6"

  • An accurate estimation of the concentration and total volume or mass of the waste.

  • The hazard characteristics: "Irritant," "Harmful"

  • The date accumulation started.

Step 4: Storage and Collection

Store the properly labeled and contained waste in a designated satellite accumulation area within the laboratory. This area should be away from general lab traffic and incompatible materials.

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal contractor to schedule a pickup. Do not allow hazardous waste to accumulate in the lab for extended periods.

Below is a visual representation of the disposal workflow for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Caption: Disposal Workflow for 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

Decontamination of Labware

Any laboratory equipment, such as glassware or magnetic stir bars, that comes into contact with 1-(4-Methoxyphenyl)cyclobutanecarbonitrile must be decontaminated before being returned to general use.

• Rinsing Procedure: Rinse the contaminated labware with a suitable organic solvent (e.g., acetone or ethanol).

• Rinsate as Waste: The first rinse (and subsequent rinses if the compound is highly concentrated) must be collected and disposed of as hazardous waste in your designated non-halogenated organic waste container.

• Final Cleaning: After the initial solvent rinse, the labware can be washed with soap and water.

Spill Management

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

• Small Spills: For small spills, absorb the material with a non-reactive absorbent, such as vermiculite or sand. Collect the contaminated absorbent in a sealed container, label it as hazardous waste, and dispose of it accordingly.

• Large Spills: For large spills, evacuate the immediate area and alert your laboratory supervisor and EHS department. Do not attempt to clean up a large spill without proper training and equipment.

The Imperative of Professional Consultation

This guide provides a framework for the safe disposal of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile based on its known hazards and chemical class. However, it is not a substitute for the specific regulations and protocols established by your institution and local regulatory bodies.

It is a mandatory best practice to consult with your institution's Environmental Health and Safety (EHS) department and to use a certified hazardous waste disposal service. They will provide guidance on specific waste codes, container types, and pickup schedules, ensuring full compliance and the highest level of safety.

By adhering to these procedures, researchers can continue their vital work while upholding their commitment to a safe and sustainable laboratory environment.

References

• European Chemicals Agency (ECHA). Substance Information for 1-(4-methoxyphenyl)cyclopentanecarbonitrile. Available at: [Link]

• Greenflow. Advanced Waste Management Solutions for Research Laboratories. Available at: [Link]

• Vanderbilt University. Guide to Managing Laboratory Chemical Waste. Available at: [Link]

• Clean Harbors. Managing Hazardous Waste at Academic Laboratories. Available at: [Link]

• Science Ready. Safe Handling & Disposal of Organic Substances. Available at: [Link]

Sources

• 1. Substance Information - ECHA [echa.europa.eu]

Safeguarding Your Research: A Practical Guide to Handling 1-(4-Methoxyphenyl)cyclobutanecarbonitrile

For researchers and scientists at the forefront of drug development, the safe and effective handling of novel chemical entities is paramount. This guide provides essential, immediate safety and logistical information for the handling of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile, a compound of interest in various research applications. By moving beyond a simple checklist, this document aims to instill a deep understanding of the "why" behind each safety protocol, fostering a culture of proactive safety and scientific integrity in your laboratory.

Hazard Assessment: Understanding the Compound's Profile

Based on data from analogous compounds, such as (4-Methoxyphenyl)acetonitrile and other nitriles, we can anticipate the following primary hazards:

• Skin and Eye Irritation: Direct contact is likely to cause irritation.[1]

• Toxicity: Similar nitrile compounds are classified as toxic if swallowed or in contact with skin.[2]

• Inhalation Hazard: While the volatility of this specific compound is not known, vapors or aerosols may be harmful if inhaled.[3]

• Chemical Reactivity: As a nitrile, this compound is incompatible with strong acids and oxidizing agents. Contact with acids can potentially lead to the release of highly toxic hydrogen cyanide gas.[2][4]

Table 1: Hazard Profile of Structurally Similar Compounds

Hazard	Associated Compound(s)	Key Precautions
Skin/Eye Irritation	3-(4-Methoxyphenyl)cyclobutan-1-one	Avoid contact, wear appropriate PPE.[1]
Acute Toxicity (Oral)	(4-Methoxyphenyl)acetonitrile	Do not ingest, wash hands thoroughly after handling.[2]
Inhalation Toxicity	2-Dimethylaminoacetonitrile	Handle in a well-ventilated area, preferably a fume hood.[5]
Chemical Incompatibility	Nitriles (general)	Segregate from strong acids and oxidizing agents.[4]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to mitigate the identified risks. The following table outlines the recommended PPE, along with the rationale for each selection.

Table 2: Recommended Personal Protective Equipment (PPE)

PPE Component	Specification	Rationale
Hand Protection	Nitrile gloves (ensure appropriate thickness and check for breakthrough times with similar solvents).	Provides a barrier against skin contact. Nitrile is generally resistant to a wide range of chemicals.[6]
Eye Protection	Chemical safety goggles or a face shield.	Protects against splashes and aerosols, preventing eye irritation.[1][6]
Body Protection	Laboratory coat (preferably chemical-resistant).	Prevents contamination of personal clothing and skin.
Respiratory Protection	Use in a certified chemical fume hood is the primary engineering control. If there is a risk of generating aerosols or dusts outside of a fume hood, a NIOSH-approved respirator with organic vapor cartridges may be necessary.	Minimizes the risk of inhaling potentially harmful vapors or aerosols.[2][5]
Footwear	Closed-toe shoes.	Protects feet from spills.[7]

Donning and Doffing PPE: A Critical Procedure

The order in which you put on and take off your PPE is crucial to prevent cross-contamination.

Caption: Workflow for donning and doffing PPE to minimize contamination risk.

Operational Plan: Safe Handling from Receipt to Disposal

A comprehensive operational plan ensures safety at every stage of the compound's lifecycle in the laboratory.

Receiving and Storage

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Store the compound in a cool, dry, and well-ventilated area.

• Keep the container tightly closed when not in use.

• Segregate from incompatible materials, particularly strong acids and oxidizing agents.[2]

Handling and Use

• All handling of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile should be conducted in a certified chemical fume hood to minimize inhalation exposure.[2]

• Use the smallest quantity of the substance necessary for the experiment.

• Avoid direct contact with skin and eyes.[1]

• Wash hands thoroughly with soap and water after handling.[1]

Spill Management

In the event of a spill, immediate and appropriate action is critical.

Caption: Step-by-step procedure for responding to a chemical spill.

For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the substance.[2] Scoop the material into a clearly labeled, sealed container for disposal. For large spills, evacuate the area and contact your institution's environmental health and safety department immediately.

Emergency Procedures: Preparedness is Key

First Aid Measures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[3][8] Remove contaminated clothing. Seek medical attention if irritation persists.[8]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[3][9] Seek immediate medical attention.[9]

• Inhalation: Move the individual to fresh air.[3][8] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2]

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

• Waste Collection: Collect all waste containing 1-(4-Methoxyphenyl)cyclobutanecarbonitrile in a dedicated, clearly labeled, and sealed container.

• Waste Segregation: Do not mix this waste with other waste streams, especially acidic waste, to prevent the potential generation of hydrogen cyanide gas.[4]

• Disposal Route: Dispose of the chemical waste through your institution's hazardous waste management program. Follow all local, state, and federal regulations for chemical waste disposal.

By adhering to these detailed protocols and understanding the rationale behind them, you can confidently and safely incorporate 1-(4-Methoxyphenyl)cyclobutanecarbonitrile into your research endeavors, ensuring the well-being of yourself, your colleagues, and the integrity of your scientific work.

References

• New Jersey Department of Health. (n.d.). Hazard Summary: 2-Dimethylaminoacetonitrile. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Personal Protective Equipment. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). First Aid Procedures for Chemical Hazards. Retrieved from [Link]

• Alberta College of Pharmacy. (2019). Personal protective equipment in your pharmacy. Retrieved from [Link]

• Princeton University Environmental Health and Safety. (n.d.). Hazardous Chemical Exposures. Retrieved from [Link]

• New Mexico State University. (n.d.). Chemical Exposure and Spill Response Procedures. Retrieved from [Link]

• Provista. (2022). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). 1910.120 App B - General Description and Discussion of the Levels of Protection and Protective Gear. Retrieved from [Link]

• Bernardo Ecenarro. (n.d.). Recommended PPE to handle chemicals. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 4-Methoxyphenol. Retrieved from [Link]

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